Guanosine 5'-triphosphate, ammonium salt-15N5

Core Science & Biosynthesis

An In-Depth Technical Guide to Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅: Principles and Applications

This guide provides a comprehensive technical overview of Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅ (GTP-¹⁵N₅), a critical tool for researchers, scientists, and drug development professionals. We will delve into the unique properties of this isotopically labeled nucleotide, explore its principal applications in cutting-edge research, and provide detailed, field-proven protocols to ensure experimental success. Our focus is on elucidating the causality behind experimental choices, thereby empowering users to not only replicate but also adapt these methods for their specific research needs.

Fundamental Properties of Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅

Guanosine 5'-triphosphate (GTP) is a purine nucleoside triphosphate that plays a central role in a myriad of cellular processes. It serves as a building block for RNA synthesis, a source of energy for metabolic reactions, and a critical signaling molecule in G-protein coupled receptor (GPCR) pathways. The ¹⁵N₅-labeled and ammonium salt formulation of GTP offers distinct advantages for analytical and biochemical studies.

The Significance of ¹⁵N₅ Isotopic Labeling

Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅ is a stable isotope-labeled version of GTP where all five nitrogen atoms in the guanine base have been replaced with the heavy isotope of nitrogen, ¹⁵N. This labeling is non-radioactive and provides a powerful handle for various analytical techniques.

The primary advantages of ¹⁵N₅ labeling include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹⁵N nucleus has a nuclear spin of 1/2, which results in sharp, well-resolved peaks in NMR spectra. This is in contrast to the more abundant ¹⁴N isotope, which has a nuclear spin of 1 and often leads to broad, difficult-to-interpret signals. This property is invaluable for studying the structure and dynamics of GTP-binding proteins and their interactions with ligands.

• Mass Spectrometry (MS): The mass shift introduced by the five ¹⁵N atoms allows for the clear differentiation of labeled from unlabeled GTP in mass spectrometry-based assays. This enables precise quantification in studies of enzyme kinetics, protein-nucleotide interactions, and cellular metabolic flux.

The Ammonium Salt Advantage

The choice of the counter-ion for a nucleotide can significantly impact its utility in experimental settings. The ammonium salt of GTP-¹⁵N₅ presents several key benefits over other salt forms, such as sodium salts:

• Self-Buffering: Ammonium salts of nucleotides are self-buffering at a physiologically relevant pH of approximately 7.6.

• "Soft Cation": The ammonium ion is considered a "soft cation," which can be advantageous in enzymatic reactions where cation identity can influence enzyme activity.

• Enzyme Compatibility: Nucleotides in their ammonium salt form are readily utilized by a wide range of enzymes, including polymerases, synthetases, and phosphatases.

• Volatility: The ammonium counter-ion is volatile, which simplifies sample preparation for mass spectrometry by allowing for its removal during lyophilization without altering the sample's pH.

• Cation Exchange: The ammonium cation can be easily exchanged for other cations using cation exchange resins if required for specific experimental conditions.

Physicochemical Properties and Storage

A summary of the key physicochemical properties of Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅ is provided in the table below.

Property	Value
Molecular Formula	C₁₀H₁₂N₅O₁₄P₃ · 4(¹⁵NH₄)
Molecular Weight	Approx. 596.27 g/mol
Isotopic Enrichment	¹⁵N at >98%
Appearance	Typically a solution in water or buffer
Storage Conditions	Store at -20°C. Avoid repeated freeze-thaw cycles. Protect from light.[1]
Stability	Stable for years when stored at -20°C. Frequent freeze-thawing can reduce stability to about a year. Bacterial growth can occur in solutions stored at 4°C.[1]

Applications in Research and Drug Discovery

The unique characteristics of GTP-¹⁵N₅ make it an indispensable tool in several key areas of biomedical research and drug development.

Elucidating Protein-Ligand Interactions with NMR Spectroscopy

NMR spectroscopy is a powerful technique for studying the structure, dynamics, and interactions of biomolecules at an atomic level. ¹⁵N-labeled compounds are particularly useful in protein NMR studies.[2]

Chemical Shift Perturbation (CSP), also known as chemical shift mapping, is a widely used NMR technique to identify the binding site of a ligand on a protein.[3][4] The experiment involves acquiring a series of ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) spectra of a ¹⁵N-labeled protein in the presence of increasing concentrations of an unlabeled ligand, such as GTP.[5] The binding of the ligand to the protein causes changes in the local chemical environment of the amino acid residues at the binding interface, resulting in shifts in the positions of their corresponding peaks in the HSQC spectrum. By monitoring these chemical shift perturbations, researchers can map the ligand-binding site on the protein surface.

Experimental Workflow: Chemical Shift Perturbation (CSP) Mapping

Caption: Workflow for Chemical Shift Perturbation (CSP) mapping using ¹⁵N-labeled protein and unlabeled GTP.

Protocol: ¹H-¹⁵N HSQC Titration with GTP-¹⁵N₅

This protocol outlines the steps for a typical ¹H-¹⁵N HSQC titration experiment to study the interaction of a protein with GTP. In this scenario, we use unlabeled protein and ¹⁵N₅-labeled GTP. This "reverse titration" approach is useful when the protein is difficult to label or when the focus is on observing the nucleotide's state upon binding.

I. Sample Preparation

• Protein Purification: Purify the target protein to >95% homogeneity. Ensure the final buffer is compatible with NMR spectroscopy (e.g., phosphate or HEPES buffer at a physiological pH, with low salt concentrations).

• GTP-¹⁵N₅ Solution: Prepare a concentrated stock solution of Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅ in the same NMR buffer used for the protein. Determine the precise concentration using UV-Vis spectrophotometry (extinction coefficient at 253 nm is 13,700 M⁻¹cm⁻¹).

• NMR Sample: Prepare the initial NMR sample containing the unlabeled protein at a suitable concentration (typically 50-200 µM) in the NMR buffer containing 5-10% D₂O for the lock signal.

II. NMR Data Acquisition

• Spectrometer Setup: Set up the NMR spectrometer for a standard ¹H-¹⁵N HSQC experiment. Optimize the spectral width and carrier frequencies for both ¹H and ¹⁵N dimensions to cover the expected chemical shifts of the GTP-¹⁵N₅.

• Initial Spectrum: Acquire a ¹H-¹⁵N HSQC spectrum of the GTP-¹⁵N₅ alone in the NMR buffer. This will serve as the reference (free state).

• Titration: Add a small aliquot of the concentrated protein stock solution to the NMR tube containing the GTP-¹⁵N₅.

• Data Collection: Acquire a ¹H-¹⁵N HSQC spectrum after each addition of the protein. Allow the sample to equilibrate for a few minutes before starting each acquisition. Continue the titration until the chemical shifts of the GTP-¹⁵N₅ signals no longer change, indicating saturation.

III. Data Analysis

• Data Processing: Process the acquired NMR data using appropriate software (e.g., TopSpin, NMRPipe).

• Chemical Shift Perturbation Analysis: Overlay the series of HSQC spectra. Track the changes in the chemical shifts of the GTP-¹⁵N₅ resonances as a function of the protein concentration.

• Binding Affinity Determination: Plot the chemical shift perturbations (Δδ) against the molar ratio of protein to GTP-¹⁵N₅. Fit the data to a suitable binding isotherm to determine the dissociation constant (Kd).

Quantitative Proteomics and Enzyme Kinetics using Mass Spectrometry

Mass spectrometry is a highly sensitive technique for identifying and quantifying proteins and small molecules. The use of stable isotope-labeled internal standards, such as GTP-¹⁵N₅, is the gold standard for accurate quantification in MS-based proteomics.

Protocol: Quantitative Mass Spectrometry Analysis of GTPase Activity

This protocol describes a method to quantify the activity of a GTPase enzyme by measuring the conversion of GTP-¹⁵N₅ to GDP-¹⁵N₅ using LC-MS/MS.

I. Reagents and Materials

• Purified GTPase enzyme

• Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl₂, 1 mM DTT)

• Quenching solution (e.g., 0.5 M EDTA or perchloric acid)

• Liquid chromatography-mass spectrometry (LC-MS/MS) system

II. Enzymatic Reaction

• Reaction Setup: Prepare a reaction mixture containing the reaction buffer and the desired concentration of GTP-¹⁵N₅.

• Enzyme Addition: Initiate the reaction by adding the purified GTPase enzyme to the reaction mixture.

• Time-Course Sampling: At specific time points, withdraw aliquots of the reaction mixture and immediately add them to the quenching solution to stop the reaction.

• Sample Preparation for MS: Centrifuge the quenched samples to pellet any precipitated protein. Transfer the supernatant, containing the nucleotides, to autosampler vials for LC-MS/MS analysis.

III. LC-MS/MS Analysis

• Chromatographic Separation: Separate GTP-¹⁵N₅ and GDP-¹⁵N₅ using a suitable liquid chromatography method (e.g., reverse-phase or ion-exchange chromatography).

• Mass Spectrometry Detection: Detect and quantify the amounts of GTP-¹⁵N₅ and GDP-¹⁵N₅ using the mass spectrometer in multiple reaction monitoring (MRM) or parallel reaction monitoring (PRM) mode. The distinct mass-to-charge ratios of the labeled nucleotides allow for their specific detection.

IV. Data Analysis

• Quantification: Determine the concentrations of GTP-¹⁵N₅ and GDP-¹⁵N₅ at each time point from the integrated peak areas in the chromatograms.

• Enzyme Kinetics: Plot the concentration of the product (GDP-¹⁵N₅) or the remaining substrate (GTP-¹⁵N₅) against time to determine the initial reaction velocity. Perform experiments at various substrate concentrations to determine the Michaelis-Menten kinetic parameters (Km and Vmax).

Logical Flow: Quantitative MS-based GTPase Assay

Caption: Workflow for a quantitative mass spectrometry-based GTPase activity assay using GTP-¹⁵N₅.

In Vitro Transcription for RNA Structural Studies

GTP-¹⁵N₅ is a crucial reagent for the in vitro synthesis of ¹⁵N-labeled RNA for structural studies by NMR spectroscopy.[6] The incorporation of ¹⁵N-labeled nucleotides simplifies complex NMR spectra and aids in the resonance assignment and structure determination of RNA molecules.

Protocol: In Vitro Transcription of ¹⁵N-Labeled RNA

This protocol describes the synthesis of a ¹⁵N-labeled RNA molecule using T7 RNA polymerase.

I. Reagents and Materials

• Linearized DNA template containing a T7 promoter upstream of the desired RNA sequence

• T7 RNA polymerase

• ATP, CTP, UTP (unlabeled)

• Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅

• Transcription buffer (e.g., 40 mM Tris-HCl, pH 8.0, 6 mM MgCl₂, 2 mM spermidine, 10 mM DTT)

• RNase inhibitor

II. Transcription Reaction

• Reaction Setup: In an RNase-free microcentrifuge tube, combine the transcription buffer, unlabeled NTPs, GTP-¹⁵N₅, the DNA template, and the RNase inhibitor.

• Initiation: Add T7 RNA polymerase to the reaction mixture to initiate transcription.

• Incubation: Incubate the reaction at 37°C for 2-4 hours.

• DNase Treatment: After the incubation, add DNase I to the reaction mixture to digest the DNA template. Incubate at 37°C for 15-30 minutes.

III. RNA Purification

• Precipitation: Purify the transcribed RNA by ethanol or isopropanol precipitation.

• Gel Electrophoresis: For high-purity RNA, further purify the transcript by denaturing polyacrylamide gel electrophoresis (PAGE).

• Elution and Desalting: Elute the RNA from the gel and desalt it using a suitable method (e.g., size-exclusion chromatography or dialysis).

IV. Quality Control

• Quantification: Determine the concentration of the purified ¹⁵N-labeled RNA using UV-Vis spectrophotometry.

• Integrity Check: Assess the integrity and purity of the RNA by denaturing PAGE.

Synthesis of Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅

The synthesis of ¹⁵N₅-labeled GTP can be achieved through both chemical and enzymatic methods. Enzymatic synthesis is often preferred for its high specificity and yield.

A common enzymatic approach involves starting with a ¹⁵N-labeled precursor, such as ¹⁵N-ammonium chloride, and utilizing a series of enzymatic reactions to build the guanine base and subsequently the full nucleotide.[7][8] For instance, microorganisms can be grown in a medium where ¹⁵N-ammonium sulfate is the sole nitrogen source. The nucleic acids from these organisms are then harvested and enzymatically degraded to mononucleotides, which are further phosphorylated to triphosphates.[3][7]

Conclusion

Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅ is a versatile and powerful tool for researchers in the life sciences. Its unique combination of stable isotope labeling and a favorable ammonium salt form makes it ideally suited for a range of advanced analytical techniques, including NMR spectroscopy and mass spectrometry. The detailed protocols and experimental insights provided in this guide are intended to facilitate the successful application of this valuable reagent in elucidating complex biological processes and accelerating the discovery of new therapeutics.

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Introduction: The Quintessential Probe for Unraveling GTP-Dependent Processes

An In-Depth Technical Guide to ¹⁵N₅ Labeled Guanosine Triphosphate (GTP)

Guanosine triphosphate (GTP) is a purine nucleotide that serves as a cornerstone of cellular function. Beyond its role as a building block for RNA synthesis, GTP is a critical energy source and a master regulator in fundamental signaling pathways, particularly those mediated by G-proteins.[1][2] To dissect the intricate mechanisms of GTP-binding proteins and their downstream effectors, researchers require tools that can report on these interactions with high fidelity and minimal perturbation. This is the precise niche occupied by ¹⁵N₅ labeled GTP.

This guide provides an in-depth exploration of ¹⁵N₅ GTP, a stable isotope-labeled (SIL) analogue where the five nitrogen atoms in the guanine base are replaced with the heavy isotope, ¹⁵N. This substitution renders the molecule an invaluable probe for biophysical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), enabling precise structural, dynamic, and quantitative analyses of GTP-dependent systems.[3][4] We will delve into its chemical properties, synthesis, and core applications, providing both the theoretical underpinnings and practical methodologies essential for researchers, scientists, and drug development professionals.

Section 1: Chemical Structure and Physicochemical Properties

The foundational utility of ¹⁵N₅ GTP lies in its near-identical chemical behavior to its unlabeled counterpart, coupled with a distinct, measurable physical difference: its mass. The structure is identical to GTP, comprising a guanine nucleobase, a ribose sugar, and a triphosphate moiety.[1] The key distinction is the isotopic enrichment at all five nitrogen positions (N1, N2, N3, N7, and N9) of the guanine ring.

The ¹⁵N isotope possesses a nuclear spin of ½, which is highly advantageous for NMR spectroscopy.[5] Unlike the abundant ¹⁴N isotope, which has a nuclear spin of 1 and suffers from quadrupolar broadening that leads to wide, poorly resolved signals, the ½ spin of ¹⁵N results in sharp, well-defined peaks, enabling high-resolution structural and dynamic studies.[5]

Key Physicochemical Data

The following table summarizes the essential properties of ¹⁵N₅ labeled GTP.

Property	Value	Source(s)
Chemical Formula	C₁₀H₁₆¹⁵N₅O₁₄P₃	[6][7]
Molecular Weight	~528.23 g/mol	[7]
Exact Mass	~527.99 g/mol	[3][4]
Mass Shift (vs. Unlabeled)	M+5	[8]
Isotopic Purity	Typically ≥98 atom % ¹⁵N	[6][8]
Chemical Purity	Typically ≥95%	[3][8]
Storage Conditions	-20°C, protect from light and freeze-thaw cycles	[6]

Section 2: Synthesis of ¹⁵N₅ Labeled GTP

The production of uniformly labeled ¹⁵N₅ GTP is a sophisticated process that often combines chemical synthesis with enzymatic reactions to achieve high yields and purity. The choice of starting material is critical for efficient incorporation of the ¹⁵N isotope.

A common strategy begins with an economical source of the heavy isotope, such as ¹⁵N-labeled ammonium chloride (¹⁵NH₄Cl) or sodium nitrite (Na¹⁵NO₂).[9][10]

Illustrative Synthesis Workflow

The synthesis can be conceptualized as a multi-step process:

• ¹⁵N-Guanine Synthesis: The initial phase involves the chemical synthesis of the ¹⁵N-labeled guanine nucleobase from simple, isotopically enriched precursors. For example, 2,6-diaminopyrimidin-4-ol can be reacted with ¹⁵N-labeled sodium nitrite to introduce the first ¹⁵N atom.[9] Subsequent steps, including reduction and cyclization, incorporate the remaining nitrogen atoms to form the fully labeled guanine ring.

• Ribosylation: The synthesized ¹⁵N₅-guanine is then coupled to a ribose source, often a protected ribose-5-phosphate, to form the nucleoside, ¹⁵N₅-guanosine.

• Phosphorylation: The final and crucial stage involves a series of enzymatic phosphorylation steps. Guanosine monophosphate (GMP) kinase and nucleoside diphosphate kinase are employed to sequentially add phosphate groups, converting ¹⁵N₅-guanosine monophosphate (GMP) to ¹⁵N₅-guanosine diphosphate (GDP) and finally to the desired product, ¹⁵N₅-guanosine triphosphate (GTP).[9] This enzymatic approach ensures the correct triphosphate linkage at the 5' position of the ribose, a feat that is challenging to achieve with high specificity through purely chemical means.

General workflow for the synthesis of ¹⁵N₅ labeled GTP.

Section 3: Core Applications in Research

The true power of ¹⁵N₅ GTP is realized in its application as a molecular probe. Its utility spans multiple domains of biochemical and pharmaceutical research.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a premier technique for studying the structure, dynamics, and interactions of biomolecules in solution. The incorporation of ¹⁵N₅ GTP is particularly transformative for studying GTP-protein and GTP-RNA complexes.

Causality Behind the Choice: As previously mentioned, the spin-½ property of ¹⁵N is the primary driver for its use in NMR.[5] It allows for the use of powerful multi-dimensional experiments like the Heteronuclear Single Quantum Coherence (HSQC) experiment, which correlates the chemical shift of a ¹⁵N nucleus with that of its directly attached proton.[9] This produces a unique "fingerprint" of the molecule, where each G-H8 or G-NH₂ group in the RNA or protein-bound nucleotide, respectively, yields a distinct peak. Changes in the chemical environment of these nuclei upon binding, conformational change, or enzymatic reaction result in shifts in the corresponding peak positions, providing exquisitely sensitive readouts of molecular events.

Applications:

• Structure Determination: Resolving crowded proton spectra by spreading them into a second, nitrogen dimension.[9]

• Dynamics Studies: Probing the flexibility of the nucleotide-binding pocket.[11]

• Interaction Mapping: Identifying the specific residues in a protein or RNA that interact with the GTP molecule.

This protocol provides a self-validating framework for assessing the binding of ¹⁵N₅ GTP to a target protein.

• Sample Preparation:

  • Prepare a sample of the unlabeled target protein to a final concentration of 0.5-1.0 mM in a suitable NMR buffer (e.g., 20 mM MES pH 6.5, 50 mM NaCl, 5 mM MgCl₂, 1 mM DTT) containing 7-10% D₂O.

  • Acquire a 1D ¹H spectrum to ensure the protein is properly folded and free of aggregation.

  • Prepare a stock solution of ¹⁵N₅ GTP (e.g., 100 mM in buffer).[8]

  • Titrate the ¹⁵N₅ GTP into the protein sample to achieve a stoichiometric ratio (e.g., 1:1.2 protein:GTP).

• NMR Data Acquisition:

  • Perform the experiment on a high-field NMR spectrometer (e.g., 600 MHz or higher) equipped with a cryoprobe.[9][11]

  • Acquire a 2D ¹H-¹⁵N HSQC spectrum. Typical parameters include 1024 complex points in the direct (¹H) dimension and 128 complex points in the indirect (¹⁵N) dimension, with 16-32 scans per increment.[9]

• Data Processing and Analysis:

  • Process the data using NMR software (e.g., TopSpin, NMRPipe).

  • Observe the appearance of new peaks in the spectrum corresponding to the ¹⁵N-¹H correlations of the bound GTP. The chemical shifts of these peaks are sensitive reporters of the binding event.

  • Self-Validation: The presence of well-dispersed, sharp peaks confirms the formation of a stable, structured complex. A lack of peaks or the presence of broad, weak signals may indicate weak binding, intermediate exchange, or aggregation.

Workflow for an NMR-based GTP binding experiment.

Mass Spectrometry (MS)

In mass spectrometry, the M+5 mass shift of ¹⁵N₅ GTP makes it an ideal internal standard for the accurate quantification of its unlabeled counterpart in complex biological samples.[3][4] This is a cornerstone of quantitative proteomics and metabolomics.

Causality Behind the Choice: The principle of stable isotope dilution dictates that a known quantity of the heavy-labeled standard (¹⁵N₅ GTP) is spiked into a sample. The labeled and unlabeled compounds are chemically identical and thus exhibit the same behavior during sample extraction, purification, and ionization in the mass spectrometer. Any sample loss during preparation will affect both species equally. The ratio of the ion signal intensities of the heavy (¹⁵N₅ GTP) to the light (¹⁴N₅ GTP) species, as measured by the MS detector, is therefore directly proportional to the amount of the endogenous, unlabeled GTP. This allows for highly accurate and precise quantification, correcting for experimental variability.[12][13]

Applications:

• Metabolite Quantification: Measuring cellular GTP pools under different physiological or pathological conditions.

• Enzyme Kinetics: Quantifying the rate of GTP hydrolysis to GDP by GTPases.

• Metabolic Flux Analysis: Tracing the incorporation of ¹⁵N from precursors into the guanine nucleotide pool.[14]

G-Protein Signaling and Enzyme Kinetics

G-proteins act as molecular switches, cycling between an inactive GDP-bound state and an active GTP-bound state.[1] ¹⁵N₅ GTP allows researchers to monitor this cycle and the interactions with upstream and downstream partners with high precision.

Causality Behind the Choice: By using ¹⁵N₅ GTP in combination with NMR or MS, one can directly observe the nucleotide's state. For example, in an NMR experiment, the ¹⁵N chemical shifts of GTP are distinct from those of GDP. This allows for real-time monitoring of GTP hydrolysis by a GTPase.[11] Fluorescently labeled GTP analogues are also used for such studies, but they introduce a bulky chemical group that can perturb the system, whereas isotopic labeling is non-invasive.[15]

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• 14. Determination by Gas Chromatography-Mass Spectrometry of [15N5]Adenine Incorporation into Endogenous Cytokinins and the Effect of Tissue Age on Cytokinin Biosynthesis in Datura innoxia Crown Gall Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Interaction of a novel fluorescent GTP analogue with the small G-protein K-Ras - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Guanosine 5'-triphosphate, Ammonium Salt-¹⁵N₅: Properties, Applications, and Experimental considerations

This guide provides a comprehensive overview of Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅, a critical tool for researchers in biochemistry, molecular biology, and drug development. We will delve into its fundamental properties, with a particular focus on its molecular weight, and explore its applications in advanced research methodologies. This document is intended for professionals who require a deep technical understanding of this isotopically labeled nucleotide.

Core Properties and Molecular Weight Determination

Guanosine 5'-triphosphate (GTP) is a purine nucleoside triphosphate that plays a pivotal role in numerous cellular processes, including signal transduction, protein synthesis, and as a substrate for the synthesis of RNA.[1] The isotopically labeled version, Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅, is a specialized variant where all five nitrogen atoms in the guanine base have been replaced with the stable, heavier isotope of nitrogen, ¹⁵N.[2][3][4] This specific labeling provides a powerful analytical tool for a range of biophysical and biochemical assays.

Chemical Formula and Structure

The chemical formula for Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅ is C₁₀H₁₆¹⁵N₅O₁₄P₃·4NH₃.[2][3] The structure consists of a guanine base with five ¹⁵N atoms, a ribose sugar, and a triphosphate group. The compound is typically supplied as an ammonium salt to ensure stability and solubility in aqueous solutions.

Molecular Weight Calculation

The molecular weight of this compound is a critical parameter for accurate experimental design and data analysis. Let's break down its calculation:

• Guanosine 5'-triphosphate-¹⁵N₅ (free acid):

  • Carbon (C): 10 atoms × 12.011 amu = 120.11 amu

  • Hydrogen (H): 16 atoms × 1.008 amu = 16.128 amu

  • Nitrogen (¹⁵N): 5 atoms × 15.000 amu = 75.000 amu[5][6][7]

  • Oxygen (O): 14 atoms × 15.999 amu = 223.986 amu

  • Phosphorus (P): 3 atoms × 30.974 amu = 92.922 amu

  • Subtotal (free acid): 528.146 amu

• Ammonium Salt Component:

  • The compound is supplied as a tetra-ammonium salt (4NH₃).

  • Nitrogen (N): 4 atoms × 14.007 amu = 56.028 amu

  • Hydrogen (H): 12 atoms (4 × 3) × 1.008 amu = 12.096 amu

  • Subtotal (ammonium): 68.124 amu

• Total Molecular Weight:

  • 528.146 amu (free acid) + 68.124 amu (ammonium) = 596.27 g/mol [2][3][4]

This calculated molecular weight aligns with the information provided by commercial suppliers. For comparison, the molecular weight of the unlabeled guanosine 5'-triphosphate free acid is approximately 523.18 g/mol .[]

Property	Value	Source
Chemical Formula	C₁₀H₁₆¹⁵N₅O₁₄P₃·4NH₃	[2][3]
Molecular Weight	596.27 g/mol	[2][3][4]
Isotopic Purity	Typically ≥98% ¹⁵N	[9]
Appearance	Typically supplied as a solution	[2]
Storage Conditions	-20°C, protect from light	[2]

Applications in Modern Research

The primary utility of ¹⁵N₅-labeled GTP lies in its application as a tracer and an internal standard in studies involving biomolecular Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[10] The incorporation of the stable ¹⁵N isotope allows for the unambiguous detection and quantification of GTP and its metabolites in complex biological samples.

Biomolecular NMR Spectroscopy

In NMR spectroscopy, the ¹⁵N nucleus possesses a nuclear spin that can be detected. By labeling all five nitrogen atoms in the guanine base, researchers can significantly enhance the signal-to-noise ratio in ¹⁵N-edited NMR experiments. This is particularly valuable for studying:

• Protein-GTP Interactions: By monitoring changes in the chemical shifts of the ¹⁵N atoms in GTP upon binding to a protein, one can map the binding interface and determine the binding affinity.

• Conformational Dynamics: NMR can be used to probe the conformational changes in both the protein and the nucleotide upon complex formation and during the catalytic cycle of GTP hydrolysis.

• Enzyme Kinetics: The rate of GTP hydrolysis by GTPases can be monitored in real-time by observing the disappearance of the ¹⁵N-GTP signal and the appearance of the ¹⁵N-GDP signal.

Mass Spectrometry-Based Metabolomics

In mass spectrometry, the five ¹⁵N atoms introduce a predictable mass shift of +5 Da compared to the unlabeled counterpart.[9] This allows for the use of ¹⁵N₅-GTP as an internal standard for the accurate quantification of endogenous GTP levels in cell extracts or tissues. This is a cornerstone of stable isotope dilution assays, which are considered the gold standard for quantitative metabolomics.

Experimental Protocol: NMR Titration of a GTP-Binding Protein with ¹⁵N₅-GTP

This protocol outlines a general workflow for studying the interaction of a hypothetical GTP-binding protein, "Protein-G," with ¹⁵N₅-GTP using 2D ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) NMR spectroscopy.

Rationale

The ¹H-¹⁵N HSQC experiment is a powerful tool for observing the chemical environment of each amide proton in a protein. When ¹⁵N₅-GTP binds to Protein-G, the chemical environment of the amino acid residues at the binding interface will be perturbed, leading to changes in the chemical shifts of their corresponding peaks in the HSQC spectrum. By titrating unlabeled Protein-G with increasing amounts of ¹⁵N₅-GTP, we can monitor these chemical shift perturbations to identify the binding site and determine the dissociation constant (Kd).

Step-by-Step Methodology

• Sample Preparation:

  • Prepare a stock solution of unlabeled Protein-G at a concentration of 200 µM in a suitable NMR buffer (e.g., 20 mM HEPES, 100 mM NaCl, 5 mM MgCl₂, 10% D₂O, pH 7.4).

  • Prepare a highly concentrated stock solution of ¹⁵N₅-GTP (e.g., 20 mM) in the same NMR buffer. The high concentration is necessary to avoid significant dilution of the protein sample during the titration.

• Initial NMR Spectrum:

  • Acquire a 2D ¹H-¹⁵N HSQC spectrum of the 200 µM Protein-G sample alone. This will serve as the reference spectrum.

• Titration:

  • Add a small aliquot of the ¹⁵N₅-GTP stock solution to the Protein-G sample to achieve a molar ratio of 1:0.2 (Protein-G:GTP).

  • Acquire another 2D ¹H-¹⁵N HSQC spectrum.

  • Repeat the previous two steps with increasing molar ratios of ¹⁵N₅-GTP (e.g., 1:0.5, 1:1, 1:2, 1:5, 1:10).

• Data Analysis:

  • Overlay the series of HSQC spectra.

  • Identify the amide peaks that show significant chemical shift perturbations upon the addition of ¹⁵N₅-GTP. These residues are likely located at or near the GTP binding site.

  • Quantify the chemical shift changes for the perturbed peaks at each titration point.

  • Plot the chemical shift changes as a function of the ¹⁵N₅-GTP concentration and fit the data to a suitable binding isotherm to determine the dissociation constant (Kd).

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the NMR titration experiment described above.

Caption: A simplified workflow for an NMR titration experiment to study protein-GTP interactions.

Conclusion

Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅, is an indispensable tool in modern biochemical and biophysical research. Its well-defined molecular weight and the presence of the ¹⁵N stable isotope enable precise and sensitive investigations into the multifaceted roles of GTP in cellular function. A thorough understanding of its properties and the rationale behind its application in advanced analytical techniques is paramount for designing robust experiments and obtaining high-quality, interpretable data.

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A Technical Guide to the Application of ¹⁵N₅-Labeled Guanosine Triphosphate in Biological Research and Drug Discovery

Executive Summary

Stable isotope labeling has become an indispensable tool in modern biological sciences, enabling researchers to dissect complex molecular processes with unparalleled precision. Among the arsenal of labeled compounds, ¹⁵N₅-Guanosine Triphosphate (¹⁵N₅-GTP), in which all five nitrogen atoms are replaced with the heavy isotope ¹⁵N, stands out as a critical probe for investigating a myriad of cellular functions. Guanosine Triphosphate (GTP) is a fundamental molecule, serving not only as a building block for RNA synthesis but also as a pivotal energy source and a master regulator in signal transduction pathways governed by G-proteins.[1][2] The introduction of the ¹⁵N₅ label provides a powerful spectroscopic and spectrometric handle, allowing for detailed structural, dynamic, and quantitative studies that are intractable with unlabeled molecules.[3]

This technical guide offers an in-depth exploration of the core applications of ¹⁵N₅-GTP for researchers, scientists, and drug development professionals. We delve into the foundational principles of its utility in Nuclear Magnetic Resonance (NMR) spectroscopy for structural biology and Mass Spectrometry (MS) for quantitative proteomics and metabolomics. By synthesizing field-proven insights with detailed experimental protocols, this document aims to explain the causality behind methodological choices, providing a robust framework for leveraging ¹⁵N₅-GTP to advance research in cell signaling, enzymology, and pharmacology.

Foundational Principles: The Power of the ¹⁵N Isotope in a GTP Context

1.1 The Ubiquitous Role of GTP in Cellular Biology

Guanosine Triphosphate is a purine nucleoside triphosphate central to cellular life.[1] Its biological significance is multifaceted:

• Energy Currency: Like ATP, GTP serves as a source of energy for specific metabolic reactions, including protein synthesis during the elongation stage of translation and gluconeogenesis.[1][2][4]

• Building Block for Transcription: It is one of the four essential precursors for the synthesis of RNA.[1]

• Master Regulator of Signal Transduction: GTP is the cornerstone of cellular signaling mediated by GTP-binding proteins (G-proteins or GTPases).[1][5] These proteins act as molecular switches, cycling between an active GTP-bound state and an inactive GDP-bound state to control a vast array of processes, from gene expression and cell proliferation to cytoskeletal dynamics.[6][7]

1.2 Why ¹⁵N₅-Labeling is a Game-Changer

The utility of ¹⁵N₅-GTP stems from the unique properties of the stable isotope ¹⁵N. Unlike the naturally abundant ¹⁴N (99.63% abundance), which has a nuclear spin of 1 and suffers from quadrupolar broadening that leads to wide, poorly resolved NMR signals, ¹⁵N possesses a nuclear spin of 1/2.[8] This fundamental difference results in sharp, high-resolution NMR peaks, making it ideal for detailed structural analysis.[8]

In mass spectrometry, the predictable mass shift—five Daltons heavier than native GTP—allows ¹⁵N₅-GTP to serve as a perfect internal standard.[9][10] This enables highly accurate quantification by correcting for sample loss during preparation and variations in instrument response, a technique known as isotope dilution mass spectrometry.[11]

Applications in Structural Biology via Nuclear Magnetic Resonance (NMR)

2.1 Rationale: Simplifying Complexity to Reveal Molecular Interactions

NMR spectroscopy is uniquely powerful for studying biomolecules in their native solution state, but spectra become incredibly complex as molecular size increases.[3] Isotope labeling, particularly with ¹⁵N, is a crucial strategy to overcome this limitation.[3][8] By incorporating ¹⁵N₅-GTP into a system, researchers can selectively observe only the signals from the labeled nucleotide or the protein interacting with it, dramatically simplifying the resulting spectra.[3] This is especially vital for studying GTP-binding proteins, where understanding the precise conformational changes upon GTP binding and hydrolysis is key to understanding their function.[6][12]

2.2 Probing the GTPase Switch: A Case Study in Protein-Ligand Interactions

GTPases are a primary target for drug development, and understanding how they bind GTP is critical. NMR techniques like the 2D ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) experiment provide an atomic-resolution fingerprint of a molecule.[13] When ¹⁵N₅-GTP binds to a protein, changes in the chemical environment of the nitrogen atoms cause shifts in their corresponding NMR peak positions. This phenomenon, known as Chemical Shift Perturbation (CSP), allows researchers to map the binding interface and quantify the binding affinity.[13]

2.3 Experimental Workflow: Mapping a Protein-GTP Binding Site

The following workflow outlines the process of identifying the binding site of a ligand (in this case, GTP) on a protein using NMR.

Workflow for an NMR titration experiment.

2.4 Protocol: 2D ¹H-¹⁵N HSQC Titration for Binding Affinity

Objective: To monitor the binding of an unlabeled protein to ¹⁵N₅-GTP and determine the dissociation constant (Kd).

Materials:

• Purified, unlabeled protein of interest in NMR buffer (e.g., 20 mM HEPES pH 7.0, 100 mM NaCl, 5 mM MgCl₂, 10% D₂O).

• ¹⁵N₅-Guanosine Triphosphate (Ammonium Salt)[14] solution in the same NMR buffer.

• NMR tubes.

Methodology:

• Sample Preparation: Prepare an initial NMR sample containing a known concentration of ¹⁵N₅-GTP (e.g., 100 µM) in NMR buffer.

• Spectrometer Setup: Insert the sample into a high-field NMR spectrometer equipped with a cryoprobe. Lock, tune, and shim the instrument for optimal resolution.

• Acquire Initial Spectrum: Record a baseline 2D ¹H-¹⁵N HSQC spectrum of the free ¹⁵N₅-GTP. Use a pulse program optimized for sensitivity and water suppression (e.g., hsqcetfpgpsi on a Bruker spectrometer).[13]

• Titration: Add a small, precise aliquot of the concentrated, unlabeled protein stock solution directly into the NMR tube. Mix gently.

• Acquire Subsequent Spectra: Record a new 2D ¹H-¹⁵N HSQC spectrum after each addition of protein. Repeat this process until the chemical shifts of the ¹⁵N₅-GTP peaks stop changing, indicating saturation.

• Data Analysis:

  • Process all spectra identically using software like TopSpin or NMRPipe.

  • Overlay the spectra and track the movement of specific peaks corresponding to the nitrogen atoms of the guanine base.

  • Calculate the combined chemical shift perturbation (CSP) for each peak at each titration point.

  • Plot the CSP values against the molar ratio of protein to ¹⁵N₅-GTP and fit the data to a one-site binding model to extract the Kd value.

Quantitative Analysis and Metabolic Flux using Mass Spectrometry (MS)

3.1 Rationale: The Gold Standard for Accurate Quantification

In quantitative biology, especially in drug development and diagnostics, accuracy and reproducibility are non-negotiable. Stable isotope labeling coupled with mass spectrometry is considered the gold standard for quantification because it mitigates errors from sample preparation and matrix effects.[10][11] By adding a known amount of ¹⁵N₅-GTP as an internal standard at the very beginning of sample processing, any subsequent loss of analyte will affect the standard and the endogenous molecule equally, preserving their ratio.[15][16]

3.2 Tracing Cellular Metabolism

¹⁵N₅-GTP and its precursors can be used to trace the flow of nitrogen through metabolic networks.[17][18] By introducing a ¹⁵N-labeled precursor (like ¹⁵N₅-adenine, which can be converted to guanine nucleotides) into cell culture, researchers can use LC-MS/MS to measure the rate of incorporation of the heavy isotope into GTP, DNA, and RNA.[18][19] This provides a dynamic view of nucleic acid synthesis and turnover, and it can reveal how drugs impact these critical pathways.[18]

3.3 Experimental Workflow: Quantifying Intracellular GTP Pools

Workflow for absolute quantification of GTP using LC-MS/MS.

3.4 Protocol: Absolute Quantification of GTP by Isotope Dilution LC-MS/MS

Objective: To accurately measure the absolute amount of GTP in a biological sample.

Materials:

• Cell pellets or homogenized tissue.

• ¹⁵N₅-GTP solution of a precisely known concentration (Certified Standard).

• Extraction solvent (e.g., 80:20 Methanol:Water, pre-chilled to -80°C).

• LC-MS/MS system (e.g., Triple Quadrupole).

Methodology:

• Standard Spiking: To a pre-weighed cell pellet or tissue homogenate, add a precise volume of the ¹⁵N₅-GTP internal standard solution. Causality Note: Adding the standard at this initial stage is critical to account for analyte loss during all subsequent extraction and handling steps.

• Extraction: Immediately add cold extraction solvent, vortex vigorously, and incubate at -20°C for 30 minutes to precipitate proteins and extract polar metabolites.

• Clarification: Centrifuge the sample at high speed (e.g., 16,000 x g) at 4°C for 15 minutes.

• Sample Preparation for LC-MS: Carefully collect the supernatant containing the metabolites and dry it under a stream of nitrogen or using a vacuum concentrator. Reconstitute the dried extract in a suitable injection buffer.

• LC-MS/MS Analysis:

  • Inject the sample onto an appropriate chromatography column (e.g., HILIC for polar compounds).

  • Develop a Multiple Reaction Monitoring (MRM) method on the mass spectrometer. Define specific precursor-to-product ion transitions for both endogenous ¹⁴N-GTP and the ¹⁵N₅-GTP standard.

• Data Analysis:

  • Integrate the chromatographic peak areas for both the ¹⁴N-GTP and ¹⁵N₅-GTP transitions.

  • Calculate the peak area ratio (¹⁴N-GTP / ¹⁵N₅-GTP).

  • Determine the absolute concentration of endogenous GTP in the original sample by comparing this ratio to a standard curve generated with known amounts of ¹⁴N-GTP and a fixed amount of the ¹⁵N₅-GTP standard.

3.5 Data Presentation: Quantitative Analysis of GTP Levels

The results of such an experiment can be clearly summarized in a table.

Sample ID	Treatment	[GTP] (pmol/10⁶ cells)	Standard Deviation
CTRL-1	Vehicle	35.2	2.1
CTRL-2	Vehicle	33.8	1.9
DRUG-1	Compound X (10 µM)	18.1	1.5
DRUG-2	Compound X (10 µM)	19.5	1.7

Utility in the Drug Discovery and Development Pipeline

The precision afforded by ¹⁵N₅-GTP makes it a valuable asset throughout the drug discovery process, from initial target validation to preclinical studies.[20][21][22]

• Target Engagement: In early-stage discovery, it is crucial to confirm that a "hit" compound actually binds to its intended target. The NMR titration method described above provides definitive proof of direct physical interaction with a GTP-binding site.[13]

• Mechanism of Action (MoA) Studies: For compounds designed to inhibit GTP-dependent enzymes, quantitative MS methods can be used to measure the accumulation of GTP in cells, providing a direct readout of target inhibition.[18]

• Screening and Selectivity: ¹⁵N₅-GTP can be used in competitive binding assays to screen compound libraries or to assess the selectivity of a lead candidate against a panel of different GTPases.

4.1 Logical Flow: Integrating ¹⁵N₅-GTP into Drug Discovery

Role of ¹⁵N₅-GTP in the drug discovery pipeline.

Conclusion

¹⁵N₅-labeled Guanosine Triphosphate is far more than a simple chemical reagent; it is a precision instrument for the molecular biologist, structural biologist, and pharmacologist. Its applications, grounded in the fundamental physical properties of the ¹⁵N isotope, provide robust and unambiguous data in complex biological systems. From defining the three-dimensional architecture of protein-RNA complexes and elucidating the subtle dynamics of G-protein activation to providing the gold standard for quantification in metabolic studies, ¹⁵N₅-GTP empowers researchers to answer questions with a level of certainty that was previously unattainable. As analytical technologies continue to advance in sensitivity and resolution, the role of ¹⁵N₅-GTP and other stable isotope-labeled biomolecules will undoubtedly expand, driving the next wave of discoveries in both basic science and therapeutic development.

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An In-depth Technical Guide to Guanosine 5'-triphosphate, ammonium salt-15N5 for Advanced Research Applications

This guide provides a comprehensive technical overview of Guanosine 5'-triphosphate, ammonium salt, fully labeled with Nitrogen-15 (15N5-GTP). Designed for researchers, scientists, and drug development professionals, this document delves into the core properties, synthesis, quality control, and critical applications of this stable isotope-labeled nucleotide. We will move beyond simple protocols to explain the causal science behind its use, empowering you to leverage 15N5-GTP to its full potential in elucidating complex biological systems.

Part 1: Core Properties and Strategic Handling

15N5-GTP is a purine nucleoside triphosphate where all five nitrogen atoms in the guanine base have been replaced with the heavy isotope 15N. This substitution increases the molecular weight by approximately 5 Da without altering the molecule's chemical reactivity. This mass shift is the cornerstone of its utility, providing a distinct signal that can be unambiguously detected by mass spectrometry and nuclear magnetic resonance (NMR), making it an invaluable tool for tracing the fate of GTP in biological reactions.[1]

Physicochemical Data Summary

Proper characterization is the foundation of reproducible science. The key properties of 15N5-GTP are summarized below.

Property	Value	Comments
Labeled CAS Number	2483830-47-1[2]	This CAS number has been assigned to a 13C10, 15N5 labeled version. Many suppliers list the CAS for purely 15N5-labeled GTP as Not Available (NA), highlighting the importance of verifying specifications with the vendor.[3][4][5][6]
Unlabeled CAS Number	86-01-1[2]	For the standard, unlabeled Guanosine 5'-triphosphate.
Molecular Formula	C10H1615N5O14P3 (as free acid)	The product is typically supplied as the ammonium salt.[4][5]
Molecular Weight	~596.27 g/mol (as ammonium salt)[3][4][5]	Exact weight can vary based on the number of ammonium counter-ions. The free acid molecular weight of unlabeled GTP is 523.18 g/mol .[7]
Isotopic Purity	≥98% 15N	Critical for minimizing background signal from the unlabeled species.
Chemical Purity	≥90% (in solution)[3][6]	Typically assessed by HPLC; ensures absence of GDP, GMP, or other contaminants.

Expert Recommendations for Storage and Handling

The integrity of 15N5-GTP is paramount for quantitative accuracy and the success of downstream applications. The triphosphate moiety is susceptible to hydrolysis, a process accelerated by acidic conditions and repeated freeze-thaw cycles.

• Long-Term Storage : Store lyophilized powder or solutions at -20°C or below.[3][6] Protect from light to prevent potential photodegradation.

• Reconstitution : Reconstitute in a nuclease-free, buffered solution (e.g., Tris or HEPES) at a neutral to slightly alkaline pH (7.0-8.0). Avoid acidic buffers. Reconstituting directly in nuclease-free water is acceptable for immediate use, but buffering is recommended for storage.

• Aliquoting : To prevent degradation from multiple freeze-thaw cycles, create single-use aliquots upon reconstitution.[3] This is a critical, non-negotiable step for maintaining the triphosphate form. Flash-freeze aliquots in liquid nitrogen before transferring to -20°C or -80°C storage.

Part 2: Synthesis and Quality Control: Ensuring Experimental Validity

The synthesis of uniformly labeled 15N5-GTP is a sophisticated process that marries organic chemistry with enzymology. This chemoenzymatic approach is preferred because it provides high specificity and yield, which are difficult to achieve through purely chemical methods.[8]

The general principle involves synthesizing the 15N5-labeled guanine base first, often starting from simple, inexpensive precursors like 15NH4Cl.[9] This labeled nucleobase is then enzymatically coupled to a ribose-5-phosphate backbone and subsequently phosphorylated to the triphosphate form using a cascade of specific kinases.[8] This multi-step enzymatic process ensures the correct stereochemistry and phosphorylation state, yielding a product that is biologically active and ready for use in sensitive assays.

Caption: Chemoenzymatic synthesis workflow for 15N5-GTP.

Protocol: Quality Control of 15N5-GTP via LC-MS/MS

This protocol provides a self-validating system to confirm identity, purity, and isotopic enrichment before committing the material to a complex experiment.

• Sample Preparation :

  • Prepare a 1 µM working solution of 15N5-GTP in a solvent compatible with your chromatography method (e.g., 95% Water, 5% Acetonitrile with 0.1% formic acid). Note: Brief exposure to low concentrations of acid for MS analysis is acceptable, but prolonged exposure should be avoided.

  • Prepare a corresponding 1 µM solution of unlabeled GTP as a control.

• Liquid Chromatography (LC) :

  • Column : A reversed-phase C18 column is suitable for separating GTP from potential contaminants like GDP and GMP.

  • Mobile Phase A : Water + 0.1% Formic Acid.

  • Mobile Phase B : Acetonitrile + 0.1% Formic Acid.

  • Gradient : Run a gradient from 0-50% Mobile Phase B over 10 minutes to elute the highly polar nucleotides. GTP will elute before GDP and GMP.

• Mass Spectrometry (MS) :

  • Ionization Mode : Electrospray Ionization in Positive mode (ESI+).[10]

  • Analysis : Perform a full scan analysis to identify the precursor ions. Then, use tandem MS (MS/MS) to generate characteristic fragment ions for confirmation.

  • Rationale : ESI+ will protonate the molecule, forming the [M+H]+ ion. The mass difference between the labeled and unlabeled precursors confirms the 15N5 incorporation.

• Data Analysis & Expected Results :

  • Identity Confirmation : Compare the retention time of your 15N5-GTP sample with the unlabeled standard.

  • Isotopic Enrichment : In the full scan, observe the mass-to-charge ratio (m/z) for the protonated molecules. The 5 Da shift confirms labeling. The relative intensity of the m/z 524.1 peak versus the m/z 529.1 peak provides a measure of isotopic enrichment.

  • Chemical Purity : Integrate the peak areas for GTP, GDP, and GMP in the chromatogram to calculate the percentage of the desired triphosphate form.

Analyte	Formula	Expected [M+H]+ m/z	Key Fragment Ion (MS/MS)
Unlabeled GTP	C10H16N5O14P3	524.0	Guanine [M+H]+ (m/z 152.1)
15N5-GTP	C10H1615N5O14P3	529.0	15N5-Guanine [M+H]+ (m/z 157.1)
Unlabeled GDP	C10H15N5O11P2	444.0	Guanine [M+H]+ (m/z 152.1)
15N5-GDP	C10H1515N5O11P2	449.0	15N5-Guanine [M+H]+ (m/z 157.1)

Part 3: Core Applications in Modern Research

The utility of 15N5-GTP stems from its ability to serve as a tracer in complex biological matrices. Its primary applications are in biomolecular NMR and mass spectrometry.

Application 1: Probing RNA Structure and Dynamics with Biomolecular NMR

For large RNA molecules (>30 kDa), NMR spectra become crowded due to severe signal overlap, making structural analysis impossible.[8] Isotopic labeling is essential to overcome this limitation. Incorporating 15N5-GTP during in vitro transcription allows for the use of powerful 1H-15N heteronuclear correlation experiments (like HSQC), which spread out the crowded proton signals into a second nitrogen dimension.

The causality is clear: each G-residue's imino proton, a key indicator of Watson-Crick base pairing, is directly bonded to a nitrogen. By labeling with 15N, we can specifically observe these critical protons, filtering out the rest of the signals and enabling the assignment and structural analysis of RNAs that would otherwise be intractable.[8][11]

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understanding isotopic labeling of guanosine triphosphate

An In-depth Technical Guide to the Isotopic Labeling of Guanosine Triphosphate for Researchers, Scientists, and Drug Development Professionals

Introduction

Guanosine triphosphate (GTP) is a purine nucleotide that plays a fundamental and ubiquitous role in a vast array of cellular processes. Beyond its function as a building block for RNA synthesis, GTP is a critical energy source and a key signaling molecule. It is central to the function of G-proteins, which are molecular switches that regulate cellular signaling pathways involved in everything from sensory perception to cell growth and differentiation.[1][2][3] Given its central role, the ability to accurately trace and quantify GTP and its associated enzymatic activities is paramount for understanding cellular physiology and for the development of novel therapeutics.[4][5]

Isotopic labeling of GTP provides a powerful and indispensable toolkit for researchers. By replacing one or more atoms in the GTP molecule with a heavier, stable isotope (such as ¹³C, ¹⁵N, or ¹⁸O) or a radioactive isotope (like ³²P or ³⁵S), we can "tag" the molecule without significantly altering its chemical properties.[6][] This allows for the precise tracking of GTP's metabolic fate, its incorporation into nucleic acids, and its interaction with binding partners. This guide offers an in-depth exploration of the core principles, methodologies, and applications of isotopic labeling of GTP, designed to provide both foundational knowledge and practical insights for professionals in life sciences and drug discovery.

Core Principles: Choosing Your Isotope and Labeling Strategy

The choice of isotope is dictated by the specific biological question and the analytical technique to be employed. Each isotope offers unique advantages in terms of detection, stability, and the type of information it can provide.

Common Isotopes for GTP Labeling

Isotope	Type	Common Applications	Detection Method	Key Advantages
¹³C	Stable	NMR Spectroscopy, Mass Spectrometry	NMR, MS	Provides detailed structural and metabolic information.[8][9]
¹⁵N	Stable	NMR Spectroscopy, Mass Spectrometry	NMR, MS	Used to probe the nitrogen-containing purine ring.[8][10]
²H (D)	Stable	NMR Spectroscopy	NMR	Can simplify complex NMR spectra.
¹⁸O	Stable	Mass Spectrometry	MS	Useful for studying phosphate transfer reactions.[11]
³²P	Radioactive	Kinase Assays, Autoradiography	Scintillation Counting, Autoradiography	High sensitivity for detecting phosphorylation events.[12][13][14]
³⁵S	Radioactive	G-protein Binding Assays	Scintillation Counting	Used in non-hydrolyzable GTP analogs like GTPγS.[1]

Labeling Strategies: Uniform vs. Selective

Uniform Labeling: In this approach, all atoms of a particular element in the GTP molecule are replaced with their corresponding isotope (e.g., U-¹³C, U-¹⁵N). This is often achieved by growing microorganisms in media where the sole carbon or nitrogen source is isotopically enriched.[15][16] Uniform labeling is particularly valuable for NMR studies as it enhances signal intensity and enables the use of multidimensional experiments for structural determination of RNA.[8][16]

Selective Labeling: For certain applications, it is advantageous to label only specific atoms or moieties within the GTP molecule. This can simplify NMR spectra and provide more targeted information in metabolic studies.[8][17] Selective labeling can be achieved through chemical synthesis or by using precursor molecules that are isotopically labeled at specific positions in chemo-enzymatic synthesis.[17][18]

Synthesis of Isotopically Labeled GTP: A Practical Guide

The generation of isotopically labeled GTP can be broadly categorized into two main approaches: in vivo biosynthesis and in vitro enzymatic synthesis.

In Vivo Biosynthesis using Microbial Systems

A common and cost-effective method for producing uniformly labeled ribonucleotides, including GTP, involves harnessing the metabolic machinery of bacteria.[15][16] Escherichia coli or Methylophilus methylotrophus are frequently used for this purpose.[15][16] The general workflow involves growing the bacteria in a minimal medium containing a labeled carbon source (e.g., [¹³C]-glucose) and/or a labeled nitrogen source (e.g., [¹⁵N]-ammonium sulfate).[15][16] The cellular nucleic acids are then harvested, hydrolyzed to nucleoside monophosphates (NMPs), and subsequently converted to nucleoside triphosphates (NTPs) through enzymatic phosphorylation.[15][16]

Caption: Workflow for in vivo biosynthesis of isotopically labeled GTP.

In Vitro Chemo-Enzymatic Synthesis

For more controlled and selective labeling, in vitro enzymatic synthesis offers a powerful alternative. This approach utilizes a series of purified enzymes to build the labeled GTP molecule from simpler, isotopically labeled precursors.[10][19] For instance, [¹⁵N]-labeled uracil and [¹³C₆]-glucose can be used as starting materials in a multi-enzyme reconstituted metabolic pathway to produce labeled UTP, which can then be converted to other nucleotides.[10] A more direct approach for GTP involves starting with a labeled guanosine or guanosine monophosphate (GMP) and using a cascade of kinases to phosphorylate it to GTP.[19][20]

Experimental Protocol: Enzymatic Synthesis of [γ-³²P]GTP

This protocol outlines a common method for synthesizing GTP radioactively labeled at the gamma phosphate position, which is widely used in kinase assays.

• Reaction Mixture Preparation: In a microcentrifuge tube, combine a reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT), unlabeled GDP, and a source of [γ-³²P]ATP.

• Enzyme Addition: Add nucleoside diphosphate kinase (NDPK), the enzyme that will catalyze the transfer of the gamma phosphate from ATP to GDP.

• Incubation: Incubate the reaction at the optimal temperature for the enzyme (typically 30-37°C) for a defined period (e.g., 30-60 minutes).

• Reaction Termination: Stop the reaction by adding an excess of EDTA, which chelates the Mg²⁺ required by the kinase, or by heat inactivation.

• Purification: Separate the newly synthesized [γ-³²P]GTP from the unreacted [γ-³²P]ATP and other reaction components using techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Quantification: Determine the concentration and specific activity of the purified [γ-³²P]GTP using a scintillation counter.

Key Applications in Research and Drug Development

Probing G-Protein Signaling Pathways

G-protein-coupled receptors (GPCRs) are a major class of drug targets.[1][3] The activation of a GPCR by a ligand triggers the exchange of GDP for GTP on the associated G-protein, leading to its activation and downstream signaling.[2][21] Isotopically labeled GTP and its analogs are central to studying this process.

[³⁵S]GTPγS Binding Assay: A widely used method to measure GPCR activation involves the use of [³⁵S]guanosine-5'-O-(3-thio)triphosphate ([³⁵S]GTPγS), a non-hydrolyzable GTP analog.[1] When a GPCR is activated by an agonist, it stimulates the binding of [³⁵S]GTPγS to the G-protein.[1] The amount of radioactivity incorporated into the G-protein is then measured, providing a direct readout of receptor activation.[1] This assay is invaluable for screening compound libraries to identify agonists, antagonists, and inverse agonists.[1]

Caption: The G-protein cycle and the use of labeled GTP analogs.

[γ-³²P]GTP for GTPase Activity: To measure the rate at which G-proteins "turn themselves off," researchers can use [γ-³²P]GTP. The intrinsic GTPase activity of the G-protein's alpha subunit hydrolyzes GTP to GDP and inorganic phosphate (Pi).[2] By measuring the release of radioactive [³²P]Pi over time, the rate of GTP hydrolysis can be determined.[22]

Structural Biology of RNA by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for determining the three-dimensional structure and dynamics of biological macromolecules in solution.[17][23] For RNA molecules, which are composed of only four different nucleotides, NMR spectra can become very crowded and difficult to interpret, especially for larger RNAs.[23] Uniformly labeling RNA with ¹³C and ¹⁵N by transcribing it in vitro with labeled NTPs, including GTP, helps to overcome this limitation.[8][15][16] The presence of these isotopes allows for the use of heteronuclear NMR experiments, which greatly enhance spectral resolution and enable the determination of high-resolution RNA structures.[16][24]

Metabolomics and Metabolic Flux Analysis

Understanding how cells regulate their nucleotide pools is crucial in many areas of research, from cancer biology to infectious diseases. By feeding cells with stable isotope-labeled precursors, such as [U-¹³C]-glucose, researchers can trace the incorporation of the label into GTP and other metabolites over time.[6][25] Using liquid chromatography-mass spectrometry (LC-MS), the different isotopologues (molecules that differ only in their isotopic composition) of GTP can be detected and quantified.[20][26][27] This allows for the determination of the relative contributions of de novo synthesis versus salvage pathways to the cellular GTP pool, providing a dynamic view of nucleotide metabolism.[9][20]

Conclusion

The isotopic labeling of guanosine triphosphate is a cornerstone of modern biochemical and pharmaceutical research. From elucidating the intricate structures of RNA molecules to dissecting the complex signaling networks governed by G-proteins and quantifying metabolic fluxes, labeled GTP provides an unparalleled level of insight. As analytical technologies like NMR and mass spectrometry continue to advance in sensitivity and resolution, the applications for isotopically labeled GTP will undoubtedly expand, further empowering scientists and drug development professionals to unravel the complexities of cellular function and devise innovative therapeutic strategies.

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Guide to the Strategic Implementation of 15N5-GTP versus Unlabeled GTP in In Vitro Studies

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Standard Nucleotide

Guanosine-5'-triphosphate (GTP) is a cornerstone of cellular life, serving not only as a precursor for RNA synthesis but also as a critical energy source and a master regulator in signal transduction pathways mediated by G-proteins.[1][2] For in vitro studies, unlabeled GTP has long been the default choice for reconstituting these biological processes. However, in complex biological matrices, tracking the fate of unlabeled GTP—its binding, hydrolysis, and exchange—can be like following a single drop of water in a river. The introduction of stable isotope-labeled (SIL) analogs, specifically ¹⁵N₅-GTP, provides a powerful tool to unambiguously trace and quantify GTP-dependent events.

This guide provides a technical deep-dive into the strategic application of ¹⁵N₅-GTP, contrasting it with unlabeled GTP. We will move beyond mere definitions to explore the causality behind experimental design, empowering researchers to select the appropriate tool for their specific scientific questions and to generate high-fidelity, publication-quality data.

Section 1: Fundamental Principles: A Tale of Two Molecules

At their core, unlabeled GTP and ¹⁵N₅-GTP are chemically identical in their reactivity. The profound difference lies in their nuclear composition, which forms the basis of their differential detection.

Unlabeled Guanosine-5'-triphosphate (GTP) This is the naturally abundant form of the nucleotide.[1] Its utility in vitro is primarily functional; it serves to activate GTP-binding proteins (G-proteins), fuel enzymatic reactions, and drive processes like in vitro transcription and translation.[3][4] However, its detection in complex assays often relies on indirect methods, such as measuring downstream effects or using hazardous radioactive analogs like [³⁵S]GTPγS.[5][6][7][8]

¹⁵N₅-Guanosine-5'-triphosphate (¹⁵N₅-GTP) In this molecule, the five nitrogen atoms (N) within the guanine base have been replaced with the heavy stable isotope, ¹⁵N, instead of the naturally abundant ¹⁴N.[9] This substitution results in a predictable mass increase of +5 Daltons compared to the unlabeled counterpart. This mass difference, while having a negligible impact on the molecule's biochemical activity, makes it easily distinguishable by mass spectrometry (MS) and provides a unique spectroscopic handle for nuclear magnetic resonance (NMR).[10][11][12]

Data Presentation: Physicochemical Property Comparison

Property	Unlabeled GTP	¹⁵N₅-GTP	Rationale for Significance
Molecular Formula	C₁₀H₁₆N₅O₁₄P₃	C₁₀H₁₆¹⁵N₅ O₁₄P₃	The incorporation of ¹⁵N is the key modification.
Average Molecular Weight	~523.18 g/mol	~528.18 g/mol	The +5 Da mass shift is the basis for MS-based discrimination and quantification.[13][14]
Biochemical Activity	Native	Functionally Identical	Ensures that the labeled analog is a true tracer for the biological process being studied.
Primary Detection Methods	Indirect assays (enzymatic activity, colorimetric/luminescent readouts), Radioactive labeling	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy	¹⁵N₅-GTP enables direct, specific, and highly sensitive detection methods.[11][15]
Common Use Case	General functional assays (e.g., bulk GTPase activity)	Quantitative proteomics, metabolomics, structural biology, internal standard for MS	Used when precise quantification or structural information is required.[9][12]

Section 2: The Rationale for Isotopic Labeling: Precision and Power

The decision to use the more expensive ¹⁵N₅-GTP is driven by the need for analytical precision that is unattainable with unlabeled GTP alone. The causality behind this choice is rooted in three key experimental advantages.

• Unambiguous Tracking in Complex Systems: In cell lysates or reconstituted multi-protein systems, endogenous nucleotides can interfere with assays. ¹⁵N₅-GTP is not present in biological systems, so its detection is background-free, allowing for precise tracking of the exogenously added nucleotide.

• Enabling Advanced Detection Methods:

  • Mass Spectrometry (MS): MS separates molecules based on their mass-to-charge ratio. The +5 Da shift allows a mass spectrometer to easily distinguish ¹⁵N₅-GTP from its unlabeled counterpart, enabling highly accurate quantification through isotope dilution methods.[10][12]

  • Nuclear Magnetic Resonance (NMR): The ¹⁵N nucleus is NMR-active. Labeling allows researchers to monitor the chemical environment around the guanine base, providing powerful insights into binding events and conformational changes in the GTP-protein complex at an atomic level.[16][17]

• The Gold Standard for Quantification: By adding a known amount of ¹⁵N₅-GTP as an internal standard to a sample, one can calculate the absolute amount of endogenous, unlabeled GTP with exceptional accuracy. This "isotope-dilution mass spectrometry" (IDMS) approach corrects for sample loss during preparation and variations in instrument response, making it a gold-standard quantitative technique.[13]

Section 3: Key In Vitro Applications & Methodologies

The choice between unlabeled and ¹⁵N₅-GTP is dictated by the experimental question. Below, we detail methodologies where each is best suited.

Application 1: Quantitative GTPase Activity using Isotope-Dilution Mass Spectrometry

This method provides an absolute measure of GTP hydrolysis, a critical function of G-proteins.[18] It surpasses traditional methods like colorimetric phosphate detection, which can be prone to interference.[19]

Causality: We use ¹⁵N₅-GTP not as the substrate, but as a "spike-in" internal standard to accurately quantify the product (unlabeled GDP) and remaining substrate (unlabeled GTP) from the enzymatic reaction.

Caption: Workflow for absolute quantification of GTP hydrolysis using MS.

• Reaction Setup: In a 0.5 mL microfuge tube, prepare the reaction mix: 50 µL of assay buffer (e.g., 20 mM HEPES pH 7.4, 100 mM NaCl, 10 mM MgCl₂), 10 µL of your GTPase (e.g., 1 µM final concentration), and 20 µL of purified water.

• Initiation: Start the reaction by adding 20 µL of 100 µM unlabeled GTP. Incubate at the desired temperature (e.g., 30°C) for a set time course (e.g., 0, 5, 15, 30 minutes).

• Quenching (Self-Validation): At each time point, terminate the reaction by adding 100 µL of ice-cold 10% trichloroacetic acid (TCA). This abruptly stops all enzymatic activity, ensuring the measured state is accurate for that time point. Vortex and incubate on ice for 10 minutes.

• Internal Standard Spiking: Add a known amount (e.g., 100 pmol) of both ¹⁵N₅-GTP and ¹⁵N₅-GDP to each quenched reaction tube. This standard will be used to quantify the remaining substrate and the product, respectively.

• Sample Cleanup: Centrifuge the tubes at 14,000 x g for 5 minutes to pellet precipitated protein. Transfer the supernatant to a new tube. Neutralize the sample carefully with a base like ammonium hydroxide.

• LC-MS/MS Analysis: Inject the sample onto a suitable LC column (e.g., a C18 reverse-phase column) to separate GTP from GDP. The eluent is directed into a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Monitor the specific mass transitions for unlabeled GTP, ¹⁵N₅-GTP, unlabeled GDP, and ¹⁵N₅-GDP.

• Data Analysis: Integrate the peak areas for each of the four analytes. Calculate the ratio of (unlabeled GTP / ¹⁵N₅-GTP) and (unlabeled GDP / ¹⁵N₅-GDP). Using the known amount of the spiked-in standards, convert these ratios into absolute quantities of GTP remaining and GDP produced.

Application 2: Probing Protein-GTP Interactions with NMR Spectroscopy

NMR is a powerful tool for studying the structural and dynamic aspects of protein-ligand interactions in solution.[20] Using ¹⁵N₅-GTP allows researchers to directly observe the nucleotide's binding pocket on the protein.

Causality: We label the small molecule (GTP) to observe its interaction with a much larger, unlabeled protein. Changes in the ¹⁵N signals of GTP upon binding report directly on the binding event and the nature of the binding site. A common experiment is the ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) spectrum.[16]

Caption: NMR detects changes in ¹⁵N₅-GTP signals upon binding to a protein.

• Sample Preparation: Prepare a stock solution of ¹⁵N₅-GTP (e.g., 10 mM) in NMR buffer (e.g., 25 mM Tris-HCl, pH 7.0, 50 mM NaCl, 5 mM MgCl₂, 10% D₂O). Prepare a sample of your unlabeled protein of interest (e.g., 50-100 µM) in the same NMR buffer in an NMR tube.

• Acquire Reference Spectrum (Self-Validation): Record a baseline ¹H-¹⁵N HSQC spectrum of the ¹⁵N₅-GTP alone in the NMR buffer. This spectrum shows the chemical shifts of the nitrogen atoms in the unbound state.

• Titration: Add small, sequential aliquots of the unlabeled protein stock solution directly into the NMR tube containing the ¹⁵N₅-GTP. After each addition, gently mix and re-acquire the ¹H-¹⁵N HSQC spectrum.

• Data Acquisition: Monitor the spectrum for changes. As the protein binds to the ¹⁵N₅-GTP, the peaks corresponding to the nitrogen nuclei in the guanine base will shift their position (a "chemical shift perturbation") and/or broaden.[17]

• Data Analysis:

  • Binding Site Identification: The magnitude of the peak shifts indicates which parts of the guanine base are most affected by the protein interaction.

  • Affinity Calculation: By plotting the change in chemical shift against the protein concentration, one can fit the data to a binding isotherm to calculate the dissociation constant (Kd), a measure of binding affinity.

Application 3: Standard Functional Assays Using Unlabeled GTP

For many routine applications, the precision of isotopic labeling is unnecessary, and unlabeled GTP is the appropriate and cost-effective choice.

• GTPase-Glo™ Assay: This is a popular commercial luminescent assay that measures GTPase activity by quantifying the amount of GTP remaining after a reaction.[21] The remaining GTP is converted to ATP, which then drives a luciferase reaction. Here, unlabeled GTP is the required substrate.

• Colorimetric GTPase Assays: These assays, often based on malachite green, detect the inorganic phosphate (Pi) released during GTP hydrolysis.[19][22] They are simple, high-throughput, and use unlabeled GTP as the substrate.

• In Vitro Transcription/Translation (IVTT): These systems require an energy source, and unlabeled GTP is used alongside ATP, CTP, and UTP to synthesize RNA and protein.[4][23][24]

Section 4: Experimental Design, Controls, and Interpretation

Scientific integrity demands rigorous experimental design. When using ¹⁵N₅-GTP, several considerations are paramount.

• Isotopic Purity: Always verify the isotopic enrichment of your ¹⁵N₅-GTP, typically >98%. This is crucial for accurate quantification in MS.

• Control Experiments (Trustworthiness):

  • No-Enzyme Control: In a GTPase assay, a reaction with no enzyme should show no production of GDP from GTP, validating that the observed activity is enzyme-dependent.

  • Competition Control: In an NMR binding experiment, after observing binding between your protein and ¹⁵N₅-GTP, add a large excess of unlabeled GTP. The disappearance of the perturbed signals and reappearance of the "free" signals confirms that the binding is specific to the nucleotide binding pocket.

  • Mass Spectrometry Controls: A sample containing only the unlabeled analytes and another with only the labeled standards should be run to confirm their retention times and fragmentation patterns.

• Interpreting Data:

  • In MS: A successful experiment will show a decrease in the unlabeled GTP signal over time, with a corresponding increase in the unlabeled GDP signal. The ratio of these to their stable isotope-labeled internal standards provides the absolute quantification.

  • In NMR: Significant and consistent chemical shift perturbations upon titration are a hallmark of specific binding. Random or very small shifts may indicate non-specific interactions.

Conclusion: A Decision-Making Framework

The choice between ¹⁵N₅-GTP and unlabeled GTP is a strategic one that directly impacts the type and quality of data you can obtain.

• Choose Unlabeled GTP when: Your primary goal is to measure a functional, often downstream, readout in a well-defined system (e.g., overall enzyme activity, protein synthesis). It is ideal for high-throughput screening and routine functional checks where absolute quantification is not the primary goal.

• Choose ¹⁵N₅-GTP when: Your research demands precision, specificity, and absolute quantification. It is the superior choice for:

  • Measuring kinetics and absolute quantities via isotope-dilution mass spectrometry.

  • Studying the structural details of protein-nucleotide interactions via NMR spectroscopy.

  • Overcoming the challenges of complex biological matrices with high background levels of endogenous nucleotides.

By understanding the fundamental principles and aligning the choice of reagent with the specific scientific question, researchers can harness the full power of these tools to drive discovery in basic science and drug development.

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• Niv, H. et al. (2007). Spontaneous nucleotide exchange in low molecular weight GTPases by fluorescently labeled γ-phosphate-linked GTP analogs. (PNAS) [Link]

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• Creative Bioarray. GTPγS Binding Assay. (Creative Bioarray) [Link]

• Strange, P. G. (2010). Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors. (PubMed Central) [Link]

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• Kurstjens, N. P. et al. (1997). Measurement of Agonist-Stimulated [35S]GTPγS Binding to Cell Membranes. (Springer Nature) [Link]

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• Harrison, C. & Traynor, J. R. (2003). The [35S]GTPγS binding assay: Approaches and applications in pharmacology. (ResearchGate) [Link]

• Jameson, K. L. et al. (2013). Synthesis of two fluorescent GTPγS molecules and their biological relevance. (PMC) [Link]

• Qin, K. et al. (2011). Structural basis of G protein-coupled receptor/G protein interactions. (PubMed Central) [Link]

• Shutes, A. et al. (2007). Interaction of a novel fluorescent GTP analogue with the small G-protein K-Ras. (PMC) [Link]

• Bourne, H. R. et al. (1991). GTP-Binding Proteins: Structures, interactions and relationships. (Scilit) [Link]

• Larda, S. T. et al. (2021). NMR-Based Methods for Protein Analysis. (ACS Publications) [Link]

• MSC Botany. (2024). G proteins and G Protein Linked Receptors: Structure and General Mechanism of action. (YouTube) [Link]

• Coskun, E. et al. (2016). Production, Purification and Characterization of 15N-Labeled DNA Repair Proteins as Internal Standards for Mass Spectrometric Measurements. (ResearchGate) [Link]

• Coskun, E. et al. (2016). Production, Purification, and Characterization of 15N-Labeled DNA Repair Proteins as Internal Standards for Mass Spectrometric Measurements. (NIH) [Link]

• Xu, P. et al. (2019). Structural biology of G protein-coupled receptor signaling complexes. (PubMed) [Link]

• Qin, K. et al. (2011). Structural basis of G protein-coupled receptor-G protein interactions. (PubMed) [Link]

• Dopp, J. L. et al. (2007). Troubleshooting coupled in vitro transcription–translation system derived from Escherichia coli cells: synthesis of high-yield fully active proteins. (PubMed Central) [Link]

• Shutes, A. & Der, C. (2005). Real-time in vitro measurement of GTP hydrolysis. (PubMed) [Link]

• Lian, L. & Barsukov, I. (2001). NMR Spectroscopy of Peptides and Proteins. (Springer Nature Experiments) [Link]

• Ang-Kemp, A. & Arrangements, C. (2011). Binding site identification and structure determination of protein-ligand complexes by NMR. (Harvard University) [Link]

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• Xu, Y. et al. (2020). Label-free in vitro assays predict the potency of anti-disialoganglioside chimeric antigen receptor T-cell products. (PubMed Central) [Link]

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A Senior Application Scientist's Guide to 15N5 Labeled GTP: Commercial Availability, Quality Control, and Applications in Research and Drug Development

This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of 15N5 labeled Guanosine-5'-triphosphate (GTP). From sourcing and quality control to cutting-edge applications, this document serves as a practical resource for leveraging this powerful isotopic tool in your research. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system for robust and reproducible results.

Introduction: The Significance of 15N5 Labeled GTP in Modern Research

Guanosine-5'-triphosphate (GTP) is a pivotal molecule in cellular physiology, serving as a building block for RNA synthesis, a key player in signal transduction pathways mediated by G-proteins, and an energy source for various cellular processes. The strategic replacement of the five nitrogen atoms in the guanine base with the stable isotope ¹⁵N (¹⁵N₅) provides a powerful and non-radioactive probe for a multitude of biophysical and biochemical assays.

The primary advantage of ¹⁵N labeling lies in its utility in Nuclear Magnetic Resonance (NMR) spectroscopy. The ¹⁵N nucleus possesses a nuclear spin of 1/2, which, unlike the quadrupolar ¹⁴N nucleus, gives rise to sharp, well-resolved signals in NMR spectra.[1] This property is indispensable for the structural and dynamic investigation of biomolecules at atomic resolution. By incorporating ¹⁵N₅ GTP into RNA or protein-ligand complexes, researchers can unlock a wealth of information about molecular interactions, conformational changes, and binding kinetics.[2][3]

Beyond NMR, ¹⁵N₅ GTP serves as a valuable internal standard in mass spectrometry-based quantitative analyses, enabling precise and accurate measurements of GTP and its metabolites in complex biological matrices. This guide will explore the practical aspects of utilizing ¹⁵N₅ GTP, from its commercial acquisition to its application in sophisticated experimental setups.

Commercial Availability of 15N5 Labeled GTP

The accessibility of high-quality ¹⁵N₅ labeled GTP is crucial for the successful implementation of isotope-assisted research. Several reputable vendors specialize in the synthesis and purification of isotopically labeled compounds. When selecting a supplier, it is imperative to consider not only the price but also the isotopic enrichment, chemical purity, and the availability of a comprehensive certificate of analysis.

Below is a comparative overview of prominent suppliers offering ¹⁵N₅ labeled GTP and related compounds:

Supplier	Product Name	Isotopic Enrichment	Chemical Purity	Form
Cambridge Isotope Laboratories, Inc. (CIL)	Guanosine 5′-triphosphate, ammonium salt (¹⁵N₅, 98-99%)	98-99%	>90%	Solution
MedchemExpress	Guanosine triphosphate-¹⁵N₅ dilithium	>98%	>98%	Solid
Sigma-Aldrich (Merck)	Adenosine-¹⁵N₅ 5′-diphosphate disodium salt	≥98 atom % ¹⁵N	≥95% (CP)	Powder
Thermo Fisher Scientific	(Lists CIL products)	Varies	Varies	Varies

Note: This table is for illustrative purposes. Please refer to the suppliers' websites for the most current product information and pricing.

Expert Insight: When procuring ¹⁵N₅ GTP, always request a lot-specific certificate of analysis. This document is your primary source of information regarding the isotopic enrichment and purity of the compound, which are critical parameters for the accuracy and reproducibility of your experiments.

Quality Control and Isotopic Enrichment Validation

Ensuring the quality of your ¹⁵N₅ labeled GTP is a prerequisite for reliable experimental outcomes. The two most critical parameters are chemical purity and isotopic enrichment. While suppliers provide a certificate of analysis, independent verification is often recommended, especially for quantitative applications.

Analytical Techniques for Quality Control

High-Performance Liquid Chromatography (HPLC) is the standard method for determining the chemical purity of nucleotides. A reversed-phase C18 column is typically used with a suitable buffer system to separate GTP from any potential impurities, such as GDP, GMP, or other contaminants.

Mass Spectrometry (MS) is the gold standard for verifying isotopic enrichment. High-resolution mass spectrometry (HRMS), often coupled with liquid chromatography (LC-MS), can resolve the isotopic distribution of the labeled GTP.[4][5] The mass shift of +5 Da compared to the unlabeled GTP confirms the incorporation of five ¹⁵N atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy can also be used to assess isotopic enrichment and confirm the structural integrity of the molecule. A ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) experiment will show correlations only for protons directly bonded to ¹⁵N atoms, providing unambiguous confirmation of labeling.

Step-by-Step Protocol for Isotopic Enrichment Validation by LC-MS/MS

This protocol provides a general framework for the validation of ¹⁵N₅ GTP isotopic enrichment.

Objective: To determine the isotopic enrichment of ¹⁵N₅ GTP using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials:

• ¹⁵N₅ Labeled GTP

• Unlabeled GTP standard

• LC-MS grade water with 0.1% formic acid (Mobile Phase A)

• LC-MS grade acetonitrile with 0.1% formic acid (Mobile Phase B)

• C18 reverse-phase HPLC column

• LC-MS/MS system

Methodology:

• Sample Preparation:

  • Prepare a stock solution of ¹⁵N₅ GTP and unlabeled GTP in LC-MS grade water.

  • Create a dilution series of the unlabeled standard to establish a calibration curve.

  • Prepare a working solution of the ¹⁵N₅ GTP for injection.

• LC Separation:

  • Equilibrate the C18 column with 98% Mobile Phase A and 2% Mobile Phase B.

  • Inject the sample and perform a gradient elution to separate GTP from any impurities. A typical gradient might be a linear increase of Mobile Phase B from 2% to 95% over 10 minutes.

• MS/MS Detection:

  • Operate the mass spectrometer in positive ion mode.

  • Perform a full scan to identify the precursor ions for unlabeled GTP (m/z ~524) and ¹⁵N₅ GTP (m/z ~529).

  • Select the precursor ions for fragmentation and monitor specific product ions to confirm the identity of GTP.

• Data Analysis:

  • Integrate the peak areas for the unlabeled and ¹⁵N₅ labeled GTP.

  • Calculate the isotopic enrichment by determining the ratio of the peak area of the M+5 isotopologue to the sum of the peak areas of all isotopologues.

Causality in Experimental Choices: The use of LC-MS/MS allows for both the separation of the analyte from potential contaminants and the highly sensitive and specific detection of the different isotopic forms of GTP. The formic acid in the mobile phase aids in the ionization of the GTP molecule.

Applications in Research and Drug Development

¹⁵N₅ labeled GTP is a versatile tool with applications spanning structural biology, enzymology, and drug discovery.

Structural and Dynamic Studies of RNA by NMR Spectroscopy

The incorporation of ¹⁵N₅ GTP into RNA molecules is a cornerstone of modern NMR-based structural biology.[6][7][8] It enables the use of powerful heteronuclear NMR experiments to resolve spectral overlap and extract structural and dynamic information.

Caption: Workflow for the preparation and NMR analysis of ¹⁵N-labeled RNA.

Objective: To obtain a 2D ¹H-¹⁵N HSQC spectrum of a ¹⁵N-labeled RNA to observe the correlation between protons and their directly attached nitrogen atoms.

Materials:

• Purified ¹⁵N-labeled RNA (containing ¹⁵N₅ GTP)

• NMR buffer (e.g., 10 mM sodium phosphate, pH 6.5, 50 mM NaCl, in 90% H₂O/10% D₂O)

• NMR spectrometer equipped with a cryoprobe

Methodology:

• Sample Preparation: [9][10][11][12]

  • Dissolve the lyophilized ¹⁵N-labeled RNA in the NMR buffer to a final concentration of 0.1-1 mM.

  • Filter the sample to remove any particulates.

  • Transfer the sample to a clean, high-quality NMR tube.

• Spectrometer Setup:

  • Insert the sample into the spectrometer and lock on the D₂O signal.

  • Tune and match the probe for both ¹H and ¹⁵N frequencies.

  • Optimize the shim currents to achieve a narrow and symmetrical water signal.

• Acquisition of ¹H-¹⁵N HSQC Spectrum:

  • Load a standard ¹H-¹⁵N HSQC pulse sequence.

  • Set the spectral widths for both the ¹H and ¹⁵N dimensions to cover the expected chemical shift ranges.

  • Set the number of scans and transients to achieve an adequate signal-to-noise ratio.

  • Acquire the data.

• Data Processing and Analysis:

  • Process the raw data using appropriate software (e.g., TopSpin, NMRPipe). This involves Fourier transformation, phase correction, and baseline correction.

  • Analyze the resulting 2D spectrum. Each cross-peak corresponds to a specific H-N pair in the guanine bases of the RNA.

Trustworthiness of the Protocol: This self-validating protocol ensures that only covalently linked ¹H-¹⁵N pairs will generate a signal, providing unambiguous evidence of isotopic incorporation and allowing for the assignment of specific guanine residues within the RNA structure.

Drug Discovery and Development

¹⁵N₅ GTP is a valuable reagent in drug discovery, particularly for screening and characterizing inhibitors of GTP-binding proteins (GTPases).[13][14]

GTPases are molecular switches that are active when bound to GTP and inactive when bound to GDP. Dysregulation of GTPase activity is implicated in numerous diseases, making them attractive drug targets.

A classic and robust method to measure GTPase activity is the filter-binding assay, which measures the binding of a labeled GTP to the target protein.

Caption: Workflow for a filter-binding assay to screen for GTPase inhibitors.

Objective: To screen for compounds that inhibit the binding of ¹⁵N₅ GTP to a target GTPase.

Materials:

• Purified target GTPase

• ¹⁵N₅ GTP

• Unlabeled GTP

• Test compounds

• Binding buffer (e.g., 20 mM Tris-HCl pH 7.5, 100 mM NaCl, 5 mM MgCl₂, 1 mM DTT)

• Nitrocellulose membranes

• Filter apparatus

• LC-MS/MS system

Methodology:

• Reaction Setup:

  • In a microtiter plate, set up reactions containing the binding buffer, a fixed concentration of the GTPase, and a fixed concentration of ¹⁵N₅ GTP.

  • Add the test compounds at various concentrations. Include a positive control (unlabeled GTP) and a negative control (vehicle).

• Incubation:

  • Incubate the reactions at room temperature for a defined period (e.g., 30 minutes) to allow binding to reach equilibrium.

• Filtration: [15]

  • Rapidly filter the reaction mixtures through the nitrocellulose membrane under vacuum. Proteins and protein-ligand complexes will bind to the membrane, while unbound nucleotides will pass through.

  • Wash the membranes quickly with ice-cold binding buffer to remove non-specifically bound ¹⁵N₅ GTP.

• Quantification:

  • Extract the bound ¹⁵N₅ GTP from the membranes using a suitable solvent.

  • Quantify the amount of ¹⁵N₅ GTP in the extract using LC-MS/MS, as described in section 3.2.

• Data Analysis:

  • Determine the percentage of inhibition for each test compound by comparing the amount of bound ¹⁵N₅ GTP in the presence of the compound to the negative control.

  • Calculate the IC₅₀ value for active compounds.

Causality in Experimental Choices: The use of ¹⁵N₅ GTP allows for highly specific and sensitive detection by mass spectrometry, avoiding the hazards and disposal issues associated with radiolabeled GTP. The competitive binding format provides a direct measure of a compound's ability to interfere with the GTPase-GTP interaction.

Conclusion

¹⁵N₅ labeled GTP is an enabling tool for researchers in structural biology, biochemistry, and drug discovery. Its commercial availability from specialized suppliers, coupled with robust methods for quality control, ensures the reliability of experimental data. The applications of ¹⁵N₅ GTP, particularly in NMR spectroscopy and GTPase activity assays, provide unparalleled insights into the structure, dynamics, and function of biomolecular systems. As a Senior Application Scientist, I have witnessed firsthand the transformative impact of stable isotope labeling on research, and it is my hope that this guide will empower more scientists to harness the full potential of ¹⁵N₅ GTP in their own endeavors.

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A Senior Application Scientist's Guide to Stable Isotopes in Nucleic Acid Research

Introduction: Beyond the Sequence - Unveiling the Dynamic World of Nucleic Acids

For decades, the primary sequence of DNA and RNA has been the central focus of molecular biology. While this information is fundamental, it represents a static blueprint. The reality is that nucleic acids are dynamic, three-dimensional machines that fold, interact, and are metabolically processed in complex and highly regulated ways. To truly understand their function in health and disease, we must visualize their structure, track their lifecycle, and quantify their interactions. Stable isotope labeling has emerged as an indispensable technology that allows researchers to do precisely this, moving beyond the static sequence to explore the dynamic nature of nucleic acids.[1][2]

Stable isotopes are non-radioactive variants of elements that contain extra neutrons, giving them a greater atomic mass without altering their chemical properties.[3] The most commonly used isotopes in biological research include carbon-13 (¹³C), nitrogen-15 (¹⁵N), and deuterium (²H).[1] By strategically replacing the naturally abundant, lighter isotopes (¹²C, ¹⁴N, ¹H) within the building blocks of DNA and RNA, we can introduce a subtle mass difference. This "mass tag" acts as a powerful and safe tracer that can be detected by sophisticated analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[1]

This guide provides a comprehensive overview of the core principles, methodologies, and applications of stable isotope labeling in nucleic acid research. From elucidating the intricate three-dimensional structures of RNA molecules to identifying active microbes in complex environmental samples, stable isotopes provide unprecedented insights, empowering researchers and drug developers to answer fundamental biological questions.[2][4]

Section 1: The Foundation - Isotopic Labeling of Nucleic Acids

The successful application of stable isotopes begins with their efficient and specific incorporation into the nucleic acid of interest. The choice of labeling strategy is dictated by the scientific question, the size of the nucleic acid, and the required type of labeling (uniform, nucleotide-specific, or site-specific).

Core Labeling Methodologies

• In Vivo Biosynthesis (Metabolic Labeling): This is the workhorse method for producing uniformly labeled nucleic acids. The principle is straightforward: microorganisms, typically bacteria like Escherichia coli, are grown in a defined minimal medium where the primary carbon source (e.g., glucose) and nitrogen source (e.g., ammonium sulfate) are replaced with their heavy isotope counterparts (¹³C-glucose and ¹⁵N-ammonium sulfate).[5][6] The bacteria metabolically incorporate these heavy isotopes into all their cellular components, including the nucleotide precursors for DNA and RNA synthesis.[7][8] For cost-effective ¹³C-labeling, methylotrophic bacteria such as Methylophilus methylotrophus can be used, as they can utilize ¹³C-methanol as their sole carbon source, which is significantly cheaper than ¹³C-glucose.[9] The labeled nucleic acids or the ribonucleoside monophosphates (rNMPs) are then harvested from the cellular biomass.[5]

• In Vitro Enzymatic Synthesis: This is the most prevalent and versatile method for preparing isotopically labeled RNA for structural and functional studies.[5][10] The technique relies on the highly efficient and promoter-specific T7 RNA polymerase to transcribe a DNA template into RNA in vitro.[11] The key to this method is the use of labeled ribonucleoside triphosphates (rNTPs) in the reaction mixture.[12] These labeled rNTPs can be produced biosynthetically (as described above) or purchased commercially. This approach offers exceptional control, allowing for:

  • Uniform Labeling: Using all four rNTPs in their ¹³C/¹⁵N-labeled form.

  • Nucleotide-Specific Labeling: Incorporating only one type of labeled rNTP (e.g., ¹³C/¹⁵N-ATP) while the other three are unlabeled. This strategy is invaluable for simplifying complex NMR spectra.[11]

• Chemical Synthesis: For short DNA and RNA oligonucleotides (typically <50 nucleotides), automated solid-phase phosphoramidite chemistry provides a route to site-specific labeling.[10][12] By using a building block (a phosphoramidite) that contains a stable isotope at a specific atomic position, researchers can create nucleic acids with labels at precise locations. This is particularly useful for creating specific probes to study structure, function, and dynamics at a single-residue level.[10]

Comparison of Labeling Strategies

Methodology	Typical Application	Labeling Pattern	Advantages	Limitations
In Vivo Biosynthesis	NMR of large RNAs, SILIS production for MS	Uniform	Cost-effective for uniform labeling, high yields of biomass.	Labor-intensive extraction and purification of NTPs.[5][6]
In Vitro Transcription	NMR of RNA, functional assays	Uniform, Nucleotide-specific	High control over sequence and labeling, high purity product.[10][11]	Cost of commercially labeled rNTPs can be high.[5]
Chemical Synthesis	NMR probes, short DNA/RNA studies	Site-specific, Segmental	Ultimate precision in label placement, can incorporate modifications.[10]	Limited to shorter oligonucleotides, lower yield than enzymatic methods.

Section 2: The Analytical Toolkit - Interrogating Labeled Nucleic Acids

Once a nucleic acid is labeled, specialized analytical instruments are required to detect the incorporated isotopes and translate that information into biological insights.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the three-dimensional structures and dynamics of biomolecules in solution, a state that closely mimics their natural cellular environment.[5] However, for nucleic acids larger than a few dozen nucleotides, the NMR spectra of unlabeled samples suffer from severe signal overlap and line broadening, making analysis nearly impossible.[13][14] This is because RNA and DNA are composed of only four different building blocks, leading to poor chemical shift dispersion.[13]

Stable isotope labeling revolutionizes NMR analysis of nucleic acids.[2]

• Resolving Ambiguity: By incorporating ¹³C and ¹⁵N, which are NMR-active nuclei, we can employ multidimensional heteronuclear NMR experiments.[8][9] These experiments spread the crowded proton signals into additional dimensions (¹³C and ¹⁵N), dramatically improving spectral resolution and enabling the assignment of signals to specific atoms in the molecule.[2]

• Studying Larger Molecules: For larger RNAs, even ¹³C/¹⁵N labeling is not enough due to rapid signal decay (relaxation). The solution is to incorporate deuterium (²H). Replacing non-exchangeable protons with deuterium, a technique known as deuteration, drastically reduces line broadening, allowing for the structural analysis of much larger RNA molecules and their complexes.[10][15]

General workflow for NMR-based structural analysis of an isotopically labeled RNA.

Mass Spectrometry (MS)

Mass spectrometry separates ions based on their mass-to-charge ratio. Its exquisite sensitivity and mass accuracy make it a perfect tool for detecting the mass shift introduced by stable isotopes.[1]

• Quantitative Analysis: MS is the gold standard for accurately quantifying nucleic acids and their modifications.[2] A key technique involves using Stable Isotope-Labeled Internal Standards (SILIS).[16] A known quantity of a heavy, isotopically labeled version of the target molecule is "spiked" into a sample. Since the labeled standard is chemically identical to the unlabeled analyte, it co-purifies and co-ionizes, correcting for sample loss and ionization variability. The ratio of the MS signal intensity of the endogenous "light" molecule to the "heavy" standard allows for precise absolute quantification.[16]

• Metabolic Flux and Dynamics: Techniques like Nucleic Acid Isotope Labeling coupled Mass Spectrometry (NAIL-MS) enable the study of dynamic processes.[17] By introducing a pulse of labeled precursors to cells and monitoring the incorporation of the heavy isotope into RNA over time, researchers can measure rates of transcription, degradation, and post-transcriptional modification.[17]

Section 3: Key Applications in Research and Development

The combination of sophisticated labeling strategies and powerful analytical techniques has unlocked new frontiers in nucleic acid research.

Structural Biology: Visualizing the Molecular Machinery

The ability to determine high-resolution 3D structures of nucleic acids via NMR has been transformative.[2][4] It allows us to understand how ribozymes catalyze reactions, how riboswitches regulate gene expression by changing shape, and how viral RNAs fold to orchestrate replication. This structural information is critical for understanding function and for structure-based drug design.[]

Environmental & Microbial Ecology: Stable Isotope Probing (SIP)

A fundamental challenge in microbial ecology is linking function to identity—that is, figuring out "who is doing what" in a complex community like soil or the human gut.[19][20] Stable Isotope Probing (SIP) directly addresses this challenge.[21][22] The workflow is as follows:

• An environmental sample is incubated with a substrate enriched in a heavy isotope (e.g., ¹³C-labeled glucose).

• Microorganisms that actively metabolize the substrate incorporate the ¹³C into their biomass, including their DNA and RNA.

• Total nucleic acids are extracted from the sample.

• The "heavy" (¹³C-labeled) nucleic acids are separated from the "light" (¹²C) background nucleic acids via density gradient ultracentrifugation.[22]

• The heavy fraction is isolated, and the nucleic acids are sequenced to identify the organisms that were actively consuming the substrate.[21]

This powerful technique has been used to identify novel microorganisms responsible for key environmental processes, such as pollutant degradation and carbon cycling.[23]

The experimental workflow for DNA-based Stable Isotope Probing (SIP).

Epitranscriptomics and Metabolic Dynamics

The "epitranscriptome" refers to the landscape of chemical modifications on RNA that regulate its function. Stable isotopes are used to track the incorporation of modified nucleotides and to quantify their abundance, shedding light on their roles in cellular processes.[4] By using pulse-chase labeling experiments, researchers can measure the dynamics of RNA synthesis and turnover, providing crucial information on how gene expression is regulated at the post-transcriptional level.[17][24]

Drug Discovery and Development

Stable isotopes are critical tools throughout the drug development pipeline.

• Target Validation: NMR studies of isotopically labeled RNA or DNA can reveal the precise binding sites and conformational changes induced by potential drug candidates, guiding lead optimization.[10][25]

• Therapeutic Development: The development of nucleic acid-based drugs like siRNAs and antisense oligonucleotides relies on understanding their structure and interactions, which is often studied using labeled analogs.[]

• Pharmacokinetics (PK): In clinical trials, stable isotope-labeled drugs can be administered to human subjects.[3] Because they are non-radioactive and safe, they can be used to trace the absorption, distribution, metabolism, and excretion (ADME) of a drug with high precision using mass spectrometry, providing essential data for regulatory approval.[26]

Section 4: In-Depth Protocol - Preparation of a Uniformly ¹³C/¹⁵N-Labeled RNA Sample for NMR Spectroscopy

This protocol outlines a standard workflow for producing a uniformly ¹³C/¹⁵N-labeled RNA sample suitable for high-resolution NMR studies, beginning with the biosynthetic production of labeled rNTPs. This method is self-validating at each major step, ensuring high-quality final product.

Part 1: Biosynthesis and Extraction of Labeled rNMPs

Causality: This biosynthetic approach is often more economical for producing the large quantities of all four labeled rNTPs needed for NMR sample preparation compared to purchasing them commercially. E. coli is an efficient and well-understood system for this purpose.[6]

• Culture Preparation: Prepare M9 minimal medium where ¹²C-glucose is replaced with U-¹³C-glucose (e.g., 2 g/L) and ¹⁴NH₄Cl is replaced with ¹⁵NH₄Cl (e.g., 1 g/L) as the sole carbon and nitrogen sources, respectively.

• Inoculation and Growth: Inoculate the medium with an appropriate E. coli strain (e.g., BL21(DE3)). Grow the culture at 37°C with vigorous shaking until it reaches late-log phase (OD₆₀₀ ≈ 0.8-1.0).

• Cell Harvest: Pellet the cells by centrifugation (e.g., 5,000 x g for 15 minutes at 4°C). The yield should be several grams of wet cell paste per liter of culture.

• RNA Extraction: Extract the total RNA from the cell pellet. A common method is hot phenol-chloroform extraction, which effectively separates nucleic acids from proteins and lipids.

• RNA Hydrolysis: Hydrolyze the total RNA to ribonucleoside 5'-monophosphates (rNMPs). This is typically achieved using an enzyme like Nuclease P1, which digests RNA into its constituent monophosphates.

• Purification of rNMPs: Separate the four rNMPs (AMP, GMP, CMP, UMP) from each other using anion-exchange chromatography (e.g., on a DEAE Sephacel column). Monitor the elution with UV absorbance at 260 nm.

  • Self-Validation: The purity and identity of the collected fractions should be confirmed by HPLC and mass spectrometry to ensure complete separation and correct mass, confirming isotopic incorporation.

Part 2: Enzymatic Phosphorylation to rNTPs

Causality: T7 RNA polymerase requires triphosphate substrates. This enzymatic conversion is highly specific and efficient, resulting in high-purity rNTPs suitable for transcription.[6][9]

• Kinase Reactions: Convert each purified rNMP to its corresponding rNTP in a series of enzymatic reactions. This is typically a two-step process using specific kinases:

  • NMP → NDP (e.g., Guanylate kinase for GMP)

  • NDP → NTP (Nucleoside-diphosphate kinase for all NDPs)

• Purification of rNTPs: Purify the resulting rNTPs, again using anion-exchange chromatography.

  • Self-Validation: Confirm the final product purity (>95%) and concentration via HPLC and UV spectroscopy.

Part 3: In Vitro Transcription (IVT) of Target RNA

• Reaction Setup: Assemble the IVT reaction. A typical reaction includes: a linearized plasmid or synthetic DNA template encoding the target RNA downstream of a T7 promoter, T7 RNA polymerase, the purified ¹³C/¹⁵N-labeled rNTPs, and a buffer containing MgCl₂ and DTT.

• Incubation: Incubate the reaction at 37°C for 4-6 hours or overnight.

• Purification of RNA: Purify the transcribed RNA product from the reaction mixture. The standard method is denaturing polyacrylamide gel electrophoresis (PAGE), which separates the full-length RNA product from the DNA template, aborted transcripts, and enzymes.

• Elution and Desalting: Excise the band corresponding to the target RNA from the gel, crush it, and elute the RNA overnight in a suitable buffer. Desalt and concentrate the purified RNA using ultrafiltration.

  • Self-Validation: The final RNA sample's purity and integrity should be checked on an analytical denaturing gel. The concentration should be accurately determined by UV absorbance at 260 nm. The final sample should appear as a single, sharp band.

Workflow for preparing a uniformly labeled RNA sample for NMR spectroscopy.

Conclusion and Future Outlook

Stable isotopes have fundamentally changed our ability to study nucleic acids, transforming them from static sequence information into dynamic molecular entities that we can observe, measure, and understand in four dimensions. The applications, from atomic-resolution structural biology to ecosystem-level metabolic tracking, demonstrate the remarkable versatility of this technology.

The trend in both NMR and MS is a clear shift from analyzing static snapshots towards capturing the dynamics of RNA structure and modification profiles.[17] Future advancements will likely focus on pushing these methods to more complex biological systems, including in-cell NMR and spatially-resolved SIP, to provide an even more accurate picture of how nucleic acids function within the crowded and intricate environment of a living cell. As a core technology, stable isotope labeling will continue to be an engine of discovery in basic research and a critical enabling tool in the development of next-generation therapeutics.

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Unveiling RNA's Secrets: A Technical Guide to 15N NMR Spectroscopy for Structural and Dynamic Analysis

Abstract

Ribonucleic acid (RNA) has emerged from the shadow of DNA to become a central figure in cellular regulation, catalysis, and as a therapeutic target.[1][2][3] Understanding its intricate three-dimensional structures and dynamic conformational changes is paramount to deciphering its function and for the rational design of RNA-targeting therapeutics. Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful lens to visualize RNA at atomic resolution in a near-native solution state.[4] This in-depth guide focuses on the application of Nitrogen-15 (¹⁵N) NMR spectroscopy, a cornerstone technique for elucidating the structure, dynamics, and interactions of RNA molecules. We will delve into the fundamental principles of ¹⁵N labeling, explore the workhorse ¹H-¹⁵N HSQC experiment, and provide detailed protocols for sample preparation and data interpretation, equipping researchers, scientists, and drug development professionals with the knowledge to leverage this robust technology.

The Rationale for ¹⁵N NMR in RNA Analysis: Overcoming Inherent Challenges

While NMR is a powerful tool for studying biological macromolecules, RNA presents unique challenges.[5] The limited chemical diversity of its four nucleotide building blocks (adenosine, guanosine, cytidine, and uridine) leads to significant spectral overlap, a phenomenon where signals from different atoms obscure one another.[5][6] Furthermore, the naturally abundant ¹⁴N isotope, with its integer nuclear spin, possesses a quadrupole moment that results in broad NMR signals, further complicating spectral analysis.[7]

Isotopic labeling with ¹⁵N, a stable isotope with a nuclear spin of ½, elegantly circumvents these issues.[7] The half-integer spin of ¹⁵N leads to sharp, well-resolved peaks, dramatically improving the quality of NMR spectra.[7][8] This enhanced resolution is the bedrock upon which multidimensional NMR experiments are built, allowing for the dispersion of signals into additional dimensions and enabling the detailed study of RNA molecules that would otherwise be intractable.[9][10]

Preparing the Sample: The Art of ¹⁵N Isotopic Labeling

The journey to a high-quality ¹⁵N NMR spectrum begins with the successful incorporation of the ¹⁵N isotope into the RNA molecule of interest. For RNA, the most common and cost-effective method is in vitro transcription using the bacteriophage T7 RNA polymerase.[3][6][11] This enzymatic approach allows for the production of milligram quantities of RNA, a prerequisite for NMR studies, from a DNA template.[3]

Core Principle: In Vitro Transcription with ¹⁵N-Labeled rNTPs

The in vitro transcription reaction mixture contains a linearized DNA template encoding the RNA of interest downstream of a T7 promoter, T7 RNA polymerase, and a buffer system containing the four ribonucleoside triphosphates (rNTPs): ATP, GTP, CTP, and UTP.[12] To produce a uniformly ¹⁵N-labeled RNA, one or more of the standard rNTPs are replaced with their ¹⁵N-enriched counterparts (e.g., ¹⁵N-UTP, ¹⁵N-CTP).[6][13] These labeled precursors are commercially available and are efficiently incorporated by the T7 RNA polymerase.[11]

Experimental Protocol: Uniform ¹⁵N-Labeling of RNA via In Vitro Transcription

• DNA Template Preparation: A high-quality, linearized plasmid DNA or a PCR-amplified DNA fragment containing the T7 promoter followed by the target RNA sequence is required. The template must be purified to remove any contaminants that may inhibit the transcription reaction.

• Transcription Reaction Assembly: A typical reaction is assembled on ice in the following order:

  • Nuclease-free water

  • Transcription buffer (containing Tris-HCl, MgCl₂, DTT, and spermidine)

  • ¹⁵N-labeled rNTPs and any unlabeled rNTPs to their final concentration (typically 1-5 mM each)

  • Linearized DNA template (final concentration ~50-100 µg/mL)

  • T7 RNA Polymerase

• Incubation: The reaction is incubated at 37°C for 2-4 hours, or overnight for higher yields.

• DNase Treatment: To remove the DNA template, DNase I is added to the reaction mixture and incubated for an additional 30-60 minutes at 37°C.

• RNA Purification: The transcribed RNA is purified from the reaction mixture. This is typically achieved by denaturing polyacrylamide gel electrophoresis (PAGE), followed by elution and ethanol precipitation. For larger scale preparations, chromatographic methods like anion-exchange or size-exclusion chromatography can be employed.

• Sample Preparation for NMR: The purified RNA is desalted and buffer-exchanged into the desired NMR buffer (e.g., 10 mM sodium phosphate, 50 mM NaCl, 0.1 mM EDTA, pH 6.5) using dialysis or centrifugal concentrators. The final sample concentration should be in the range of 0.5-1 mM for optimal signal-to-noise.[14]

Workflow for ¹⁵N-Labeled RNA Preparation

Caption: Workflow for preparing a ¹⁵N-labeled RNA sample for NMR analysis.

The ¹H-¹⁵N HSQC Experiment: A Window into RNA Structure

The Heteronuclear Single Quantum Coherence (HSQC) experiment is the cornerstone of biomolecular NMR, and for ¹⁵N-labeled RNA, the ¹H-¹⁵N HSQC is often the first and most informative experiment performed.[4][15] This two-dimensional experiment correlates the chemical shift of a nitrogen atom with that of its directly attached proton, producing a spectrum where each peak corresponds to a specific N-H group in the RNA molecule.[15]

Information Gleaned from the ¹H-¹⁵N HSQC Spectrum

The ¹H-¹⁵N HSQC spectrum is essentially a fingerprint of the RNA's folded state. The number of peaks corresponds to the number of non-exchangeable N-H groups, providing an immediate assessment of sample integrity and folding. The position of each peak (its chemical shift) is exquisitely sensitive to the local chemical environment.[16] This sensitivity allows for the probing of:

• Secondary Structure: Imino protons (G-N1H and U-N3H) involved in Watson-Crick base pairing are protected from exchange with the solvent (water) and give rise to distinct, well-dispersed signals in the ¹H-¹⁵N HSQC spectrum.[5][17][18] The pattern of these imino correlations provides direct evidence for the formation of helical regions.[19]

• Ligand Binding: Upon the binding of a small molecule, protein, or other biomolecule, the local electronic environment of the RNA changes.[4] This change is reflected in perturbations of the chemical shifts of the N-H groups at or near the binding site. By monitoring these chemical shift perturbations, one can map the binding interface and, in some cases, determine binding affinities.[8]

• Conformational Dynamics: Changes in peak intensities or the appearance of new sets of peaks can indicate the presence of conformational exchange on various timescales.[14][20] Advanced NMR techniques like relaxation dispersion can further quantify these dynamic processes.[14][21][22]

Typical ¹⁵N Chemical Shift Ranges in RNA

The ¹⁵N chemical shift provides a valuable layer of information for resonance assignment. Different nitrogen atoms within the nucleotide bases resonate in characteristic regions of the spectrum.

Nitrogen Atom	Nucleotide	Typical ¹⁵N Chemical Shift Range (ppm)	Notes
N1	Guanine (G)	140 - 150	Imino, present in G-C base pairs.
N3	Uracil (U)	155 - 165	Imino, present in A-U and G-U base pairs.
N2	Guanine (G)	~70 - 85	Amino, often broad and solvent-exposed.
N4	Cytosine (C)	~75 - 90	Amino, can be involved in tertiary contacts.
N6	Adenine (A)	~70 - 85	Amino, often broad and solvent-exposed.
N7	Guanine (G), Adenine (A)	210 - 240	Not directly protonated, observed in other experiments.[10]
N1	Adenine (A)	~220 - 230	Not directly protonated, involved in Hoogsteen pairs.
N3	Cytosine (C)	~190 - 200	Not directly protonated.

Note: Chemical shifts are referenced to liquid ammonia. Values can vary depending on the local structure and environment.[23]

Information Derived from a ¹H-¹⁵N HSQC Spectrum

Caption: Key structural and dynamic information obtained from a ¹H-¹⁵N HSQC spectrum of an RNA molecule.

Experimental Protocol: Acquiring a ¹H-¹⁵N HSQC Spectrum

• Spectrometer Setup: The experiment is performed on a high-field NMR spectrometer equipped with a cryoprobe for enhanced sensitivity. The sample is placed in the magnet, and the temperature is equilibrated (typically at 25°C).

• Tuning and Shimming: The probe is tuned to the ¹H and ¹⁵N frequencies, and the magnetic field homogeneity is optimized through a process called shimming to achieve narrow linewidths.

• Pulse Sequence Selection: A standard HSQC pulse sequence with water suppression (e.g., using WATERGATE or gradient-based methods) is loaded.

• Parameter Optimization:

  • Spectral Widths: The spectral widths in both the ¹H and ¹⁵N dimensions are set to encompass all expected signals. For imino protons, the ¹H dimension is typically centered around 12-14 ppm.

  • Acquisition Time: Sufficient acquisition time is set to achieve the desired resolution.

  • Number of Scans: The number of scans is chosen to achieve an adequate signal-to-noise ratio, which depends on the sample concentration.

  • Inter-scan Delay: A relaxation delay of 1-1.5 seconds is typically used.

• Data Acquisition: The 2D experiment is run, which can take from a few hours to overnight depending on the sample and desired data quality.

• Data Processing: The raw data (Free Induction Decay or FID) is processed using software such as TopSpin, NMRPipe, or MestReNova. This involves Fourier transformation, phase correction, and baseline correction to generate the final 2D spectrum.

Beyond the Basics: Advanced Applications and Future Directions

While the ¹H-¹⁵N HSQC provides a wealth of information, ¹⁵N NMR is also integral to more advanced techniques for studying RNA.

• Resonance Assignment: For a complete structural analysis, all NMR signals must be assigned to specific atoms in the RNA. ¹⁵N-edited 3D NOESY-HSQC experiments are crucial for this process, correlating N-H groups with other nearby protons in three-dimensional space.[5]

• Dynamics Studies: ¹⁵N relaxation experiments, such as R₁, R₂, and heteronuclear NOE measurements, provide quantitative insights into the internal motions of the RNA molecule on picosecond to nanosecond timescales.[24][25] For slower, microsecond to millisecond timescale dynamics, relaxation dispersion techniques are employed.[14][20]

• Drug Discovery: ¹⁵N NMR is a powerful tool in fragment-based drug discovery (FBDD) for RNA targets.[1][26] By screening libraries of small molecules, compounds that bind to the RNA can be identified through the chemical shift perturbations they induce in the ¹H-¹⁵N HSQC spectrum of the target.[4][26]

The continued development of NMR hardware, such as higher field magnets and improved cryoprobes, along with new pulse sequences and labeling strategies, will continue to push the boundaries of the size and complexity of RNA systems that can be studied.[5] These advancements promise to further unlock the intricate relationship between RNA structure, dynamics, and function, paving the way for new therapeutic interventions.

References

• How Can NMR Spectroscopy Help in RNA Drug Discovery? - AZoM. (URL: )
• NMR Spectroscopy in RNA Drug Discovery. Bruker. (URL: )
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• Isotope labeling strategies for NMR studies of RNA. PMC - PubMed Central. (URL: [Link])

• NMR Characterization of RNA Small Molecule Interactions. PMC - PubMed Central. (URL: [Link])

• Site-specific isotope labeling of long RNA for structural and mechanistic studies. Nucleic Acids Research | Oxford Academic. (URL: [Link])

• Synthesis of RNA with Selective Isotopic Labels for NMR Structural Studies. DSpace@MIT. (URL: [Link])

• RNA Dynamics by NMR Spectroscopy. PMC - NIH. (URL: [Link])

• RNA probabilistic assignment of imino resonance shifts. PMC - PubMed Central. (URL: [Link])

• Dynamics of large elongated RNA by NMR carbon relaxation. PubMed. (URL: [Link])

• Isotope Labels Combined with Solution NMR Spectroscopy Make Visible the Invisible Conformations of Small-to-Large RNAs. PMC. (URL: [Link])

• Biosynthetic preparation of 13C/15N-labeled rNTPs for high-resolution NMR studies of RNAs. PubMed. (URL: [Link])

• Automated and assisted RNA resonance assignment using NMR chemical shift statistics. PMC - PubMed Central. (URL: [Link])

• Synthesis and Labeling of RNA In Vitro. PMC - NIH. (URL: [Link])

• 15N Chemical Shift Tensors in Nucleic Acid Bases. ACS Publications. (URL: [Link])

• Preparation of 13C and 15N Labelled RNAs for Heteronuclear Multi-dimensional NMR Studies. ResearchGate. (URL: [Link])

• Efficient NMR Screening Approach to Discover Small Molecule Fragments Binding Structured RNA. PMC - NIH. (URL: [Link])

• Synthesis and Labeling of RNA In Vitro | Request PDF. ResearchGate. (URL: [Link])

• Applications of NMR to structure determination of RNAs large and small. PMC - NIH. (URL: [Link])

• Probing RNA dynamics via longitudinal exchange and CPMG relaxation dispersion NMR spectroscopy using a sensitive 13C-methyl label. Nucleic Acids Research | Oxford Academic. (URL: [Link])

• Random RNA Labeling (in vitro Transcription-based). Jena Bioscience. (URL: [Link])

• (A, B) Imino proton region of 1 H NMR spectra of 20 nt RNA sequence at 15. ResearchGate. (URL: [Link])

• Characterizing RNA Excited States using NMR Relaxation Dispersion. PMC - NIH. (URL: [Link])

• Characterizing RNA Dynamics at Atomic Resolution Using Solution-state NMR Spectroscopy. UNL Digital Commons. (URL: [Link])

• Nucleic Acid NMR. Assignment of exchangeable imino and aminoproton and nitrogen resonances. IMSERC. (URL: [Link])

• The Role of Nitrogen-15 in NMR Spectroscopy for Molecular Structure Analysis. (URL: )

• Nuclear Magnetic Resonance-Assisted Prediction of Secondary Structure for RNA: Incorporation of Direction-Dependent Chemical Shift Constraints. Biochemistry - ACS Publications. (URL: [Link])

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• Identification of RNA Base Pairs and Complete Assignment of Nucleobase Resonances by Proton‐Detected Solid‐State NMR Spectroscopy at 100 kHz MAS. NIH. (URL: [Link])

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Protocols & Analytical Methods

Production of ¹⁵N₅-GTP Labeled RNA via In Vitro Transcription: An Application Guide

Introduction: The Power of the Isotope

In the intricate world of molecular biology and drug discovery, understanding the precise three-dimensional structure and dynamic behavior of Ribonucleic Acid (RNA) is paramount. These molecules are not merely passive carriers of genetic information; they are active participants in a vast array of cellular processes, from catalysis to gene regulation.[1][2] To dissect these complex mechanisms, researchers require sophisticated tools that can provide atomic-level resolution. Site-specific and uniform isotopic labeling of RNA with stable isotopes like Nitrogen-15 (¹⁵N) has emerged as a cornerstone technique, particularly for Nuclear Magnetic Resonance (NMR) spectroscopy.[2][3][4]

By replacing the naturally abundant ¹⁴N with ¹⁵N, which possesses a nuclear spin of 1/2, researchers can overcome the spectral complexities and line broadening that often hinder the study of larger RNA molecules.[1][2] This isotopic enrichment allows for the application of powerful heteronuclear NMR experiments, which greatly enhance spectral dispersion and enable the detailed mapping of RNA structure, dynamics, and interactions with proteins or small molecule therapeutics.[5][6]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of ¹⁵N₅-Guanosine-5'-triphosphate (¹⁵N₅-GTP) for the enzymatic synthesis of ¹⁵N-labeled RNA through in vitro transcription (IVT). We will delve into the core principles, provide a detailed, field-proven protocol, and discuss essential quality control and troubleshooting measures to ensure the successful production of high-quality, isotopically labeled RNA for downstream structural biology applications.

Core Principles: In Vitro Transcription with Labeled Nucleotides

In vitro transcription is a robust and widely used method to synthesize RNA molecules of any desired sequence from a linear DNA template.[7] The reaction is catalyzed by a bacteriophage RNA polymerase, most commonly T7, SP6, or T3 polymerase, which recognizes a specific promoter sequence on the DNA template.[7] The fundamental components of an IVT reaction include:

• Linearized DNA Template: Contains the promoter sequence upstream of the target RNA sequence.

• RNA Polymerase (e.g., T7): The enzyme that synthesizes the RNA strand.

• Ribonucleoside Triphosphates (NTPs): ATP, CTP, UTP, and GTP, the building blocks of RNA.

• Transcription Buffer: Provides the optimal pH, ionic strength, and magnesium concentration (a critical cofactor for the polymerase) for the reaction.[7]

Transcriptional labeling is achieved by substituting one or more of the standard NTPs with a labeled counterpart, in this case, ¹⁵N₅-GTP.[7] While the polymerase readily incorporates many modified nucleotides, it is crucial to recognize that the use of labeled NTPs can sometimes impact transcription efficiency. The concentration of the labeled nucleotide can become a limiting factor, potentially leading to premature termination of transcription and a lower yield of full-length product. Therefore, careful optimization of the reaction conditions is essential.

Experimental Workflow & Protocol

This section outlines a detailed protocol for the synthesis of ¹⁵N-labeled RNA using ¹⁵N₅-GTP. The protocol is designed to be a self-validating system, with integrated quality control checkpoints.

Diagram of the In Vitro Transcription Workflow

Caption: Workflow for ¹⁵N-labeled RNA synthesis.

Materials

• ¹⁵N₅-GTP: (e.g., from a reputable supplier of stable isotopes)

• Unlabeled NTPs (ATP, CTP, UTP): High purity, RNase-free solutions (e.g., 100 mM)

• Linearized Plasmid DNA or PCR product Template: (0.5-1.0 µg/µL) in RNase-free water or TE buffer

• T7 RNA Polymerase: High concentration (e.g., 50 U/µL)

• RNase Inhibitor: (e.g., 40 U/µL)

• 10x Transcription Buffer: (e.g., 400 mM Tris-HCl pH 8.0, 60 mM MgCl₂, 100 mM DTT, 20 mM Spermidine)

• DNase I: RNase-free (e.g., 1 U/µL)

• Purification Kit/Reagents: (e.g., HPLC columns, spin columns, or reagents for phenol:chloroform extraction and ethanol precipitation)[8]

• Nuclease-Free Water

• General Lab Equipment: Thermocycler or heat block, microcentrifuge, pipettes, and nuclease-free tips and tubes.

Step-by-Step Experimental Protocol

1. Preparation of the DNA Template:

• The DNA template must be linear and highly purified.[7] For plasmid templates, linearize with a restriction enzyme that cuts downstream of the desired RNA sequence.

• Purify the linearized template using a PCR purification kit or phenol:chloroform extraction followed by ethanol precipitation to remove the restriction enzyme and buffer components.[7]

• Resuspend the purified DNA template in nuclease-free water and determine its concentration and purity by UV spectrophotometry (A260/A280 ratio should be ~1.8).

2. Assembling the In Vitro Transcription Reaction:

• On ice, combine the following reagents in a nuclease-free microcentrifuge tube in the order listed. It is recommended to prepare a master mix for multiple reactions.

Component	Volume (for 20 µL reaction)	Final Concentration
Nuclease-Free Water	to 20 µL	-
10x Transcription Buffer	2 µL	1x
ATP (100 mM)	0.8 µL	4 mM
CTP (100 mM)	0.8 µL	4 mM
UTP (100 mM)	0.8 µL	4 mM
¹⁵N₅-GTP (100 mM)	0.8 µL	4 mM
Linearized DNA Template	1 µg	50 ng/µL
RNase Inhibitor	1 µL	2 U/µL
T7 RNA Polymerase	2 µL	5 U/µL
Total Volume	20 µL

• Causality Behind Choices:

  • NTP Concentration: A final concentration of 4 mM for each NTP is a robust starting point. When using a labeled nucleotide, it is crucial to maintain a balanced ratio with the other NTPs to promote efficient incorporation and minimize polymerase stalling. If the yield of full-length product is low, consider optimizing the Mg²⁺ concentration, as it forms a complex with NTPs and is vital for polymerase activity.

  • Enzyme Concentration: A high concentration of T7 RNA polymerase is used to drive the reaction towards high yields of the transcript. The RNase inhibitor is critical to protect the newly synthesized RNA from degradation by any contaminating RNases.[9]

3. Incubation:

• Mix the components gently by pipetting up and down.

• Incubate the reaction at 37°C for 2-4 hours. For longer transcripts or if yields are low, the incubation time can be extended.

4. DNA Template Removal:

• After incubation, add 1 µL of RNase-free DNase I to the reaction mixture.

• Incubate at 37°C for 15-30 minutes to digest the DNA template. This step is essential for many downstream applications.

5. Purification of the ¹⁵N-Labeled RNA:

• Purification is necessary to remove the DNase, polymerase, unincorporated NTPs, and buffer components.[8] The choice of method depends on the length of the RNA and the required purity.

  • Spin Column Purification: This is a rapid method suitable for removing enzymes, salts, and the majority of unincorporated nucleotides.[8]

  • HPLC Purification (Ion-Exchange or Reverse-Phase): This method provides the highest purity and is recommended for applications requiring highly pure RNA, such as NMR.[8] It can separate full-length transcripts from prematurely terminated products.

  • Phenol:Chloroform Extraction and Ethanol Precipitation: A traditional method that effectively removes proteins.[8]

6. Resuspension and Storage:

• Resuspend the purified RNA pellet in an appropriate RNase-free buffer (e.g., 10 mM Tris-HCl, pH 7.5, 0.1 mM EDTA) or nuclease-free water.

• Store the labeled RNA at -80°C for long-term stability.

Quality Control and Verification of ¹⁵N Incorporation

A self-validating protocol requires rigorous quality control. The following steps are crucial to assess the integrity of the transcribed RNA and to confirm the successful incorporation of the ¹⁵N₅-GTP.

Diagram of the Quality Control Workflow

Caption: Quality control workflow for ¹⁵N-labeled RNA.

1. Analysis of RNA Integrity and Yield:

• Denaturing Polyacrylamide Gel Electrophoresis (PAGE): Run a small aliquot of the purified RNA on a denaturing urea-PAGE gel. This will allow you to visualize the full-length RNA product and assess its integrity. A sharp, single band at the expected molecular weight indicates a successful transcription of a homogenous product.

• UV Spectrophotometry: Determine the concentration of the purified RNA by measuring its absorbance at 260 nm (A260). An A260 of 1.0 corresponds to approximately 40 µg/mL of single-stranded RNA. The A260/A280 ratio should be ~2.0 for pure RNA.

2. Verification of ¹⁵N Incorporation:

• Mass Spectrometry (MS): Liquid chromatography-mass spectrometry (LC-MS) is a highly sensitive method to confirm the incorporation of the ¹⁵N label.[5][10] The RNA can be enzymatically digested into individual nucleosides, and the mass of the resulting ¹⁵N₅-guanosine can be compared to its unlabeled counterpart.[5][10] The mass shift will directly correspond to the number of incorporated ¹⁵N atoms.

• NMR Spectroscopy: For researchers proceeding with NMR studies, a ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence) experiment is the definitive method to verify incorporation.[5][10] This 2D NMR experiment generates a spectrum where each peak corresponds to a proton directly bonded to a nitrogen atom. The presence of cross-peaks in the guanine regions of the spectrum provides direct evidence of ¹⁵N₅-GTP incorporation and is the first step in resonance assignment for structural studies.[5][10]

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No RNA Yield	- Inactive T7 RNA Polymerase- Poor quality or contaminated DNA template- Incorrect NTP concentrations- Presence of RNase contamination	- Use a fresh aliquot of polymerase.- Re-purify the DNA template.- Verify the concentration and purity of all NTPs.- Use nuclease-free reagents and consumables; maintain a sterile work environment.[9]
Smear on Gel (Degraded RNA)	- RNase contamination	- Add more RNase inhibitor to the reaction.- Ensure all reagents, tips, and tubes are RNase-free.[9]
Multiple Bands on Gel (Premature Termination)	- Low concentration of the limiting nucleotide (¹⁵N₅-GTP)- Secondary structure in the DNA template	- Increase the concentration of all NTPs, maintaining a balanced ratio.- Lower the incubation temperature to 30°C or 25°C to help the polymerase read through difficult regions.
Incorrect Product Size	- Incomplete linearization of the plasmid template	- Ensure complete digestion of the plasmid by running a small aliquot on an agarose gel before purification.

Conclusion

The synthesis of ¹⁵N-labeled RNA using ¹⁵N₅-GTP via in vitro transcription is a powerful and indispensable technique for modern structural biology and drug discovery. By providing atomic-level insights, it enables the detailed characterization of RNA structure, dynamics, and interactions. While the use of labeled nucleotides requires careful attention to protocol optimization and rigorous quality control, the detailed guidelines and troubleshooting steps provided in this application note offer a robust framework for success. The ability to produce high-quality, isotopically labeled RNA will undoubtedly continue to fuel discoveries in the expanding field of RNA biology.

References

• Alvarado, L. J., et al. (2014). Chemo-enzymatic synthesis of selectively 13C/15N-labeled RNA for NMR structural and dynamics studies. PubMed Central. Available at: [Link]

• Conrad, T., et al. (2020). Maximizing transcription of nucleic acids with efficient T7 promoters. Max Delbrück Center for Molecular Medicine. Available at: [Link]

• Duss, O., et al. (2018). A robust and versatile method for production and purification of large-scale RNA samples for structural biology. PubMed Central. Available at: [Link]

• Duss, O., et al. (2021). Enzymatic incorporation of an isotope-labeled adenine into RNA for the study of conformational dynamics by NMR. PubMed Central. Available at: [Link]

• Ito, T., et al. (2011). Site-specific isotope labeling of long RNA for structural and mechanistic studies. Nucleic Acids Research, Oxford Academic. Available at: [Link]

• Lukin, M., et al. (2003). Rapid preparation of RNA samples for NMR spectroscopy and X-ray crystallography. PubMed Central. Available at: [Link]

• Alvarado, L. J., et al. Chemo-enzymatic synthesis of selectively ¹³C/¹⁵N-labeled RNA for NMR structural and dynamics studies. Semantic Scholar. Available at: [Link]

• Becette, O. B., et al. (2021). Isotope-Labeled RNA Building Blocks for NMR Structure and Dynamics Studies. PubMed Central. Available at: [Link]

• Masse, J. E., et al. (1998). Simple, efficient protocol for enzymatic synthesis of uniformly 13C,15N-labeled DNA for heteronuclearNMR studies. Nucleic Acids Research, Oxford Academic. Available at: [Link]

• Masse, J. E., et al. (1998). Simple, efficient protocol for enzymatic synthesis of uniformly 13C, 15N-labeled DNA for heteronuclear NMR studies. PubMed Central. Available at: [Link]

• Tolbert, T. J. (1996). Synthesis of RNA with Selective Isotopic Labels for NMR Structural Studies. DSpace@MIT. Available at: [Link]

• Li, S., et al. (2019). RNA sample preparation. Bio-protocol. Available at: [Link]

• Conrad, T., et al. (2020). Maximizing transcription of nucleic acids with efficient T7 promoters. PubMed. Available at: [Link]

• Bomer, M., et al. (2002). Optimized RNA amplification using T7-RNA-polymerase based in vitro transcription. BMC Genomics. Available at: [Link]

• Conrad, T., et al. (2020). (PDF) Maximizing transcription of nucleic acids with efficient T7 promoters. ResearchGate. Available at: [Link]

• Le, T. H. T., et al. (2012). RNA synthesis and purification for structural studies. PubMed Central. Available at: [Link]

• Reddy, P. T., et al. (2015). Production, Purification and Characterization of 15N-Labeled DNA Repair Proteins as Internal Standards for Mass Spectrometric Measurements. ResearchGate. Available at: [Link]

• Sauer, S., et al. (2021). Phage t7 promoters for boosting in vitro transcription. Google Patents.

• Bi, R., et al. (2022). 15N metabolic labeling quantification workflow in Arabidopsis using Protein Prospector. bioRxiv. Available at: [Link]

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Probing the Engine of Life: A Guide to Guanosine 5'-triphosphate, ammonium salt-15N5 in Protein Synthesis Assays

Abstract

This comprehensive technical guide provides researchers, scientists, and drug development professionals with an in-depth understanding of the application of Guanosine 5'-triphosphate, ammonium salt-15N5 (15N5-GTP) in protein synthesis assays. We delve into the fundamental role of GTP in the intricate machinery of translation and elucidate the unique advantages conferred by the stable isotope labeling of this critical nucleotide. This document offers detailed protocols for key experimental workflows, including in vitro translation and advanced mass spectrometry-based quantitative proteomics, supported by expert insights and troubleshooting strategies. Furthermore, we present visual frameworks through diagrams to clarify complex biological pathways and experimental designs, ensuring both theoretical comprehension and practical implementation.

Introduction: The Central Role of GTP in Protein Synthesis

Protein synthesis, or translation, is a cornerstone of cellular function, responsible for creating the vast and diverse array of proteins that carry out nearly all of life's processes. This intricate process is energetically demanding and exquisitely regulated, with Guanosine 5'-triphosphate (GTP) serving as a primary energy source and a critical signaling molecule.[1] GTP hydrolysis provides the energy for key steps in translation, including the binding of aminoacyl-tRNA to the ribosome and the translocation of the ribosome along the mRNA template.[2][3] The dynamic interplay of GTP binding and hydrolysis by translational GTPases, such as elongation factors, ensures the fidelity and efficiency of protein synthesis.[4][5]

The advent of stable isotope labeling has revolutionized the study of complex biological processes. Guanosine 5'-triphosphate, ammonium salt-15N5 (15N5-GTP), in which the five nitrogen atoms in the guanine base are replaced with the heavy isotope ¹⁵N, offers a powerful tool for dissecting the mechanisms of protein synthesis. This isotopic enrichment allows for the precise tracking and quantification of GTP utilization and its downstream effects on protein production through techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry (MS).[6][7] This guide will explore the practical applications of 15N5-GTP, providing the necessary protocols and theoretical background to empower researchers in their quest to understand and manipulate the fundamental process of protein synthesis.

The "Why": Advantages of 15N5-GTP in Elucidating Translational Dynamics

The incorporation of the stable isotope ¹⁵N into the guanine base of GTP provides a distinct mass shift that can be readily detected and quantified. This seemingly simple modification unlocks a wealth of experimental possibilities that are not achievable with its unlabeled counterpart.

Key Advantages:

• Enhanced Specificity in Tracking: 15N5-GTP allows for the unambiguous tracing of the guanine nucleotide pool involved in protein synthesis, distinguishing it from other nitrogen-containing molecules within the cellular milieu.

• Quantitative Accuracy in Proteomics: In mass spectrometry-based proteomics, the mass difference between peptides synthesized in the presence of 15N5-GTP and unlabeled GTP enables precise relative and absolute quantification of protein synthesis rates. This is a cornerstone of techniques like Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) and other quantitative proteomic strategies.[8]

• Structural and Dynamic Insights with NMR: For structural biologists, 15N-labeled nucleotides are indispensable for NMR spectroscopy studies.[9] The ¹⁵N nucleus provides an additional spectroscopic handle to probe the structure and dynamics of GTP-binding proteins and their interactions with the ribosome during translation.[10][11]

• Mechanistic Investigations: By following the fate of the ¹⁵N label, researchers can investigate the kinetics of GTP hydrolysis by translational GTPases and explore how various factors, including antibiotics and small molecule inhibitors, impact this critical step.[12]

Core Applications and Methodologies

The utility of 15N5-GTP spans a range of applications, from fundamental mechanistic studies to high-throughput screening for novel therapeutics. Here, we detail the core experimental frameworks where this labeled nucleotide is most impactful.

In Vitro Translation Assays: A Controlled Environment for Mechanistic Studies

In vitro translation, or cell-free protein synthesis, provides a powerful and adaptable platform for studying the core mechanics of translation in a highly controlled environment.[13][14] These systems, typically derived from rabbit reticulocytes, wheat germ, or E. coli extracts, contain all the necessary macromolecular components for protein synthesis.[13] The addition of 15N5-GTP to these systems allows for the precise monitoring of its incorporation and the subsequent synthesis of ¹⁵N-labeled proteins.

Experimental Workflow for In Vitro Translation with 15N5-GTP

Caption: Workflow for an in vitro translation experiment using 15N5-GTP.

Protocol 1: Basic In Vitro Translation using a Commercial Kit

This protocol provides a general guideline for using a commercial in vitro translation kit. Always refer to the manufacturer's specific instructions.

• Thaw Components: On ice, thaw the cell-free extract, reaction buffer, and amino acid mixture provided with the kit.

• Prepare Master Mix: In a sterile microcentrifuge tube, prepare the master mix according to the kit's protocol. This typically includes the reaction buffer, amino acids (without methionine if radiolabeling with ³⁵S-methionine as a control), and RNase inhibitor.

• Incorporate 15N5-GTP: Add 15N5-GTP to the master mix to a final concentration typically ranging from 0.1 to 1 mM. The optimal concentration may need to be determined empirically.[15][16]

• Add Template: Add the mRNA template encoding the protein of interest to the master mix. The amount of template will vary depending on the kit and the specific mRNA.

• Initiate Reaction: Add the cell-free extract to the master mix to initiate the translation reaction. Gently mix by pipetting.

• Incubation: Incubate the reaction at the recommended temperature (e.g., 30°C or 37°C) for the specified time (typically 60-90 minutes).[14]

• Analysis: Analyze the synthesized protein by SDS-PAGE and autoradiography (if using a radiolabeled control) or Western blotting. For quantitative analysis of ¹⁵N incorporation, proceed to mass spectrometry analysis.

Table 1: Typical Reagent Concentrations for In Vitro Translation

Component	Typical Final Concentration
Cell-Free Extract	25-50% (v/v)
mRNA Template	20-80 µg/mL
ATP	1-2 mM
15N5-GTP	0.1-1 mM
Amino Acid Mixture	20-100 µM each
Magnesium Acetate	2-5 mM
Potassium Acetate	80-120 mM

Quantitative Proteomics: Measuring Protein Synthesis Dynamics

Stable isotope labeling is a cornerstone of modern quantitative proteomics.[6] The use of 15N5-GTP, while not a global labeling strategy like SILAC with ¹⁵N-amino acids, can be employed for targeted studies of protein synthesis under specific conditions.[17] A more common and powerful approach is to use ¹⁵N-labeled amino acids for global protein synthesis measurement, and 15N5-GTP can be used in conjunction to probe the specific role of GTP metabolism in this process.[18][19]

Ribosome Profiling (Ribo-Seq): A Snapshot of the Translatome

Ribosome profiling is a high-throughput sequencing technique that provides a snapshot of all the ribosomes actively translating in a cell at a specific moment.[20][21] By sequencing the ribosome-protected mRNA fragments, researchers can determine the rate of protein synthesis for thousands of genes simultaneously.[22][23] While not directly using labeled GTP, understanding the principles of Ribo-Seq is crucial for a comprehensive view of translational control.

Experimental Workflow for Ribosome Profiling

Caption: Overview of the ribosome profiling (Ribo-Seq) experimental workflow.

Probing GTPase Activity and Inhibition

The hydrolysis of GTP by translational GTPases like initiation factor 2 (IF2) and elongation factors (e.g., EF-Tu and EF-G) is a critical regulatory point in protein synthesis.[24][25][26] Assays that measure GTPase activity are essential for understanding the mechanism of these factors and for screening for inhibitors. 15N5-GTP can be used in these assays, with the hydrolysis product, 15N5-GDP, being detected by methods such as HPLC or mass spectrometry.

Protocol 2: A Non-Radioactive GTPase Activity Assay

This protocol outlines a general approach to measuring GTPase activity.

• Reaction Setup: In a microcentrifuge tube, combine the purified translational GTPase, a source of ribosomes (if required for activation), and the reaction buffer.

• Initiate Reaction: Add 15N5-GTP to a final concentration of 10-100 µM to start the reaction.

• Time Course: Incubate the reaction at the optimal temperature and take aliquots at various time points (e.g., 0, 1, 5, 10, 30 minutes).

• Stop Reaction: Stop the reaction in each aliquot by adding a quenching solution (e.g., perchloric acid or by heat inactivation).

• Analysis: Separate and quantify the amounts of 15N5-GTP and 15N5-GDP in each aliquot using reverse-phase HPLC or LC-MS.

• Data Interpretation: Plot the concentration of 15N5-GDP produced over time to determine the initial rate of GTP hydrolysis.

Data Interpretation and Troubleshooting

Interpreting Mass Spectrometry Data: In quantitative proteomics experiments using stable isotopes, the mass spectrometer detects pairs of peptide peaks corresponding to the "light" (unlabeled) and "heavy" (¹⁵N-labeled) forms.[8] The ratio of the intensities of these peaks provides a measure of the relative abundance of the protein synthesized under the different conditions.

Common Troubleshooting Scenarios:

• Low Protein Yield in In Vitro Translation:

  • Cause: Degraded mRNA, suboptimal reagent concentrations, or inactive cell-free extract.

  • Solution: Ensure the integrity of the mRNA template. Optimize the concentrations of magnesium, potassium, and 15N5-GTP. Use a fresh or properly stored cell-free extract.[27]

• Incomplete Labeling in Proteomics:

  • Cause: Insufficient incubation time with the labeled precursor or metabolic dilution of the label.

  • Solution: Increase the duration of labeling. For cell-based experiments, ensure the labeling medium is not depleted of the ¹⁵N source.

• High Background in GTPase Assays:

  • Cause: Contaminating GTPases in the enzyme or ribosome preparation, or non-enzymatic hydrolysis of GTP.

  • Solution: Further purify the protein components. Run a control reaction without the enzyme to determine the rate of non-enzymatic hydrolysis.

Conclusion and Future Perspectives

Guanosine 5'-triphosphate, ammonium salt-15N5 is a versatile and powerful tool for the detailed investigation of protein synthesis. Its applications in in vitro translation, quantitative proteomics, and GTPase activity assays provide researchers with the means to dissect the intricate mechanisms of translation, from the kinetics of individual enzymatic reactions to the global dynamics of the translatome. As analytical technologies such as mass spectrometry and NMR spectroscopy continue to advance in sensitivity and resolution, the utility of stable isotope-labeled reagents like 15N5-GTP will undoubtedly expand, opening new avenues for discovery in fundamental biology and drug development.

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Application Notes &amp; Protocols: 15N5-GTP in the Elucidation of G-Protein Signaling Pathways

Introduction: The Central Role of the GTP/GDP Switch in Cellular Signaling

G-protein coupled receptors (GPCRs) represent the largest family of membrane proteins in the human genome and are the target of approximately 34% of all FDA-approved drugs.[1] These receptors act as cellular gatekeepers, translating a vast array of extracellular signals—such as hormones, neurotransmitters, and photons—into intracellular responses.[2][3][4] The transduction of these signals is mediated by heterotrimeric G-proteins, which consist of α, β, and γ subunits.[2][5]

The activation state of the G-protein is governed by a tightly regulated molecular switch: the binding of either Guanosine Diphosphate (GDP) or Guanosine Triphosphate (GTP) to the Gα subunit.[1][6] In its inactive state, the G-protein is a heterotrimer with GDP bound to the Gα subunit.[2] Upon agonist binding, the GPCR undergoes a conformational change, acting as a Guanine nucleotide Exchange Factor (GEF).[6][7] This facilitates the release of GDP and the binding of the more abundant cytosolic GTP.[1] GTP binding induces a dramatic conformational change in the Gα subunit, causing its dissociation from both the GPCR and the Gβγ dimer.[1][6] The freed Gα-GTP and Gβγ subunits are then able to modulate the activity of downstream effectors, such as adenylyl cyclase or phospholipase C, propagating the signal within the cell.[5][6] The signal is terminated when the intrinsic GTPase activity of the Gα subunit hydrolyzes GTP back to GDP, allowing it to reassociate with a Gβγ dimer and return to its inactive state.[5][6]

To dissect this fundamental process, researchers require tools that can precisely monitor the binding of GTP and the subsequent conformational dynamics of the G-protein. 15N5-Guanosine-5'-triphosphate (15N5-GTP) has emerged as an indispensable tool in this field. As a stable isotope-labeled analog of GTP, where all five nitrogen atoms in the guanine base are substituted with the heavy isotope ¹⁵N, 15N5-GTP is chemically identical to its natural counterpart but physically distinguishable.[8][9] This property allows researchers to trace its journey and impact within the G-protein cycle using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Caption: Experimental workflow for NMR analysis of G-protein activation.

Methodology:

• Protein Preparation:

  • Express and purify the Gα, Gβ, and γ subunits of interest. For this experiment, the proteins themselves do not need to be isotopically labeled.

  • Express and purify the target GPCR. For stability and solubility, GPCRs are often truncated or mutated and must be handled in detergents or reconstituted into lipid environments like nanodiscs. [10] * Prepare a stock solution of high-purity 15N5-GTP (e.g., from Cambridge Isotope Laboratories, Inc.)[9] and, if needed, 15N5-GDP in a compatible NMR buffer (e.g., 20 mM HEPES, 100 mM NaCl, 5 mM MgCl₂, 10% D₂O, pH 7.4).

• Sample Assembly (Inactive State):

  • Combine the purified GPCR (in nanodiscs/micelles), Gα subunit, and Gβγ dimer in stoichiometric ratios in the NMR buffer.

  • Add a small molar excess of 15N5-GDP to ensure the Gα subunit is in the GDP-bound, inactive state.

  • Concentrate the complex to a final concentration suitable for NMR (typically >100 µM).

  • Self-Validation: Confirm complex formation using size-exclusion chromatography.

• NMR Data Acquisition (Baseline):

  • Transfer the sample to a suitable NMR tube.

  • Acquire a 2D [¹⁵N, ¹H]-TROSY or HSQC spectrum at a constant temperature (e.g., 298 K). This spectrum represents the chemical environment of the bound 15N5-GDP in the inactive complex.

• Initiation of Activation:

  • To the same NMR sample, add a saturating concentration of the specific GPCR agonist.

  • Immediately add a molar excess of 15N5-GTP to facilitate nucleotide exchange. The concentration should be sufficient to outcompete the bound 15N5-GDP.

• NMR Data Acquisition (Active State):

  • Immediately begin acquiring a new series of 2D [¹⁵N, ¹H] spectra. If kinetics are desired, a series of rapid acquisitions can be performed. If only the final state is of interest, allow the reaction to proceed to completion (e.g., 30-60 minutes) before starting the final acquisition.

  • This spectrum will show new signals corresponding to the bound 15N5-GTP in the activated Gα subunit.

• Data Analysis:

  • Process both "inactive" and "active" state spectra using NMR software (e.g., NMRPipe, Sparky).

  • Overlay the spectra and identify signals that have shifted position (CSPs).

  • The magnitude of the CSPs for the guanine N-H signals provides direct information about how the protein backbone and side chains in the binding pocket have rearranged to accommodate GTP versus GDP.

Expected Results:

Parameter	Description	Typical Observation
Chemical Shift	The resonant frequency of a nucleus, sensitive to its local electronic environment.	Significant shifts (>0.1 ppm for ¹H, >0.5 ppm for ¹⁵N) are expected for the guanine N-H signals upon exchange of GDP for GTP, indicating a substantial change in the conformation of the nucleotide-binding pocket.
Signal Intensity	The area under an NMR peak, proportional to the number of nuclei in that state.	Disappearance of 15N5-GDP signals and appearance of 15N5-GTP signals over time can be used to monitor the exchange reaction.
Linewidth	The width of an NMR peak, related to the relaxation rate and molecular dynamics.	Changes in linewidth can indicate alterations in the flexibility or dynamics of the nucleotide within the binding site.

Application Protocol 2: Quantifying GPCR-Mediated Nucleotide Exchange via LC-MS

This protocol provides a method for measuring the rate of G-protein activation by quantifying the exchange of unlabeled GDP for 15N5-GTP.

Principle: The 5-Dalton mass shift of 15N5-GTP allows for its clear differentiation from endogenous GDP using Liquid Chromatography-Mass Spectrometry (LC-MS). By measuring the relative amounts of bound GDP and 15N5-GTP over time, a rate of exchange (k_obs) can be determined, which reflects the GEF activity of the activated GPCR.

Caption: Time-course workflow for MS-based nucleotide exchange assay.

Methodology:

• Reaction Setup:

  • In a microcentrifuge tube on ice, prepare a master mix containing reaction buffer (e.g., 50 mM HEPES, 100 mM NaCl, 5 mM MgCl₂, pH 7.5), purified GPCR (in membranes or nanodiscs), and purified G-protein heterotrimer.

  • Prepare a separate "initiation mix" containing the GPCR agonist and 15N5-GTP at the desired final concentrations.

  • Self-Validation: Include control reactions: one without agonist (to measure basal exchange) and one without G-protein (to measure background).

• Time-Course Experiment:

  • Equilibrate the master mix at the desired reaction temperature (e.g., 30°C) for 5 minutes.

  • Initiate the reaction by adding the initiation mix to the master mix. This is time zero (t=0).

  • At designated time points (e.g., 0, 15, 30, 60, 120, 300 seconds), remove a fixed volume (e.g., 20 µL) of the reaction and immediately transfer it to a tube containing a quenching solution (e.g., 20 µL of 100 mM EDTA on ice, or an equal volume of cold 10% trichloroacetic acid).

• Nucleotide Extraction:

  • If using acid quenching, centrifuge the quenched samples at high speed (e.g., 16,000 x g for 10 min at 4°C) to pellet the precipitated protein.

  • Carefully transfer the supernatant, which contains the released nucleotides, to a new tube.

  • If necessary, neutralize the samples before analysis.

• LC-MS/MS Analysis:

  • Inject the extracted nucleotide samples into an LC-MS/MS system.

  • Use a suitable chromatography method (e.g., reverse-phase or HILIC) to separate GDP and GTP.

  • Set up the mass spectrometer to monitor the specific mass transitions for unlabeled GDP and 15N5-GTP in Multiple Reaction Monitoring (MRM) mode for highest sensitivity and specificity.

• Data Analysis:

  • Integrate the peak areas for both unlabeled GDP and 15N5-GTP at each time point.

  • Calculate the percentage of 15N5-GTP bound at each time point: ([15N5-GTP Area] / ([15N5-GTP Area] + [GDP Area])) * 100.

  • Plot the percentage of 15N5-GTP bound against time and fit the data to a one-phase association curve to determine the observed rate constant (k_obs).

Data Presentation:

Table: Hypothetical Results from an Agonist-Stimulated Exchange Assay

Time (seconds)	Peak Area (GDP)	Peak Area (15N5-GTP)	% 15N5-GTP Bound
0	1,250,000	5,000	0.4%
15	1,020,000	280,000	21.5%
30	830,000	450,000	35.2%
60	550,000	690,000	55.6%
120	290,000	910,000	75.8%
300	110,000	1,050,000	90.5%

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Quantitative Mass Spectrometry for Cellular Guanosine Triphosphate (GTP) Analysis Using a ¹⁵N₅-Labeled Internal Standard

Application Note & Protocol

Authored by: Senior Application Scientist, Gemini Division

Introduction: The Central Role of GTP in Cellular Function and the Imperative for Accurate Quantification

Guanosine triphosphate (GTP) is a purine nucleotide that plays a pivotal role in a myriad of fundamental cellular processes. Beyond its function as a building block for RNA synthesis, GTP serves as a critical energy source and a key signaling molecule.[1] GTP-binding proteins (G-proteins) act as molecular switches in signal transduction pathways, regulating everything from cell growth and differentiation to intracellular transport.[2][3] The hydrolysis of GTP to guanosine diphosphate (GDP) provides the energy for conformational changes in these proteins, allowing them to interact with downstream effectors and propagate cellular signals.[4]

Given the ubiquitous and critical nature of GTP, the ability to accurately quantify its intracellular concentration is of paramount importance in numerous fields of biomedical research and drug development. Dysregulation of GTP levels has been implicated in various pathological conditions, including cancer.[1] Therefore, robust and precise analytical methods are required to elucidate the intricate roles of GTP in health and disease.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a powerful technique for the sensitive and specific quantification of small molecules in complex biological matrices.[5][6] When coupled with the stable isotope dilution (SID) method, LC-MS/MS offers unparalleled accuracy and precision.[7] This approach utilizes a stable isotope-labeled version of the analyte of interest as an internal standard. The internal standard, in this case, ¹⁵N₅-Guanosine-5'-triphosphate (¹⁵N₅-GTP), is chemically identical to the endogenous analyte but has a different mass due to the incorporation of heavy isotopes. By adding a known amount of the internal standard to a sample at the beginning of the workflow, any variability in sample preparation, extraction, and instrument response can be effectively normalized, leading to highly reliable quantification.[8]

This application note provides a comprehensive guide to the quantitative analysis of intracellular GTP using ¹⁵N₅-GTP as an internal standard by LC-MS/MS. We will detail the experimental design, provide step-by-step protocols for sample preparation from cell culture and tissues, outline the LC-MS/MS methodology, and discuss data analysis and interpretation.

Experimental Design and Workflow

The overall workflow for the quantitative analysis of GTP using ¹⁵N₅-GTP as an internal standard is depicted below. The core principle is to introduce a known quantity of the heavy-labeled internal standard into the biological sample at the earliest stage of processing. This allows for the correction of any analyte loss during the subsequent extraction and analysis steps.

Figure 1: Overall experimental workflow for the quantitative analysis of GTP.

Detailed Protocols

Part 1: Sample Preparation

Accurate quantification of intracellular nucleotides necessitates rapid inactivation of metabolic processes to prevent their degradation or interconversion.

Protocol 1A: Extraction from Adherent Cell Cultures

• Cell Culture: Grow cells to the desired confluency in appropriate culture vessels.

• Quenching Metabolism:

  • Aspirate the culture medium completely.

  • Immediately place the culture dish on a bed of dry ice or in a liquid nitrogen bath to flash-freeze the cells and halt metabolic activity.

• Spiking and Extraction:

  • Add 1 mL of ice-cold extraction buffer (Methanol:Acetonitrile:Water, 40:40:20, v/v/v) containing a known concentration of ¹⁵N₅-GTP to each plate (e.g., per 1-5 million cells).

  • Use a cell scraper to scrape the frozen cells in the presence of the extraction buffer.

  • Transfer the cell lysate to a microcentrifuge tube.

• Protein Precipitation and Clarification:

  • Vortex the cell lysate vigorously for 30 seconds.

  • Incubate at -20°C for 30 minutes to facilitate protein precipitation.[9]

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cell debris and precipitated proteins.

• Sample Concentration and Reconstitution:

  • Carefully transfer the supernatant to a new microcentrifuge tube.

  • Evaporate the solvent to dryness using a vacuum concentrator or a gentle stream of nitrogen.

  • Reconstitute the dried pellet in a suitable volume (e.g., 100 µL) of LC-MS grade water or the initial mobile phase.

  • Vortex briefly and centrifuge at 14,000 x g for 5 minutes at 4°C to remove any remaining particulates.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 1B: Extraction from Suspension Cell Cultures or Tissues

• Sample Collection and Quenching:

  • Suspension Cells: Pellet cells by centrifugation (500 x g for 5 minutes at 4°C). Quickly aspirate the supernatant and flash-freeze the cell pellet in liquid nitrogen.

  • Tissues: Immediately after excision, snap-freeze the tissue sample in liquid nitrogen.

• Homogenization (for Tissues):

  • Weigh the frozen tissue (typically 20-50 mg).

  • Grind the frozen tissue to a fine powder under liquid nitrogen using a pre-chilled mortar and pestle or a cryogenic grinder.

• Spiking and Extraction:

  • Transfer the powdered tissue or the frozen cell pellet to a tube containing 1 mL of ice-cold extraction buffer (Methanol:Acetonitrile:Water, 40:40:20, v/v/v) with a known concentration of ¹⁵N₅-GTP.

  • Further homogenize the sample using a bead beater or an ultrasonic probe.

• Protein Precipitation and Clarification:

  • Follow steps 4 and 5 from Protocol 1A.

Part 2: LC-MS/MS Analysis

The separation of the highly polar GTP from other cellular components is typically achieved using reversed-phase chromatography with an ion-pairing agent or hydrophilic interaction liquid chromatography (HILIC).

Table 1: Suggested LC-MS/MS Parameters

Parameter	Recommended Setting
Liquid Chromatography
Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	10 mM Tributylamine, 15 mM Acetic Acid in Water
Mobile Phase B	Methanol
Flow Rate	0.2 mL/min
Injection Volume	5-10 µL
Gradient	0-2 min: 0% B; 2-10 min: 0-50% B; 10-12 min: 50-95% B; 12-14 min: 95% B; 14-15 min: 95-0% B; 15-20 min: 0% B
Mass Spectrometry
Ionization Mode	Negative Electrospray Ionization (ESI-)
Capillary Voltage	3.0 kV
Desolvation Temperature	350 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions

The selection of specific precursor-to-product ion transitions is crucial for the sensitivity and selectivity of the assay.[3]

Table 2: MRM Transitions for GTP and ¹⁵N₅-GTP

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
GTP (Quantifier)	522.0	422.0 ([M-H-PO₃]⁻)	50	25
GTP (Qualifier)	522.0	150.0 ([Guanine-H]⁻)	50	40
¹⁵N₅-GTP (Quantifier)	527.0	427.0 ([M-H-PO₃]⁻)	50	25
¹⁵N₅-GTP (Qualifier)	527.0	155.0 ([¹⁵N₅-Guanine-H]⁻)	50	40

Note: The m/z values for ¹⁵N₅-GTP are predicted based on the known fragmentation of GTP and the incorporation of five ¹⁵N atoms in the guanine base. Optimal collision energies should be determined empirically on the specific mass spectrometer being used.[6][10]

Data Analysis and Quantification

The quantification of endogenous GTP is based on the ratio of the peak area of the analyte to the peak area of the internal standard.

• Calibration Curve:

  • Prepare a series of calibration standards with known concentrations of unlabeled GTP and a constant concentration of ¹⁵N₅-GTP.

  • Analyze the calibration standards using the same LC-MS/MS method as the samples.

  • For each standard, calculate the peak area ratio of GTP to ¹⁵N₅-GTP.

  • Plot the peak area ratio against the concentration of GTP to generate a calibration curve. The curve should be linear over the expected concentration range of the samples.

• Quantification of GTP in Samples:

  • Integrate the peak areas for the quantifier MRM transitions of both endogenous GTP and the ¹⁵N₅-GTP internal standard in the experimental samples.

  • Calculate the peak area ratio (GTP / ¹⁵N₅-GTP) for each sample.

  • Determine the concentration of GTP in the samples by interpolating their peak area ratios on the calibration curve.

• Final Concentration Calculation:

  • The concentration of GTP should be normalized to the amount of starting material (e.g., cell number or tissue weight).

Table 3: Example Calibration Curve Data

GTP Conc. (nM)	GTP Peak Area	¹⁵N₅-GTP Peak Area	Peak Area Ratio (GTP/¹⁵N₅-GTP)
1	1,250	125,000	0.01
5	6,300	126,000	0.05
10	12,400	124,000	0.10
50	62,000	124,000	0.50
100	126,000	126,000	1.00
500	630,000	126,000	5.00

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Signal Intensity	Inefficient extraction.	Optimize extraction buffer and procedure.
Poor ionization.	Optimize ESI source parameters (e.g., capillary voltage, gas flows, temperature).
Suboptimal MRM transitions.	Re-optimize collision energies for precursor and product ions.
High Variability between Replicates	Inconsistent sample preparation.	Ensure precise and consistent handling during extraction and reconstitution steps.
Instability of nucleotides.	Keep samples on ice or at 4°C throughout the preparation and analysis process.
Peak Tailing or Splitting	Poor chromatography.	Use a new column or a guard column. Adjust mobile phase composition or gradient.
Matrix effects.	Dilute the sample or improve sample cleanup.
Interference Peaks	Co-eluting isobaric compounds.	Optimize chromatographic separation to resolve interferences. Select more specific MRM transitions.

Conclusion

The use of ¹⁵N₅-GTP as an internal standard in conjunction with LC-MS/MS provides a highly accurate, precise, and robust method for the quantification of intracellular GTP. This stable isotope dilution approach effectively corrects for variations in sample handling and instrument response, enabling reliable comparisons of GTP levels across different experimental conditions. The detailed protocols and methodologies presented in this application note offer a comprehensive framework for researchers, scientists, and drug development professionals to implement this powerful analytical technique in their studies of GTP-dependent cellular processes.

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Probing the Architectures and Motions of RNA: A Guide to 15N NMR Experiments

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Introduction: The Imperative for Understanding RNA in Three Dimensions

Once relegated to a simple intermediary role in the central dogma, Ribonucleic acid (RNA) is now recognized as a central player in a vast array of cellular processes, from gene regulation to catalysis.[1] This functional diversity is intimately linked to the intricate three-dimensional structures and dynamic conformational landscapes these molecules adopt.[2] Nuclear Magnetic Resonance (NMR) spectroscopy has emerged as a uniquely powerful tool for elucidating the structure and dynamics of RNA in solution, providing atomic-resolution insights that are often inaccessible to other structural biology techniques like X-ray crystallography, especially for flexible or conformationally heterogeneous molecules.[3][4]

Among the arsenal of NMR techniques, those leveraging the 15N nucleus are particularly valuable. While the natural abundance of 15N is low (0.36%), isotopic labeling allows for the site-specific introduction of this NMR-active nucleus, opening the door to a suite of experiments that can probe local chemical environments, internuclear distances, and motions across a wide range of timescales.[5] This guide provides a detailed overview of key 15N NMR experiments for the study of RNA, complete with practical protocols and the theoretical underpinnings that guide experimental design and data interpretation.

Part 1: The Foundation - Isotopic Labeling of RNA for 15N NMR

The prerequisite for any 15N NMR study of RNA is the incorporation of 15N isotopes into the molecule. The most common method for producing milligram quantities of isotopically labeled RNA for NMR is in vitro transcription using T7 RNA polymerase.[1][6] This enzymatic synthesis utilizes ribonucleoside triphosphates (NTPs) as building blocks. By providing 15N-labeled NTPs in the transcription reaction, uniformly 15N-labeled RNA can be produced.[7]

Key Labeling Strategies:

• Uniform 15N Labeling: All nitrogen atoms in the RNA are replaced with 15N. This is the most straightforward and common labeling scheme, enabling a wide range of 15N-based experiments.[7]

• Nucleotide-Specific Labeling: Only a specific type of nucleotide (A, U, G, or C) is isotopically labeled. This is a powerful strategy for simplifying complex spectra and aiding in resonance assignment, especially for larger RNAs.[1][8]

• Site-Specific Labeling: A single, specific nitrogen atom within the RNA sequence is labeled. While more technically challenging to achieve, this approach provides unambiguous probes for studying the local environment and dynamics of functionally critical residues.[8] This can be accomplished through a combination of enzymatic and chemical synthesis methods.[8]

The choice of labeling strategy is dictated by the size of the RNA and the specific scientific questions being addressed. For smaller RNAs (<30 nucleotides), uniform labeling is often sufficient. For larger RNAs, nucleotide-specific or even segmental labeling may be necessary to overcome spectral overlap and facilitate analysis.[1]

Part 2: Core 15N NMR Experiments for RNA Structural Analysis

The Workhorse Experiment: 1H-15N HSQC

The 1H-15N Heteronuclear Single Quantum Coherence (HSQC) experiment is the cornerstone of 15N NMR studies of RNA.[9] It provides a two-dimensional correlation map of directly bonded 1H and 15N nuclei.[10] Each peak in the HSQC spectrum corresponds to a specific N-H group in the RNA, primarily the imino protons of guanine (N1-H) and uracil (N3-H) involved in Watson-Crick base pairing, and the amino protons of adenine, guanine, and cytosine.[10]

Information Gained from 1H-15N HSQC:

• Fingerprint of RNA Folding: A well-dispersed 1H-15N HSQC spectrum is a hallmark of a folded, structured RNA. The chemical shifts of the imino protons are highly sensitive to their local environment, including hydrogen bonding and base stacking, making the HSQC spectrum a powerful tool for assessing the overall fold and purity of an RNA sample.[11]

• Secondary Structure Determination: The presence of imino proton resonances in the 10-15 ppm region of the 1H dimension is indicative of their involvement in stable hydrogen bonds, confirming the formation of canonical Watson-Crick base pairs in helical regions.[12]

• Ligand Binding and Conformational Changes: Changes in the chemical shifts of specific resonances upon the addition of a ligand or other binding partner can be used to map the binding site and characterize conformational changes.[13]

Protocol: 1H-15N HSQC

• Sample Preparation: Dissolve the 15N-labeled RNA in a suitable NMR buffer (e.g., 10 mM sodium phosphate, 50 mM NaCl, pH 6.5) in 90% H2O/10% D2O to a final concentration of 0.1-1.0 mM.[14]

• Spectrometer Setup: Tune and match the probe for both 1H and 15N frequencies.

• Experiment Acquisition: Use a standard HSQC pulse sequence with water suppression (e.g., hsqcetfpf3gp on Bruker spectrometers).[15]

  • Set the 1H spectral width to ~16 ppm, centered at the water resonance (~4.7 ppm).

  • Set the 15N spectral width to ~35 ppm, centered at ~155 ppm for imino nitrogens or ~70 ppm for amino nitrogens.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the data using appropriate software (e.g., TopSpin, NMRPipe). Apply a sine-bell window function in both dimensions and perform Fourier transformation.

• Analysis: Analyze the resulting 2D spectrum to identify cross-peaks and assign them to specific N-H groups in the RNA.

Probing Global Structure with Residual Dipolar Couplings (RDCs)

While NOEs provide short-range distance information, Residual Dipolar Couplings (RDCs) offer long-range structural restraints that are invaluable for determining the global fold of an RNA molecule.[16][17] RDCs arise from the incomplete averaging of dipolar interactions when a molecule is weakly aligned in the magnetic field.[16] This partial alignment can be induced by adding a liquid crystalline medium (e.g., bacteriophage Pf1) to the NMR sample.[18]

The magnitude of an RDC is dependent on the orientation of the internuclear vector (e.g., a specific N-H bond) with respect to the magnetic field.[19] By measuring a sufficient number of RDCs for different bond vectors throughout the RNA, the relative orientations of these vectors can be determined, providing crucial information about the overall shape and topology of the molecule.[20]

Workflow for RDC Measurement and Analysis

Caption: Workflow for RDC-based RNA structure determination.

Part 3: Unveiling RNA Dynamics with 15N Relaxation Experiments

RNA molecules are not static entities; their functions are often dictated by their dynamic behavior.[19] 15N relaxation experiments provide a powerful means to probe motions in RNA on the picosecond to nanosecond timescale.[21] The three key relaxation parameters measured are:

• T1 (Longitudinal or Spin-Lattice Relaxation Time): Characterizes the rate at which the net magnetization returns to its equilibrium state along the z-axis. It is sensitive to high-frequency motions.[21]

• T2 (Transverse or Spin-Spin Relaxation Time): Describes the decay of magnetization in the xy-plane. T2 is sensitive to both fast (ps-ns) and slower (µs-ms) motions.[21]

• 1H-15N Heteronuclear Nuclear Overhauser Effect (hetNOE): Measures the change in the 15N signal intensity upon saturation of the attached 1H. It is a sensitive probe of the amplitude of fast internal motions.[21][22]

By measuring these three parameters for each N-H group in the RNA, a detailed picture of the internal dynamics can be constructed. For example, residues in flexible loop regions will typically exhibit lower hetNOE values and longer T1 and T2 relaxation times compared to residues in the more rigid helical regions.

Protocol: 15N Relaxation Experiments (T1, T2, and hetNOE)

• Sample Preparation: A uniformly 15N-labeled RNA sample with a concentration of at least 0.5 mM is recommended.

• Spectrometer Setup: Ensure the spectrometer is well-shimmed and the temperature is stable.

• Experiment Acquisition: A series of modified 2D 1H-15N HSQC experiments are recorded.[23]

  • T1: A set of spectra are acquired with a variable relaxation delay (e.g., 0, 100, 200, 400, 800, 1600 ms).

  • T2: A set of spectra are acquired with a variable spin-echo delay (e.g., 10, 30, 50, 70, 90, 130, 170 ms).

  • hetNOE: Two spectra are acquired, one with and one without proton saturation prior to the 15N excitation.[22]

• Data Processing and Analysis:

  • For each N-H peak, the intensity is measured as a function of the relaxation delay.

  • The T1 and T2 values are obtained by fitting the decay of peak intensities to a single exponential function.

  • The hetNOE is calculated as the ratio of the peak intensities in the spectra with and without proton saturation.

Data Presentation: Representative Relaxation Parameters for a Hypothetical RNA

RNA Region	Residue	T1 (s)	T2 (ms)	1H-15N NOE	Interpretation
Helix 1	G5	1.2	85	0.85	Rigid
Helix 1	U6	1.2	83	0.86	Rigid
Loop	A15	1.5	120	0.65	Flexible (ps-ns timescale)
Loop	C16	1.6	135	0.58	Highly Flexible
Helix 2	G25	1.1	80	0.88	Rigid

Part 4: Pushing the Size Limits with TROSY

A major challenge in NMR studies of larger RNAs (>30 kDa) is the rapid decay of the NMR signal due to fast transverse relaxation, which leads to broad spectral lines and low sensitivity.[24][25] Transverse Relaxation-Optimized Spectroscopy (TROSY) is a powerful technique that mitigates this problem by selecting the narrowest component of the N-H multiplet.[25][26] This results in significantly sharper lines and improved sensitivity, extending the size limit of RNAs that can be studied by solution NMR.[24][26] TROSY-based versions of the 1H-15N HSQC and relaxation experiments are now standard for the investigation of large RNAs and RNA-protein complexes.[27]

Conclusion

15N NMR spectroscopy provides an indispensable toolkit for the detailed characterization of RNA structure and dynamics in solution. From the fundamental 1H-15N HSQC experiment that provides a fingerprint of the folded state, to RDC measurements that define the global architecture, and relaxation experiments that illuminate the dynamic landscape, these techniques offer a multi-faceted view of RNA molecules at atomic resolution. As RNA continues to emerge as a key player in biology and a promising therapeutic target, the insights gained from 15N NMR will be crucial for advancing our understanding of its diverse functions and for the rational design of RNA-targeted drugs.

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• 23. users.cs.duke.edu [users.cs.duke.edu]
• 24. Enhanced TROSY Effect in [2-19 F, 2-13 C] Adenosine and ATP Analogs Facilitates NMR Spectroscopy of Very Large Biological RNAs in Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Transverse relaxation-optimized spectroscopy - Wikipedia [en.wikipedia.org]
• 26. ethz.ch [ethz.ch]
• 27. 15N-Detected TROSY NMR experiments to study large disordered proteins in high-field magnets - Chemical Communications (RSC Publishing) [pubs.rsc.org]

enzymatic synthesis of 15N5 labeled RNA probes

Application Note & Protocol

Enzymatic Synthesis of Uniformly ¹⁵N-Labeled RNA Probes for High-Resolution Structural and Mechanistic Studies

Abstract

The determination of high-resolution three-dimensional structures of RNA is fundamental to understanding its diverse biological roles, from gene regulation to catalysis. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the structure and dynamics of biomolecules in solution. However, for RNAs larger than ~40 nucleotides, spectral overlap and line broadening present significant challenges.[1][2] The incorporation of stable isotopes, such as Nitrogen-15 (¹⁵N), into RNA molecules significantly enhances spectral resolution and enables the application of advanced multi-dimensional NMR experiments.[3][4] This application note provides a comprehensive guide for the robust enzymatic synthesis of uniformly ¹⁵N-labeled RNA probes using in vitro transcription with T7 RNA polymerase. We present a detailed, field-proven protocol, from DNA template preparation to the final quality control of the labeled RNA, and discuss the critical parameters for maximizing yield and labeling efficiency.

Introduction: The Imperative for Isotopic Labeling in RNA Structural Biology

RNA molecules adopt intricate three-dimensional structures that are crucial for their function.[5] While X-ray crystallography and cryo-electron microscopy provide high-resolution structural snapshots, solution NMR spectroscopy offers unique insights into the conformational dynamics and intermolecular interactions of RNA in a near-native environment.[2] A major bottleneck in NMR studies of RNA is the severe overlap of proton resonances, which complicates spectral assignment and structure determination.[1][6]

The uniform incorporation of ¹⁵N isotopes into all four ribonucleotides (ATP, CTP, GTP, and UTP) provides a powerful solution to this problem. By replacing the naturally abundant ¹⁴N with ¹⁵N, which has a nuclear spin of ½, researchers can leverage heteronuclear correlation experiments, such as the ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence).[3] This technique disperses the proton signals based on the chemical shift of the directly bonded nitrogen atom, dramatically improving spectral resolution and facilitating resonance assignment.[3]

This enhanced resolution is instrumental for:

• High-Resolution Structure Determination: Resolving resonance overlap is a critical step for determining the three-dimensional structures of large RNAs.[3]

• Investigating RNA Dynamics: Isotope labeling enables advanced NMR techniques to characterize the conformational exchange processes vital for RNA's biological function.[3]

• Studying RNA-Ligand Interactions: Chemical shift perturbation mapping using ¹⁵N-labeled RNA is a powerful method to identify the binding sites of small molecules, peptides, and proteins, which is invaluable in drug discovery.[3]

The most common and efficient method for producing isotopically labeled RNA is the enzymatic in vitro transcription of a DNA template using a bacteriophage RNA polymerase, typically T7 RNA polymerase.[2][7][8] This approach allows for the synthesis of milligram quantities of RNA and the straightforward incorporation of commercially available ¹⁵N-labeled ribonucleoside triphosphates (rNTPs).[7]

Experimental Workflow Overview

The enzymatic synthesis of ¹⁵N-labeled RNA probes involves a multi-step process that requires careful planning and execution to ensure a high yield of pure, correctly folded, and uniformly labeled product. The general workflow is depicted below.

Sources

• 1. Applications of NMR to structure determination of RNAs large and small - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isotope-Labeled RNA Building Blocks for NMR Structure and Dynamics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Uses of 13C- and 15N-labeled RNA in NMR of RNA-protein complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. dspace.mit.edu [dspace.mit.edu]
• 7. Isotope labeling strategies for NMR studies of RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. isotope.com [isotope.com]

Application Notes &amp; Protocols: A Guide to Incorporating 15N5-GTP into RNA for Structural Biology

For Researchers, Scientists, and Drug Development Professionals

Abstract

The elucidation of the three-dimensional structures of RNA molecules is fundamental to understanding their diverse biological functions and for the rational design of RNA-targeted therapeutics. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for studying RNA structure and dynamics in solution. However, the inherent spectral complexity of larger RNAs often limits detailed analysis. Isotopic labeling, particularly with ¹⁵N, is a crucial strategy to overcome these limitations. This guide provides a comprehensive overview and detailed protocols for the incorporation of ¹⁵N₅-Guanosine-5'-triphosphate (¹⁵N₅-GTP) into RNA transcripts for structural biology applications. We detail the rationale behind ¹⁵N labeling, methodologies for in vitro transcription, and robust protocols for purification and quality control of the final ¹⁵N-labeled RNA product.

Introduction: The Rationale for ¹⁵N Labeling in RNA Structural Biology

The study of RNA structure and dynamics by solution NMR spectroscopy is often hampered by severe spectral crowding and resonance overlap, especially for molecules larger than ~25 nucleotides.[1][2] This is due to the limited chemical shift dispersion of the four standard ribonucleotides. To overcome this challenge, researchers employ stable isotope labeling, introducing nuclei like ¹³C, ²H, and ¹⁵N into the RNA molecule.[2][3]

Incorporation of the spin-½ ¹⁵N nucleus offers several key advantages:

• Increased Spectral Dispersion: By resolving proton signals into a second dimension based on the chemical shift of the directly bonded ¹⁵N nucleus, heteronuclear correlation experiments like the ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence) dramatically reduce spectral overlap.[4]

• Probing Hydrogen Bonds: Imino protons of guanosine and uridine, which are involved in Watson-Crick base pairing, are protected from exchange with the solvent and give rise to distinct signals in ¹H-¹⁵N HSQC spectra, providing direct information about RNA secondary structure.

• Dynamics Studies: ¹⁵N relaxation experiments can provide insights into the internal motions of the RNA molecule on a wide range of timescales.

• Reduced Linewidths: Replacing the naturally abundant quadrupolar ¹⁴N nucleus (99.63%) with the spin-½ ¹⁵N nucleus (0.37%) eliminates a significant source of line broadening, resulting in sharper NMR signals and improved spectral quality.[5]

Specifically, using ¹⁵N₅-GTP, where all five nitrogen atoms (N1, N2, N3, N7, N9) in the guanine base are ¹⁵N, provides a rich source of structural information. The N1 imino proton is a direct reporter on G-C base pairs, while the N7 position in the major groove is sensitive to metal ion binding and other ligand interactions.[6][7] Selective labeling of guanosine residues can simplify complex spectra and facilitate the study of large RNA molecules and their complexes.[8]

Principle of the Method: From Labeled NTP to Structured RNA

The overall workflow for producing ¹⁵N-labeled RNA for structural studies is a multi-step process that begins with the labeled nucleotide triphosphate and culminates in a highly pure, correctly folded RNA sample suitable for NMR analysis. The core of this process is the enzymatic in vitro transcription (IVT) reaction, which utilizes a bacteriophage RNA polymerase, typically T7 RNA polymerase, to synthesize RNA from a DNA template.

// Edges NTPs -> IVT; Template -> IVT; Enzyme -> IVT; IVT -> DNase [label="Crude RNA Product"]; DNase -> Purification; Purification -> QC [label="Purified RNA"]; QC -> Refolding; Refolding -> NMR; } DOT Workflow for ¹⁵N-Labeled RNA Production.

The process involves combining the ¹⁵N₅-GTP with the other three unlabeled NTPs, a linear DNA template containing a T7 promoter, and T7 RNA polymerase in an optimized buffer.[9][10] Following transcription, the DNA template is removed by DNase treatment. The resulting RNA transcript is then rigorously purified to remove abortive sequences, enzymes, and unincorporated NTPs.[11][12] Finally, the purified RNA is refolded into its native conformation and concentrated into a suitable buffer for NMR analysis.[4]

Experimental Protocols

Chemo-Enzymatic Synthesis of ¹⁵N₅-GTP

While ¹⁵N₅-GTP can be purchased commercially, in-house synthesis provides a cost-effective alternative for labs requiring large quantities. Chemo-enzymatic approaches are highly efficient, combining chemical synthesis of an isotopically labeled nucleobase with enzymatic steps to attach the ribose and phosphorylate it to the triphosphate form.[1][6]

A common strategy involves:

• Chemical Synthesis of ¹⁵N₅-Guanine: Starting from commercially available, inexpensive ¹⁵N-labeled precursors (e.g., ¹⁵NH₄Cl, K¹⁵NO₂), the guanine heterocycle is assembled. This multi-step organic synthesis requires specialized chemistry expertise.

• Enzymatic Ribosylation: The labeled ¹⁵N₅-guanine base is coupled to 5-phospho-α-D-ribose-1-pyrophosphate (PRPP) using a purine phosphoribosyltransferase to yield ¹⁵N₅-guanosine monophosphate (GMP).

• Enzymatic Phosphorylation: The ¹⁵N₅-GMP is then sequentially phosphorylated to the diphosphate (GDP) and finally the triphosphate (GTP) state using guanylate kinase and nucleoside diphosphate kinase, respectively, with ATP serving as the phosphate donor.[13]

Due to the complexity of chemical synthesis, many research groups opt to purchase the labeled nucleoside (¹⁵N₅-Guanosine) and perform only the enzymatic phosphorylation steps in-house.

Protocol: In Vitro Transcription of ¹⁵N-Guanosine Labeled RNA

This protocol is optimized for a standard 1 mL transcription reaction, which typically yields 1-5 mg of RNA, depending on the sequence. All solutions should be prepared with nuclease-free water.

Materials:

• Linearized DNA template (plasmid or PCR product) with a T7 promoter: ~0.1 mg/mL

• 10x Transcription Buffer: 400 mM Tris-HCl pH 7.6, 300 mM MgCl₂, 50 mM DTT, 10 mM Spermidine

• Ribonucleotide Solution: 25 mM each of ATP, CTP, UTP (unlabeled)

• ¹⁵N₅-GTP solution: 25 mM

• T7 RNA Polymerase (high concentration, in-house preparation recommended)

• RNase Inhibitor (e.g., RNasin)

• RQ1 RNase-Free DNase

• EDTA, 0.5 M, pH 8.0

Procedure:

• At room temperature, assemble the reaction in a 1.5 mL microcentrifuge tube in the following order:

  Component	Volume for 1 mL Rxn	Final Concentration
  Nuclease-Free Water	To 1 mL	-
  10x Transcription Buffer	100 µL	1x
  50 mM DTT	100 µL	5 mM
  25 mM ATP, CTP, UTP Mix	160 µL	4 mM each
  25 mM ¹⁵N₅-GTP	160 µL	4 mM
  DNA Template (0.1 mg/mL)	50 µL	~5 µg/mL
  RNase Inhibitor	10 µL	-

  | T7 RNA Polymerase | 20-40 µL | Varies |

• Mix gently by pipetting and incubate the reaction at 37°C for 4 to 6 hours.

• To terminate the transcription and digest the DNA template, add 20 µL of RQ1 DNase and incubate for an additional 30 minutes at 37°C.[14]

• Stop the reaction by adding 100 µL of 0.5 M EDTA, pH 8.0.

• Proceed immediately to purification or store the crude reaction mixture at -20°C.

Protocol: Purification of ¹⁵N-Labeled RNA

Purification is critical to obtaining a homogeneous sample for NMR. Denaturing polyacrylamide gel electrophoresis (PAGE) is a robust method for high-resolution separation.[10] For larger scales and native purification, HPLC-based methods are preferred.[11]

Method 1: Denaturing Polyacrylamide Gel Electrophoresis (PAGE)

• Add an equal volume of 2x Formamide Loading Buffer (95% formamide, 18 mM EDTA, 0.025% SDS, xylene cyanol, bromophenol blue) to the crude transcription reaction.

• Heat the sample at 95°C for 3 minutes and immediately place on ice.

• Load the sample onto a large format (e.g., 40 cm) denaturing polyacrylamide gel (typically 12-20% acrylamide, 7 M Urea, 1x TBE buffer).

• Run the gel until the desired separation is achieved (indicated by dye migration).

• Visualize the RNA bands by UV shadowing. Place the gel on a fluorescent TLC plate and illuminate with short-wave UV light (254 nm). The RNA will cast a dark shadow.[15]

• Excise the band corresponding to the full-length RNA product using a clean scalpel.

• Elute the RNA from the gel slice by the "crush and soak" method: Mince the gel slice and incubate overnight at 4°C in 3-4 volumes of RNA elution buffer (e.g., 0.5 M Ammonium Acetate, 1 mM EDTA).

• Separate the eluate from the gel pieces. Perform an ethanol precipitation on the supernatant: add 2.5-3 volumes of ice-cold 100% ethanol and incubate at -20°C for at least 1 hour.

• Pellet the RNA by centrifugation (e.g., >12,000 x g for 30 min at 4°C).

• Wash the pellet with 70% ethanol, air dry briefly, and resuspend in a suitable buffer.

Method 2: Anion-Exchange High-Performance Liquid Chromatography (AEX-HPLC) AEX-HPLC separates nucleic acids based on the interaction of their negatively charged phosphate backbone with a positively charged stationary phase.[16]

• Dilute the crude transcription reaction with a low-salt mobile phase (Buffer A, e.g., 20 mM Sodium Acetate, pH 6.5).

• Inject the sample onto an AEX column (e.g., DEAE or quaternary ammonium chemistry).

• Elute the RNA using a linear gradient of a high-salt mobile phase (Buffer B, e.g., 20 mM Sodium Acetate, 1 M NaCl, pH 6.5).

• Monitor the elution profile at 260 nm. The full-length RNA product should elute as a major, sharp peak after the unincorporated NTPs.

• Pool the fractions containing the RNA of interest and proceed with buffer exchange and concentration.

Quality Control and Sample Preparation for NMR

Ensuring the quality of the final RNA sample is paramount for successful NMR experiments. Several QC checks are essential.[17][18][19]

QC Method	Parameter Assessed	Expected Result
Denaturing PAGE / Capillary Electrophoresis (CE)	Purity and Integrity	A single, sharp band at the expected molecular weight.[18]
UV-Vis Spectrophotometry (A₂₆₀/A₂₈₀)	Purity (Protein Contamination) & Concentration	A₂₆₀/A₂₈₀ ratio of ~2.0. Accurate concentration measurement.
Mass Spectrometry (LC-MS)	Identity and Label Incorporation	Observed mass matches the theoretical mass of the ¹⁵N-labeled RNA.
¹H-¹⁵N HSQC NMR	Label Incorporation & Folding	A 2D spectrum showing the expected number of guanosine imino/amino cross-peaks.[4]

// Nodes PurifiedRNA [label="Purified ¹⁵N-RNA\n(in Elution Buffer/Water)", fillcolor="#FFFFFF", fontcolor="#202124"]; BufferExchange [label="Buffer Exchange & Concentration\n(e.g., using Amicon Ultra filters)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Refolding [label="Thermal Annealing\n(e.g., 95°C for 2 min, slow cool to RT)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; FinalQC [label="Final QC\n(Concentration, ¹H 1D NMR)", fillcolor="#34A853", fontcolor="#FFFFFF"]; NMRSample [label="Final NMR Sample\n(>100 µM RNA in 90% H₂O/10% D₂O buffer)", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges PurifiedRNA -> BufferExchange [label="Desalting"]; BufferExchange -> Refolding [label="Concentrated RNA\nin NMR Buffer"]; Refolding -> FinalQC [label="Refolded RNA"]; FinalQC -> NMRSample; } DOT Final NMR Sample Preparation Workflow.

For NMR analysis, the purified RNA must be exchanged into a specific NMR buffer (e.g., 10 mM Sodium Phosphate pH 6.5, 50 mM NaCl, 0.1 mM EDTA) and concentrated to >100 µM.[4] To observe exchangeable imino protons, the final sample is typically prepared in 90% H₂O / 10% D₂O. A final thermal annealing step (heating to 95°C followed by slow cooling) is crucial to ensure the RNA adopts its most stable, homogeneous conformation.

Conclusion

The incorporation of ¹⁵N₅-GTP into RNA via in vitro transcription is a powerful and essential technique for modern structural biology. It enables the application of advanced heteronuclear NMR methods to dissect the structure, dynamics, and interactions of functionally important RNA molecules. While the procedures require careful attention to detail, particularly regarding the prevention of RNase contamination and the rigorous purification of the final product, the protocols outlined here provide a robust framework for researchers to produce high-quality, isotopically labeled RNA for high-resolution structural analysis.

References

• The Scientist. Quality Control for In Vitro Transcription RNA Synthesis. Available from: [Link]

• Warzak D, Pocernich C, Wong KS. (2023). Benefits of Quality Control in the IVT RNA Workflow Using the Agilent 5200 Fragment Analyzer System. Agilent Technologies, Inc. Available from: [Link]

• D'Souza RM, et al. (2015). Chemo-enzymatic synthesis of selectively 13C/15N-labeled RNA for NMR structural and dynamics studies. Methods in Enzymology. Available from: [Link]

• Kim H, et al. (2023). Real-time monitoring strategies for optimization of in vitro transcription and quality control of RNA. Frontiers in Molecular Biosciences. Available from: [Link]

• Kim H, et al. (2023). Real-time monitoring strategies for optimization of in vitro transcription and quality control of RNA. PubMed. Available from: [Link]

• D'Souza R, et al. (2022). Isotope Labels Combined with Solution NMR Spectroscopy Make Visible the Invisible Conformations of Small-to-Large RNAs. Chemical Reviews. Available from: [Link]

• Nikonowicz EP, et al. (1997). Preparation and Characterization of a Uniformly 2H/15N-Labeled RNA Oligonucleotide for NMR Studies. Nucleic Acids Research. Available from: [Link]

• Nikonowicz EP, et al. Preparation and characterization of a uniformly 2 H/ 15 N-labeled RNA oligonucleotide for NMR studies. NIH. Available from: [Link]

• Biocompare. (2023). Quality Control in IVT RNA Vaccine Workflows. Available from: [Link]

• D'Souza R, et al. Selective [9‐15N] Guanosine for Nuclear Magnetic Resonance Studies of Large Ribonucleic Acids. NIH. Available from: [Link]

• Batey RT, et al. (1992). Preparation of C and N labelled RNAs for heteronuclear multi-dimensional NMR studies. Nucleic Acids Research. Available from: [Link]

• Salguero C, et al. (2022). Synthesis of [7-15N]-GTPs for RNA structure and dynamics by NMR spectroscopy. Monatshefte für Chemie - Chemical Monthly. Available from: [Link]

• Rio DC. (2012). In vitro transcription of labeled RNA: synthesis, capping, and substitution. Cold Spring Harbor Protocols. Available from: [Link]

• Becka A, et al. (2015). RNA synthesis and purification for structural studies. Methods in Molecular Biology. Available from: [Link]

• Zhaohui S, et al. (2012). Synthesis and Labeling of RNA In Vitro. Current Protocols in Molecular Biology. Available from: [Link]

• D'Souza R, et al. (2022). Isotope Labels Combined with Solution NMR Spectroscopy Make Visible the Invisible Conformations of Small-to-Large RNAs. NIH. Available from: [Link]

• Salguero C, et al. (2021). Isotope-Labeled RNA Building Blocks for NMR Structure and Dynamics Studies. Molecules. Available from: [Link]

• Schnabl J, et al. (2022). Enzymatic incorporation of an isotope-labeled adenine into RNA for the study of conformational dynamics by NMR. PLoS ONE. Available from: [Link]

• Batey RT. (2012). Chapter 1. Large-Scale Native Preparation of In Vitro Transcribed RNA. ResearchGate. Available from: [Link]

• Williamson Lab. Protocol 1: Standard In Vitro T7 RNA Polymerase Transcription reaction. Available from: [Link]

• Salguero C, et al. (2021). Isotope-Labeled RNA Building Blocks for NMR Structure and Dynamics Studies. ResearchGate. Available from: [Link]

• Salguero C, et al. (2021). Solid-Phase Chemical Synthesis of Stable Isotope-Labeled RNA to Aid Structure and Dynamics Studies by NMR Spectroscopy. International Journal of Molecular Sciences. Available from: [Link]

• Tolbert TJ. (1998). Synthesis of RNA with Selective Isotopic Labels for NMR Structural Studies. DSpace@MIT. Available from: [Link]

• Corzilius B, et al. (2021). DNP-Enhanced Magic Angle Spinning Solid-State NMR Spectroscopy to Determine RNA–Ligand Interactions. Journal of the American Chemical Society. Available from: [Link]

• Schnabl J, et al. (2022). Purely enzymatic incorporation of an isotope-labeled adenine into RNA for the study of conformational dynamics by NMR. bioRxiv. Available from: [Link]

• Moon SL, Wilusz J. (2012). In Vitro Transcription of Modi fi ed RNAs. The Moon Lab. Available from: [Link]

• Legg M, et al. (2007). Modulation of RNA Metal Binding by Flanking Bases: 15N NMR Evaluation of GC, Tandem GU, and Tandem GA Sites. NIH. Available from: [Link]

• Weiss R, et al. (2023). Advances in the Enzymatic Synthesis of Nucleoside-5′-Triphosphates and Their Analogs. International Journal of Molecular Sciences. Available from: [Link]

• Duss O, et al. (2010). Isotope labeling strategies for NMR studies of RNA. Journal of Biomolecular NMR. Available from: [Link]

• Chou S, et al. (1998). 15N NMR of RNA Fragments Containing Specifically Labeled Tandem GA Pairs. ElectronicsAndBooks. Available from: [Link]

• Wolter AC, et al. (2022). Rapid and reliable RNA resonance assignment by combining chemical and enzymatic stable isotope labeling. R Discovery. Available from: [Link]

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• 1. Chemo-enzymatic synthesis of selectively 13C/15N-labeled RNA for NMR structural and dynamics studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Solid-Phase Chemical Synthesis of Stable Isotope-Labeled RNA to Aid Structure and Dynamics Studies by NMR Spectroscopy [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Isotope Labels Combined with Solution NMR Spectroscopy Make Visible the Invisible Conformations of Small-to-Large RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of [7-15N]-GTPs for RNA structure and dynamics by NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modulation of RNA Metal Binding by Flanking Bases: 15N NMR Evaluation of GC, Tandem GU, and Tandem GA Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selective [9‐15N] Guanosine for Nuclear Magnetic Resonance Studies of Large Ribonucleic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vitro transcription of labeled RNA: synthesis, capping, and substitution - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note &amp; Protocols: Advanced Methods for Real-Time Tracking of GTP Hydrolysis Using ¹⁵N₅-GTP

Introduction: The Central Role of GTP Hydrolysis in Cellular Signaling

Guanosine Triphosphate (GTP) hydrolysis is a fundamental biochemical reaction that governs a vast array of cellular processes. GTP-binding proteins (GTPases) act as molecular switches, cycling between an active GTP-bound state and an inactive GDP-bound state.[1][2][3] This tightly regulated cycle controls signal transduction, protein synthesis, cell proliferation, and intracellular trafficking.[1][2][4] Dysregulation of GTPase activity is a hallmark of numerous diseases, including cancer and neurodegenerative disorders, making these enzymes critical targets for drug development.[1][5][6]

The use of stable isotopes, particularly ¹⁵N, offers a powerful and non-radioactive approach to study the kinetics and mechanisms of enzymatic reactions.[7][8] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on advanced methods for tracking GTP hydrolysis in real-time using fully ¹⁵N-labeled GTP (¹⁵N₅-GTP). We will delve into the principles and detailed protocols for two primary analytical techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy and Mass Spectrometry (MS).

Why Use ¹⁵N₅-GTP? The Scientific Rationale

The strategic incorporation of ¹⁵N into the guanine base of GTP provides a distinct analytical handle to monitor the enzymatic conversion of GTP to GDP. The rationale for using ¹⁵N₅-GTP is multi-faceted:

• Enhanced Specificity and Resolution: The ¹⁵N nucleus has a spin quantum number of I=½, which results in sharp, well-resolved signals in NMR spectroscopy, unlike the naturally abundant and quadrupolar ¹⁴N nucleus.[9] This allows for the unambiguous identification and quantification of both the substrate (GTP) and the product (GDP).

• Direct and Continuous Monitoring: Both NMR and MS can directly detect the molecular species of interest, enabling real-time tracking of the hydrolysis reaction as it occurs. This contrasts with many indirect assays that rely on secondary reactions or endpoint measurements.[10][11][12]

• Mechanistic Insights: The use of stable isotopes can reveal subtle details about the reaction mechanism, including the identification of reaction intermediates and the determination of kinetic isotope effects.[13][14]

• Versatility: ¹⁵N₅-GTP can be used in a variety of experimental setups, from purified enzyme systems to more complex cellular extracts, and is compatible with both NMR and MS platforms.

Method 1: NMR Spectroscopy for Tracking GTP Hydrolysis

NMR spectroscopy is a powerful technique for studying the structure, dynamics, and interactions of biomolecules in solution. By monitoring the chemical shifts of the ¹⁵N nuclei in GTP and GDP, one can directly observe the progress of the hydrolysis reaction over time.[12][15]

Principle of the NMR-Based Assay

The chemical environment of the nitrogen atoms in the guanine base differs between GTP and GDP. This difference in the local electronic structure leads to distinct chemical shifts for the ¹⁵N nuclei in the two molecules. A 2D ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) experiment is typically used to correlate the protons attached to the nitrogens with the nitrogen atoms themselves, providing a unique spectral fingerprint for both GTP and GDP.[9][12][15] As the GTPase hydrolyzes GTP to GDP, the intensity of the ¹⁵N-GTP cross-peaks in the HSQC spectrum will decrease, while the intensity of the ¹⁵N-GDP cross-peaks will increase. By acquiring a series of HSQC spectra over time, a kinetic profile of the reaction can be generated.

Experimental Workflow for NMR-Based GTP Hydrolysis Assay

Figure 1. Workflow for the NMR-based GTP hydrolysis assay.

Detailed Protocol: ¹H-¹⁵N HSQC Time-Course Experiment

1. Sample Preparation:

• ¹⁵N-labeled GTPase: Express and purify the GTPase of interest using minimal media containing ¹⁵NH₄Cl as the sole nitrogen source.[16][17] Ensure the final protein sample is in a suitable NMR buffer (e.g., 50 mM HEPES, 150 mM NaCl, 5 mM MgCl₂, 1 mM DTT, 10% D₂O, pH 7.4). The protein concentration should be in the range of 50-200 µM.

• ¹⁵N₅-GTP Stock Solution: Prepare a concentrated stock solution of ¹⁵N₅-GTP in the same NMR buffer. The final concentration in the NMR sample will typically be in a 5-10 fold molar excess over the protein.

• NMR Tube Preparation: Combine the ¹⁵N-labeled GTPase and buffer in a clean NMR tube. For a standard 5 mm tube, the final volume is typically 500-600 µL.[9]

2. NMR Spectrometer Setup and Calibration:

• Insert the sample into the spectrometer and lock onto the D₂O signal.

• Tune and match the probe for both ¹H and ¹⁵N frequencies.

• Perform shimming to optimize the magnetic field homogeneity.[16]

• Calibrate the 90° pulse widths for both ¹H and ¹⁵N.

3. Data Acquisition:

• Acquire an initial 2D ¹H-¹⁵N HSQC spectrum of the GTPase before the addition of ¹⁵N₅-GTP to serve as a reference.

• Add the ¹⁵N₅-GTP to the NMR tube to initiate the hydrolysis reaction.

• Immediately begin acquiring a time-series of 2D ¹H-¹⁵N HSQC spectra. The acquisition time for each spectrum should be as short as possible while maintaining adequate signal-to-noise (typically 5-15 minutes).[15]

4. Data Processing and Analysis:

• Process the acquired spectra using appropriate software (e.g., NMRPipe, TopSpin). This includes Fourier transformation, phasing, and baseline correction.[15]

• Identify the cross-peaks corresponding to ¹⁵N₅-GTP and the newly appearing ¹⁵N₅-GDP.

• Integrate the volumes or measure the heights of the well-resolved cross-peaks for both species in each spectrum.

• Plot the normalized peak intensities of ¹⁵N₅-GTP and ¹⁵N₅-GDP as a function of time.

• Fit the data to an appropriate kinetic model (e.g., single exponential decay for GTP) to determine the hydrolysis rate constant.

Parameter	Typical Value	Rationale
Spectrometer Field	≥ 600 MHz	Higher field provides better sensitivity and resolution.
Temperature	25-37 °C	Should be optimized for enzyme activity and stability.
¹H Spectral Width	12-16 ppm	To cover all proton chemical shifts.[9]
¹⁵N Spectral Width	30-40 ppm	To encompass the chemical shifts of the guanine nitrogens.
Recycle Delay (D1)	1.0-1.5 s	Allows for sufficient relaxation between scans.[9]

Method 2: Mass Spectrometry for Tracking GTP Hydrolysis

Native mass spectrometry has emerged as a powerful tool for studying intact protein-ligand complexes and monitoring enzymatic reactions.[11][18] By directly measuring the mass of the GTPase, one can distinguish between the GTP-bound and GDP-bound states.

Principle of the MS-Based Assay

The hydrolysis of GTP to GDP results in the loss of a phosphate group (HPO₃), which corresponds to a mass difference of approximately 80 Da.[11] High-resolution native mass spectrometry can readily resolve the GTP-bound and GDP-bound forms of the GTPase based on this mass difference. By acquiring mass spectra at different time points after initiating the reaction, the relative abundance of the two species can be quantified, providing a measure of the hydrolysis rate.[11][18]

Experimental Workflow for MS-Based GTP Hydrolysis Assay

Figure 2. Workflow for the native MS-based GTP hydrolysis assay.

Detailed Protocol: Native MS Time-Course Experiment

1. Sample Preparation:

• GTPase: Purify the GTPase in a buffer compatible with native mass spectrometry (e.g., 200 mM ammonium acetate, pH 7.5). The protein concentration is typically in the low micromolar range (1-10 µM).

• ¹⁵N₅-GTP Stock Solution: Prepare a concentrated stock of ¹⁵N₅-GTP in the same volatile buffer.

• Reaction Mixture: In a microcentrifuge tube, combine the GTPase and ¹⁵N₅-GTP to initiate the hydrolysis reaction. The total reaction volume will depend on the number of time points to be collected.

2. Time-Course Sampling and Quenching:

• At defined time intervals, withdraw an aliquot of the reaction mixture and quench the reaction. Quenching can be achieved by rapid freezing in liquid nitrogen or by the addition of a denaturing agent such as formic acid, depending on the experimental setup.

3. Mass Spectrometry Analysis:

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with a nano-electrospray ionization (nESI) source.

• Instrument Settings: Optimize the instrument parameters to preserve non-covalent interactions and minimize in-source fragmentation.[11] This includes using a gentle cone voltage and appropriate collision energies.

• Data Acquisition: Inject the quenched aliquots into the mass spectrometer and acquire the mass spectra over a mass-to-charge (m/z) range that encompasses the expected charge states of the protein-nucleotide complexes.

4. Data Analysis:

• Deconvolution: Deconvolute the raw mass spectra to obtain the zero-charge mass of the protein species.

• Quantification: Integrate the peak areas corresponding to the ¹⁵N₅-GTP-bound and ¹⁵N₅-GDP-bound forms of the GTPase.

• Kinetic Analysis: Plot the mole fraction of the ¹⁵N₅-GTP-bound species as a function of time and fit the data to determine the hydrolysis rate.[11]

Parameter	Typical Value	Rationale
Buffer	100-200 mM Ammonium Acetate	Volatile buffer compatible with ESI-MS.
Protein Concentration	1-10 µM	Optimal range for native MS analysis.
Cone Voltage	20-80 V	Low voltage to minimize in-source fragmentation.
Mass Analyzer	Q-TOF, Orbitrap	High resolution is required to resolve the different species.

Conclusion and Future Perspectives

The use of ¹⁵N₅-GTP in conjunction with NMR spectroscopy and native mass spectrometry provides a robust and versatile platform for the detailed investigation of GTP hydrolysis. These methods offer direct, real-time monitoring of the reaction, enabling precise kinetic measurements and deeper mechanistic insights. As the field of drug discovery continues to target GTPases with increasing specificity, these advanced techniques will be invaluable for characterizing the mode of action of novel inhibitors and activators. The integration of these methods with computational modeling will further enhance our understanding of the complex regulation of GTPase activity in health and disease.

References

• Promega Connections. (2015-11-25). A Better GTPase Assay for Drug Development. [Link]

• ACS Publications. (2024-12-18). Exploiting 19 F NMR in a Multiplexed Assay for Small GTPase Activity. [Link]

• Kleuss, C., et al. Mechanism of GTP hydrolysis by G-protein alpha subunits. PMC - NIH. [Link]

• Kleuss, C., Raw, A. S., et al. (1994). Mechanism of GTP hydrolysis by G-protein α subunits. Proceedings of the National Academy of Sciences of the United States of America. [Link]

• PubMed. (2017). Measurement of Enzyme Isotope Effects. [Link]

• ResearchGate. Hydrolysis of GTPγS by Ras monitored by real‐time NMR spectroscopy at 28 °C. [Link]

• PMC - PubMed Central. Global and targeted profiling of GTP-binding proteins in biological samples by mass spectrometry. [Link]

• PMC - NIH. Intrinsic GTPase Activity of K-RAS Monitored by Native Mass Spectrometry. [Link]

• Wikipedia. GTPase. [Link]

• PubMed. (1987). Evidence From nitrogen-15 and Solvent Deuterium Isotope Effects on the Chemical Mechanism of Adenosine Deaminase. [Link]

• BellBrook Labs. (2019-09-26). Researchers Employ GTPase Assay to Investigate Rab Proteins. [Link]

• PMC - NIH. Real-time NMR Study of Guanine Nucleotide Exchange and Activation of RhoA by PDZ-RhoGEF. [Link]

• PNAS. Rapid GTP binding and hydrolysis by Gq promoted by receptor and GTPase-activating proteins. [Link]

• NIH. Real-time NMR Study of Three Small GTPases Reveals That Fluorescent 2′(3′)-O-(N-Methylanthraniloyl)-tagged Nucleotides Alter Hydrolysis and Exchange Kinetics. [Link]

• Creative BioMart. ATPase/GTPase Assay. [Link]

• Biochemistry. Steady-state analysis of kinetic isotope effects in enzymic reactions. [Link]

• RSC Publishing. (2014-08-29). Monitoring ATP hydrolysis and ATPase inhibitor screening using 1 H NMR. [Link]

• PubMed - NIH. (2019-08-06). Intrinsic GTPase Activity of K-RAS Monitored by Native Mass Spectrometry. [Link]

• The Journal of Biochemistry | Oxford Academic. Functional study on GTP hydrolysis by the GTP-binding protein from Sulfolobus solfataricus, a member of the HflX family. [Link]

• PMC - PubMed Central. Using kinetic isotope effects to probe the mechanism of adenosylcobalamin-dependent enzymes. [Link]

• PubMed - NIH. The use of isotope effects to determine enzyme mechanisms. [Link]

• PubMed. (2004-07-23). GTP hydrolysis mechanism of Ras-like GTPases. [Link]

• PubMed. Modeling the mechanisms of biological GTP hydrolysis. [Link]

• ResearchGate. Mass-spectrometric results and the proposed mechanism of GTP hydrolysis. [Link]

• Promega Corporation. GTPase-Glo™ Assay. [Link]

• PubMed. (2013-02-12). Structural basis unifying diverse GTP hydrolysis mechanisms. [Link]

• Wiley Online Library. (2016-08-09). Mechanisms of GTP Hydrolysis and Conformational Transitions in the Dynamin Superfamily. [Link]

• PMC - NIH. (2024-08-22). Protocol to perform fragment screening using NMR spectroscopy. [Link]

• PubMed. Real-time in vitro measurement of GTP hydrolysis. [Link]

• ResearchGate. Protocol to perform fragment screening using NMR spectroscopy. [Link]

• Lewis Kay's group at the University of Toronto. A Suite of Triple Resonance NMR Experiments for the Backbone Assignment of 15N, 13C, 2H Labeled Proteins with High Sensitivity. [Link]

• bioRxiv. (2022-09-24). GTP as an enzymatic synchronizer. [Link]

• Frontiers. 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector. [Link]

• NIH. Application of Parallel Reaction Monitoring in 15N Labeled Samples for Quantification. [Link]

• Jena Bioscience. Nucleotides for G-Protein Signaling. [Link]

• PMC - NIH. 15N Metabolic Labeling of Mammalian Tissue with Slow Protein Turnover. [Link]

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Technical Notes & Optimization

Technical Support Center: Enhancing the Yield of ¹⁵N Labeled RNA in In Vitro Transcription

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for ¹⁵N labeled RNA in vitro transcription. This resource is designed to provide you with in-depth troubleshooting guides and frequently asked questions to help you navigate the complexities of producing high-quality, isotopically labeled RNA for your research and development needs. As Senior Application Scientists, we have compiled field-proven insights and scientifically-grounded protocols to address the common challenges encountered in this critical process.

Troubleshooting Guide: Low Yield of ¹⁵N Labeled RNA

Low or no yield of your desired ¹⁵N labeled RNA transcript is a common yet surmountable issue. The following table outlines potential causes and provides actionable solutions to enhance your in vitro transcription reaction.

Problem	Potential Cause	Recommended Solution
Low or No RNA Yield	1. Poor Quality or Degraded DNA Template	- Assess Template Integrity: Run the linearized DNA template on an agarose gel to confirm it is intact and fully linearized. Incomplete linearization can result in heterogeneous transcripts and reduced yield of the target RNA.[1][] - Purify the Template: Ensure the DNA template is free of contaminants like proteins, salts, and ethanol, which can inhibit T7 RNA polymerase. A phenol-chloroform extraction followed by ethanol precipitation is a standard and effective purification method.[1]
2. RNase Contamination	- Use RNase-Free Reagents and Consumables: All solutions, pipette tips, and tubes must be certified RNase-free to prevent RNA degradation.[] - Incorporate an RNase Inhibitor: Add an RNase inhibitor to your transcription reaction to safeguard your newly synthesized RNA.[3]
3. Suboptimal Reagent Concentrations	- Optimize NTP Concentrations: While standard protocols often suggest 1-2 mM of each NTP, the optimal concentration can vary. For reactions with labeled NTPs, a slight increase in the concentration of the ¹⁵N-labeled nucleotide may be beneficial if premature termination is suspected. However, be cautious as high NTP concentrations can be inhibitory.[1][] - Titrate Magnesium (Mg²⁺) Concentration: The Mg²⁺ concentration is critical and should be optimized in relation to the total NTP concentration. A good starting point is a Mg²⁺ concentration that is 2-10 mM higher than the total NTP concentration.[1] Both insufficient and excessive Mg²⁺ levels can decrease enzyme performance and lead to undesirable byproducts.[][4] - Vary T7 RNA Polymerase Concentration: While adding more enzyme can increase yield, excessive amounts can be inhibitory. Perform a titration to find the optimal enzyme concentration for your specific template and conditions.[1][]
4. Presence of Reaction Inhibitors	- Ensure High-Purity Reagents: Use high-purity NTPs (both labeled and unlabeled) to avoid inhibitors that can impede T7 RNA polymerase activity.[] - Control Experiment: If you suspect an inhibitor, set up a control reaction with a well-characterized template and unlabeled NTPs to verify the activity of your polymerase and buffer.[1]
5. Secondary Structure in DNA Template or Nascent RNA	- Lower Incubation Temperature: Reducing the reaction temperature from 37°C to 30°C or even 25°C can help the polymerase read through challenging secondary structures.[1][5] - Incorporate Additives: Consider adding reagents like DMSO or betaine, which can help reduce the formation of secondary structures. However, their compatibility with your specific reaction should be empirically tested.[1]

Visualizing the Troubleshooting Workflow

To aid in diagnosing issues with your in vitro transcription, the following diagram illustrates a logical troubleshooting workflow.

Caption: A flowchart for troubleshooting low yield in ¹⁵N labeled RNA in vitro transcription.

Frequently Asked Questions (FAQs)

Q1: Is a decrease in yield expected when using ¹⁵N-labeled NTPs compared to unlabeled NTPs?

A: Yes, a reduction in yield is often observed when using isotopically labeled nucleotides. This can be attributed to several factors, including potential impurities in the labeled NTP preparation that may inhibit T7 RNA polymerase, and the possibility that the polymerase has a slightly lower affinity for the labeled nucleotides. While yields for standard, unlabeled in vitro transcription can range from 20 to 200 µg of RNA per 20 µL reaction, a successful transcription with ¹⁵N-labeled NTPs might yield in the range of 10-100 µg per 20 µL reaction, though this is highly dependent on protocol optimization.[1]

Q2: What is the optimal Mg²⁺:NTP ratio for in vitro transcription?

A: The ratio of magnesium ions to nucleoside triphosphates is a critical parameter for efficient in vitro transcription.[6] T7 RNA polymerase requires Mg²⁺ as a cofactor for its catalytic activity.[4] An optimal balance is necessary, as insufficient Mg²⁺ will decrease enzyme performance, while excessive levels can lead to the production of double-stranded RNA (dsRNA) byproducts.[] While the ideal ratio can be template-dependent, a general guideline is to have a Mg²⁺ concentration that is 2-10 mM higher than the total NTP concentration.[1] It is highly recommended to empirically determine the optimal Mg²⁺ concentration for your specific reaction conditions.

Q3: How can I minimize the formation of secondary structures in my RNA transcript that may be causing premature termination?

A: Secondary structures in either the DNA template or the nascent RNA transcript can cause the T7 RNA polymerase to stall or dissociate, leading to truncated products. To mitigate this, you can try lowering the incubation temperature of the reaction to 30°C or even 25°C.[1] This can slow down the polymerase and allow it to navigate through these structures more effectively. Additionally, the inclusion of additives such as DMSO or betaine can help to destabilize secondary structures, but their optimal concentration should be determined experimentally as they can also impact enzyme activity.[1]

Q4: What are the key considerations for the DNA template to ensure a high yield of ¹⁵N labeled RNA?

A: The quality of the DNA template is paramount for a successful in vitro transcription reaction.[] The template must be fully linearized to ensure the production of transcripts of a defined length.[] Incomplete linearization will result in longer, heterogeneous RNA molecules. Furthermore, the template DNA must be of high purity and free from contaminants such as proteins, salts, and residual ethanol from purification steps, as these can inhibit T7 RNA polymerase.[1] It is advisable to run an aliquot of your linearized and purified template on an agarose gel to verify its integrity and complete digestion before proceeding with the transcription reaction.[1]

Visualizing the In Vitro Transcription Workflow

The following diagram provides a schematic representation of the key steps involved in the enzymatic synthesis of ¹⁵N labeled RNA.

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Technical Support Center: Troubleshooting Low Incorporation of ¹⁵N₅-GTP in RNA Synthesis

Welcome to the technical support center for troubleshooting challenges in isotopically labeled RNA synthesis. This guide is designed for researchers, scientists, and drug development professionals who are encountering suboptimal incorporation of ¹⁵N₅-Guanosine-5'-triphosphate (¹⁵N₅-GTP) during in vitro transcription (IVT) reactions. This document provides in-depth, experience-driven advice to diagnose and resolve common issues, ensuring the integrity and success of your experiments.

Introduction: The Challenge of Labeled RNA Synthesis

In vitro transcription using bacteriophage RNA polymerases like T7, T3, or SP6 is a cornerstone technique for generating significant quantities of RNA for a wide array of applications, from structural biology (NMR, X-ray crystallography) to functional studies.[1][2][3] The incorporation of isotopically labeled nucleotides, such as ¹⁵N₅-GTP, is critical for many of these downstream applications. However, researchers often observe a significant drop in RNA yield compared to reactions with standard, unlabeled NTPs.[4] This decrease can stem from a variety of factors including suboptimal reaction conditions, impurities in the labeled nucleotide stock, or issues with core reagents. This guide will systematically address these potential problems in a question-and-answer format.

Troubleshooting Guide: A Step-by-Step Diagnostic Approach

Question 1: My ¹⁵N-labeled RNA yield is much lower than my unlabeled control reaction. Where should I start troubleshooting?

This is the most common issue encountered. The discrepancy in yield often points to a few key areas that are sensitive to the introduction of a modified nucleotide.

Answer: Start by investigating the most probable causes in order of ease of diagnosis: reagent quality, reaction component concentrations, and template integrity.

• Quality of the ¹⁵N₅-GTP Stock: Labeled nucleotides can contain inhibitors or have inaccurate concentration measurements. Even small amounts of contaminants can significantly inhibit RNA polymerase activity.[5] Furthermore, degradation products like GDP or GMP can act as competitive inhibitors.

• Suboptimal Magnesium (Mg²⁺) Concentration: T7 RNA polymerase activity is critically dependent on the concentration of free Mg²⁺ ions, which act as a cofactor.[6] Nucleoside triphosphates (NTPs) are potent chelators of divalent cations like Mg²⁺. An imbalance, often caused by the high concentration of total NTPs in an IVT reaction, can sequester Mg²⁺, making it the limiting factor for the polymerase and reducing yields.[6][][8] The optimal Mg²⁺:NTP ratio is crucial for efficient transcription.[6][8]

• Incorrect NTP Balance: While it may be tempting to use a high concentration of the expensive ¹⁵N₅-GTP, excessively high concentrations of a single NTP, or total NTPs, can be inhibitory.[4][9][10] This can lead to premature termination or reduced overall transcription efficiency.

• RNase Contamination: This is a pervasive threat in any RNA work. Contamination can be introduced through reagents, water, tips, or the DNA template preparation itself, leading to the rapid degradation of your newly synthesized RNA.[2][4][][11]

The following workflow provides a logical sequence for troubleshooting.

Caption: Troubleshooting workflow for low ¹⁵N₅-GTP incorporation.

Question 2: How can I confidently assess the quality of my ¹⁵N₅-GTP stock?

Answer: Never assume the concentration and purity stated on the vial are accurate. It is crucial to perform your own quality control.

A. Concentration Verification by UV-Vis Spectrophotometry Use the Beer-Lambert law (A = εbc) to determine the concentration. For GTP, the molar extinction coefficient (ε) at its λmax (~253 nm) is key.

Protocol: UV-Vis Quantification of ¹⁵N₅-GTP

• Thaw the ¹⁵N₅-GTP stock on ice.

• Prepare a dilution of your stock in a suitable buffer (e.g., 10 mM Tris-HCl, pH 7.5). A dilution factor of 1:100 to 1:200 is typical.

• Use the same buffer to blank the spectrophotometer.

• Measure the absorbance at 253 nm (for GTP) and 280 nm.

• Calculate the concentration using the appropriate extinction coefficient.

• Assess purity by calculating the A253/A280 ratio. A pure GTP solution should have a ratio of approximately 2.2, though this can vary slightly with buffer conditions. A low ratio may indicate protein contamination.

Nucleotide	λmax (pH 7.0)	Molar Extinction Coefficient (ε) at λmax (M⁻¹cm⁻¹)
ATP	259 nm	15,400
CTP	271 nm	9,000
GTP	253 nm	13,700
UTP	262 nm	10,000
Caption: Molar extinction coefficients for standard ribonucleotides.

B. Purity Assessment by High-Performance Liquid Chromatography (HPLC) HPLC is the gold standard for assessing nucleotide purity. It can effectively separate GTP from its hydrolysis products (GDP, GMP) and other potential contaminants. Anion-exchange or reverse-phase ion-pairing HPLC methods are commonly used.[12][13]

• What to look for: A pure sample will show a single, sharp peak corresponding to GTP. The presence of additional peaks indicates impurities like GDP and GMP, which can inhibit the polymerase. If significant degradation is observed, the stock should be discarded.

Question 3: What are the critical reaction parameters to optimize when using ¹⁵N₅-GTP?

Answer: The single most important parameter to optimize is the magnesium concentration. Due to the chelation effect, the optimal Mg²⁺ concentration is tightly linked to the total NTP concentration.[6][8][9]

A. Magnesium (Mg²⁺) Titration The rule of thumb is that the optimal Mg²⁺ concentration should be 2-10 mM in excess of the total NTP concentration.[4] However, with labeled or modified nucleotides, this relationship can shift. A titration experiment is the most effective way to pinpoint the optimal concentration for your specific conditions.

Protocol: Mg²⁺ Optimization Experiment

• Set up a series of parallel 20 µL IVT reactions.

• Keep the concentration of the DNA template, buffer, DTT, RNase inhibitor, T7 RNA Polymerase, and all NTPs (including ¹⁵N₅-GTP) constant.

• Vary the final concentration of Mg²⁺ (e.g., MgCl₂ or Magnesium Acetate) across the reactions. Acetate is often a better counter-ion than chloride as high chloride concentrations can be inhibitory.[8][9][14]

• Incubate all reactions under standard conditions (e.g., 2-4 hours at 37°C).[]

• Analyze the yield from each reaction using gel electrophoresis (denaturing PAGE) and quantify the RNA bands.

Reaction	Total NTPs (mM)	Mg²⁺ (mM)	Mg²⁺:NTP Molar Ratio	Expected Outcome
1	16	18	1.1	Potentially suboptimal
2	16	22	1.4	Near optimal range
3	16	26	1.6	Likely Optimal
4	16	30	1.9	Near optimal range
5	16	40	2.5	Potentially inhibitory
Caption: Example setup for a Mg²⁺ titration experiment, assuming 4 mM of each of the four NTPs.

B. NTP Concentration Standard protocols often recommend 1-2 mM of each NTP, but for labeled reactions, adjustments may be needed.[]

• Avoid Excess: High NTP concentrations can be inhibitory.[4][10] If you suspect this, try reducing the concentration of all NTPs proportionally.

• Ensure Balance: Ensure the ¹⁵N₅-GTP is not the limiting nucleotide, unless intended for specific activity calculations. If premature termination is observed, a slight increase in the concentration of the limiting nucleotide may help.[2][4]

C. Incubation Temperature If your DNA template contains GC-rich regions or sequences prone to forming strong secondary structures, the T7 RNA polymerase may stall.[2] Lowering the incubation temperature from 37°C to 30°C can sometimes increase the yield of full-length transcripts by slowing the polymerase and giving it more time to navigate these difficult regions.[4][5]

Question 4: How do I perform a definitive diagnostic experiment using control reactions?

Answer: A well-designed set of control reactions is the most powerful tool for diagnosing the root cause of low yield. This allows you to isolate the problematic component.

Caption: Diagnostic control reactions and interpretation flowchart.

Interpretation:

• Result 1 (High yield only in the unlabeled control): This strongly suggests the presence of a potent inhibitor in your ¹⁵N₅-GTP stock. The inhibitor affects the reaction even when the labeled nucleotide is diluted ("spiked-in").

• Result 2 (Yield correlates with amount of unlabeled GTP): This is the classic sign of suboptimal reaction conditions for the labeled nucleotide. The polymerase incorporates ¹⁵N₅-GTP less efficiently than its unlabeled counterpart. This points directly to the need for Mg²⁺ titration and other parameter optimization.

• Result 3 (Low yield across all reactions except the negative control): The problem is not with the ¹⁵N₅-GTP. The issue lies with one of the core components: a poor-quality DNA template, inactive polymerase, or a problem with the reaction buffer.[2][15]

• Result 4 (RNA product in the no-template control): This indicates significant DNA or RNA contamination in one of your reagents.

Frequently Asked Questions (FAQs)

Q1: My DNA template quality is fine on a gel, but my reactions are still failing. What could be wrong? A: Agarose gels only show size and integrity. They do not reveal the presence of common enzymatic inhibitors carried over from plasmid purification, such as salts, ethanol, or phenol.[2] If you suspect contamination, re-purify your template by phenol:chloroform extraction followed by ethanol precipitation, or use a high-quality column-based cleanup kit.[4][16]

Q2: Is it possible for the T7 RNA polymerase itself to be the problem? A: Yes. Enzyme activity can diminish over time, especially with improper storage or multiple freeze-thaw cycles. Always run a positive control with a reliable template and all-unlabeled NTPs to confirm your enzyme is active before proceeding with expensive labeled experiments.[11][15]

Q3: How much of a yield reduction is "normal" when using a fully ¹⁵N-labeled NTP? A: While highly dependent on the template and optimized conditions, it is not uncommon to see a yield reduction of 25-50% compared to an unlabeled reaction. A yield drop of over 75% typically indicates a significant problem that requires troubleshooting.[4]

Q4: How should I properly store my ¹⁵N₅-GTP stock to prevent degradation? A: Store it at -80°C in small, single-use aliquots to minimize freeze-thaw cycles. The triphosphate is susceptible to hydrolysis, which is accelerated by repeated temperature changes and acidic conditions. Ensure the stock is buffered at a slightly alkaline pH (~7.5-8.0).

References

• Vertex AI Search. (n.d.). Protocol 1: Standard In Vitro T7 RNA Polymerase Transcription reaction. Retrieved January 3, 2026.

• ZAGENO. (2020, December 17). In Vitro Transcription Troubleshooting. Blog. Retrieved January 3, 2026, from [Link]

• Thermo Fisher Scientific. (n.d.). Determination of the optimal buffer conditions and nucleotide concentrations to maximize mRNA yield using in vitro transcription. Retrieved January 3, 2026.

• OpenWetWare. (n.d.). In vitro transcription with T7 RNA polymerase. Retrieved January 3, 2026, from [Link]

• Spiral. (n.d.). Design-of-experiments in vitro transcription yield optimization of self- amplifying RNA. Retrieved January 3, 2026.

• Promega Connections. (2019, April 25). In Vitro Transcription: Common Causes of Reaction Failure. Retrieved January 3, 2026, from [Link]

• VM, K. (2025, April 29). Top Tips for Troubleshooting In Vitro Transcription. Bitesize Bio. Retrieved January 3, 2026, from [Link]

• Samnuan, K., et al. (2021).

• Barrick Lab. (n.d.). in vitro RNA synthesis(T7 RNA Polymerase). Retrieved January 3, 2026, from [Link]

• Samnuan, K., et al. (2022). Design-of-experiments in vitro transcription yield optimization of self-amplifying RNA. F1000Research, 11, 333.
• Blakney, A. K., et al. (2025, October 10). Increasing yield of in vitro transcription reaction with at‐line high pressure liquid chromatography monitoring.
• Seley, K. L., et al. (1999). Substrate/inhibition studies of bacteriophage T7 RNA polymerase with the 5'-triphosphate derivative of a ring-expanded ('fat') nucleoside possessing potent antiviral and anticancer activities. Bioorganic & Medicinal Chemistry, 7(12), 2931-6.
• Ask this paper | Bohrium. (2024, July 6).
• ResearchGate. (n.d.). (a)
• Yeasen. (n.d.). T7 RNA Polymerase.
• Páv, O., et al. (2018). Enzymatic synthesis of base-modified RNA by T7 RNA polymerase.
• National Institutes of Health. (n.d.).
• ResearchGate. (n.d.).
• Martin, C. T., & Coleman, J. E. (n.d.). Kinetic Analysis of T7 RNA Polymerase-Promoter Interactions with Small Synthetic Promoters?.
• ACS Omega. (n.d.).
• TriLink BioTechnologies. (n.d.). TL Enzymatic Synthesis of Base-Modified RNA by T7 RNA Polymerase.
• Frontiers. (2024, July 10). Understanding the impact of in vitro transcription byproducts and contaminants.
• PubMed Central. (2023, August 23). Recent Advances and Innovations in the Preparation and Purification of In Vitro-Transcribed-mRNA-Based Molecules.
• National Center for Biotechnology Information. (2024, July 10). Understanding the impact of in vitro transcription byproducts and contaminants. Frontiers in Bioengineering and Biotechnology.
• ACS Omega. (2024, February 13).
• National Institutes of Health. (n.d.). Single-pass transcription by T7 RNA polymerase.
• ResearchGate. (n.d.).
• Creative Diagnostics. (n.d.). An Overview of T7 RNA Polymerase.
• National Institutes of Health. (n.d.). RNA-binding site in T7 RNA polymerase.
• arXiv. (2025, April 9). Emergent kinetics of in vitro transcription from interactions of T7 RNA polymerase and DNA.
• Sigma-Aldrich. (n.d.). SIGMA QUALITY CONTROL TEST PROCEDURE.
• Scribd. (n.d.).
• National Institutes of Health. (2021, November 25). Isocratic HPLC analysis for the simultaneous determination of dNTPs, rNTPs and ADP in biological samples.
• ResearchGate. (n.d.).
• Dergipark. (n.d.).
• PubMed. (n.d.). Quality Control and Downstream Processing of Therapeutic Enzymes.

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Technical Support Center: Optimizing 15N NMR Data Acquisition for 15N5-GTP Labeled RNA

Welcome to the technical support center for optimizing 15N NMR data acquisition of 15N5-GTP labeled RNA. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges in RNA NMR. Here, we will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system.

I. Frequently Asked Questions (FAQs)

Q1: Why am I seeing low signal-to-noise in my 15N HSQC spectrum?

A1: Low signal-to-noise is a common issue that can stem from several factors:

• Sample Concentration: RNA samples for NMR should ideally be at a high concentration, often ≥1 mM, to achieve a good signal-to-noise ratio, especially for relaxation dispersion experiments.[1]

• Probe Type: The use of a cryogenic probe can significantly enhance sensitivity. Cryoprobes cool the detection coils and preamplifiers to cryogenic temperatures (~20-30 K), which reduces thermal noise and can increase the signal-to-noise ratio by a factor of 3-5 compared to room-temperature probes.[2][3][4][5][6]

• Isotope Labeling Efficiency: Incomplete incorporation of 15N-GTP during in vitro transcription will directly reduce the signal from guanine residues. Verify labeling efficiency using mass spectrometry.

• RNA Folding and Stability: A heterogeneously folded or unstable RNA sample will lead to broad lines and poor signal. Ensure your buffer conditions promote a single, stable conformation.[7]

Q2: My spectral resolution is poor, and peaks are overlapping. What can I do?

A2: Poor resolution is a significant hurdle, especially for larger RNA molecules. Consider the following:

• Higher Magnetic Field: Moving to a higher field spectrometer will increase chemical shift dispersion, improving resolution.

• 15N-Detected Experiments: For larger RNAs, 15N-detected experiments like the 15N-detected BEST-TROSY can provide higher resolution in the 15N dimension because the increase in line width with molecular weight is more pronounced for 1H than for 15N.[8]

• Selective Labeling: Instead of uniform labeling, consider selective labeling schemes. For instance, using selectively labeled [9-15N]-Guanine can afford sharp signals without the complications that can arise from uniform [15N]-guanine labeling.[9] This is because the N9 nucleus has favorable NMR properties.[9]

• Non-Uniform Sampling (NUS): NUS is an acquisition method that skips a fraction of the data points in the indirect dimension.[10] This can significantly reduce measurement time or, conversely, allow for the acquisition of more increments in the same amount of time, leading to higher resolution.[10][11][12][13]

Q3: I'm having trouble assigning the guanine imino and amino protons. Are there specific experiments that can help?

A3: Assignment of these protons can be challenging. Here are some targeted approaches:

• 2D 1H-15N HSQC: This is the foundational experiment for correlating protons directly bonded to 15N atoms.[14] It is essential for assigning backbone amide proton-nitrogen pairs.[15]

• 3D 15N-edited NOESY-HSQC: This experiment helps to identify through-space correlations between protons, which is crucial for sequential assignment. The 15N editing helps to resolve ambiguity.[16]

• HNN-COSY: This experiment can be used to establish through-hydrogen-bond correlations between guanine imino protons and cytosine amino nitrogens in Watson-Crick base pairs, confirming base pairing.

II. Troubleshooting Guides

Issue 1: Severe Signal Broadening

Signal broadening beyond what is expected for the molecular weight of the RNA is a common and frustrating problem.

Root Cause Analysis Workflow

Caption: Troubleshooting workflow for severe signal broadening.

Detailed Troubleshooting Steps

• Assess for Aggregation:

  • Symptom: Very broad lines, often with a complete loss of signal.

  • Protocol:

    • Run a Dynamic Light Scattering (DLS) experiment to check for large aggregates.

    • Acquire a pulsed-field gradient NMR diffusion experiment (e.g., DOSY). A significantly slower diffusion coefficient than expected for a monomeric RNA indicates aggregation.

  • Solution: Optimize buffer conditions (see step 2) to favor the monomeric state. If aggregation persists, sample concentration may be too high.

• Optimize Buffer Conditions:

  • Symptom: Broad lines that may sharpen under different conditions.

  • Protocol:

    • Salt Concentration: Screen a range of NaCl or KCl concentrations (e.g., 50 mM to 200 mM). Monovalent cations are crucial for shielding the negative charge of the phosphate backbone.

    • Divalent Cations: For many RNAs, divalent cations like MgCl2 are essential for proper folding. Titrate MgCl2 (e.g., 0-10 mM) and monitor the 1D 1H imino spectrum for the appearance of sharp, well-dispersed peaks.[17]

    • pH: The optimal pH is typically slightly acidic (around 6.0-6.5) to slow the exchange of imino protons with the solvent.[7]

  • Data Summary: Recommended Buffer Components

    Component	Typical Concentration	Purpose
    Buffer	10-50 mM (e.g., Sodium Phosphate, Bis-Tris)	Maintain pH
    Monovalent Salt	50-200 mM (e.g., NaCl, KCl)	Charge Shielding
    Divalent Salt	0-10 mM (e.g., MgCl2)	Promote Tertiary Folding
    EDTA	0.1-1 mM	Chelate contaminating paramagnetic ions

    | D2O | 5-10% | Provide a lock signal |

• Evaluate Conformational Exchange:

  • Symptom: Broadening of a specific subset of peaks, which may be temperature-dependent. This indicates that the RNA is undergoing exchange between two or more conformations on an intermediate timescale.

  • Protocol:

    • Acquire a series of 1D 1H spectra or 2D 1H-15N HSQC spectra at different temperatures (e.g., 15°C, 25°C, 35°C). If conformational exchange is the issue, you may see peaks sharpen or broaden as the exchange rate changes with temperature.

  • Solution: If possible, try to shift the equilibrium to favor one state by modifying the buffer conditions or by introducing a binding partner. For in-depth analysis of these dynamics, consider relaxation dispersion experiments.[1][18]

Issue 2: Sub-optimal Sensitivity and Long Acquisition Times

Even with a stable, well-behaved sample, achieving the desired sensitivity can be a challenge, leading to prohibitively long experiment times.

Optimization Strategies

• Leverage Cryogenic Probes:

  • Principle: Cryoprobes reduce thermal noise in the detector coil and preamplifiers by cooling them to ~20 K.[3][4][6] This leads to a significant increase in the signal-to-noise ratio (SNR), typically 3-4 fold over room temperature probes.[2][5]

  • Impact: A 4-fold increase in SNR translates to a 16-fold reduction in experiment time for the same signal-to-noise.[3]

  • Consideration: While the sample itself remains at the desired temperature (e.g., 25°C), the proximity to the cold electronics requires careful temperature calibration and stabilization.[4][6]

• Implement Non-Uniform Sampling (NUS):

  • Principle: NUS is a method of acquiring data in the indirect dimensions of a multi-dimensional NMR experiment where only a subset of the data points are collected.[10][19] The missing data points are then reconstructed using various algorithms.[10]

  • Benefit: NUS can dramatically reduce the acquisition time of 2D and 3D experiments.[11][12] For a given amount of time, NUS allows for the acquisition of a spectrum with higher resolution than would be possible with uniform sampling.[12][13]

  • Protocol:

    • Determine the desired final resolution in the indirect dimension.

    • Choose a sampling density (e.g., 25-50%). This is the percentage of points that will be acquired compared to a fully sampled experiment.

    • Acquire the data using a NUS schedule.

    • Process the data using a reconstruction algorithm such as Iterative Soft Thresholding (IST).[10]

• Choose the Right Pulse Sequence:

  • SOFAST-HMQC: This experiment can be used to significantly shorten the recycle delay, leading to faster acquisition of 2D spectra.

  • BEST-TROSY: For larger RNAs (>30 kDa), Transverse Relaxation-Optimized Spectroscopy (TROSY)-based experiments are crucial.[8] They select for the slowly relaxing component of the magnetization, resulting in sharper lines and improved sensitivity. The 15N-detected BEST-TROSY is particularly advantageous for larger systems.[8]

Experimental Workflow for a Standard 1H-15N HSQC

Caption: Standard workflow for acquiring a 1H-15N HSQC spectrum.

III. Advanced Techniques

Paramagnetic Relaxation Enhancement (PRE) for Structural Insights

For larger RNAs or RNA-protein complexes, obtaining long-range distance restraints can be difficult with traditional NOE-based methods, which are limited to distances <6 Å.[20] PRE experiments can provide distance information up to ~35 Å.[20]

• Principle: A paramagnetic spin label (e.g., a nitroxide radical like TEMPO, or a metal ion like Cu(II)) is covalently attached to a specific site on the RNA.[20][21] The unpaired electron of the paramagnetic center causes an increase in the relaxation rate of nearby nuclei, leading to signal broadening and a decrease in peak intensity.[20][22] This effect is distance-dependent and can be used to calculate distances between the spin label and observed nuclei.[21]

• Experimental Setup:

  • Prepare two samples: one with the paramagnetic label and one with a diamagnetic equivalent (or the label can be reduced to a diamagnetic state with ascorbic acid).[21]

  • Acquire 1H-15N HSQC spectra of both samples.

  • The PRE effect is measured as the ratio of peak intensities or the difference in transverse relaxation rates (Γ2) between the paramagnetic and diamagnetic samples.[21]

• Application: PRE is extremely powerful for determining the global fold of an RNA, defining the orientation of different domains, and studying conformational dynamics.[21][22]

IV. References

• Kehrloesser, S., et al. (2014). A Novel Paramagnetic Relaxation Enhancement Tag for Nucleic Acids: A Tool to Study Structure and Dynamics of RNA. ACS Chemical Biology. [Link]

• Song, Y., et al. (2015). Cu(II)-Based Paramagnetic Probe to Study RNA–Protein Interactions by NMR. Bioconjugate Chemistry. [Link]

• Helmling, C., et al. (2015). Evaluation of (15)N-detected H-N correlation experiments on increasingly large RNAs. Journal of Biomolecular NMR. [Link]

• Parella, T. (2008). Nucleic Acid NMR. 15N Relaxation. IMSERC. [Link]

• Le, S., et al. (2020). Selective [9‐15N] Guanosine for Nuclear Magnetic Resonance Studies of Large Ribonucleic Acids. ChemBioChem. [Link]

• Sztuba-Solinska, J., et al. (2014). Relaxation Optimized Heteronuclear Experiments for Extending the Size Limit of RNA Nuclear Magnetic Resonance. Journal of the American Chemical Society. [Link]

• Henning, A., et al. (2015). RNA Dynamics by NMR Spectroscopy. ChemBioChem. [Link]

• Le, S., et al. (2019). Synthesis of [7-15N]-GTPs for RNA structure and dynamics by NMR spectroscopy. Journal of Biomolecular NMR. [Link]

• Unknown. (n.d.). How Cryogenic NMR Probes Improve Sensitivity for Low-Concentration Samples. Acorn NMR. [Link]

• Unknown. (2009). Cryoprobe. NMR Wiki. [Link]

• Dethoff, E. A., et al. (2012). Characterizing RNA Excited States using NMR Relaxation Dispersion. Methods in Enzymology. [Link]

• Martin, R. W., et al. (2023). Paramagnetic Relaxation Enhancement for Detecting and Characterizing Self-Associations of Intrinsically Disordered Proteins. Journal of Visualized Experiments. [Link]

• Yu, H., et al. (2017). NMR paramagnetic relaxation enhancement (PRE)-based approach for investigating the spatial distribution of anions around the Antp homeodomain and its complex with 15-bp DNA. ResearchGate. [Link]

• Helmling, C., et al. (2015). Rapid NMR screening of RNA secondary structure and binding. ResearchGate. [Link]

• Unknown. (2022). Comparing Cryoprobe vs Room-Temperature NMR: Energy Consistency. LinkedIn. [Link]

• D'Souza, F. M., et al. (2011). NMR Characterization of RNA Small Molecule Interactions. Biochimica et Biophysica Acta. [Link]

• Serrano, P., et al. (2017). Non-Uniform Sampling for All: More NMR Spectral Quality, Less Measurement Time. American Pharmaceutical Review. [Link]

• Hyberts, S. G., et al. (2019). Nonuniform Sampling for NMR Spectroscopy. Methods in Enzymology. [Link]

• Nikonowicz, E. P., et al. (1992). Preparation of 13C and 15N labelled RNAs for heteronuclear multi-dimensional NMR studies. Nucleic Acids Research. [Link]

• CCRC. (2021). HSQC_15N.nan. Protocols.io. [Link]

• Almeida, F. C. L., et al. (2004). 1H-15N NMR relaxation data and graphical representation of dynamics parameters from the Lipari and Szabo model free analysis. ResearchGate. [Link]

• Unknown. (2012). Paramagnetic relaxation enhancement. NMR Wiki. [Link]

• Le, S., et al. (2021). Isotope-Labeled RNA Building Blocks for NMR Structure and Dynamics Studies. Molecules. [Link]

• Bruker. (n.d.). CryoProbes for NMR. Bruker. [Link]

• Bowyer, P. (n.d.). Non-Uniform Sampling (NUS) for Everyday Use: Sharper Spectra in Less Time. Agilent. [Link]

• Mestrelab. (2013). Non Uniform Sampling (NUS) NMR Processing. Mestrelab. [Link]

• Marchanka, A., et al. (2018). Strategies for RNA Resonance Assignment by 13C/15N- and 1H-Detected Solid-State NMR Spectroscopy. Frontiers in Molecular Biosciences. [Link]

• Wikipedia. (n.d.). Nitrogen-15 nuclear magnetic resonance spectroscopy. Wikipedia. [Link]

• Nikonowicz, E. P., et al. (1997). Preparation and characterization of a uniformly 2 H/ 15 N-labeled RNA oligonucleotide for NMR studies. Journal of Biomolecular NMR. [Link]

• Maciejewski, M. W., et al. (2015). Sensitivity of Nonuniform Sampling NMR. The Journal of Physical Chemistry B. [Link]

• Wacker, A., et al. (2021). 1H, 13C and 15N chemical shift assignment of the stem-loop 5a from the 5′-UTR of SARS-CoV-2. Biomolecular NMR Assignments. [Link]

• Lukavsky, P. J., et al. (2003). RNA Structure Determination by NMR: Combining Labeling and Pulse Techniques. RNA. [Link]

• Tolbert, T. J. (1997). Synthesis of RNA with Selective Isotopic Labels for NMR Structural Studies. DSpace@MIT. [Link]

• Nikonowicz, E. P., et al. (1992). Preparation of 13C and 15N labelled RNAs for heteronuclear multi-dimensional NMR studies. Nucleic Acids Research. [Link]

• Marchanka, A., et al. (2018). Strategies for RNA Resonance Assignment by 13C/15N- and 1H-Detected Solid-State NMR Spectroscopy. Frontiers in Molecular Biosciences. [Link]

• Wacker, A., et al. (2022). 1H, 13C and 15N chemical shift assignment of the stem-loops 5b + c from the 5′-UTR of SARS-CoV-2. Biomolecular NMR Assignments. [Link]

• Reddit. (2023). 15N NMR Question. r/Chempros. [Link]

• Yildirim, I., et al. (2011). Stacking in RNA: NMR of Four Tetramers Benchmark Molecular Dynamics. Journal of Chemical Theory and Computation. [Link]

• YouTube. (2022). 15N-HSQC(Video 1). YouTube. [Link]

• University of Colorado Boulder. (n.d.). RNA HSQC experiments. University of Colorado Boulder. [Link]

• Varani, G., et al. (2000). Applications of NMR to structure determination of RNAs large and small. Current Opinion in Structural Biology. [Link]

• Takeuchi, K., et al. (2011). Speeding up direct 15N detection: hCaN 2D NMR experiment. Journal of Biomolecular NMR. [Link]

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• 4. What is a cryoprobe? | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 5. Comparing Cryoprobe vs Room-Temperature NMR: Energy Consistency [eureka.patsnap.com]
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• 7. researchgate.net [researchgate.net]
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• 19. NMR Analysis, Processing and Prediction: Non Uniform Sampling (NUS) NMR Processing [nmr-analysis.blogspot.com]
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• 22. Paramagnetic Relaxation Enhancement for Detecting and Characterizing Self-Associations of Intrinsically Disordered Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Researcher's Guide to 15N-Labeled Nucleotides

Welcome to the technical support center for the application of 15N-labeled nucleotides. This guide is designed for researchers, scientists, and drug development professionals to navigate the common pitfalls and challenges encountered during experiments utilizing these powerful isotopic tracers. Here, we move beyond simple protocols to explain the "why" behind experimental choices, ensuring both accuracy and reproducibility in your work.

Introduction: The Power and Pitfalls of 15N Labeling

Stable isotope labeling with 15N-enriched nucleotides is a cornerstone technique for elucidating biological pathways, quantifying metabolic flux, and investigating the structure and dynamics of nucleic acids and their interactions with proteins and small molecules.[1] By replacing the naturally abundant ¹⁴N with the heavier, non-radioactive ¹⁵N isotope, researchers can trace the metabolic fate of these essential biomolecules using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[2] However, the path from experimental design to robust, interpretable data is often fraught with challenges. This guide provides a structured, question-and-answer-based approach to troubleshoot common issues, from incomplete labeling to analytical artifacts.

Section 1: The Primary Hurdle - Incomplete Isotopic Labeling

Achieving high and uniform incorporation of the ¹⁵N label is paramount for the success of any experiment. Incomplete labeling can lead to skewed quantitative data and complex, difficult-to-interpret spectra.[2]

Q1: My mass spectrometry data shows a low percentage of fully labeled (e.g., M+5 for adenine or guanine) nucleotides. What are the likely causes?

A1: Low labeling efficiency is a frequent issue stemming from several biological and experimental factors. The primary culprits often involve competition with unlabeled nitrogen sources or suboptimal labeling conditions.

Potential Causes & Immediate Solutions:

Potential Cause	Symptoms	Troubleshooting Steps
Competition from Unlabeled Precursors	Low incorporation of ¹⁵N label despite adequate tracer concentration.	Use a purine- or pyrimidine-free basal medium. Crucially, utilize dialyzed fetal bovine serum (dFBS) to minimize the introduction of unlabeled small molecules like adenine.[3]
High de novo Nucleotide Synthesis	Labeled precursor is taken up, but the label is diluted by newly synthesized, unlabeled nucleotides.	Inhibit the de novo pathway with specific inhibitors if experimentally appropriate. Note potential off-target metabolic effects.[4]
Insufficient Incubation Time	Labeling has not reached isotopic steady state, where the isotopic enrichment of intracellular metabolites remains constant over time.[4]	Perform a time-course experiment to determine the optimal labeling duration for your specific cell line. For some organisms, labeling over multiple generations may be necessary.[5]
High Cell Density	Rapid depletion of the labeled nucleotide from the medium.	Optimize cell seeding density to ensure a consistent supply of the tracer throughout the experiment.[4]
Inadequate Tracer Concentration	The concentration of the ¹⁵N-labeled nucleotide is too low for efficient uptake.	Perform a dose-response experiment to find the optimal concentration for your cell line.[6]
Poor Precursor Stability	The labeled nucleotide may degrade during storage or incubation.	Ensure proper storage of the labeled compound and consider the stability in your culture medium over the course of the experiment. Repeated freeze-thaw cycles can lead to degradation.[7]

Workflow for Troubleshooting Incomplete Labeling:

Caption: A stepwise decision tree for troubleshooting low ¹⁵N labeling efficiency.

Section 2: Navigating Mass Spectrometry (MS) Pitfalls

Mass spectrometry is a highly sensitive technique for quantifying the incorporation of ¹⁵N-labeled nucleotides. However, its accuracy depends on clean sample preparation and optimized instrument parameters.

Q2: I'm observing poor signal intensity or no detectable peak for my ¹⁵N-labeled nucleotide. What should I check?

A2: This issue can arise from the sample itself, the chromatographic separation, or the mass spectrometer settings.

• Sample-Related Issues:

  • Low Concentration: Your sample may be too dilute. Concentrate the sample or inject a larger volume, ensuring it's within the instrument's linear range.

  • Ion Suppression: Co-eluting compounds from the biological matrix can interfere with the ionization of your target analyte, suppressing its signal.[8] Dilute your sample or improve chromatographic separation to resolve the analyte from interfering compounds.

  • Improper Sample Preparation: Ensure the sample is dissolved in a solvent compatible with the mobile phase. Avoid non-volatile salts and detergents.

• Instrumentation & Method Issues:

  • Suboptimal Ionization: Infuse a standard solution of your labeled nucleotide directly into the mass spectrometer to determine the optimal ionization mode (positive vs. negative electrospray ionization) and to tune source parameters (e.g., capillary voltage, gas flows, temperature).

  • Incorrect m/z Selection: Verify the mass-to-charge ratio (m/z) of the precursor ion. Perform a product ion scan to identify the most abundant and stable fragment ions for use in Multiple Reaction Monitoring (MRM).

Q3: My quantitative results are inconsistent, and I suspect isotopic scrambling. How can I confirm and mitigate this?

A3: Isotopic scrambling is the randomization of isotope labels, leading to a distribution of isotopes that deviates from the expected pattern.[6] This is a major pitfall that can lead to misinterpretation of metabolic pathways.

• Symptoms: You observe unexpected isotopologues (e.g., M+1, M+2, M+3, M+4) in addition to the expected fully labeled peak (e.g., M+5 for adenine).[6]

• Primary Cause: The ¹⁵N label from one molecule is transferred to other molecules or to different positions within the same molecule. This is more common when using precursors like ¹⁵N-glutamine that enter central metabolism, which has many branch points and reversible reactions.[9]

• Mitigation Strategy: Use a labeled precursor that enters a salvage pathway. For example, using Adenine-¹⁵N₅ minimizes scrambling because the entire labeled adenine molecule is directly incorporated into the AMP pool via the purine salvage pathway, bypassing the more complex de novo synthesis route.[6]

Experimental Protocol: Verifying Labeling and Scrambling with LC-MS/MS

• Metabolic Labeling: Culture cells in a medium containing the ¹⁵N-labeled nucleotide (e.g., Adenine-¹⁵N₅) for a predetermined optimal duration.

• Metabolite Extraction: Rapidly quench metabolic activity by washing cells with ice-cold PBS. Extract metabolites using a pre-chilled solvent like 80% methanol.[4]

• Sample Preparation: Dry the metabolite extract and resuspend in a solvent suitable for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatography: Use a suitable column (e.g., C18 reverse-phase) to separate the nucleotides.

  • Mass Spectrometry: Acquire high-resolution mass spectra to resolve the different isotopologues. Monitor the mass isotopologue distribution (MID) for your nucleotide of interest.

• Data Analysis: Calculate the fractional abundance of the fully labeled isotopologue relative to the sum of all isotopologues. The presence of significant peaks for partially labeled species is indicative of isotopic scrambling or incomplete labeling.

Section 3: Troubleshooting NMR Spectroscopy Experiments

NMR spectroscopy provides invaluable atomic-level information on the structure and dynamics of nucleic acids. However, the inherent properties of the ¹⁵N nucleus and the complexity of biological macromolecules present unique challenges.

Q4: My ¹⁵N NMR spectrum has a very poor signal-to-noise (S/N) ratio. How can I improve it?

A4: The low gyromagnetic ratio of ¹⁵N makes it inherently less sensitive than ¹H NMR.[10] Poor S/N is a common problem, but several strategies can be employed to boost the signal.

• Sample Concentration: This is the most critical factor. For NMR, highly concentrated samples are required (typically >100 µM for RNA/DNA).[11]

• Spectrometer Parameters:

  • Increase the Number of Scans (NS): The S/N ratio increases with the square root of the number of scans. Doubling the acquisition time will improve S/N, but with diminishing returns.

  • Optimize Relaxation Delay (D1): Ensure the D1 delay is sufficient for the nuclei to relax back to equilibrium between pulses. For quantitative experiments, a D1 of at least 5 times the longest T1 is recommended.

  • Use a Cryoprobe: If available, a cryoprobe significantly reduces thermal noise in the electronics, leading to a dramatic increase in S/N, often by a factor of 3 to 4.[12]

• Pulse Sequence Selection: For labeled biomolecules, use heteronuclear correlation experiments like the ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence). This experiment detects the high-sensitivity ¹H nucleus, which is coupled to the ¹⁵N, indirectly providing the ¹⁵N chemical shift with much greater sensitivity than direct ¹⁵N detection.[13]

Q5: I'm observing artifacts or unusual peak shapes in my ¹⁵N-decoupled NMR spectra. What could be the cause?

A5: Artifacts in NMR can be subtle and misleading. In experiments involving ¹⁵N-labeled nucleotides, especially those with long saturation times or decoupling, specific issues can arise.

• Decoupling Sidebands: When using ¹⁵N decoupling, invisible sidebands are generated. If the saturation frequency in experiments like Saturation Transfer Difference (STD) NMR touches one of these sidebands, it can lead to very efficient and unintended saturation of the main resonance, creating an artifact.[4]

• Spill-Over Effects: Long, low-power saturation pulses can partially saturate nearby resonances, leading to artifactual cross-peaks or intensity changes.

• Negative NOE: In ¹⁵N-decoupled spectra of large molecules, decoupling can lead to a negative Nuclear Overhauser Effect (NOE), which can reduce or even completely nullify the signal intensity. Using a DEPT pulse sequence or incorporating very long relaxation delays can help mitigate this.[10]

Workflow for Diagnosing NMR Signal Issues:

Caption: Dual workflows for troubleshooting common NMR issues: low signal-to-noise and spectral artifacts.

Section 4: Data Interpretation and Quantification

Accurate data interpretation relies on understanding the potential biases introduced during the experiment and analysis.

Q6: How do I accurately quantify my data if the ¹⁵N labeling is incomplete?

A6: It is crucial to determine the labeling efficiency and correct for it in your data analysis software.[5] Assuming 100% labeling when it is, for example, 95%, will lead to inaccurate calculations of abundance and skewed quantitative ratios.[2]

Procedure for Correction:

• Determine Labeling Efficiency: Analyze a sample of your labeled material by high-resolution mass spectrometry. Compare the experimental isotopic pattern to the theoretical profile to calculate the percentage of ¹⁵N enrichment.[14]

• Input Correction Factor: Use this empirically determined labeling efficiency as a parameter in your quantification software. The software will then adjust the calculated ratios by accounting for the contribution of the unlabeled portion to the isotopic cluster.[5]

• Manual Validation: For critical data points, visually inspect the mass spectra. Compare the experimental isotopic distribution with the theoretical distribution to confirm the correct monoisotopic peak assignment, as incomplete labeling can broaden isotopic clusters and confuse automated peak-picking algorithms.[5]

By systematically addressing these common pitfalls, researchers can harness the full potential of ¹⁵N-labeled nucleotides to generate high-quality, reliable data, advancing our understanding of fundamental biological processes and accelerating drug discovery.

References

• Benchchem. (2025). Technical Support Center: Troubleshooting Incomplete Labeling with 13C10,15N5-AMP.
• Benchchem. (2025). Technical Support Center: Minimizing Isotopic Scrambling with Adenine-15N5.
• Benchchem. (2025). How to correct for incomplete Adenine-15N5 labeling.
• Benchchem. (2025). Verifying Adenine-¹⁵N₅ Incorporation into DNA and RNA: A Comparative Guide to Mass Spectrometry and NMR Spectroscopy.
• Benchchem. (2025). Application Note: Metabolic Labeling of Nucleotides with Adenine-¹⁵N₅ for Cellular Research.

• SDSU NMR Facility. (n.d.). Common Problems. Retrieved from [Link]

• Kupferschmitt, G., Schmidt, J., Schmidt, T., Fera, B., Buck, F., & Rüterjans, H. (1987). 15N labeling of oligodeoxynucleotides for NMR studies of DNA-ligand interactions. Nucleic acids research, 15(15), 6225–6241. [Link]

• Reddit. (2023). 15N NMR Question. r/Chempros. [Link]

• Dizdaroglu, M., & Jaruga, P. (2012). Production, Purification, and Characterization of 15N-Labeled DNA Repair Proteins as Internal Standards for Mass Spectrometric Measurements. In Methods in molecular biology (Vol. 920, pp. 29–47). [Link]

• Cink, R. B., et al. (2023). Synthesis and Characterization of 15N5-Labeled Aflatoxin B1–Formamidopyrimidines and Aflatoxin B1–N7-Guanine from a Partial Double-Stranded Oligodeoxynucleotide as Internal Standards for Mass Spectrometric Measurements. Chemical Research in Toxicology, 36(5), 785-795. [Link]

• Sathyamoorthy, B., et al. (2025). Selective [9‐15N] Guanosine for Nuclear Magnetic Resonance Studies of Large Ribonucleic Acids. ChemBioChem, e202500206. [Link]

• Benchchem. (2025). minimizing isotopic scrambling in 15N labeling experiments.

• University of Ottawa NMR Facility Blog. (2007). Poor Signal-to-Noise Ratio in Your Spectrum?. [Link]

• U.S. National Library of Medicine. (n.d.). Method for the Determination of ¹⁵N Incorporation Percentage in Labeled Peptides and Proteins. PubMed. [Link]

• Silantes. (n.d.). Using Stable Isotope Labeled Nucleotides in RNA and DNA Synthesis. [Link]

• Benchchem. (2025).

• University of Sheffield. (n.d.). Nitrogen NMR. [Link]

• Benchchem. (2025).

• U.S. National Library of Medicine. (n.d.). Analysis of the degradation of oligonucleotide strands during the freezing/thawing processes using MALDI-MS. PubMed. [Link]

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• 12. Selective labeling of a membrane peptide with 15N-amino acids using cells grown in rich medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Production, Purification, and Characterization of 15N-Labeled DNA Repair Proteins as Internal Standards for Mass Spectrometric Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Method for the Determination of ¹⁵N Incorporation Percentage in Labeled Peptides and Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of ¹⁵N-Labeled RNA Transcripts

A Guide for Researchers in Structural Biology and Drug Development

Welcome to the technical support center for ¹⁵N-labeled RNA purification. As a Senior Application Scientist, I understand that generating high-purity, isotopically labeled RNA suitable for sensitive downstream applications like Nuclear Magnetic Resonance (NMR) spectroscopy is a critical, yet often challenging, endeavor. The quality of your purification directly impacts the quality of your structural data.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios. It is designed to provide not just procedural steps, but the underlying rationale to empower you to diagnose issues and optimize your workflow.

Section 1: In Vitro Transcription (IVT) - The Source of Your RNA

The purification process begins with a successful transcription. Issues at this stage are the most common source of downstream purification failures.

Q: My ¹⁵N-labeled in vitro transcription (IVT) yield is significantly lower than my unlabeled control reaction. Is this normal and how can I improve it?

A: Yes, a decrease in yield with labeled NTPs is common.[1] T7 RNA polymerase can have a slightly different tolerance for labeled NTPs compared to their unlabeled counterparts. However, you can take several steps to optimize the reaction:

• Optimize Magnesium Concentration: The Mg²⁺ concentration is critical for polymerase activity. It should be titrated relative to the total NTP concentration. A good starting point is a Mg²⁺ concentration that is 2-10 mM higher than the total NTP concentration.[1]

• Enzyme Concentration: While it seems intuitive to add more polymerase, excessive amounts can be inhibitory.[1] Try titrating the T7 RNA polymerase concentration to find the sweet spot for your specific template.

• Incubation Time and Temperature: For many templates, a 2-4 hour incubation at 37°C is sufficient.[1] However, if your template has significant secondary structure, lowering the temperature to 30°C may improve the yield of full-length transcripts by reducing polymerase pausing.[1][2]

• Template Quality: Always ensure your DNA template is of the highest purity. Contaminants like salts or ethanol from plasmid purification can inhibit T7 RNA polymerase.[1][2][3] Confirm complete linearization on an agarose gel, as incomplete digestion leads to undesired, longer transcripts.[1]

Q: My pre-purification gel analysis shows a prominent band of the correct size, but also a smear or multiple shorter bands. What are these?

A: This is a classic sign of abortive transcripts and/or premature termination .

• Abortive Transcripts: These are very short RNA products (typically <10 nucleotides) that T7 polymerase produces at the beginning of transcription before it fully clears the promoter. They are a natural part of the process.

• Premature Termination: Longer, discrete bands that are shorter than your target transcript often result from the polymerase stalling and dissociating from the DNA template. This can be caused by specific "difficult" sequences (e.g., long U-tracts) or secondary structures in the template DNA.[1][3]

Both of these impurity types must be removed, as they will interfere with accurate quantification and downstream experiments. Denaturing Polyacrylamide Gel Electrophoresis (PAGE) is the gold standard for this separation.[4]

Section 2: Troubleshooting Purification Methods

Choosing the right purification method is key. For high-purity applications like NMR, denaturing PAGE is the most common and effective method.[4][5][6] HPLC is also a powerful alternative, particularly for shorter oligonucleotides.[7][8][9][10]

Method 1: Denaturing Urea-Polyacrylamide Gel Electrophoresis (Urea-PAGE)

Urea-PAGE separates RNA molecules by size with single-nucleotide resolution.[11][12] The urea acts as a denaturant, minimizing RNA secondary structures that could affect migration.[11][13]

Q: I've run my gel and I can't see my RNA band using UV shadowing. Where did it go?

A: This is a common and frustrating issue with several potential causes:

• Low Transcription Yield: The most likely reason is that your IVT reaction produced very little RNA. Always run a small aliquot of your crude transcription reaction on an analytical gel first to confirm that you have product before proceeding with a large-scale preparative gel.

• RNA Degradation: RNase contamination is a primary suspect.[3][14] Ensure all your equipment, buffers, and the gel rig itself are treated with RNase decontamination solutions.[15][16] Always wear gloves and change them frequently.[16]

• Poor UV Shadowing Technique: This technique requires a high concentration of nucleic acid to be visible. Use a handheld short-wave (254 nm) UV lamp over a fluorescent TLC plate as a background to create the "shadow".[13] Ensure the gel is wrapped in plastic wrap to prevent contamination.[13]

Q: My RNA recovery after gel extraction is extremely low. How can I improve elution efficiency?

A: Getting the RNA out of the polyacrylamide matrix is a critical step. The two main methods are "crush and soak" and electroelution.

• Crush and Soak: This method involves physically crushing the gel slice and incubating it in an elution buffer.[13][17]

  • Causality: Maximizing the surface area is key. The more finely you mince or crush the gel slice, the more efficient the diffusion of the RNA into the buffer will be.[17]

  • Optimization: Use a high-salt elution buffer (e.g., containing 0.3-0.5 M Sodium Acetate or Ammonium Acetate) and perform the elution overnight at 4°C on a rocker or rotator.[18] Recovery can be low (30-50%), but it is simple and requires no special equipment.[17]

• Electroelution: This technique uses an electric current to actively move the RNA out of the gel slice and into a buffer-filled chamber or dialysis bag.[17][19][20]

  • Causality: This method is much faster and often results in higher recovery than passive diffusion. The negatively charged RNA migrates out of the gel matrix towards the positive electrode.

  • Optimization: Ensure there are no air bubbles between the gel slice and the dialysis membrane, which would break the circuit. Use a low-ionic-strength buffer (like 0.5x TBE) to ensure the current passes through the gel slice effectively.[17]

Workflow for Urea-PAGE Purification

Caption: Workflow for ¹⁵N-RNA purification via Urea-PAGE.

Method 2: High-Performance Liquid Chromatography (HPLC)

HPLC offers high-resolution separation and is excellent for automation, yielding a very pure product.[7][8][21] Ion-pair reversed-phase (IP-RP) and anion-exchange (AEX) are the two primary modes used for oligonucleotides.[9]

Q: My RNA peak on the HPLC chromatogram is broad or splitting. What's wrong?

A: Peak broadening or splitting indicates suboptimal separation, which can compromise purity. Consider these factors:

• Column Choice:

  • Anion-Exchange (AEX): Separates based on the negative charge of the phosphate backbone. It is excellent for resolving longer oligos or those with significant secondary structure, as it can be run at high pH to denature the RNA.[21]

  • Ion-Pair Reversed-Phase (IP-RP): Separates based on hydrophobicity. An ion-pairing reagent (like triethylammonium acetate, TEAA) interacts with the phosphate backbone, allowing the RNA to be retained on a nonpolar stationary phase (like C18).[7] This method provides excellent resolution for shorter oligos (<40 nt).[21]

• Secondary Structure: RNA secondary structure can cause a single species to elute as multiple peaks. For IP-RP HPLC, consider running the separation at an elevated temperature (e.g., 50-60°C) to melt these structures.

• Gradient Slope: Oligonucleotide separation often requires very shallow gradients (e.g., <1% change in organic solvent per minute).[7] A steep gradient will cause all species to elute too quickly, resulting in poor resolution.

• Column Overloading: Injecting too much RNA onto the column will exceed its binding capacity and lead to broad, distorted peaks. Perform a loading study to determine the optimal amount for your specific column.

Comparison of Primary Purification Methods

Feature	Denaturing Urea-PAGE	HPLC (IP-RP/AEX)
Resolution	Single nucleotide	Very high, can be sub-optimal for very long transcripts
Purity	Excellent, but potential for gel-derived contaminants	>99% achievable with optimized methods[7][8]
Yield	Variable (30-80%), depends heavily on elution method	Generally high (>56% reported)[7][8]
Scalability	Labor-intensive for large scale (>1 mg)	Excellent for both analytical and preparative scale[9]
Primary Use Case	High-purity RNA of any length for NMR/crystallography	High-purity, high-throughput purification, especially for oligos

Section 3: General FAQs on Quality Control & Handling

Q: My final RNA sample has a poor A₂₆₀/A₂₈₀ ratio (<1.9). What does this mean?

A: An A₂₆₀/A₂₈₀ ratio below ~2.0 suggests contamination.[22]

• Phenol Contamination: If you used phenol-chloroform extraction to remove proteins post-transcription, residual phenol can lead to an artificially low ratio.[23][24] An additional chloroform extraction and extra ethanol washes can help remove it.[23][24]

• Protein Contamination: Incomplete removal of T7 RNA polymerase or DNase is another possibility.

• A Note on the A₂₆₀/A₂₃₀ Ratio: This ratio is also important. A low A₂₆₀/A₂₃₀ ratio (<1.8) can indicate contamination with chaotropic salts (from spin columns) or phenol, which can inhibit downstream enzymatic reactions.[22]

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common RNA purification issues.

Q: How should I desalt my RNA sample after purification?

A: This is a crucial final step, especially for NMR, where high salt concentrations are detrimental.

• Ethanol Precipitation: The standard method involves precipitating the RNA with ethanol in the presence of a salt (like sodium acetate), followed by one or more washes with 70-80% ethanol.[25] The wash step is what removes the excess salt from the reaction; the initial salt is needed to crash the RNA out of solution.

• Size Exclusion Chromatography (SEC): Using desalting columns (e.g., Sephadex G-25) is a very effective and rapid way to separate your large RNA from small salt ions.[26][27] This is often the preferred method for achieving the low-salt conditions required for NMR.[5]

Q: What are the best practices for storing purified ¹⁵N-RNA?

A: To prevent degradation, proper storage is essential.

• Short-term: Store as an ethanol precipitate at -80°C. RNA is more stable as a precipitate than when resuspended in buffer.

• Long-term: Store at -80°C in an RNase-free buffer (e.g., TE buffer) or RNase-free water in small aliquots to avoid multiple freeze-thaw cycles.[16] The presence of a chelating agent like EDTA in TE buffer can help by sequestering divalent cations that are cofactors for many RNases.

Section 4: Detailed Protocol

Denaturing Urea-PAGE Purification Protocol

This protocol is adapted from standard molecular biology methodologies.[11][13][15][18]

• Gel Preparation:

  • Thoroughly clean glass plates and spacers with RNase decontamination solution.[15]

  • Prepare an appropriate percentage polyacrylamide gel (e.g., 8-12% for 50-100 nt RNA) containing 7-8 M Urea in 1x TBE buffer.[11]

  • Allow the gel to polymerize for at least one hour.[15]

• Sample Preparation & Loading:

  • Following DNase I treatment of the IVT reaction, add an equal volume of 2x Formamide Loading Dye (containing formamide, EDTA, and tracking dyes like Bromophenol Blue and Xylene Cyanol).

  • Denature the RNA sample by heating at 70-95°C for 5 minutes, then immediately place on ice.[18][28]

  • Pre-run the gel for at least 30 minutes to ensure uniform temperature.[18]

  • Thoroughly flush the wells with running buffer to remove urea that has leached out.[13][28] Load the sample.

• Electrophoresis & Visualization:

  • Run the gel at constant power until the tracking dyes have migrated to the desired position.

  • Remove the gel from the plates, wrap it in RNase-free plastic wrap, and place it on a fluorescent TLC plate.

  • Visualize the RNA band using a handheld short-wave UV lamp in a dark room. The RNA will appear as a dark shadow.[13]

  • Using a clean razor blade, carefully excise the band, minimizing the amount of excess gel.[13]

• Elution & Precipitation:

  • Mince the gel slice into fine pieces and place it in a microfuge tube.

  • Add 2-3 volumes of elution buffer (e.g., 0.5 M Ammonium Acetate, 1 mM EDTA).

  • Incubate overnight at 4°C with gentle agitation.[18]

  • Pellet the gel debris by centrifugation and carefully transfer the supernatant containing the eluted RNA to a new tube.

  • Add 2.5-3 volumes of ice-cold 100% ethanol to the supernatant to precipitate the RNA. Incubate at -20°C or -80°C for at least 1 hour.[25]

• Final Wash & Resuspension:

  • Pellet the RNA by centrifugation at high speed (e.g., >12,000 x g) for 30 minutes at 4°C.

  • Carefully decant the supernatant. Wash the pellet twice with 70-80% ethanol, centrifuging for 5-10 minutes each time. This step is critical for removing residual salts.[24]

  • Air-dry the pellet briefly (do not over-dry) and resuspend in the desired volume of RNase-free water or buffer for your downstream application.

References

• Denaturing RNA Urea-PAGE. (2017). protocols.io. [Link]

• Purification of Single-Stranded RNA Oligonucleotides Using High-Performance Liquid Chromatography. (2021). Agilent. [Link]

• How to: Purify RNA with UREA PAGE. (2017). YouTube. [Link]

• Purification of Single-Stranded RNA Oligonucleotides. (n.d.). Separation Science. [Link]

• Oligonucleotide Purification. (n.d.). Phenomenex. [Link]

• RNA electroelution: Comparing two electroeluter models. (2021). Analytical Biochemistry. [Link]

• Electroelution of nucleic acids from polyacrylamide gels: a custom-made, agarose-based electroeluter. (2013). Analytical Biochemistry. [Link]

• Separation of RNA according to Size: Electrophoresis of RNA through Denaturing Urea Polyacrylamide Gels. (n.d.). SciSpace. [Link]

• Chapter 7: Purification and characterisation of oligonucleotides. (n.d.). ATDBio. [Link]

• Electroelution. (n.d.). G-Biosciences. [Link]

• RNA Gel Purification. (n.d.). Read Lab Protocols. [Link]

• Protocol for Phenol/Chloroform RNA Extraction. (n.d.). EpigenTek. [Link]

• Precautions for Handling of RNA. (n.d.). Roche Life Science. [Link]

• Optimization of phenol-chloroform RNA extraction. (2018). MethodsX. [Link]

• Optimization of phenol-chloroform RNA extraction. (2018). National Institutes of Health (NIH). [Link]

• RNA Purification by Preparative Polyacrylamide Gel Electrophoresis. (2020). Request PDF. [Link]

• RNA/DNA Purification Kit (Spin Column). (n.d.). Daan Gene. [Link]

• PuroSPIN Replacement Silica Spin Columns for DNA and RNA Purification. (n.d.). Luna Nanotech. [Link]

• Reasons for RNA degradation and ways to further prevent it? (2022). Reddit. [Link]

• RNA Extraction Protocol. (n.d.). Animal Genome Databases. [Link]

• Phenol/Chloroform extraction/purification of RNA. (2017). iGEM. [Link]

• How Spin Columns Work in Nucleic Acid Purification: A Step-by-Step Guide. (n.d.). AHN Biotechnologie GmbH. [Link]

• RNA synthesis and purification for structural studies. (2015). National Institutes of Health (NIH). [Link]

• Spin Purification Kits and Reagents. (n.d.). Biocompare. [Link]

• RNA isolation: Methods, challenges, and applications. (n.d.). QIAGEN. [Link]

• Preparation and Characterization of a Uniformly 2H/15N-Labeled RNA Oligonucleotide for NMR Studies. (1996). Nucleic Acids Research. [Link]

• DNA, RNA, and Protein Extraction: The Past and The Present. (2015). National Institutes of Health (NIH). [Link]

• Rapid preparation of RNA samples for NMR spectroscopy and X-ray crystallography. (2002). RNA. [Link]

• Desalting & buffer exchange gel filtration columns - theory, practice, & comparison to other methods. (2022). YouTube. [Link]

• Top Tips for Troubleshooting In Vitro Transcription. (2022). Bitesize Bio. [Link]

• Can anyone help me with RNA desalting? (2014). ResearchGate. [Link]

• Isotope labeling strategies for NMR studies of RNA. (2007). Journal of Biomolecular NMR. [Link]

• Can anyone help me with RNA desalting? (2015). ResearchGate. [Link]

• In Vitro Transcription: Common Causes of Reaction Failure. (2019). Promega Connections. [Link]

• In Vitro Transcription Troubleshooting. (2020). ZAGENO. [Link]

• RNA quantification and quality assessment techniques. (n.d.). QIAGEN. [Link]

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Technical Support Center: Ensuring RNase-Free Integrity in ¹⁵N Labeling Experiments

Welcome to the Technical Support Center. This guide, curated for researchers, scientists, and drug development professionals, provides in-depth troubleshooting and frequently asked questions to help you minimize Ribonuclease (RNase) contamination during ¹⁵N labeling experiments. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them, ensuring the integrity and success of your research.

Ribonucleases are notoriously stable and ubiquitous enzymes that can compromise experiments by degrading RNA.[1][2] In the context of ¹⁵N labeling for protein expression, endogenous RNases released during cell lysis can degrade mRNA transcripts, potentially leading to lower yields of your target protein. Furthermore, for structural biology applications like NMR, where the protein may be studied in complex with RNA, any contaminating RNase activity can be catastrophic. This guide provides a self-validating system of protocols and checks to maintain an RNase-free environment from start to finish.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding RNase contamination in the context of protein expression and purification.

Q1: What are the primary sources of RNase contamination in a typical ¹⁵N labeling experiment?

A1: RNase contamination can be introduced from several sources throughout your workflow. The most common culprits include:

• Personnel: Human skin, hair, and saliva are rich in RNases.[1][3] Ungloved hands are a major source of contamination.[4]

• Laboratory Environment: Dust particles, bacteria, and molds present on benchtops, equipment, and in the air can carry RNases.[5][6]

• Reagents and Solutions: Unless certified RNase-free, water, buffers, and other reagents can be a significant source of contamination.[3][7]

• Consumables: Non-certified pipette tips, tubes, and glassware can introduce RNases.[1][3] Autoclaving alone is not always sufficient to inactivate all RNases, as some can refold and regain activity upon cooling.[4][8]

• Endogenous RNases: The E. coli cells used for protein expression are themselves a source of RNases, which are released upon cell lysis.[5]

Q2: I'm only interested in the ¹⁵N-labeled protein, not RNA. Why should I be concerned about RNase contamination?

A2: While your final product is a protein, RNase activity during the expression and purification process can still negatively impact your experiment in several ways:

• Reduced Protein Yield: During cell lysis, endogenous RNases are released. These can degrade the mRNA that encodes your target protein. This degradation can reduce the amount of template available for translation, leading to lower yields of your ¹⁵N-labeled protein.

• Sample Integrity for Co-purification Studies: If you are studying a protein that interacts with RNA, any contaminating RNase will degrade the RNA partner, making it impossible to isolate and study the protein-RNA complex.

• Downstream Applications: For certain analytical techniques, the presence of active RNases can interfere with the experiment or degrade other components in your sample.

Q3: Is autoclaving sufficient to eliminate RNases from my solutions and glassware?

A3: No, autoclaving alone is not a reliable method for complete RNase inactivation.[2] Many RNases are remarkably heat-stable and can refold into their active conformation as they cool.[4][9] While autoclaving can reduce the activity of some RNases, it should not be the sole method of decontamination.[8][10] For glassware, baking at high temperatures is more effective, and for solutions, treatment with DEPC followed by autoclaving is the standard.[7]

Q4: Can I use commercial RNase inhibitors in my cell lysate?

A4: Yes, using a commercial RNase inhibitor is a highly recommended practice, especially during cell lysis and the initial stages of purification.[11][12] These inhibitors are proteins that bind non-covalently to a broad range of RNases, effectively inactivating them.[13] They can be added to your lysis buffer to protect mRNA and any endogenous RNA that might be interacting with your target protein.[12]

Troubleshooting Guide: Common Issues and Solutions

This section provides a structured approach to identifying and resolving common issues related to RNase contamination during ¹⁵N labeling experiments.

Observed Problem	Potential Cause	Troubleshooting Steps & Solutions
Low yield of ¹⁵N-labeled protein	RNase-mediated degradation of mRNA during cell lysis.	1. Add a commercial RNase inhibitor to your lysis buffer.[13] This will protect the mRNA from endogenous RNases released upon cell disruption. 2. Work quickly and keep samples cold. Perform cell lysis and subsequent steps on ice to reduce the activity of all enzymes, including RNases.[14][15] 3. Ensure all buffers and reagents are RNase-free. Prepare solutions with DEPC-treated water or use commercially available RNase-free reagents.[2][16]
Degradation of RNA in a co-purified protein-RNA complex	Introduction of RNase contamination during purification steps.	1. Use certified RNase-free consumables (pipette tips, microcentrifuge tubes, chromatography columns).[3][17] 2. Treat all non-disposable plasticware and glassware to remove RNases. See protocols below. 3. Designate a specific RNase-free workspace and set of pipettes for your experiment to prevent cross-contamination.[16][18] 4. Wear gloves at all times and change them frequently , especially after touching non-decontaminated surfaces like door handles or keyboards.[5][9]
Inconsistent results between experiments	Sporadic RNase contamination.	1. Implement a strict RNase decontamination routine for your workspace and equipment before and after each experiment.[16][19] 2. Aliquot all your RNase-free reagents to avoid contaminating stock solutions.[16] 3. Review your entire workflow to identify potential points of RNase entry. See the workflow diagram below for a visual guide.

Experimental Protocols and Workflows

To ensure the integrity of your ¹⁵N labeling experiments, it is crucial to establish a robust set of protocols for creating and maintaining an RNase-free environment.

Workflow for Minimizing RNase Contamination in ¹⁵N Labeling

The following diagram illustrates a comprehensive workflow, highlighting critical points for RNase control.

Caption: Workflow for RNase-free ¹⁵N protein labeling.

Protocol 1: Preparation of RNase-Free Glassware

Causality: Baking glassware at high temperatures causes irreversible denaturation of RNases, which are otherwise difficult to inactivate.[20]

• Wash glassware thoroughly with a laboratory detergent.

• Rinse extensively with purified water.

• Bake in an oven at 180°C for a minimum of 4 hours; overnight is also acceptable.[2][7]

• Allow the glassware to cool completely in the oven before use to prevent cracking.

Protocol 2: DEPC Treatment of Aqueous Solutions

Causality: Diethylpyrocarbonate (DEPC) is a strong, but not absolute, inhibitor of RNases that works by covalently modifying the histidine residues in the active site of the enzymes.[21][22] Autoclaving after treatment is crucial to inactivate the DEPC, which can otherwise modify purine residues in RNA.[21]

• Add 0.1% (v/v) DEPC to the solution to be treated (e.g., 1 ml of DEPC per 1 liter of water).

• Shake or stir vigorously to dissolve the DEPC.

• Incubate the solution for at least 2 hours at 37°C, or overnight at room temperature.[18]

• Autoclave the solution for at least 15-20 minutes to hydrolyze any remaining DEPC.[2][21] A faint sweet odor after autoclaving is normal and indicates the breakdown of DEPC.[23]

• Note: DEPC reacts with primary amines and therefore cannot be used to treat buffers containing Tris or HEPES.[2][21] In these cases, prepare the buffer using DEPC-treated water and RNase-free solid reagents.

Protocol 3: Decontamination of Work Surfaces and Equipment

Causality: Commercial decontamination solutions contain active ingredients that chemically destroy RNases upon contact, providing a rapid and effective way to clean benches and non-autoclavable equipment.[19][23]

• Before starting your experiment, spray the work surface, pipettes, and any other equipment with a commercial RNase decontamination solution (e.g., RNaseZap™ or similar).[19]

• Wipe the surfaces thoroughly with a clean paper towel.

• Rinse the surfaces with RNase-free water to remove any residual cleaning agent.[19]

• Repeat this process after your experiment is complete.

Logical Relationships in RNase Contamination and Prevention

The following diagram illustrates the sources of RNase contamination and the corresponding preventative measures.

Caption: Sources of RNase contamination and preventative measures.

By understanding the ubiquitous nature of RNases and implementing these comprehensive preventative and decontamination strategies, you can significantly enhance the reliability and success of your ¹⁵N labeling experiments.

References

• Bioline | Meridian Bioscience. (n.d.). Working with RNA: Hints and Tips. Retrieved from [Link]

• QIAGEN. (n.d.). Best practices for RNA storage and sample handling. Retrieved from [Link]

• University of Mississippi Medical Center. (n.d.). Tips for Working with RNA. Retrieved from [Link]

• QIAGEN. (n.d.). RNA. Retrieved from [Link]

• New England Biolabs. (2018, February 20). Avoiding RNase Contamination video. YouTube. Retrieved from [Link]

• Synthego. (n.d.). RNase Inhibitor. Retrieved from [Link]

• ResearchGate. (2016, March 18). Depc treatment protocol?. Retrieved from [Link]

• Protocol Online. (2012, November 9). How does DEPC work to inactivate RNases. Retrieved from [Link]

• Single Use Support. (2024, August 13). RNase Contamination – Challenges & Solutions. Retrieved from [Link]

• ResearchGate. (2013, March 8). Do we dry our glassware in the oven after DEPC treatment or directly autoclave and then bake it in oven?. Retrieved from [Link]

• Stack Exchange. (2011, December 14). How is RNAse contamination in RNA based experiments prevented?. Retrieved from [Link]

• Bitesize Bio. (2025, April 10). 10 Ways to Work RNase Free. Retrieved from [Link]

• Protocol Online. (2004, December 14). Autoclave to kill RNases/DNases?. Retrieved from [Link]

• ResearchGate. (2025, August 10). Irreversible Thermoinactivation of Ribonuclease-A by Soft-Hydrothermal Processing. Retrieved from [Link]

• National Institutes of Health. (n.d.). Expression, purification and characterization of the recombinant ribonuclease P protein component from Bacillus subtilis. Retrieved from [Link]

• Addgene. (2024, September 17). Troubleshooting and Optimizing a Western Blot. Retrieved from [Link]

• ResearchGate. (2021, May 29). What is the best way to eliminate possible RNase contamination from lab equipment when handling RNA?. Retrieved from [Link]

• The Bumbling Biochemist. (2023, March 6). Protein expression & purification techniques - overview of some common techniques & typical workflow. YouTube. Retrieved from [Link]

• Reddit. (2024, February 2). How do you keep your nuclease-free reagents nuclease-free?. Retrieved from [Link]

• Protein Expression and Purification Core Facility. (n.d.). 15N labeling of proteins in E. coli. Retrieved from [Link]

• Bio-Rad Laboratories. (2015, June 26). Four Tips for Minimizing Protein Degradation During Sample Preparation. YouTube. Retrieved from [Link]

• Addgene. (2020, April 10). Kit Free RNA Extraction. Retrieved from [Link]

• QIAGEN. (n.d.). RNA isolation: Methods, challenges, and applications. Retrieved from [Link]

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• 16. Best practices for RNA storage and sample handling | QIAGEN [qiagen.com]
• 17. labpro-solutions.com [labpro-solutions.com]
• 18. bitesizebio.com [bitesizebio.com]
• 19. biotium.com [biotium.com]
• 20. researchgate.net [researchgate.net]
• 21. neb.com [neb.com]
• 22. How does DEPC work to inactivate RNases - General Lab Techniques [protocol-online.org]
• 23. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Optimizing Signal-to-Noise in 15N NMR of RNA

This guide provides in-depth troubleshooting strategies and frequently asked questions to address the common challenge of poor signal-to-noise (S/N) in 15N Nuclear Magnetic Resonance (NMR) studies of RNA. Designed for researchers, scientists, and drug development professionals, this resource offers practical, field-proven insights to enhance spectral quality and obtain meaningful structural and dynamic information.

Troubleshooting Guide: Enhancing Signal-to-Noise in 15N RNA NMR

This section addresses specific issues encountered during 15N NMR experiments on RNA samples, providing a systematic approach to problem-solving.

Q1: My 15N HSQC spectrum has very low signal intensity. Where should I start troubleshooting?

A1: Low signal intensity in a 15N Heteronuclear Single Quantum Coherence (HSQC) spectrum of RNA can stem from several factors, broadly categorized into sample preparation and spectrometer setup.

Initial Checks:

• RNA Concentration and Integrity: The most fundamental factor is the amount of RNA in your sample. For sensitivity-demanding experiments like 15N relaxation dispersion, a concentration of ≥1 mM of uniformly 13C/15N-labeled RNA is often required.[1] Verify the concentration using UV-Vis spectroscopy and assess the integrity of your RNA on a denaturing polyacrylamide gel. Degradation will lead to a heterogeneous sample and poor signal.

• Buffer Conditions: Ensure your NMR buffer is appropriately prepared. A typical buffer contains 10–100 mM monovalent salt (e.g., NaCl or KCl) to counteract the negative charge of the RNA backbone and 10 mM phosphate buffer at a pH of around 6.5.[2] For studies of folded RNAs, the addition of millimolar concentrations of MgCl2 may be necessary to ensure proper folding.[2]

• Spectrometer Tuning and Matching: Improper tuning and matching of the NMR probe can significantly reduce signal transmission and reception. Always perform this procedure before starting your experiment. Some advanced techniques, like spin-noise probe tuning, can further optimize the signal-to-noise ratio by focusing on the "receive" function of the probe.[3]

Workflow for Troubleshooting Low Signal Intensity

Caption: Troubleshooting workflow for low 15N NMR signal.

Q2: I've confirmed my sample is of high quality, but the signal is still weak. What experimental parameters can I optimize?

A2: Once you are confident in your sample, the next step is to optimize the acquisition parameters on the spectrometer.

• Number of Scans: The most straightforward way to improve the signal-to-noise ratio is to increase the number of scans. The S/N ratio scales with the square root of the number of scans.[4] Doubling the number of scans will increase the S/N by a factor of approximately 1.4.

• Recycle Delay (d1): The recycle delay should be set to allow for sufficient relaxation of the nuclei before the next scan. For 1H, a delay of 1.2 to 1.5 times the longest T1 relaxation time is generally recommended. A shorter delay will lead to signal saturation and reduced intensity.

• Pulse Widths: Calibrate the 90° pulse widths for both 1H and 15N. Inaccurate pulse widths will lead to inefficient magnetization transfer and a loss of signal.

• Choice of Pulse Sequence: For larger RNA molecules or RNA-protein complexes, a Transverse Relaxation Optimized Spectroscopy (TROSY)-based HSQC experiment can provide significantly better sensitivity and resolution compared to a standard HSQC.

Table 1: Key Experimental Parameters for Optimization

Parameter	Recommended Setting	Rationale
Number of Scans	As high as practically possible	S/N increases with the square root of the number of scans.[4]
Recycle Delay (d1)	1.2 - 1.5 x Longest T1	Allows for near-complete relaxation, preventing saturation.
90° Pulse Widths	Calibrated for each sample	Ensures efficient magnetization transfer.
Pulse Sequence	HSQC or TROSY-HSQC	TROSY is beneficial for larger molecules with faster relaxation.

Frequently Asked Questions (FAQs)

Sample Preparation

• Q: What is the best way to prepare my RNA sample for NMR?

  • A: The standard method for preparing isotopically labeled RNA for NMR is through in vitro transcription using T7 RNA polymerase with 15N-labeled nucleotide triphosphates (NTPs).[5] Following transcription, purification is critical. Denaturing polyacrylamide gel electrophoresis (PAGE) is widely used as it provides single-nucleotide resolution.[2] After purification, the RNA should be exchanged into a suitable NMR buffer.[2]

• Q: How can I ensure my RNA is properly folded?

  • A: Proper folding can often be induced by the addition of divalent cations, such as Mg2+, to the buffer.[2] You can assess the folding state using native gel electrophoresis before committing to a lengthy NMR experiment.

• Q: What are the advantages of deuteration for RNA NMR?

  • A: Uniform deuteration at non-exchangeable sites can enhance the sensitivity of NOE-based experiments and simplify 2D NMR spectra.[6][7] This is because deuteration reduces the number of proton cross-relaxation pathways, which can lead to a 2- to 5-fold increase in the signal-to-noise ratio for NOE crosspeaks.[6]

Experimental Techniques

• Q: When should I consider using a cryoprobe?

  • A: A cryoprobe is highly recommended when dealing with low-concentration samples or when high sensitivity is paramount. By cooling the probe electronics to cryogenic temperatures, thermal noise is significantly reduced, resulting in a 3-4 fold increase in the signal-to-noise ratio compared to a room-temperature probe.[4][8][9] This can translate to a 9-16 fold reduction in experiment time.[8]

• Q: What is Non-Uniform Sampling (NUS) and how can it help?

  • A: Non-Uniform Sampling is an acquisition method where only a fraction of the data points in the indirect dimension of a 2D or 3D experiment are collected.[10][11] This can dramatically reduce the experiment time without a significant loss in data quality, especially for sparse spectra like 15N HSQCs.[12][13] The saved time can then be used to increase the number of scans, thereby improving the signal-to-noise ratio.

Data Processing

• Q: Are there any data processing techniques that can improve my signal-to-noise?

  • A: Applying an appropriate window function, such as an exponential or sine-bell function, before Fourier transformation can improve the signal-to-noise ratio at the expense of some resolution. The optimal window function will depend on the specific characteristics of your data.

Advanced Protocols

Protocol 1: Preparation of a 15N-Labeled RNA Sample for NMR

• In Vitro Transcription: Perform a large-scale (e.g., 10 mL) in vitro transcription reaction using a linearized DNA template, T7 RNA polymerase, and 15N-labeled NTPs. Optimize Tris and magnesium concentrations in small-scale test reactions to maximize yield.[2]

• PAGE Purification: Purify the transcript on a denaturing polyacrylamide gel (typically 10-20% acrylamide with 8M urea).[2] Visualize the RNA by UV shadowing and excise the band corresponding to your target RNA.

• Elution and Desalting: Crush the excised gel slice and elute the RNA overnight in a suitable buffer (e.g., 0.5 M ammonium acetate, 1 mM EDTA). Remove the gel fragments by filtration and desalt the RNA using a desalting column or by ethanol precipitation.

• Buffer Exchange: Exchange the purified RNA into the final NMR buffer (e.g., 10 mM sodium phosphate, 50 mM NaCl, 0.1 mM EDTA, pH 6.5) using a centrifugal concentrator. This step also allows you to concentrate the sample to the desired volume.

• Final Preparation: Transfer the final sample to a high-quality NMR tube.[14] If experiments in D2O are required, lyophilize the H2O sample and re-dissolve it in 99.996% D2O.[2]

Workflow for RNA Sample Preparation

Caption: Step-by-step RNA sample preparation workflow.

References

• Rapid preparation of RNA samples for NMR spectroscopy and X-ray crystallography. PMC. [Link]

• NMR Characterization of RNA Small Molecule Interactions. PMC. [Link]

• 2.1. RNA sample preparation. Bio-protocol. [Link]

• How Cryogenic NMR Probes Improve Sensitivity for Low-Concentration Samples. Creative Biostructure. [Link]

• RNA Structure Determination by NMR. Springer Nature Experiments. [Link]

• Preparation and Characterization of a Uniformly 2H/15N-Labeled RNA Oligonucleotide for NMR Studies. Nucleic Acids Research. [Link]

• Non-Uniform Sampling Experiments. UCLA Bio-NMR Core. [Link]

• Non-Uniform Sampling for All: More NMR Spectral Quality, Less Measurement Time. American Pharmaceutical Review. [Link]

• Sensitivity Boosts by the CPMAS CryoProbe for Challenging Biological Assemblies. NIH. [Link]

• Applications of NMR to structure determination of RNAs large and small. PMC. [Link]

• Nuclear magnetic resonance spectroscopy of nucleic acids. Wikipedia. [Link]

• Nonuniform Sampling for NMR Spectroscopy. PubMed. [Link]

• Cryoprobes. UCSB Chem and Biochem NMR Facility. [Link]

• Cryoprobe. NMR Wiki. [Link]

• Strategies for RNA Resonance Assignment by 13C/15N- and 1H-Detected Solid-State NMR Spectroscopy. Frontiers. [Link]

• Characterizing RNA Excited States using NMR Relaxation Dispersion. PMC. [Link]

• Use of Non-Uniform Sampling (NUS) in 2D NMR. University of Maryland. [Link]

• NMR-based RNA structure determination. Jena Bioscience. [Link]

• Preparation and characterization of a uniformly 2 H/ 15 N-labeled RNA oligonucleotide for NMR studies. NIH. [Link]

• RNA structure determination by solid-state NMR spectroscopy. PMC. [Link]

• RNA Dynamics by NMR Spectroscopy. PMC. [Link]

• A Unique and Simple Approach to Improve Sensitivity in 15N-NMR Relaxation Measurements for NH3+ Groups: Application to a Protein-DNA Complex. NIH. [Link]

• Optimizing the Signal-to-Noise-Ratio with Spin-Noise Probe Tuning. University of Ottawa NMR Facility Blog. [Link]

• Facing and Overcoming Sensitivity Challenges in Biomolecular NMR Spectroscopy. PMC. [Link]

• 15N detection harnesses the slow relaxation property of nitrogen: Delivering enhanced resolution for intrinsically disordered proteins. NIH. [Link]

• Insights into Protein Dynamics from 15N-1H HSQC. ResearchGate. [Link]

• 1H-15N HSQC. Protein NMR. [Link]

Sources

• 1. Characterizing RNA Excited States using NMR Relaxation Dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NMR Characterization of RNA Small Molecule Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. University of Ottawa NMR Facility Blog: Optimizing the Signal-to-Noise-Ratio with Spin-Noise Probe Tuning [u-of-o-nmr-facility.blogspot.com]
• 4. What is a cryoprobe? | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 5. RNA Structure Determination by NMR | Springer Nature Experiments [experiments.springernature.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Preparation and characterization of a uniformly 2 H/ 15 N-labeled RNA oligonucleotide for NMR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. creative-biostructure.com [creative-biostructure.com]
• 9. Cryoprobes [nmr.chem.ucsb.edu]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. Non Uniform Sampling | NUS | 2D Correlation Experiments [jeolusa.com]
• 12. Nonuniform Sampling for NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. NUS NMR [nmr.chem.ucsb.edu]
• 14. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]

Technical Support Center: Guanosine 5'-triphosphate, ammonium salt-15N5

Welcome to the technical support center for Guanosine 5'-triphosphate, ammonium salt-15N5 (GTP-15N5). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the successful storage, handling, and application of this isotopically labeled nucleotide.

Section 1: Storage and Handling - The Foundation of Success

Proper storage and handling are critical to preserving the integrity of your GTP-15N5. GTP is an inherently unstable molecule, and improper handling can lead to degradation and compromised experimental results.

Frequently Asked Questions (FAQs): Storage and Handling

Q1: What is the recommended storage temperature for GTP-15N5?

A1: GTP-15N5 should be stored at -20°C.[1][2][3][4] To maintain its stability, it is crucial to avoid frequent freeze-thaw cycles.[1] Upon receiving your shipment, which is typically on dry ice, immediately transfer it to a -20°C freezer.

Q2: My GTP-15N5 arrived thawed but cold. Is it still usable?

A2: While GTP is unstable at room temperature for extended periods, it is generally stable for several days if kept cold. If the product arrived thawed but still cold, it should be acceptable for use. However, for critical experiments, it is always best to aliquot the first time you use it to minimize future freeze-thaw cycles.

Q3: Should I be concerned about the ammonium salt form for storage?

A3: The ammonium salt form is generally stable when stored correctly as a solid or in a properly buffered solution at -20°C. However, be aware that ammonium salt solutions can have a slightly acidic pH, which can change with temperature and exposure to atmospheric CO2.[5][6] For long-term storage of solutions, it is best to use a buffered solution and store it in tightly sealed aliquots at -20°C.

Section 2: Reconstitution and Quantification

Accurate reconstitution and quantification are essential for reproducible experimental results.

Protocol 1: Reconstitution of GTP-15N5

• Equilibration: Briefly centrifuge the vial to collect the lyophilized powder at the bottom. Allow the vial to equilibrate to room temperature before opening to prevent condensation.

• Solvent Selection: Reconstitute in a nuclease-free buffer appropriate for your downstream application (e.g., Tris-HCl, HEPES) at a pH of 7.0-7.5. Avoid using water alone for long-term storage, as the pH can be unstable.

• Concentration: Prepare a stock solution at a concentration of 10-100 mM. For example, to make a 10 mM stock solution, add the appropriate volume of buffer to your pre-weighed GTP-15N5.

• Dissolution: Gently vortex or pipette up and down to ensure complete dissolution.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store these aliquots at -20°C. Stock solutions are typically stable for 3-6 months when stored properly.[3][4]

Frequently Asked Questions (FAQs): Reconstitution and Quantification

Q1: How can I accurately determine the concentration of my GTP-15N5 solution?

A1: The most common method is UV-Vis spectrophotometry. The molar extinction coefficient of GTP at its maximum absorbance (around 253 nm) in a neutral pH buffer is approximately 13,700 M⁻¹cm⁻¹. Use the Beer-Lambert law (A = εcl) to calculate the concentration.

Q2: Can I store my reconstituted GTP-15N5 at -80°C?

A2: While -80°C is generally acceptable for long-term storage of many biological reagents, -20°C is the standard and recommended temperature for GTP. There is no significant evidence to suggest that -80°C provides a substantial advantage over -20°C for GTP stability and may not be necessary. The key is to prevent freeze-thaw cycles.

Section 3: Troubleshooting Experimental Issues

This section addresses common problems that may arise during experiments using GTP-15N5.

Enzymatic Assays (Kinases, GTPases, etc.)

Issue 1: My enzyme activity is lower or higher than expected with GTP-15N5.

Potential Cause A: GTP Degradation

• Explanation: GTP is susceptible to hydrolysis, especially at elevated temperatures and non-optimal pH. If your stock solution has been stored improperly or subjected to multiple freeze-thaw cycles, a significant portion may have hydrolyzed to GDP or GMP, which are often inhibitors or not substrates for the enzyme.

• Troubleshooting Steps:

  • Always use freshly thawed or recently prepared aliquots of GTP-15N5.

  • Verify the integrity of your GTP-15N5 stock using HPLC or 31P NMR.

  • Run a positive control with a fresh, high-quality, unlabeled GTP to ensure the assay components are working correctly.

Potential Cause B: Interference from Ammonium Ions

• Explanation: The ammonium counter-ion in your GTP-15N5 solution can influence enzymatic activity. Some enzymes are inhibited by ammonium salts, while others may be activated.[1][2][7] For example, some dynamin GTPases are inhibited by certain ammonium salts.[1] Conversely, enzymes like pyruvate kinase can be activated by ammonium ions.[2]

• Troubleshooting Steps:

  • Check the literature for your specific enzyme to see if it is sensitive to ammonium ions.

  • If sensitivity is known or suspected, consider exchanging the ammonium salt for a different cation like sodium. This can be done using a small cation exchange column.

  • As a control, add a similar concentration of an ammonium salt (e.g., ammonium chloride) to an assay with unlabeled sodium-salt GTP to see if it replicates the observed effect.

Potential Cause C: Isotopic Effect

• Explanation: While generally considered minor for 15N, there can be a kinetic isotope effect where the heavier isotope leads to a slightly slower reaction rate. However, this is unlikely to cause a dramatic change in activity.

• Troubleshooting Steps:

  • This is a less likely cause of significant issues. If all other factors have been ruled out, consult the literature for known isotope effects with your enzyme or a similar class of enzymes.

Workflow for Troubleshooting Enzymatic Assays

Caption: Troubleshooting workflow for enzymatic assays.

NMR Spectroscopy

Issue 2: I am seeing unexpected artifacts or poor signal-to-noise in my 15N HSQC spectrum.

Potential Cause A: Sample Degradation

• Explanation: As with enzymatic assays, GTP degradation can be a problem in NMR samples, which may be at room temperature or higher for extended periods. The presence of GDP and GMP will lead to additional peaks and sample heterogeneity.

• Troubleshooting Steps:

  • Prepare your NMR sample immediately before the experiment using a fresh aliquot of GTP-15N5.

  • Keep the sample on ice or at a low temperature as much as possible before placing it in the spectrometer.

  • If the experiment is long, consider acquiring a quick 1D proton or 31P spectrum at the beginning and end to check for degradation.

Potential Cause B: Spectral Artifacts

• Explanation: HSQC spectra can be prone to artifacts. These can appear as "ghost" peaks or mirrored signals.[4][8][9][10] These can arise from issues with pulse calibration, receiver gain settings, or specific pulse sequences.

• Troubleshooting Steps:

  • Receiver Gain: Ensure the receiver gain is not set too high, which can lead to signal clipping and artifacts.

  • Pulse Calibration: Carefully calibrate the 90-degree pulses for both proton and nitrogen channels.

  • Quadrature Images: These artifacts are less common on modern spectrometers but can appear as peaks mirrored across the center of the spectrum. Acquiring data with a four-step phase cycle can often suppress these.

  • Consult an NMR Expert: If you are unsure about the origin of artifacts, consult your facility's NMR manager or a spectroscopy expert.

Potential Cause C: Low Signal-to-Noise

• Explanation: The 15N nucleus has a low gyromagnetic ratio, which inherently leads to lower sensitivity compared to protons.[11]

• Troubleshooting Steps:

  • Increase Scans: The most straightforward way to improve the signal-to-noise ratio is to increase the number of scans.

  • Use a Cryoprobe: If available, a cryoprobe will significantly enhance sensitivity.

  • Optimize Pulse Sequence: Techniques like INEPT (Insensitive Nuclei Enhanced by Polarization Transfer) are used in sequences like the HSQC to transfer magnetization from the more sensitive protons to the less sensitive nitrogen, boosting the signal.[11] Ensure your pulse sequence parameters are optimized for this transfer.

  • Sample Concentration: Use the highest sample concentration that is feasible and soluble.

GTP Degradation Pathway

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synergistic effect of ammonium and potassium ions on pyruvate kinase from Ehrlich ascites tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Estimating pH of ammonium solutions containing weak Brønsted-Lowry bases | Maths | RSC Education [edu.rsc.org]
• 6. Calculating pH of Salt Solutions | CHEM101 ONLINE: General Chemistry [courses.lumenlearning.com]
• 7. The effects of ammonium, inorganic phosphate and potassium ions on the activity of phosphofructokinases from muscle and nervous tissues of vertebrates and invertebrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Artifacts in sensitivity-enhanced HSQC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. par.nsf.gov [par.nsf.gov]
• 10. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 11. support.waters.com [support.waters.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Isotope Labeling in NMR: Choosing Between ¹⁵N₅-GTP and ¹³C-GTP for Studying Protein-Ligand Interactions

For researchers in structural biology and drug development, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for characterizing the structure, dynamics, and interactions of proteins at an atomic level. When studying GTP-binding proteins—a critical class of molecular switches involved in cellular signaling—the choice of isotopic labeling strategy for the GTP ligand is paramount. This guide provides an in-depth comparison of two common labeling schemes, ¹⁵N₅-Guanosine-5'-triphosphate (¹⁵N₅-GTP) and ¹³C-labeled GTP, offering field-proven insights to help you select the optimal approach for your research question.

The fundamental choice between ¹⁵N and ¹³C labeling of the GTP molecule hinges on what part of the protein-ligand system you wish to observe. Are you interested in the conformational changes induced in the protein upon binding, or are you focused on the state and environment of the GTP molecule itself within the active site? Each isotope provides a unique window into the molecular landscape.

Core Principles: ¹⁵N vs. ¹³C as NMR Probes

Both ¹⁵N and ¹³C are stable isotopes with a nuclear spin of 1/2, making them NMR-active.[] However, their low natural abundance (¹³C ≈ 1.1%, ¹⁵N ≈ 0.37%) necessitates isotopic enrichment to obtain a sufficient signal-to-noise ratio in a reasonable timeframe.[][2] This enrichment allows for the use of powerful heteronuclear NMR experiments, such as the Heteronuclear Single Quantum Coherence (HSQC) experiment, which correlates the chemical shifts of a proton with its directly attached heteronucleus (¹⁵N or ¹³C).[3]

• ¹⁵N-Labeling : Primarily used to observe amide groups in the protein backbone or nitrogen sites within the ligand. The ¹H-¹⁵N HSQC spectrum of a protein provides a unique signal for each amino acid residue (except proline), creating a "fingerprint" that is exquisitely sensitive to changes in the chemical environment.[][4]

• ¹³C-Labeling : Provides information on the carbon skeleton of a molecule.[5][6] In the context of GTP, this allows direct observation of the ribose sugar and the guanine base, offering insights into the conformation and electronic environment of the bound nucleotide.[][7]

Comparative Analysis: ¹⁵N₅-GTP vs. ¹³C-GTP

The decision to use ¹⁵N₅-GTP or ¹³C-GTP is driven by the specific biological question. While the most common NMR experiment for studying protein-ligand interactions involves observing a ¹⁵N-labeled protein, directly labeling the ligand provides complementary and often critical information.

Feature	¹⁵N₅-Labeled GTP	¹³C-Labeled GTP
Primary Experiment	¹H-¹⁵N HSQC	¹H-¹³C HSQC
Information Gained	Probes the environment of nitrogen atoms in the guanine base. Direct detection of H-N correlations (e.g., N1-H, N2-H₂). Highly sensitive to hydrogen bonding and protonation states.	Reveals the conformation of the entire GTP molecule (ribose and base). Sensitive to changes in dihedral angles and puckering of the ribose ring upon binding.
Spectral Complexity	Simpler spectra. Fewer nitrogen atoms in GTP result in a less crowded spectrum, simplifying assignments.	More complex spectra. Uniform ¹³C labeling results in signals for every carbon, which can be crowded. ¹³C-¹³C scalar couplings can further complicate spectra, often requiring advanced decoupling techniques.[8][9]
Sensitivity	Generally lower intrinsic sensitivity due to the lower gyromagnetic ratio of ¹⁵N compared to ¹³C. However, the simplicity of the spectrum can lead to better practical sensitivity for resolved peaks.	Higher intrinsic sensitivity than ¹⁵N. ¹H-¹³C HSQC experiments are highly sensitive, especially for methyl groups.[10]
Typical Application	Identifying specific hydrogen bonds between the protein and the guanine base. Monitoring changes in the protonation state of the nucleotide upon binding or catalysis.	Determining the precise conformation of bound GTP. Distinguishing between different nucleotide states (e.g., GTP vs. GDP). Analyzing the products of GTP hydrolysis directly.
Cost & Synthesis	Synthesis can be complex.[11] Cost is generally high.	Uniformly ¹³C-labeled glucose, a common precursor, is readily available, making biosynthetic production more straightforward, though still costly.[12]

Experimental Design: A Logic-Driven Approach

The optimal experimental design depends on the information you seek. The following workflow illustrates the decision-making process.

Sources

• 2. Specific isotopic labelling and reverse labelling for protein NMR spectroscopy: using metabolic precursors in sample preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Heteronuclear single quantum coherence spectroscopy - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Application of 13C-labeling and 13C-13C COSY NMR experiments in the structure determination of a microbial natural product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 13C NMR spectroscopy applications to brain energy metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Labeling strategies for 13C-detected aligned-sample solid-state NMR of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mr.copernicus.org [mr.copernicus.org]
• 11. Synthesis of [7-15N]-GTPs for RNA structure and dynamics by NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. NMR 1H, 13C, and 15N resonance assignments of the oncogenic Q61R variant of human NRAS in the active, GTP-bound conformation - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Validation of ¹⁵N₅-GTP Incorporation by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular signaling and drug development, the precise analysis of guanine nucleotide-binding proteins (GTPases) is paramount. These molecular switches, which cycle between an active GTP-bound and an inactive GDP-bound state, are central to a myriad of cellular processes, making them critical targets for therapeutic intervention. The use of stable isotope-labeled analogs like ¹⁵N₅-Guanosine-5'-triphosphate (¹⁵N₅-GTP) offers a powerful tool to probe the mechanisms of these proteins. However, the confident application of such tools hinges on the robust validation of their incorporation.

This guide, crafted from the perspective of a seasoned application scientist, provides an in-depth, objective comparison of mass spectrometry-based validation of ¹⁵N₅-GTP incorporation with other established alternatives. We will delve into the causality behind experimental choices, present detailed, self-validating protocols, and offer supporting experimental data to empower you to make informed decisions in your research.

The Gold Standard: Direct Validation by Native Mass Spectrometry

Native mass spectrometry has emerged as a powerful technique for studying non-covalent protein-ligand interactions, allowing for the analysis of intact protein complexes under near-physiological conditions.[1][2] This approach is particularly well-suited for unequivocally validating the incorporation of ¹⁵N₅-GTP into a target GTPase. The core principle lies in the detection of a precise mass shift in the intact protein corresponding to the mass difference between the unlabeled GTP and the ¹⁵N₅-labeled counterpart.

Causality of Experimental Choices

The decision to employ native mass spectrometry is driven by the need for direct, unambiguous evidence of incorporation without disrupting the non-covalent interaction between the GTPase and the nucleotide. Unlike traditional proteomics workflows that involve protein digestion and analysis of constituent peptides, native MS provides a holistic view of the intact protein-ligand complex. This is crucial as the binding of GTP is often transient and can be influenced by the protein's conformation. The use of a volatile buffer system, such as ammonium acetate, is critical to preserve the non-covalent interactions during the electrospray ionization process.[3]

Experimental Workflow: A Self-Validating System

The following protocol outlines a robust workflow for the validation of ¹⁵N₅-GTP incorporation using native mass spectrometry. The inherent self-validating nature of this protocol lies in the direct comparison of the mass spectra of the protein incubated with unlabeled GTP versus ¹⁵N₅-GTP. A clear and predictable mass shift is the definitive indicator of successful incorporation.

Caption: A schematic overview of the native mass spectrometry workflow for validating ¹⁵N₅-GTP incorporation.

Detailed Experimental Protocol: Native Mass Spectrometry

1. In Vitro GTP Loading Reaction:

• Objective: To facilitate the binding of either unlabeled or ¹⁵N₅-GTP to the purified GTPase.

• Materials:

  • Purified GTPase of interest (e.g., Ras, Rho)

  • Unlabeled GTP solution (10 mM)

  • ¹⁵N₅-GTP solution (10 mM)

  • Loading Buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 5 mM MgCl₂, 1 mM DTT, 10 mM EDTA)

  • Reaction Buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 10 mM MgCl₂, 1 mM DTT)

• Procedure:

  • Prepare two reaction tubes. To the "Control" tube, add the purified GTPase and unlabeled GTP to a final concentration of 10-50 µM and 1 mM, respectively, in Loading Buffer.

  • To the "Experimental" tube, add the purified GTPase and ¹⁵N₅-GTP to the same final concentrations in Loading Buffer.

  • Incubate both tubes at 30°C for 30 minutes to promote nucleotide exchange.

  • Stop the exchange reaction by adding MgCl₂ to a final concentration of 20 mM from a concentrated stock. This stabilizes the bound nucleotide.

  • Incubate on ice for 10 minutes.

2. Affinity Purification of the Protein-GTP Complex:

• Objective: To isolate the GTPase-GTP complex and remove unbound nucleotides.[4]

• Materials:

  • Appropriate affinity resin for the tagged GTPase (e.g., Ni-NTA for His-tagged, Glutathione agarose for GST-tagged).

  • Wash Buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM MgCl₂, 1 mM DTT).

  • Elution Buffer (specific to the affinity tag, e.g., Wash Buffer with 250 mM imidazole for His-tag, or with 10 mM reduced glutathione for GST-tag).

• Procedure:

  • Equilibrate the affinity resin with Wash Buffer.

  • Load the reaction mixtures from Step 1 onto the equilibrated resin.

  • Wash the resin extensively with Wash Buffer to remove unbound GTP.

  • Elute the protein-GTP complex using the appropriate Elution Buffer.

3. Native Mass Spectrometry Analysis:

• Objective: To determine the mass of the intact protein-GTP complex.[3][5]

• Materials:

  • Volatile buffer for buffer exchange (e.g., 100 mM Ammonium Acetate, pH 7.5).

  • Mass spectrometer capable of native protein analysis (e.g., Q-TOF or Orbitrap).

• Procedure:

  • Perform buffer exchange of the eluted protein-GTP complex into the volatile buffer using a suitable method (e.g., centrifugal filters).

  • Infuse the sample into the mass spectrometer using a nano-electrospray ionization (nESI) source.

  • Acquire mass spectra under "native" or "soft" ionization conditions to preserve the non-covalent complex.

  • Deconvolute the resulting charge state envelope to determine the mass of the intact protein.

4. Data Analysis:

• Objective: To compare the masses of the GTPase incubated with unlabeled and ¹⁵N₅-GTP.

• Procedure:

  • Process the raw mass spectra using appropriate software.

  • Compare the deconvoluted mass of the protein from the "Control" and "Experimental" samples.

  • A mass increase of approximately 5 Da in the experimental sample confirms the successful incorporation of one molecule of ¹⁵N₅-GTP.

Alternative Validation Methods: A Comparative Overview

While native mass spectrometry provides the most direct and definitive validation, other techniques can offer valuable, albeit indirect, evidence of GTPase activity and, by extension, nucleotide incorporation. The choice of method often depends on the specific experimental question, available instrumentation, and desired throughput.

Caption: A diagram illustrating the fundamental principles behind alternative methods for assessing GTPase activity.

Pull-Down Assays

• Principle: These assays exploit the specific interaction between the active, GTP-bound form of a GTPase and its downstream effector proteins.[6][7] The effector protein, often fused to an affinity tag (e.g., GST), is used as "bait" to "pull down" the active GTPase from a cell lysate or an in vitro reaction. The amount of pulled-down GTPase is then quantified by Western blotting.

• Advantages: Relatively simple, widely used, and does not require specialized equipment beyond standard molecular biology laboratory instruments.[6]

• Limitations: Semi-quantitative, can be prone to variability, and does not directly measure nucleotide incorporation but rather the functional consequence of being in the active state.[3]

Fluorescence-Based Assays

• Principle: These assays utilize fluorescently labeled GTP analogs (e.g., BODIPY-GTP or MANT-GTP) or rely on changes in the intrinsic tryptophan fluorescence of the GTPase upon nucleotide binding or hydrolysis.[8][9][10] The change in fluorescence intensity or polarization is monitored over time to determine the kinetics of nucleotide exchange or hydrolysis.

• Advantages: High-throughput compatible, allows for real-time kinetic measurements, and can be very sensitive.[10]

• Limitations: The fluorescent tag can potentially alter the binding affinity and hydrolysis rate of the nucleotide.[11] Intrinsic tryptophan fluorescence is not applicable to all GTPases.[1]

HPLC-Based Assays

• Principle: This method involves the separation and quantification of nucleotides (GTP and GDP) bound to the GTPase using high-performance liquid chromatography (HPLC).[12][13] The protein is first incubated with the nucleotide of interest, and after a defined time, the bound nucleotides are released, separated by HPLC, and quantified by UV or fluorescence detection.

• Advantages: Highly quantitative and can directly measure the ratio of GTP to GDP.[12]

• Limitations: Can be low-throughput, requires specialized HPLC equipment, and may not be sensitive enough to detect low levels of nucleotide binding.

NMR Spectroscopy

• Principle: Nuclear Magnetic Resonance (NMR) spectroscopy can be used to monitor the binding of ¹⁵N-labeled ligands to a protein.[14] Upon binding of ¹⁵N₅-GTP, changes in the chemical shifts of specific atoms in the protein (chemical shift perturbation) can be observed in a ¹H-¹⁵N HSQC spectrum, providing information about the binding site and affinity.

• Advantages: Provides detailed structural information about the binding event at atomic resolution.

• Limitations: Requires large amounts of isotopically labeled protein, is a low-throughput technique, and requires specialized high-field NMR spectrometers.

Quantitative Comparison of Validation Methods

The following table provides a semi-quantitative comparison of the different validation methods discussed. The values for sensitivity, cost, and time are estimates and can vary depending on the specific experimental setup and available resources.

Feature	Native Mass Spectrometry	Pull-Down Assay	Fluorescence-Based Assay	HPLC-Based Assay	NMR Spectroscopy
Principle	Direct mass detection of intact protein-ligand complex	Affinity capture of active GTPase	Change in fluorescence upon nucleotide interaction	Separation and quantification of nucleotides	Chemical shift perturbation upon ligand binding
Directness of Validation	High (Direct)	Low (Indirect)	Medium (Indirect)	Medium (Indirect)	High (Direct)
Sensitivity	High (pmol-fmol)	Medium (ng-µg)	Very High (nmol-pmol) [10]	Medium (pmol-nmol)	Low (µmol)
Quantitative Accuracy	Excellent	Semi-quantitative	Good (for kinetics)	Excellent [12]	Good (for affinity)
Throughput	Low	Medium	High	Low	Low
Time per Sample	2-4 hours	4-6 hours	1-2 hours	3-5 hours	>8 hours
Instrumentation Cost	High	Low	Medium	Medium	Very High
Key Advantage	Unambiguous, direct validation	Simplicity and accessibility	Real-time kinetics, high throughput	Direct nucleotide ratio measurement	Detailed structural information
Key Limitation	High cost, low throughput	Indirect, semi-quantitative	Potential for artifacts from fluorescent tags	Lower throughput, requires specialized equipment	Low throughput, high sample requirement

Conclusion: A Multi-faceted Approach to Validation

As a senior application scientist, I advocate for a nuanced approach to experimental design. While native mass spectrometry stands as the gold standard for the unequivocal validation of ¹⁵N₅-GTP incorporation due to its directness and accuracy, the choice of method should always be guided by the specific research question and available resources.

For high-throughput screening of compounds that may affect GTP binding, fluorescence-based assays are an excellent initial choice. Pull-down assays remain a valuable and accessible tool for routine qualitative assessment of GTPase activation. HPLC-based methods provide a robust quantitative measure of the GTP/GDP ratio, while NMR spectroscopy offers unparalleled insight into the structural details of the interaction.

Ultimately, a multi-faceted approach, potentially combining a high-throughput screening method with a more definitive validation technique like native mass spectrometry for lead compounds, will provide the most comprehensive and reliable data. By understanding the principles, advantages, and limitations of each method, researchers can confidently navigate the complexities of GTPase biology and accelerate their drug discovery efforts.

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• Yin, S., et al. (2023). Native mass spectrometry-directed drug discovery: Recent advances in investigating protein function and modulation. Drug Discovery Today, 28(5), 103548. [Link]

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• Global and targeted profiling of GTP-binding proteins in biological samples by mass spectrometry. (2021). Mass Spectrometry Reviews, 40(3), 215-235. [Link]

• Real-time detection of basal and stimulated G protein GTPase activity using fluorescent GTP analogues. (2003). Analytical Biochemistry, 321(2), 204-213. [Link]

• A direct fluorescence-based assay for RGS domain GTPase accelerating activity. (2001). Analytical Biochemistry, 295(2), 210-218. [Link]

• Various methods to detect small GTPase activation: from radioisotope-based methods to the Small GTPase ActIvitY ANalysing (SAIYAN) system. (2025). The Journal of Biochemistry, 177(5), 321-327. [Link]

• In vitro fluorescence assay to measure GDP/GTP exchange of guanine nucleotide exchange factors of Rho family GTPases. (2021). Biological Methods & Protocols, 7(1), bpab024. [Link]

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• A Homogenous Bioluminescent System for Measuring GTPase, GTPase Activating Protein, and Guanine Nucleotide Exchange Factor Activities. (2014). ASSAY and Drug Development Technologies, 12(4), 233-246. [Link]

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• Intact Protein MS Protocols. (n.d.). University of California Irvine Mass Spectrometry Facility. Retrieved January 3, 2026, from [Link]

• Comparing the Affinity of GTPase-binding Proteins using Competition Assays. (2015). Journal of Visualized Experiments, (104), e53254. [Link]

• Demonstration of protein-protein interaction specificity by NMR chemical shift mapping. (2000). Journal of Molecular Biology, 304(5), 907-912. [Link]

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A Researcher's Guide to Experimental Integrity: Unlabeled GTP as the Essential Control for ¹⁵N₅-GTP-Based Assays

Abstract

Stable isotope labeling, particularly with molecules like ¹⁵N₅-Guanosine Triphosphate (¹⁵N₅-GTP), has become a cornerstone for precise, quantitative analysis of GTP-binding proteins and their associated pathways using mass spectrometry. While the labeled molecule is the star of the show, its unlabeled counterpart, GTP, is the essential supporting actor that ensures the data is accurate, specific, and meaningful. This guide provides an in-depth comparison of ¹⁵N₅-GTP and unlabeled GTP, moving beyond the concept of a simple negative control to establish unlabeled GTP as a multi-functional tool for validating binding specificity, establishing baseline measurements, and ensuring biological relevance. We will explore the causality behind these experimental choices and provide actionable protocols for researchers in cellular signaling, enzymology, and drug discovery.

Introduction: The Central Role of GTP and the Need for Quantitative Precision

Guanosine Triphosphate (GTP) is a purine nucleotide vital to a multitude of fundamental cellular processes. It serves as a building block for RNA synthesis, a source of energy for protein synthesis and gluconeogenesis, and, most critically, as a molecular switch in signal transduction pathways.[1][2][3] G-proteins, which cycle between an active GTP-bound state and an inactive GDP-bound state, regulate everything from cell growth and differentiation to immune responses.[1][4][5]

Given this central role, accurately quantifying the binding and hydrolysis of GTP by specific proteins is paramount for understanding disease mechanisms and developing targeted therapeutics. Stable Isotope Labeling (SIL) coupled with mass spectrometry (MS) has emerged as a gold-standard technique for this purpose.[6][7] By replacing the five nitrogen atoms in the guanine base with the heavier ¹⁵N isotope, ¹⁵N₅-GTP can be used as an internal standard that is chemically identical to its endogenous counterpart but distinguishable by its mass.[6][8] This allows for highly accurate quantification, overcoming the variability inherent in sample preparation and instrument analysis.[9] However, the validity of any data generated with ¹⁵N₅-GTP is entirely dependent on the rigorous use of its unlabeled analog as a control.

Part 1: The Labeled Analyte vs. The Unlabeled Control

The fundamental difference between the two molecules is the mass. The five ¹⁵N atoms in ¹⁵N₅-GTP add approximately 5 Daltons to its mass compared to standard GTP. This mass difference is easily resolved by modern mass spectrometers, forming the basis of its utility.

Caption: Structural relationship between unlabeled and ¹⁵N₅-labeled GTP.

While chemically identical in their biological activity, their roles in an experimental context are distinct and complementary.

Feature	¹⁵N₅-GTP (The Tracer)	Unlabeled GTP (The Control)
Primary Role	Quantitative tracer, internal standard	Specificity validation, baseline determination, biological normalizer
Key Property	Known isotopic enrichment and concentration	Natural isotopic abundance, identical biological activity
Use Case	Spiked into samples to quantify endogenous GTP binding or enzymatic turnover.	Used in excess to outcompete ¹⁵N₅-GTP, defining specific vs. non-specific binding.
Measurement	Signal intensity of the heavy isotope peak in MS.	Signal intensity of the light isotope peak; used to define background and confirm system response.

Part 2: The Multifaceted Roles of Unlabeled GTP as a Control

Using unlabeled GTP is not merely about establishing a "zero point." It is a critical component of a self-validating experimental system, providing confidence in the final quantitative data.

The Specificity Control: Validating the Biological Interaction

The most crucial role for unlabeled GTP is in competition assays. The central assumption of an ¹⁵N₅-GTP binding experiment is that the labeled molecule is binding specifically to the active site of the target protein (e.g., a GTPase). However, non-specific binding to the protein surface, reaction tubes, or other cellular components can occur. A competition experiment directly tests this assumption.

By incubating the system with a fixed concentration of ¹⁵N₅-GTP and increasing concentrations of unlabeled GTP, the specific binding of the labeled molecule should be progressively reduced as the unlabeled, "cold" competitor occupies the binding sites.[10] If the ¹⁵N₅-GTP signal does not decrease with an excess of unlabeled GTP, it indicates that the observed binding is non-specific and the assay is invalid.

Caption: Principle of a competition assay to confirm binding specificity.

The Baseline Control: Correcting for Natural Isotope Abundance

Mass spectrometers measure the ratio of mass to charge. Unlabeled GTP does not produce a single peak; it produces an isotopic distribution due to the natural abundance of heavy isotopes like ¹³C and ¹⁵N. When quantifying ¹⁵N₅-GTP, it is essential to know the contribution of the natural isotopic tail from the unlabeled pool to the signal of the labeled analyte.[8] Running an unlabeled GTP-only sample allows researchers to measure this baseline isotopic profile and perform the necessary corrections, ensuring that the signal attributed to ¹⁵N₅-GTP is not artificially inflated.

The Biological Activity Control: Ensuring System Integrity

Before embarking on quantitative studies with an expensive labeled reagent, it is critical to confirm that the biological system is behaving as expected. For instance, in a G-protein coupled receptor (GPCR) activation assay, one must first confirm that the receptor of interest responds to its natural ligand (unlabeled GTP).[11][12][13] By running a dose-response curve with unlabeled GTP, researchers can establish the EC₅₀ and Eₘₐₓ for the system, providing a benchmark against which the activity of ¹⁵N₅-GTP can be compared and validating that the assay conditions are optimal.

Part 3: Experimental Protocols

The following protocols provide a framework for integrating unlabeled GTP as a control in common experimental workflows.

Protocol 1: In Vitro Competition Assay for Binding Specificity

This protocol determines the specificity of ¹⁵N₅-GTP binding to a purified GTPase.

Methodology:

• Prepare Reaction Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 5 mM MgCl₂, 1 mM DTT.

• Prepare Reagents:

  • Purified GTPase of interest to a final concentration of 1 µM.

  • ¹⁵N₅-GTP stock solution, for a fixed final concentration of 100 nM.

  • Unlabeled GTP stock solution for a serial dilution (e.g., final concentrations from 0 nM to 100 µM).

• Set up Reactions: In a 96-well plate, combine the reaction buffer, purified GTPase, and the fixed concentration of ¹⁵N₅-GTP.

• Add Competitor: Add the varying concentrations of unlabeled GTP to the wells. Include a "no competitor" control (0 nM unlabeled GTP) and a "no protein" control.

• Incubate: Incubate the plate at room temperature for 30 minutes to allow binding to reach equilibrium.

• Separate Bound from Unbound: Use a suitable method to separate the protein-GTP complex from free GTP. A common method is filtration using a nitrocellulose membrane that binds protein.[12]

• Wash: Quickly wash the membrane with ice-cold reaction buffer to remove unbound nucleotides.

• Elute and Analyze: Elute the bound GTP from the protein and analyze the relative amounts of ¹⁵N₅-GTP via LC-MS.

Expected Results:

[Unlabeled GTP] (µM)	Detected ¹⁵N₅-GTP Signal (Arbitrary Units)	% Inhibition
0 (Control)	50,000	0%
0.1	24,500	51%
1	6,000	88%
10	1,500	97%
100	550	98.9%

The data clearly shows that as the concentration of unlabeled GTP increases, it effectively displaces the labeled ¹⁵N₅-GTP, confirming that the binding is specific to the GTP binding pocket.

Protocol 2: Quantitative GTP-Binding Assay Using ¹⁵N₅-GTP as a Spike-In Standard

This protocol quantifies the amount of endogenous GTP bound to a target protein immunoprecipitated from cell lysate.

Methodology:

• Cell Culture and Lysis: Culture cells under desired experimental conditions (e.g., with and without a stimulus). Lyse the cells in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

• Immunoprecipitation (IP): Incubate the cell lysate with an antibody specific to the protein of interest to capture the protein and its bound ligands.

• Spike-In Internal Standard: After washing the IP beads to remove non-specific binders, resuspend them in a buffer containing a known, fixed concentration of ¹⁵N₅-GTP (e.g., 50 pmol). This ¹⁵N₅-GTP serves as the internal standard.[6][14]

• Elution: Elute the protein and its bound nucleotides (both endogenous unlabeled GTP and the spiked-in ¹⁵N₅-GTP) from the IP beads.

• Sample Preparation for MS: Process the eluate to prepare it for mass spectrometry analysis (e.g., protein precipitation followed by solid-phase extraction of the nucleotides).

• LC-MS/MS Analysis: Analyze the sample by high-resolution mass spectrometry to measure the peak areas for both unlabeled GTP and ¹⁵N₅-GTP.

• Quantification: Calculate the amount of endogenous GTP by comparing its peak area to the peak area of the known amount of the ¹⁵N₅-GTP internal standard. A control sample processed with unlabeled GTP instead of the labeled version should be run to establish the baseline.

Caption: Workflow for quantitative analysis using a ¹⁵N₅-GTP spike-in standard.

Conclusion

In the pursuit of high-quality, reproducible scientific data, the importance of rigorous controls cannot be overstated. When working with ¹⁵N₅-GTP for quantitative mass spectrometry, unlabeled GTP is not an optional add-on but a foundational requirement for experimental success. It serves as the ultimate arbiter of binding specificity through competition, provides the necessary baseline for accurate isotopic correction, and confirms the biological integrity of the experimental system. By embracing the multifaceted roles of unlabeled GTP, researchers can ensure their data is not only precise but also unequivocally trustworthy, accelerating insights in both basic research and therapeutic development.

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A Senior Application Scientist's Guide to 15N Isotopic Labeling in RNA NMR Spectroscopy

For researchers navigating the intricate world of RNA structural biology, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool, offering atomic-resolution insights into molecular structure and dynamics in solution.[1][2] However, the inherent properties of RNA—with its four-letter alphabet of nucleotides—present a significant challenge: severe spectral overlap.[1][3][4] This guide provides an in-depth comparison of NMR spectra obtained from unlabeled versus uniformly 15N-labeled RNA, offering the technical rationale and experimental protocols necessary for researchers to harness the power of isotopic labeling in their own work.

The Fundamental Challenge: Spectral Crowding in Unlabeled RNA NMR

Standard one-dimensional (1D) ¹H NMR of an unlabeled RNA molecule provides a foundational view of its structure, particularly through the imino protons of guanine (G) and uracil (U). These protons, involved in Watson-Crick (A-U, G-C) or wobble (G-U) base pairs, are protected from rapid exchange with the solvent and resonate in a distinct downfield region of the spectrum (typically 10-15 ppm).[5][6] The presence of these signals is a direct indicator of secondary structure formation.

However, the utility of 1D ¹H NMR quickly diminishes as the size of the RNA increases.[3][4] RNAs are composed of only four nucleotide building blocks, leading to poor chemical shift dispersion.[1][3] As seen in Figure 1B from a study in Chemical Reviews, signal overlap and line broadening worsen dramatically with increasing RNA size, making it nearly impossible to resolve and assign individual proton signals in even moderately sized molecules.[3] This spectral crowding is the primary bottleneck in studying the structure of unlabeled RNAs larger than ~30 nucleotides by NMR.[2][4]

The Solution: Resolving Ambiguity with 15N Labeling

The strategic incorporation of the NMR-active stable isotope, Nitrogen-15 (¹⁵N), provides a powerful solution to the problem of spectral overlap.[1][2][7] While the naturally abundant ¹⁴N isotope has a nuclear spin of 1 and a large quadrupole moment that leads to broad lines, the ¹⁵N isotope is a spin-1/2 nucleus, which results in very narrow, sharp spectral lines.[1][7]

This property enables the use of multidimensional heteronuclear NMR experiments, most notably the 2D ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) experiment.[8][9]

The Power of the ¹H-¹⁵N HSQC Experiment

The ¹H-¹⁵N HSQC experiment is the cornerstone of NMR studies on ¹⁵N-labeled RNA.[8] It generates a 2D spectrum that correlates the chemical shift of each proton with the chemical shift of the nitrogen atom to which it is directly attached.[9][10] Instead of a single crowded dimension of proton signals, the peaks are spread across a second nitrogen dimension.[11]

Key Advantages of ¹⁵N Labeling:

• Dramatically Increased Resolution: By spreading the congested imino proton signals into a second dimension based on the attached ¹⁵N chemical shift, spectral overlap is significantly reduced.[11][12]

• Unambiguous Assignments: Each G and U imino group yields a unique cross-peak, creating a "fingerprint" of the RNA's secondary structure.[9] The characteristic ¹⁵N chemical shifts for different base pair types (e.g., G-C vs. A-U) further aid in resonance assignment.[5]

• Access to Advanced Experiments: ¹⁵N labeling is a prerequisite for a wide array of 3D and 4D NMR experiments (e.g., ¹⁵N-edited NOESY-HSQC) that are essential for determining the three-dimensional structure of larger RNAs.[4][8] These experiments allow for the measurement of through-space interactions (Nuclear Overhauser Effects, NOEs) between protons that are distant in the sequence but close in 3D space.[8]

The conceptual difference between the spectra of unlabeled and ¹⁵N-labeled RNA is visualized in the diagram below.

Caption: Conceptual shift from a crowded 1D ¹H spectrum to a resolved 2D ¹H-¹⁵N HSQC spectrum.

Quantitative Spectral Comparison

The following table summarizes the key differences in the information obtained from unlabeled and ¹⁵N-labeled RNA samples.

Parameter	Unlabeled RNA	Uniformly ¹⁵N-Labeled RNA
Primary Experiment	1D ¹H NMR, 2D ¹H-¹H NOESY	2D ¹H-¹⁵N HSQC, ¹⁵N-edited NOESY
Nuclei Observed	¹H	¹H, ¹⁵N
¹H Imino Shift Range	~10 - 15 ppm[5][6]	~10 - 15 ppm
¹⁵N Imino Shift Range	N/A	~140 - 165 ppm (G), ~155 - 170 ppm (U)
Resolution	Low to moderate; severe overlap for RNAs >30 nt[4]	High; individual imino sites resolved[11]
Assignment Confidence	Low to moderate; ambiguous for larger systems	High; unambiguous fingerprint of secondary structure[9]
Structural Information	Basic secondary structure elements	Detailed secondary structure, enables 3D structure determination
Size Limitation	~ <20 kDa (<60 nt)[3]	Enables study of much larger RNAs (>60 nt)[1][4]

Experimental Protocol: Preparation of RNA for NMR Analysis

The most common method for producing the quantities of RNA required for NMR studies is in vitro transcription using T7 RNA polymerase.[2][8][13] The process is nearly identical for producing unlabeled and ¹⁵N-labeled samples, with the critical difference being the source of the ribonucleoside 5'-triphosphates (rNTPs).

Caption: Workflow for preparing unlabeled and ¹⁵N-labeled RNA samples for NMR spectroscopy.

Step-by-Step Methodology

• DNA Template Preparation: A linear double-stranded DNA template is required, containing a T7 RNA polymerase promoter sequence followed by the target RNA sequence. This is typically generated by PCR amplification or plasmid linearization.[8]

• In Vitro Transcription (IVT) Reaction:

  • Causality: T7 RNA polymerase synthesizes RNA using the DNA template. The reaction requires a buffer, magnesium chloride (a critical cofactor for the polymerase), the four rNTPs, and the polymerase enzyme itself.[13]

  • For Unlabeled RNA: Use standard, commercially available rNTPs (ATP, UTP, GTP, CTP).

  • For ¹⁵N-Labeled RNA: Substitute the standard rNTPs with commercially available, uniformly ¹⁵N-labeled rNTPs.[8][14] These are significantly more expensive, which is a key consideration for experimental design.[2][15]

  • Protocol: A typical 20 mL transcription reaction may contain: 40 mM Tris-HCl (pH 8.0), 25 mM MgCl₂, 10 mM DTT, 2 mM spermidine, 0.01% Triton X-100, 5 mM of each rNTP, ~1 µM DNA template, and an optimized concentration of purified T7 RNA polymerase. Incubate at 37°C for 3-4 hours.

• Purification:

  • Causality: The IVT reaction produces the desired full-length RNA, but also abortive short transcripts and unincorporated NTPs. High-purity samples are essential for high-quality NMR spectra.

  • Protocol: The most common purification method is denaturing polyacrylamide gel electrophoresis (dPAGE).[8] The reaction mixture is run on a high-percentage urea gel, the band corresponding to the full-length RNA is visualized by UV shadowing, excised, and the RNA is eluted from the gel matrix. Anion-exchange chromatography is an alternative high-resolution method.

• Sample Preparation for NMR:

  • Causality: The purified RNA must be in a low-salt buffer suitable for NMR spectroscopy to prevent interference and ensure sample stability.

  • Protocol: The purified RNA is desalted and buffer-exchanged into an appropriate NMR buffer (e.g., 10 mM sodium phosphate, 0.1 mM EDTA, pH 6.5). This is typically achieved by extensive dialysis or size-exclusion chromatography. The sample is then concentrated to a final concentration of 0.2–2.0 mM.[2][13] For observing exchangeable imino protons, the final sample is dissolved in a 90% H₂O / 10% D₂O mixture.

Concluding Insights for the Researcher

The decision to use ¹⁵N labeling is a trade-off between experimental cost and the required level of structural detail.

• Choose Unlabeled RNA for:

  • Small RNAs (<20 nucleotides) where 1D and 2D ¹H-¹H spectra may be sufficient for assignment.[4]

  • Initial screening to confirm folding and sample quality via 1D ¹H imino spectra.

  • Studies where only a general confirmation of secondary structure is needed.

• Choose ¹⁵N-Labeled RNA for:

  • Any RNA larger than ~30 nucleotides where spectral overlap becomes prohibitive.[2][4]

  • High-resolution secondary structure mapping.

  • As a prerequisite for 3D structure determination.[8]

  • Investigating RNA-ligand or RNA-protein interactions, where chemical shift perturbations in the ¹H-¹⁵N HSQC spectrum can map binding interfaces.[14]

By overcoming the fundamental limitation of spectral crowding, ¹⁵N isotopic labeling transforms RNA NMR from a technique limited to small oligomers into a powerful tool capable of elucidating the structure and dynamics of complex biological RNAs, paving the way for a deeper understanding of their function and for structure-based drug design.

References

• Isotope Labels Combined with Solution NMR Spectroscopy Make Visible the Invisible Conformations of Small-to-Large RNAs. Accounts of Chemical Research.
• RNA probabilistic assignment of imino resonance shifts. Journal of Biomolecular NMR.
• Isotope-Labeled RNA Building Blocks for NMR Structure and Dynamics Studies. Molecules.
• Identification of RNA Base Pairs and Complete Assignment of Nucleobase Resonances by Proton-Detected Solid-State NMR Spectroscopy at 100 kHz MAS.
• Stable Isotopes Relevant to RNA NMR Spectroscopy.
• Isotope Labels Combined with Solution NMR Spectroscopy Make Visible the Invisible Conformations of Small-to-Large RNAs. Chemical Reviews.
• Database proton NMR chemical shifts for RNA signal assignment and valid
• Nucleic Acid NMR. Chemical Shifts. IMSERC.
• Applications of NMR to structure determination of RNAs large and small. Journal of Magnetic Resonance.
• Synthesis of RNA with Selective Isotopic Labels for NMR Structural Studies. DSpace@MIT.
• Rapid preparation of RNA samples for NMR spectroscopy and X-ray crystallography. Nucleic Acids Research.
• A Comparative Guide to Cross-Validation of NMR and Mass Spectrometry for ¹⁵N-Labeled RNA Analysis. BenchChem.
• DNP-Enhanced Magic Angle Spinning Solid-State NMR Spectroscopy to Determine RNA–Ligand Interactions. Journal of the American Chemical Society.
• Site-specific isotope labeling of long RNA for structural and mechanistic studies. Nucleic Acids Research.
• NMR Characterization of RNA Small Molecule Interactions. Molecules.
• Correlation of nucleotide base and sugar protons in a 15N-labeled HIV-1 RNA oligonucleotide by 1H-15N HSQC experiments. Journal of Magnetic Resonance.
• 1H-15N HSQC.
• Isotope Labels Combined with Solution NMR Spectroscopy Make Visible the Invisible Conformations of Small-to-Large RNAs.
• RNA sample prepar
• Isotope labeling strategies for NMR studies of RNA. Progress in Nuclear Magnetic Resonance Spectroscopy.
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• 1H-15N HSQC. University of Maryland Department of Chemistry and Biochemistry.

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advantages of 15N5 labeling over other isotopic labels for RNA

<-48> ## Decoding RNA Complexity: The Strategic Advantage of ¹⁵N₅ Labeling in NMR Spectroscopy

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of RNA structural biology, nuclear magnetic resonance (NMR) spectroscopy stands as a powerful technique for elucidating the three-dimensional structures and dynamics of RNA molecules in solution.[1] However, as the size of RNA molecules increases, so does the complexity of their NMR spectra, leading to severe signal overlap that can obscure crucial structural details.[1][2][3] To overcome this challenge, researchers employ a variety of isotopic labeling strategies. Among these, selective ¹⁵N₅ labeling of purine and pyrimidine bases has emerged as a highly effective approach for simplifying spectra and sharpening signals, providing a clearer window into RNA architecture and function.

This guide provides an in-depth comparison of ¹⁵N₅ labeling with other common isotopic labeling techniques, such as uniform ¹³C/¹⁵N labeling, deuteration, and segmental labeling. We will explore the fundamental principles behind each method, present supporting experimental data, and offer a detailed protocol for producing ¹⁵N₅-labeled RNA, empowering researchers to make informed decisions for their specific experimental needs.

The Challenge of RNA NMR: A Tale of Crowded Spectra

Unlike proteins, which are composed of 20 different amino acids with diverse chemical properties, RNA is built from only four nucleotides. This limited chemical diversity results in poor chemical shift dispersion in NMR spectra, meaning that signals from different nuclei often resonate at very similar frequencies, leading to significant overlap, especially in larger RNAs.[2][4] This "spectral crowding" is a major bottleneck in RNA structure determination by NMR.[1] Isotopic labeling, the process of replacing naturally abundant isotopes (like ¹²C and ¹⁴N) with NMR-active isotopes (like ¹³C and ¹⁵N), is essential to resolve this issue.[5]

¹⁵N₅ Labeling: A Precision Tool for Spectral Simplification

¹⁵N₅ labeling involves the specific incorporation of the ¹⁵N isotope at all five nitrogen positions within the guanine (N1, N2, N3, N7, N9) and uracil (N1, N3) or cytosine (N1, N3, N4) bases, and all five in adenine (N1, N3, N6, N7, N9). This targeted labeling strategy offers a distinct advantage: it allows for the observation of protons directly bonded to nitrogen atoms, such as the imino protons involved in Watson-Crick base pairing, without introducing the additional complexity of ¹³C couplings.

The primary benefit of ¹⁵N₅ labeling is the dramatic simplification of the ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) spectrum. This 2D NMR experiment correlates the chemical shifts of protons with the nitrogens to which they are attached. In a uniformly ¹³C/¹⁵N-labeled RNA, the HSQC spectrum can still be crowded due to the sheer number of signals. By exclusively labeling the nitrogen atoms, ¹⁵N₅ labeling effectively "filters out" the carbon-attached protons, leading to a much cleaner spectrum where the signals from imino and amino protons are clearly resolved. This is particularly crucial for studying the secondary structure and dynamics of RNA, as imino protons are direct reporters of base pairing.

Comparative Analysis: ¹⁵N₅ Labeling vs. The Alternatives

The choice of an isotopic labeling strategy depends heavily on the specific biological question being addressed, the size of the RNA, and available resources. Here, we compare ¹⁵N₅ labeling with other widely used methods.

Labeling Strategy	Primary Information Obtained	Spectral Complexity	Key Advantages	Key Disadvantages
¹⁵N₅ Labeling	Base pairing, imino/amino proton environments, RNA-protein interactions at the base.	Low	Excellent spectral simplification, ideal for studying secondary structure and dynamics.	Provides limited information on the ribose sugar and phosphate backbone.
Uniform ¹³C/¹⁵N Labeling	Complete structural information (base, sugar, and backbone).	High	Enables a wide range of multidimensional NMR experiments for full structure determination.[6][7]	Can lead to severe spectral overlap in larger RNAs; ¹³C-¹³C scalar couplings can broaden signals.[1]
Deuterium (²H) Labeling	Sharper lines for larger RNAs.	Reduced (proton dimension)	Significantly reduces dipolar relaxation, leading to narrower linewidths and improved resolution for high molecular weight systems.[8][9]	Loss of proton-proton NOE information, which is crucial for distance restraints.
Segmental Labeling	Structure of specific domains within a large RNA.	Very Low (for the labeled segment)	Drastically simplifies spectra by labeling only a portion of the molecule, enabling the study of very large RNAs.[2][10][11]	Technically challenging, requiring enzymatic or chemical ligation of RNA fragments.[3][11]

¹⁵N₅ vs. Uniform ¹³C/¹⁵N Labeling

Uniform ¹³C/¹⁵N labeling is the workhorse for determining the complete three-dimensional structure of small to medium-sized RNAs.[6][7] It allows for a suite of powerful triple-resonance NMR experiments that correlate the chemical shifts of ¹H, ¹³C, and ¹⁵N nuclei, providing the necessary information to trace the entire molecular structure. However, for larger RNAs, the sheer number of signals and the presence of ¹³C-¹³C scalar couplings can lead to significant line broadening and spectral crowding, making resonance assignment a formidable task.[1]

¹⁵N₅ labeling, in contrast, offers a more targeted approach. By focusing solely on the nitrogen atoms, it provides a simplified yet highly informative view of the RNA's secondary structure and the local environment of the bases. This makes it an excellent choice for:

• Rapidly assessing the secondary structure of an RNA.

• Studying RNA dynamics and conformational changes.

• Mapping the binding interface of RNA-protein complexes. [5]

¹⁵N₅ vs. Deuteration

Deuteration, the substitution of hydrogen with its heavier isotope deuterium (²H), is a powerful technique for studying large biomolecules.[8][9] By replacing non-exchangeable protons with deuterium, the dominant ¹H-¹H dipolar relaxation pathways are removed, resulting in significantly sharper NMR signals.[9] This is particularly beneficial for RNAs larger than 40 nucleotides.[12]

While deuteration is highly effective at improving spectral resolution, it comes at the cost of losing valuable structural information derived from proton-proton Nuclear Overhauser Effects (NOEs), which are essential for determining internuclear distances. ¹⁵N₅ labeling, on the other hand, preserves all proton signals associated with the nitrogen bases, allowing for the detection of NOEs between imino, amino, and aromatic protons, which are critical for defining the geometry of base pairs and stacking interactions.

¹⁵N₅ vs. Segmental Labeling

For very large RNAs or RNA complexes that are intractable even with advanced labeling techniques, segmental labeling offers a "divide and conquer" strategy.[2][11] This method involves isotopically labeling only a specific segment or domain of the RNA molecule, while the rest remains unlabeled.[3][10][11] This dramatically reduces the number of signals in the NMR spectrum, allowing for detailed structural analysis of the labeled region within the context of the entire molecule.[11]

The main drawback of segmental labeling is the technical complexity of preparing the samples, which typically involves the enzymatic or chemical ligation of separately prepared RNA fragments.[3][11] ¹⁵N₅ labeling, being a uniform labeling strategy for the entire molecule, is experimentally more straightforward to implement.

Experimental Workflow & Protocol

The production of ¹⁵N₅-labeled RNA for NMR studies is most commonly achieved through in vitro transcription using T7 RNA polymerase.[1][2] This method allows for the efficient incorporation of isotopically labeled nucleotide triphosphates (NTPs) into the growing RNA chain.

Diagram: In Vitro Transcription Workflow for ¹⁵N₅-Labeled RNA

Caption: Workflow for producing ¹⁵N₅-labeled RNA.

Step-by-Step Protocol for In Vitro Transcription of ¹⁵N₅-Labeled RNA

This protocol provides a general framework for the synthesis of ¹⁵N₅-labeled RNA. Optimization of reaction conditions may be necessary for specific RNA sequences.

Materials:

• Linearized plasmid DNA or PCR-generated DNA template containing a T7 promoter upstream of the RNA sequence of interest.

• ¹⁵N₅-labeled rNTPs (rATP, rUTP, rGTP, rCTP)

• T7 RNA Polymerase

• 10x Transcription Buffer (typically contains Tris-HCl, MgCl₂, spermidine, DTT)

• RNase Inhibitor

• DNase I (RNase-free)

• Denaturing polyacrylamide gel electrophoresis (PAGE) supplies

• Elution buffer (e.g., TE buffer)

• Sterile, RNase-free water, tubes, and pipette tips

Procedure:

• Assemble the Transcription Reaction:

  • In a sterile, RNase-free microcentrifuge tube on ice, combine the following in order:

    • RNase-free water to the final volume

    • 10x Transcription Buffer

    • ¹⁵N₅-labeled rNTPs (to a final concentration of ~2-5 mM each)

    • RNase Inhibitor (e.g., 40 units)

    • Linearized DNA template (~1 µg per 20 µL reaction)

    • T7 RNA Polymerase (e.g., 50 units)

  • Mix gently by pipetting and centrifuge briefly to collect the contents.

• Incubation:

  • Incubate the reaction at 37°C for 2-4 hours. For difficult templates, incubation time can be extended overnight.

• DNase Treatment:

  • Add 1 µL of RNase-free DNase I to the reaction mixture.

  • Incubate at 37°C for 15-30 minutes to digest the DNA template.

• RNA Purification:

  • Stop the reaction by adding an equal volume of 2x formamide loading buffer.

  • Heat the sample at 95°C for 3-5 minutes to denature the RNA.

  • Purify the RNA transcript by denaturing PAGE. The percentage of the gel will depend on the size of the RNA.

  • Visualize the RNA band by UV shadowing.

  • Excise the gel slice containing the RNA.

• Elution and Desalting:

  • Crush the gel slice and elute the RNA overnight at 4°C in an appropriate elution buffer.

  • Separate the eluted RNA from the gel fragments.

  • Desalt and concentrate the RNA using a centrifugal filter unit appropriate for the RNA size.

• Sample Preparation for NMR:

  • Exchange the RNA into the desired NMR buffer (e.g., 10 mM sodium phosphate, pH 6.5, 50 mM NaCl in 90% H₂O/10% D₂O).

  • Determine the final RNA concentration and transfer to an NMR tube.

Conclusion: Making an Informed Choice

The strategic selection of an isotopic labeling scheme is paramount for the successful application of NMR spectroscopy to unravel the complexities of RNA structure and function. ¹⁵N₅ labeling offers a powerful and elegant solution to the pervasive problem of spectral crowding, particularly for medium to large-sized RNAs. By providing a simplified, high-resolution view of the base-pairing interactions and the local environment of the nucleobases, this technique is an invaluable tool for studying RNA secondary structure, dynamics, and interactions with proteins and other ligands. While it does not provide the comprehensive structural information of uniform ¹³C/¹⁵N labeling, its ability to deliver clear, unambiguous data on key structural features makes it an essential component of the modern RNA NMR toolkit. By carefully considering the specific research question and the size of the RNA system, researchers can leverage the distinct advantages of ¹⁵N₅ labeling to gain deeper insights into the dynamic world of RNA biology.

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• Scott, L. G. (1998). Synthesis of RNA with Selective Isotopic Labels for NMR Structural Studies. DSpace@MIT. [Link]

• Helmling, C., Slynko, I., & Schwalbe, H. (2008). Multiple segmental and selective isotope labeling of large RNA for NMR structural studies. Nucleic Acids Research, 36(11), e66. [Link]

• Wüthrich, K. (2012). Isotope Labeling and Segmental Labeling of Larger RNAs for NMR Structural Studies. SpringerLink. [Link]

• Le, T., & Al-Hashimi, H. M. (2021). Isotope-Labeled RNA Building Blocks for NMR Structure and Dynamics Studies. Molecules, 26(18), 5585. [Link]

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• Marchanka, A., & Bütikofer, M. (2021). DNP-Enhanced Magic Angle Spinning Solid-State NMR Spectroscopy to Determine RNA–Ligand Interactions. Journal of the American Chemical Society, 143(51), 21574–21586. [Link]

• Lu, K., Miyazaki, Y., & Summers, M. F. (2010). Isotope labeling strategies for NMR studies of RNA. ResearchGate. [Link]

• Nikonowicz, E. P., Sirr, A., Legault, P., Jucker, F. M., Baer, L. M., & Pardi, A. (1992). Preparation of 13C and 15N labelled RNAs for heteronuclear multi-dimensional NMR studies. Nucleic Acids Research, 20(17), 4507–4513. [Link]

• Unknown Author. (n.d.). RNA amplification and labeling of RNA probes. University of Rochester Medical Center. [Link]

• Electronic Spec. (2024). The Role of Nitrogen-15 in NMR Spectroscopy for Molecular Structure Analysis. LinkedIn. [Link]

• Hennig, M., & Williamson, J. R. (2010). Selective deuteration of an RNA:RNA complex for structural analysis using small-angle scattering. Journal of Biomolecular NMR, 46(1), 113–125. [Link]

• Rio, D. C. (2014). Synthesis and Labeling of RNA In Vitro. Cold Spring Harbor Protocols, 2014(10), pdb.prot082937. [Link]

• Marchanka, A., & Bütikofer, M. (2021). Strategies for RNA Resonance Assignment by 13C/15N- and 1H-Detected Solid-State NMR Spectroscopy. Frontiers in Molecular Biosciences, 8, 792942. [Link]

• Nikonowicz, E. P., Sirr, A., Legault, P., Jucker, F. M., Baer, L. M., & Pardi, A. (1992). Preparation of 13C and 15N Labelled RNAs for Heteronuclear Multi-dimensional NMR Studies. ResearchGate. [Link]

• Nilsen, T. W., & Rio, D. C. (2012). In Vitro Transcription of Labeled RNA: Synthesis, Capping, and Substitution. ResearchGate. [Link]

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• CUSABIO. (n.d.). How to Choose Between 13C and 15N Labeled Amino Acids? A Complete Guide for Researchers. CUSABIO. [Link]

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A Senior Application Scientist's Guide to the Quantitative Comparison of G-protein Activity with ¹⁵N₅-GTP

For researchers, scientists, and drug development professionals, accurately quantifying G-protein activation is a cornerstone of modern pharmacology. It is the primary functional readout for G-protein-coupled receptors (GPCRs), the largest family of druggable targets in the human genome.[1][2] The choice of assay can profoundly impact the interpretation of compound efficacy, potency, and the fundamental understanding of receptor signaling.

This guide provides an in-depth, objective comparison of methodologies to measure G-protein activity. We will delve into the well-established "gold standard," the [³⁵S]GTPγS binding assay, and contrast it with a cutting-edge, albeit currently conceptual, approach utilizing stable isotope-labeled ¹⁵N₅-GTP coupled with mass spectrometry. Furthermore, we will contextualize these biochemical assays with live-cell techniques like BRET and FRET to provide a holistic view of the available toolkit. Our focus is not merely on protocols but on the causality behind experimental choices, empowering you to select and optimize the most appropriate method for your research questions.

The G-Protein Activation Cycle: The Foundation of Measurement

At its core, GPCR signaling is a nucleotide exchange-driven molecular switch.[3] In its inactive state, the Gα subunit of the heterotrimeric G-protein is bound to Guanosine Diphosphate (GDP). Upon agonist binding, the GPCR undergoes a conformational change, acting as a Guanine Nucleotide Exchange Factor (GEF) for the G-protein. This catalyzes the release of GDP, the rate-limiting step in G-protein activation, allowing the more abundant Guanosine Triphosphate (GTP) to bind.[3] This binding event triggers the dissociation of the Gα-GTP subunit from the Gβγ dimer, both of which then modulate downstream effectors. The intrinsic GTPase activity of the Gα subunit eventually hydrolyzes GTP back to GDP, terminating the signal and allowing the heterotrimer to reform.[2] All quantitative assays for G-protein activity are designed to measure a facet of this cycle, most commonly the binding of GTP or its analogs.

Caption: The canonical G-protein activation and deactivation cycle.

I. The Gold Standard: [³⁵S]GTPγS Binding Assay

For decades, the [³⁵S]GTPγS binding assay has been the benchmark for quantifying G-protein activation in membrane preparations.[2][4] Its strength lies in its direct measurement of a proximal event in the signaling cascade.[2] The assay utilizes a radiolabeled, slowly hydrolyzable GTP analog, [³⁵S]GTPγS. Because it is resistant to the Gα subunit's intrinsic GTPase activity, it remains bound long enough for quantification, providing a stable measure of receptor-mediated nucleotide exchange.[4][5]

Causality Behind the Protocol

The protocol is designed to isolate the receptor-dependent nucleotide exchange from basal activity. The choice of a non-hydrolyzable analog is critical; using [³⁵S]GTP would result in rapid hydrolysis and loss of signal.[5] The inclusion of unlabeled GDP in the assay buffer is a key self-validating step; it helps to maintain the G-protein in its inactive state, thereby reducing basal (agonist-independent) [³⁵S]GTPγS binding and improving the signal-to-noise ratio.

Experimental Protocol: [³⁵S]GTPγS Binding Assay

This protocol is adapted from established methodologies for GPCRs expressed in cell culture.[5][]

1. Membrane Preparation: a. Culture cells (e.g., HEK293) expressing the GPCR of interest to ~80-90% confluency. For a complete experiment, at least 3 x 10 cm plates are recommended.[5][] b. Harvest cells by gentle scraping into ice-cold PBS and centrifuge at 500 x g for 5 minutes at 4°C. c. Resuspend the cell pellet in ice-cold homogenization buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EGTA, pH 7.4) with protease inhibitors. d. Lyse the cells using a Dounce homogenizer or by sonication on ice. e. Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and intact cells. f. Collect the supernatant and perform a high-speed centrifugation at 40,000 x g for 30 minutes at 4°C to pellet the membranes. g. Resuspend the membrane pellet in assay buffer, determine protein concentration (e.g., via Bradford assay), and store at -80°C.

2. Binding Assay: a. Prepare the assay buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 µM GDP, 1 mM DTT, 0.1% BSA, pH 7.4. b. On ice, prepare reaction tubes for total binding, non-specific binding, and each agonist concentration. c. Add 5-20 µg of membrane protein to each tube. d. Add the desired concentrations of agonist (or buffer for basal binding). For non-specific binding, add a high concentration of unlabeled GTPγS (e.g., 10 µM). e. Initiate the reaction by adding the radiolabeled ligand, [³⁵S]GTPγS, to a final concentration of ~0.1 nM.[2] f. Incubate at 30°C for 60-90 minutes to allow the reaction to reach equilibrium.

3. Termination and Quantification: a. Terminate the reaction by rapid filtration through glass fiber filters (e.g., Whatman GF/C) using a cell harvester. This separates the membrane-bound [³⁵S]GTPγS from the free ligand in solution. b. Wash the filters rapidly with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4) to remove unbound radioactivity. c. Place the filters in scintillation vials, add scintillation cocktail, and quantify the bound radioactivity using a liquid scintillation counter.[5][]

4. Data Analysis: a. Subtract the counts from the non-specific binding tubes from all other readings to obtain specific binding. b. Plot the specific binding (in counts per minute or moles of bound ligand) against the agonist concentration. c. Analyze the data using non-linear regression to determine pharmacological parameters such as EC₅₀ and Eₘₐₓ.

Caption: Experimental workflow for the [³⁵S]GTPγS binding assay.

II. A Novel Frontier: Proposed ¹⁵N₅-GTP Mass Spectrometry Assay

The primary drawbacks of the gold-standard assay are its reliance on radioactivity and its endpoint nature.[7][8] A modern alternative could leverage the precision and quantitative power of mass spectrometry (MS), using a stable, non-radioactive isotope-labeled nucleotide like ¹⁵N₅-GTP. While not a widely published, standardized protocol, the following represents a scientifically grounded, conceptual workflow for such an assay.

Causality Behind the Proposed Protocol

The core principle is to quantify the amount of ¹⁵N₅-GTP that becomes associated with the Gα subunit upon receptor activation. The heavy isotope label allows the bound ¹⁵N₅-GTP to be distinguished from any endogenous, unlabeled GTP by its mass. This approach would be non-radioactive and could offer high specificity and direct quantification. The use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) would provide the necessary sensitivity and selectivity to measure the nucleotide bound to a specific G-protein that has been isolated, for example, by immunoprecipitation.

Proposed Experimental Protocol: ¹⁵N₅-GTP MS Assay

1. Membrane Preparation: a. Prepare membranes as described in the [³⁵S]GTPγS protocol (Section I, Step 1). High-quality, concentrated membrane preparations are critical for MS sensitivity.

2. Binding Reaction and G-Protein Isolation: a. Set up binding reactions as in the [³⁵S]GTPγS protocol, but replace the radiolabeled ligand with ¹⁵N₅-GTP at a suitable concentration (e.g., 1-10 µM). b. Incubate at 30°C for a shorter duration (e.g., 15-30 minutes), as the goal is to capture the bound state before significant hydrolysis by any contaminating ATPases. c. Terminate the reaction by placing on ice and immediately solubilizing the membranes in a mild, MS-compatible detergent buffer (e.g., containing n-Dodecyl β-D-maltoside (DDM) or Lauryl Maltose Neopentyl Glycol (LMNG)). d. (Self-Validating Step) Perform a rapid immunoprecipitation (IP) of the specific Gα subunit of interest using a pre-validated antibody coupled to magnetic beads. This ensures that the quantified ¹⁵N₅-GTP was bound to the correct protein.

3. Nucleotide Elution and Sample Preparation: a. Wash the beads extensively with cold buffer to remove unbound ¹⁵N₅-GTP. b. Elute the bound nucleotides from the immunoprecipitated G-protein using a method that does not degrade the nucleotide, such as a brief heat treatment (e.g., 95°C for 5 minutes) or acid precipitation followed by neutralization. c. Centrifuge to pellet the protein and beads, and collect the supernatant containing the eluted ¹⁵N₅-GTP. d. Prepare the sample for LC-MS/MS analysis. This may involve a simple dilution or a solid-phase extraction step to concentrate the sample and remove interfering salts.

4. LC-MS/MS Quantification: a. Use a suitable LC method (e.g., HILIC or reversed-phase with an ion-pairing agent) to separate ¹⁵N₅-GTP from other nucleotides (¹⁵N₅-GDP, ADP, etc.). b. Detect and quantify the ¹⁵N₅-GTP using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. c. Monitor specific precursor-to-fragment ion transitions for both ¹⁵N₅-GTP (heavy) and a known amount of a spiked-in internal standard (e.g., ¹³C₁₀-GTP) for absolute quantification.

5. Data Analysis: a. Generate a standard curve using known concentrations of ¹⁵N₅-GTP. b. Calculate the amount of ¹⁵N₅-GTP bound in each sample by comparing its peak area to that of the internal standard and interpolating from the standard curve. c. Plot the amount of bound ¹⁵N₅-GTP against agonist concentration to determine EC₅₀ and Eₘₐₓ.

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Assessing the Structural Impact of 15N Labeling on RNA: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals dedicated to unraveling the complexities of RNA, understanding its three-dimensional structure is paramount. Isotopic labeling, particularly with Nitrogen-15 (¹⁵N), has become an indispensable tool for elucidating RNA structure, dynamics, and interactions at an atomic level. This guide provides an in-depth comparison of key analytical techniques used to assess the structural integrity of ¹⁵N-labeled RNA, supported by experimental data and detailed protocols. We will explore the subtle yet critical considerations researchers must account for when employing this powerful technique.

The Rationale for Isotopic Labeling: Why ¹⁵N?

The primary motivation for incorporating ¹⁵N into RNA is to enhance spectral resolution in Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2] RNA, being composed of only four different nucleotides, suffers from significant spectral overlap, which complicates structure determination, especially for larger molecules.[3][4] By introducing the NMR-active ¹⁵N nucleus, researchers can perform heteronuclear correlation experiments, such as the ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC), which disperses proton signals based on the chemical shift of the directly bonded nitrogen atom.[1] This dramatically improves the ability to assign resonances to specific residues within the RNA sequence.

While the benefits of ¹⁵N labeling are clear, a critical question arises: does the introduction of a heavier isotope perturb the RNA's native structure? This guide will address this question by comparing the structural data obtained from various analytical methods.

Comparative Analysis of Analytical Techniques

The structural impact of ¹⁵N labeling on RNA is best assessed by a multi-pronged approach, leveraging the complementary strengths of different analytical techniques. The primary methods for high-resolution RNA structure determination are NMR spectroscopy, X-ray crystallography, and, increasingly, mass spectrometry for certain structural aspects.

Technique	Principle	Information Gained	Sample Requirements	Resolution
NMR Spectroscopy	Probes the magnetic properties of atomic nuclei in a magnetic field.	3D structure in solution, dynamics, intermolecular interactions.[5]	Milligram quantities of highly pure, isotopically labeled RNA.[5]	Atomic resolution.[5]
X-ray Crystallography	Diffraction of X-rays by a crystalline sample.	High-resolution 3D structure in a crystalline state.[6]	Milligram quantities of highly pure RNA that can be crystallized.	Atomic resolution.
Mass Spectrometry	Measures the mass-to-charge ratio of ions.	Sequence verification, identification of modifications, low-resolution structural information (e.g., footprinting).[5]	Microgram to nanogram quantities; compatible with complex mixtures.[5]	Infers sequence and modifications.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Labeled RNA in Solution

NMR is the most direct beneficiary of ¹⁵N labeling and provides a wealth of information about RNA structure and dynamics in a solution state, which more closely mimics the cellular environment.[2][3]

Key NMR Experiments for Assessing Structural Integrity:

• ¹H-¹⁵N HSQC: This is the cornerstone experiment for ¹⁵N-labeled RNA.[1] The chemical shifts of the imino protons involved in Watson-Crick base pairing are highly sensitive to the local environment. A comparison of the ¹H-¹⁵N HSQC spectra of labeled and unlabeled RNA can reveal any significant structural perturbations. Minimal chemical shift perturbations (CSPs) between the two spectra are a strong indicator that the global fold is preserved.[7][8]

• Nuclear Overhauser Effect Spectroscopy (NOESY): NOESY experiments provide through-space distance restraints between protons, which are crucial for 3D structure calculation.[8] Comparing NOESY spectra of labeled and unlabeled RNA can confirm that the overall fold and key tertiary interactions are maintained.

• Residual Dipolar Couplings (RDCs): RDCs provide long-range orientational information and are a powerful tool for refining RNA structures. Measuring RDCs for both labeled and unlabeled RNA can provide a quantitative assessment of any subtle changes in global conformation.

Causality in Experimental Choice: The choice of these NMR experiments provides a multi-layered validation. The ¹H-¹⁵N HSQC offers a quick and sensitive screen for major structural changes. NOESY provides a more detailed view of the local and global fold, while RDCs offer a highly quantitative measure of the overall molecular shape and orientation.

X-ray Crystallography: A High-Resolution Snapshot

X-ray crystallography provides a static, high-resolution picture of the RNA molecule in a crystalline lattice. While not a solution-based technique, it offers an invaluable point of comparison.

Assessing Impact: If both ¹⁵N-labeled and unlabeled RNA can be crystallized under similar conditions and their structures solved to high resolution, a direct comparison of the atomic coordinates can be made. The root-mean-square deviation (RMSD) between the two structures serves as a quantitative measure of their similarity. A low RMSD value would provide strong evidence that ¹⁵N labeling does not induce significant structural changes.

Challenges and Considerations: A significant challenge is that RNA crystallization can be notoriously difficult, and the crystal packing forces themselves can influence the conformation.[6][9] Therefore, any observed differences must be carefully evaluated to distinguish between the effects of labeling and crystal packing artifacts.

Mass Spectrometry: A Complementary Approach

While not a primary tool for de novo 3D structure determination, mass spectrometry (MS) is exceptionally sensitive for verifying the sequence and post-transcriptional modifications of RNA.[5][10]

Utility in Structural Assessment:

• Integrity and Purity: MS can confirm the successful incorporation of ¹⁵N and the overall purity of the labeled RNA sample, which is a critical prerequisite for any structural study.[11][12]

• Footprinting: Techniques like hydroxyl radical footprinting coupled with MS can provide information about solvent accessibility and regions of the RNA that are protected, for instance, by tertiary interactions or ligand binding. Comparing the footprinting patterns of labeled and unlabeled RNA can reveal any changes in the overall solvent-accessible surface.

Experimental Protocols

Protocol 1: In Vitro Transcription of ¹⁵N-Labeled RNA

This protocol describes the preparation of uniformly ¹⁵N-labeled RNA using T7 RNA polymerase-mediated in vitro transcription.[1][13]

Materials:

• Linearized DNA template with a T7 promoter

• T7 RNA Polymerase

• ¹⁵N-labeled ribonucleoside triphosphates (¹⁵N-NTPs: ATP, GTP, CTP, UTP)

• Transcription Buffer (40 mM Tris-HCl pH 8.0, 25 mM MgCl₂, 10 mM DTT, 2 mM spermidine)

• RNase Inhibitor

• RNase-free DNase I

• Nuclease-free water

Procedure:

• Transcription Reaction Setup: In a sterile, RNase-free microcentrifuge tube, combine the following components at room temperature in the order listed:

  • Nuclease-free water to a final volume of 100 µL

  • 20 µL 5x Transcription Buffer

  • 10 µL of each ¹⁵N-NTP (100 mM stock)

  • 1-5 µg linearized DNA template

  • 5 µL RNase Inhibitor (40 U/µL)

  • 10 µL T7 RNA Polymerase (50 U/µL)

• Incubation: Mix gently by pipetting and incubate at 37°C for 2-4 hours.[1]

• DNase Treatment: To remove the DNA template, add 2 µL of RNase-free DNase I and incubate at 37°C for 30 minutes.[1]

• RNA Purification: Purify the transcribed RNA using denaturing polyacrylamide gel electrophoresis (PAGE) or an appropriate chromatography method (e.g., size-exclusion or ion-exchange).

• Desalting and Quantification: Desalt the purified RNA using spin columns or dialysis and quantify using UV-Vis spectrophotometry at 260 nm.

Protocol 2: ¹H-¹⁵N HSQC NMR Spectroscopy

This protocol outlines the acquisition of a ¹H-¹⁵N HSQC spectrum to compare labeled and unlabeled RNA.

Sample Preparation:

• Dissolve the lyophilized RNA (both ¹⁵N-labeled and unlabeled) in a suitable NMR buffer (e.g., 10 mM sodium phosphate, pH 6.5, 50 mM NaCl) in 90% H₂O/10% D₂O to a final concentration of 0.1-1.0 mM.

• Transfer the sample to a Shigemi tube or a standard NMR tube.

NMR Data Acquisition:

• Spectrometer Setup: Tune and match the NMR probe for ¹H and ¹⁵N frequencies on a high-field NMR spectrometer (e.g., 600 MHz or higher).[5]

• Temperature Equilibration: Allow the sample to equilibrate to the desired temperature (e.g., 298 K) in the spectrometer.

• Acquire ¹H-¹⁵N HSQC: Use a standard pulse sequence for a sensitivity-enhanced ¹H-¹⁵N HSQC with water suppression (e.g., using a WATERGATE sequence).

• Data Processing: Process the acquired data using appropriate software (e.g., TopSpin, NMRPipe). This typically involves Fourier transformation, phase correction, and baseline correction.

• Spectral Overlay and Comparison: Overlay the spectra of the ¹⁵N-labeled and unlabeled (as a ¹D ¹H reference for imino protons) or a selectively labeled sample to compare the chemical shifts of corresponding peaks.

Visualization of Workflows

Caption: General experimental workflow for assessing the structural impact of 15N labeling on RNA.

The Verdict: Is ¹⁵N Labeling Structurally Benign?

The overwhelming consensus in the field, supported by decades of research, is that the incorporation of ¹⁵N isotopes into RNA does not cause significant structural perturbations. The mass difference between ¹⁴N and ¹⁵N is small enough that it does not alter the bond lengths, bond angles, or the overall conformational landscape of the RNA molecule in a meaningful way.

Subtle effects, known as kinetic isotope effects (KIEs), can be observed in enzymatic reactions or chemical cleavage, where the heavier isotope can slightly alter reaction rates.[14][15][16] However, these are kinetic phenomena and do not reflect a change in the ground-state structure of the RNA.

Conclusion

¹⁵N labeling is a robust and reliable method for facilitating the structural analysis of RNA by NMR spectroscopy. The comparative analysis using NMR, X-ray crystallography, and mass spectrometry consistently demonstrates that the introduction of the ¹⁵N isotope is structurally benign. Researchers can confidently employ ¹⁵N labeling to overcome spectral limitations and gain unprecedented insights into the intricate world of RNA structure and function, thereby accelerating fundamental biological discoveries and the development of novel RNA-targeted therapeutics.

References

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• Gu, X., et al. (2001). Kinetic Isotope Effect Studies to Elucidate the Reaction Mechanism of RNA-Modifying Enzymes. Methods in enzymology, 342, 237–250. [Link]

• Dayie, K. T., et al. (2022). Isotope Labels Combined with Solution NMR Spectroscopy Make Visible the Invisible Conformations of Small-to-Large RNAs. Chemical Reviews, 122(9), 8943-9001. [Link]

• Tolbert, T. J. (1996). Synthesis of RNA with selective isotopic labels for NMR structural studies. DSpace@MIT. [Link]

• Lukavsky, P. J., & Puglisi, J. D. (2004). Isotope labeling strategies for NMR studies of RNA. RNA, 10(12), 1875–1880. [Link]

• Tsvetkov, V., et al. (2013). Quantitative Analysis of rRNA Modifications Using Stable Isotope Labeling and Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 24(11), 1729–1738. [Link]

• Moon, S. L., & Wilusz, J. (2012). In Vitro Transcription of Modi fi ed RNAs. Methods in molecular biology, 941, 193–205. [Link]

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• Meek, T. D., et al. (1994). Use of nitrogen-15 kinetic isotope effects to elucidate details of the chemical mechanism of human immunodeficiency virus 1 protease. Biochemistry, 33(50), 15200–15206. [Link]

• Coskun, E., et al. (2015). Production, Purification, and Characterization of 15N-Labeled DNA Repair Proteins as Internal Standards for Mass Spectrometric Measurements. Methods in molecular biology, 1293, 105–124. [Link]

• Marchanka, A., et al. (2020). Strategies for RNA Resonance Assignment by 13C/15N- and 1H-Detected Solid-State NMR Spectroscopy. Frontiers in Molecular Biosciences, 7, 608930. [Link]

• Batey, R. T., et al. (1995). Rapid preparation of RNA samples for NMR spectroscopy and X-ray crystallography. Nucleic acids research, 23(24), 5041–5043. [Link]

• Chen, C., et al. (2021). Nanoscale imaging of DNA-RNA identifies transcriptional plasticity at heterochromatin. The Journal of cell biology, 220(9), e202011116. [Link]

• Coskun, E., et al. (2015). Production, Purification and Characterization of 15N-Labeled DNA Repair Proteins as Internal Standards for Mass Spectrometric Measurements. Methods in Molecular Biology, 1293, 105-124. [Link]

• Dayie, K. T., et al. (2021). Isotope-Labeled RNA Building Blocks for NMR Structure and Dynamics Studies. Semantic Scholar. [Link]

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A Senior Application Scientist's Guide to Comparing Enzymatic Kinetics with 15N5-GTP vs. Natural GTP

For researchers, scientists, and drug development professionals dedicated to unraveling the complexities of GTPase signaling, understanding the precise mechanism of GTP hydrolysis is paramount. These small molecular switches govern a vast array of cellular processes, and their dysregulation is a hallmark of numerous diseases. While standard kinetic assays provide essential data on reaction rates, Kinetic Isotope Effect (KIE) studies offer a far deeper insight into the transition state of the enzymatic reaction. This guide provides a comprehensive comparison of enzymatic kinetics using fully 15N-labeled GTP (15N5-GTP) versus its natural, unlabeled counterpart, focusing on the principles, experimental design, and interpretation of the resulting data.

The Rationale: Why Probe GTPase Kinetics with 15N5-GTP?

Guanosine-5'-triphosphate (GTP) hydrolysis is the central event that inactivates GTPases, returning them to their GDP-bound state. The reaction involves the nucleophilic attack of a water molecule on the γ-phosphate of GTP. While the primary chemical action occurs at the phosphate chain, the entire molecule, including the guanine base, contributes to the ground-state and transition-state energies.

By replacing the five nitrogen atoms in the guanine ring with the heavier 15N isotope, we introduce a subtle mass change at a position distant from the site of bond cleavage. This makes the 15N KIE a secondary isotope effect. Unlike primary KIEs where a bond to the isotope is broken, secondary KIEs arise from changes in the vibrational environment of the isotope between the ground state and the transition state.[1]

Therefore, a 15N KIE value different from 1.0 indicates that the electronic structure, hybridization, or hydrogen bonding of the guanine ring is altered during the rate-limiting step of the hydrolysis reaction. This provides invaluable, high-resolution information about the catalytic mechanism that cannot be obtained from standard assays. For example, a change in the interaction between the guanine ring and the enzyme's active site residues in the transition state can be detected.

Foundational Concepts: The GTPase Cycle and Kinetic Isotope Effects

GTPases function as molecular switches by cycling between an active, GTP-bound state and an inactive, GDP-bound state. This cycle is tightly regulated by Guanine Nucleotide Exchange Factors (GEFs) and GTPase-Activating Proteins (GAPs).[2][3]

Caption: Workflow for the internal competition KIE experiment.

Protocol: Measuring the 15N KIE on V/K for a Model GTPase

This protocol is designed as a self-validating system, where the precision of the mass spectrometry analysis is key to the trustworthiness of the final KIE value.

A. Materials

• Purified GTPase enzyme (e.g., Ras)

• Natural GTP (≥99% purity)

• 15N5-GTP (fully labeled, ≥98% isotopic purity)

• Reaction Buffer: 50 mM Tris-HCl pH 7.5, 5 mM MgCl2, 1 mM DTT

• Quenching Solution: 1 M Perchloric Acid

• HPLC system with an anion-exchange column

• High-resolution LC-MS/MS system

B. Procedure

• Substrate Preparation:

  • Prepare stock solutions of natural GTP and 15N5-GTP and determine their concentrations accurately via UV-Vis spectrophotometry.

  • Create a 1:1 (mol/mol) mixture of natural GTP and 15N5-GTP. This will be the master substrate mix.

  • Causality: A 1:1 ratio provides the best sensitivity for detecting changes in the isotope ratio.

• Initial Isotope Ratio (R0):

  • Analyze a small aliquot of the master substrate mix via LC-MS/MS to determine the precise initial isotope ratio of 15N5-GTP to natural GTP. This is the crucial R0 value.

• Enzymatic Reaction:

  • Set up the reaction at a substrate concentration well below the Km (e.g., 0.1 x Km) to ensure the observed rate is proportional to V/K.

  • Initiate parallel reactions by adding the GTPase enzyme to the substrate mix. Include a "zero time point" control where the quenching solution is added immediately after the enzyme.

  • Incubate at a constant temperature (e.g., 25°C).

  • Quench the reactions at various time points to achieve a range of fractional conversions (F), ideally between 20% and 80%.

  • Causality: Running the reaction to partial completion is essential. If the reaction goes to 100%, the isotope ratio of the total product pool will simply be R0, and no KIE can be measured.

• Sample Processing and Analysis:

  • Neutralize the quenched samples.

  • Separate the unreacted GTP from the product GDP using a validated HPLC method.

  • Collect the fraction containing the remaining GTP.

  • Analyze the collected GTP fraction by high-resolution LC-MS/MS to determine the new isotope ratio (R).

• Data Calculation:

  • Determine the fractional conversion (F) for each time point by quantifying the amounts of GDP and GTP via HPLC.

  • Calculate the KIE on V/K using the following equation, derived for competitive assays:[4]

  KIE = log(1 - F) / log(1 - F * (R / R0))

  Where:

  • F = fractional conversion of the total substrate pool

  • R = isotope ratio (heavy/light) of the remaining substrate at fractional conversion F

  • R0 = initial isotope ratio (heavy/light) of the substrate at F=0

Data Presentation and Interpretation

Since direct published data for a 15N5-GTP vs. natural GTP kinetic comparison is not available, the following table presents illustrative data from a hypothetical competition experiment as described above.

Table 1: Illustrative Data from a Competitive KIE Experiment with Ras GTPase

Time Point (min)	Fractional Conversion (F)	Isotope Ratio of Substrate (R)	Initial Ratio (R0)	Calculated 15N(V/K) KIE
0	0.00	0.998	0.998	-
10	0.25	0.999	0.998	1.004
20	0.45	1.001	0.998	1.005
30	0.60	1.003	0.998	1.005
Average	1.005 ± 0.001

Interpreting the Results

• Observation: The calculated KIE is 1.005 , a small but statistically significant "normal" isotope effect (KIE > 1).

• Mechanistic Insight: This result suggests that the reaction proceeds slightly faster with the lighter, natural (14N) GTP. In the context of a secondary KIE, this implies that the vibrational environment of the nitrogen atoms in the guanine ring becomes "stiffer" or more constrained in the transition state compared to the ground state.

• Biochemical Causality: What could cause this? It may indicate that in the transition state for GTP hydrolysis, there is a subtle conformational change in the enzyme's active site that leads to stronger hydrogen bonding or tighter steric interactions with the guanine base. This increased constraint would raise the vibrational energy levels more for the lighter isotope, leading to the observed normal KIE. This is a powerful piece of evidence suggesting that the enzyme communicates the chemical event at the γ-phosphate all the way to the recognition base during the catalytic step. A KIE of exactly 1.0 would have implied that the environment of the guanine ring does not change in the rate-limiting step.

Conclusion for the Research Professional

Employing 15N5-GTP in kinetic studies moves beyond simple rate measurements into the realm of high-resolution mechanistic investigation. While the expected kinetic differences are subtle and require high-precision techniques like the competitive MS-based assay to resolve, the payoff is a unique window into the transition state of GTP hydrolysis.

For drug development professionals, this level of detail can be critical. If a small molecule inhibitor is designed to interact with the guanine-binding pocket, KIE studies could reveal whether the compound alters the transition state of hydrolysis, providing a deeper understanding of its mechanism of action. By providing evidence for the coupling between the chemistry at the phosphate and the binding of the base, these experiments underscore the importance of considering the entire enzyme-substrate complex in mechanistic studies and drug design.

References

• Du, X., Black, G. E., Lecchi, P., Abramson, F. P., & Sprang, S. R. (2004). Kinetic isotope effects in Ras-catalyzed GTP hydrolysis: Evidence for a loose transition state. Proceedings of the National Academy of Sciences, 101(24), 8858–8863. [Link]

• Li, L., & Wu, P. (2013). Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study. Molecules, 18(8), 9278–9292. [Link]

• Cleland, W. W. (2005). The use of isotope effects to determine enzyme mechanisms. Archives of Biochemistry and Biophysics, 433(1), 2-12. [Link]

• Du, X., & Sprang, S. R. (2009). Allosteric communication in the G-domain of the Gαt subunit of transducin as elucidated by (18)O kinetic isotope effects. Biochemistry, 48(21), 4538–4547. [Link]

• Johnson, A. R., et al. (2019). Allosteric site variants affect GTP hydrolysis on Ras. Protein Science, 28(11), 1947-1958. [Link]

• Gautam, N. (2015). Comparing the Affinity of GTPase-binding Proteins using Competition Assays. Journal of Visualized Experiments, (104), e53254. [Link]

• Shutes, A., & Der, C. J. (2005). Real-time in vitro measurement of GTP hydrolysis. Methods, 37(2), 186-194. [Link]

• Marsh, J. A., & Muretta, J. M. (2018). Conformational resolution of nucleotide cycling and effector interactions for multiple small GTPases determined in parallel. Journal of Biological Chemistry, 293(26), 10245–10254. [Link]

• Nishimura, A., et al. (2021). Various methods to detect small GTPase activation: from radioisotope-based methods to the Small GTPase ActIvitY ANalysing (SAIYAN) system. The Journal of Biochemistry, 169(3), 261-271. [Link]

• Kremer, W., et al. (2007). 1H, 15N, 13C assignments for the activated form of the small Rho-GTPase Rac1. Journal of Biomolecular NMR, 38(1), 89. [Link]

• Barna, T., et al. (2016). 1H, 15N backbone assignment and comparative analysis of the wild type and G12C, G12D, G12V mutants of K-Ras bound to GDP at physiological pH. Biomolecular NMR Assignments, 10(2), 347–352. [Link]

• Sharma, M., et al. (2024). NMR 1H, 13C, and 15N resonance assignments of the oncogenic Q61R variant of human NRAS in the active, GTP-bound conformation. Biomolecular NMR Assignments. [Link]

• Kahn, R. A., & Gilman, A. G. (2006). Kinetic and cell-based analyses of GTPase regulators. Methods in Enzymology, 404, 259-271. [Link]

• Kay, L. E., Torchia, D. A., & Bax, A. (1989). Backbone dynamics of proteins as studied by nitrogen-15 inverse detected heteronuclear NMR spectroscopy: application to staphylococcal nuclease. Biochemistry, 28(23), 8972-8979. [Link]

• Fainzilber, M., & Jagannadham, M. V. (1998). 3D NMR Experiments for Measuring 15N Relaxation Data of Large Proteins: Application to the 44 kDa Ectodomain of SIV gp41. Journal of Magnetic Resonance, 133(2), 468-472. [Link]

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literature review of studies using Guanosine 5'-triphosphate, ammonium salt-15N5

An In-Depth Technical Guide to the Application of Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅ in Advanced Research

Prepared by a Senior Application Scientist, this guide provides researchers, scientists, and drug development professionals with a comprehensive overview of Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅ (¹⁵N₅-GTP). We will explore its core applications, compare its performance against common alternatives, and provide detailed experimental protocols and data to support its use in structural biology, metabolic flux analysis, and enzyme kinetics.

The Central Role of GTP and the Power of Isotopic Labeling

Guanosine 5'-triphosphate (GTP) is a purine nucleotide vital to a myriad of cellular processes. Beyond its role as a precursor for DNA and RNA synthesis, GTP is a primary currency for energy transfer in protein synthesis and gluconeogenesis.[1] Crucially, it functions as a molecular switch in signal transduction pathways mediated by GTP-binding proteins (G-proteins).[2][3] These proteins cycle between an active GTP-bound state and an inactive GDP-bound state, a process that regulates everything from cell growth and differentiation to intracellular trafficking.[4][5]

Given its central importance, accurately studying the interactions, metabolism, and enzymatic turnover of GTP is paramount. Stable isotope labeling, the replacement of an atom with its heavier, non-radioactive isotope, provides a powerful tool for this purpose.[6] Incorporating ¹⁵N, a stable isotope of nitrogen, into molecules allows them to be distinguished from their unlabeled (¹⁴N) counterparts by techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[7][8]

Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅, in which all five nitrogen atoms in the guanine base are replaced with ¹⁵N, offers a distinct advantage. This uniform labeling provides a clear and significant mass shift for MS-based applications and serves as a sensitive probe for NMR studies without the complicating factors of radioactive tracers or the potentially altered biochemical behavior of fluorescently-tagged analogs.[9][10]

Application 1: Elucidating Structural Dynamics with NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a premier technique for studying protein structure, dynamics, and interactions in solution.[11] Isotopic labeling with ¹⁵N is foundational to modern biomolecular NMR, as it enables a suite of heteronuclear experiments that can resolve the otherwise overwhelmingly complex spectra of proteins.[8][12]

The ¹⁵N₅-GTP Advantage in NMR Studies

When studying G-proteins or other GTP-binding proteins, observing the protein itself is only half the story. To understand the mechanism of activation and regulation, one must also observe the nucleotide. While labeling the entire protein with ¹⁵N is common, using ¹⁵N₅-GTP allows researchers to specifically probe the environment of the nucleotide binding pocket.[13] Binding of ¹⁵N₅-GTP to an unlabeled protein can be monitored through changes in the ¹⁵N chemical shifts of the guanine base, providing direct evidence of interaction and characterizing the binding interface.

Alternatively, in a uniformly ¹⁵N-labeled protein, the binding of unlabeled GTP can be tracked by observing chemical shift perturbations (CSPs) in the protein's backbone amide signals.[14] Using ¹⁵N₅-GTP in conjunction with a ¹⁵N-labeled protein can provide complementary information, helping to resolve ambiguities and offering a more complete picture of the conformational changes that occur upon nucleotide binding and exchange.[13]

Comparison with Alternatives in Structural Biology

Method	Principle	Advantages	Disadvantages
¹⁵N₅-GTP NMR	Detects ¹⁵N signals from the labeled nucleotide or observes its effect on a labeled protein.[13]	Direct observation of the nucleotide's environment; non-perturbing label; provides dynamic and structural information.	Requires specialized NMR equipment; can be complex for very large proteins.
X-ray Crystallography	Diffracts X-rays off a crystallized protein-nucleotide complex.[15]	Provides high-resolution static structures.	Requires well-diffracting crystals; provides a static snapshot, missing solution dynamics.
Non-hydrolyzable Analogs (e.g., GMP-PNP, GTPγS)	Mimic the GTP-bound state by resisting hydrolysis, trapping the protein in an active conformation.[16][17]	Excellent for structural studies (NMR/Crystallography) of the "on" state.[14]	Do not perfectly mimic the electronic and steric properties of GTP; cannot be used to study hydrolysis.[18]
Unlabeled GTP with ¹⁵N-labeled Protein	Standard method to map the binding site on the protein via Chemical Shift Perturbation (CSP).[14]	Robust and widely used; provides information on the protein's conformational changes.	Provides no direct information from the nucleotide's perspective.

Experimental Workflow: NMR Titration to Characterize Protein-GTP Interaction

The following diagram outlines a typical workflow for studying the interaction between a ¹⁵N-labeled protein and ¹⁵N₅-GTP.

Caption: Workflow for an NMR-based protein-GTP interaction study.

Protocol 1: Monitoring Protein-GTP Interaction using 2D ¹⁵N-HSQC NMR

This protocol describes the general steps for identifying the binding interface of GTP on a target protein.

• Protein Expression and Purification: Express the protein of interest in E. coli using minimal media supplemented with ¹⁵NH₄Cl as the sole nitrogen source to achieve uniform ¹⁵N labeling.[19] Purify the protein to >95% homogeneity using standard chromatographic techniques.

• Sample Preparation: Prepare a concentrated, stock solution of the purified ¹⁵N-labeled protein (e.g., 0.1-0.5 mM) in a suitable NMR buffer (e.g., 20 mM HEPES, 50 mM NaCl, 5 mM MgCl₂, 10% D₂O, pH 7.0). Prepare a concentrated stock of ¹⁵N₅-GTP in the same buffer.

• Acquire Reference Spectrum: Transfer the protein sample to an NMR tube. Acquire a 2D [¹⁵N,¹H]-HSQC or TROSY-HSQC spectrum on an NMR spectrometer. This spectrum serves as the "apo" or ligand-free reference.[14]

• Titration: Add a small aliquot of the ¹⁵N₅-GTP stock solution to the protein sample to achieve a specific molar ratio (e.g., 0.25:1 GTP:protein). Acquire another 2D [¹⁵N,¹H]-HSQC spectrum.

• Repeat Titration: Continue the titration with increasing amounts of ¹⁵N₅-GTP (e.g., 0.5:1, 1:1, 2:1, 5:1 molar ratios), acquiring a spectrum at each step until the chemical shifts of the affected peaks stop changing, indicating saturation.

• Data Analysis:

  • Resonance Assignment: Assign the backbone amide ¹H and ¹⁵N resonances of the apo protein using standard triple-resonance experiments if the assignment is not already known.

  • Chemical Shift Perturbation (CSP) Analysis: Overlay the spectra from the titration series. Identify protein resonances that shift or broaden upon addition of ¹⁵N₅-GTP. Calculate the combined CSP for each residue using the formula: CSP = sqrt[ (ΔδH)² + (α * ΔδN)² ], where ΔδH and ΔδN are the changes in proton and nitrogen chemical shifts, and α is a weighting factor (typically ~0.2).[14]

  • Binding Site Mapping: Map the residues with significant CSPs onto the 3D structure of the protein. These residues likely form or are near the GTP binding site.

Application 2: Tracing Metabolic Pathways with Mass Spectrometry

Metabolic flux analysis (MFA) is a technique used to quantify the rates (fluxes) of reactions within a metabolic network.[20] By introducing isotopically labeled substrates and tracking the incorporation of the label into downstream metabolites, researchers can map active pathways and understand how they are regulated in different conditions.[21]

The ¹⁵N₅-GTP Advantage in Metabolic Flux Analysis

Nitrogen is a key component of nucleotides, and understanding its flow is critical, especially in cancer research where nucleotide biosynthesis is often dysregulated.[22] ¹⁵N₅-GTP, or more commonly, a ¹⁵N-labeled precursor like ¹⁵N₅-adenine or ¹⁵N-glutamine, can be introduced to cells in culture.[22][23] The heavy nitrogen atoms are then incorporated into the purine nucleotide pool through de novo synthesis or salvage pathways.[23][24]

Using Liquid Chromatography-Mass Spectrometry (LC-MS), researchers can separate the different nucleotides (AMP, GDP, GTP, etc.) and measure the mass distribution for each. The shift in mass due to the incorporation of one or more ¹⁵N atoms allows for the calculation of the fractional enrichment, which is the ratio of labeled to unlabeled metabolites.[23] This data provides a quantitative measure of the flux through specific nitrogen-utilizing pathways.[21][22]

Comparison with Alternatives in Metabolic Flux Analysis

Method	Principle	Advantages	Disadvantages
¹⁵N Labeling + LC-MS	Traces the flow of nitrogen from precursors (e.g., glutamine, adenine) into the nucleotide pool.[22][23]	Directly measures nitrogen flux; high sensitivity and specificity with MS; can be combined with ¹³C labeling for dual analysis.[21]	Requires sophisticated LC-MS instrumentation and complex data analysis.[25]
¹³C Labeling + LC-MS	Traces the flow of carbon from precursors (e.g., glucose) into the ribose and base moieties of nucleotides.	Provides detailed information on carbon metabolism and pathway utilization.	Does not directly report on nitrogen assimilation pathways.
Radioactive Tracers (e.g., ¹⁴C, ³H)	Introduces radiolabeled precursors and measures radioactivity in isolated metabolites.	High sensitivity.	Involves handling and disposal of radioactive materials; provides less detailed isotopic information than MS.

Experimental Workflow: ¹⁵N Metabolic Flux Analysis

This diagram illustrates the key steps in a stable isotope tracing experiment to measure nucleotide synthesis.

Caption: Workflow for a ¹⁵N-based metabolic flux analysis experiment.

Protocol 2: Tracing Nitrogen Flux into GTP using LC-MS/MS

This protocol is adapted from methods for tracing glutamine-derived nitrogen into nucleotides.[22]

• Cell Culture and Labeling:

  • Culture cells (e.g., a cancer cell line) in standard RPMI-1640 medium.

  • For the experiment, switch the cells to glutamine-free RPMI-1640 medium supplemented with 10% dialyzed fetal bovine serum and 4 mM [¹⁵N₂]-L-glutamine.

  • Harvest cells at various time points (e.g., 0, 1h, 4h, 12h, 24h) to monitor the kinetics of label incorporation.

• Metabolite Extraction:

  • At each time point, rapidly wash the cells with ice-cold phosphate-buffered saline (PBS).

  • Quench metabolism by adding ice-cold 80% methanol.

  • Scrape the cells, transfer to a microfuge tube, and centrifuge at high speed (e.g., 14,000 x g) at 4°C to pellet protein and cell debris.[26]

  • Collect the supernatant containing the polar metabolites.

• Sample Preparation: Evaporate the supernatant to dryness using a speed vacuum or nitrogen stream. Reconstitute the dried metabolites in a small volume of solvent compatible with the LC mobile phase (e.g., 50% acetonitrile).[26]

• LC-MS/MS Analysis:

  • Inject the sample onto an LC system equipped with a column suitable for separating polar analytes like nucleotides (e.g., HILIC or C18 with an ion-pairing agent).

  • Elute the metabolites using a gradient of appropriate solvents.

  • Analyze the eluent with a tandem mass spectrometer operating in a mode to detect the different mass isotopologues of GTP (e.g., Multiple Reaction Monitoring - MRM). The mass of GTP will increase by 5 Da (from M+0 to M+5) as the ¹⁵N atoms from glutamine are incorporated into the guanine ring.

• Data Analysis:

  • Integrate the peak area for each GTP isotopologue (M+0, M+1, ... M+5) at each time point.

  • Calculate the fractional enrichment for each isotopologue as the ratio of its peak area to the total peak area of all GTP isotopologues.

  • Plot the fractional enrichment over time to determine the rate of nitrogen incorporation into the GTP pool.

Example Data Presentation: Fractional Enrichment of GTP

Time Point	M+0 (Unlabeled)	M+1	M+2	M+3	M+4	M+5 (Fully Labeled)
0 h	100%	0%	0%	0%	0%	0%
1 h	85%	10%	3%	1%	1%	0%
4 h	40%	25%	15%	10%	7%	3%
12 h	10%	15%	20%	25%	20%	10%

Note: This is illustrative data representing the expected trend of decreasing unlabeled GTP and increasing labeled forms over time.

Application 3: Probing Enzyme Kinetics and GTPase Activity

Studying the kinetics of GTP-binding and hydrolysis by GTPases is fundamental to understanding their function as molecular switches.[27] An ideal probe for these assays should be a perfect substrate mimic that allows for real-time, sensitive detection of binding or turnover.

The ¹⁵N₅-GTP Advantage in Kinetic Assays

While not a direct real-time probe, ¹⁵N₅-GTP serves as a crucial control and an excellent substrate for "quench-based" assays. Because it is chemically identical to natural GTP, its binding and hydrolysis rates are not altered by bulky fluorescent tags.[27] This allows it to be used in definitive experiments to validate data obtained with other methods. For example, a kinetic experiment can be run with ¹⁵N₅-GTP, and at various time points, the reaction can be stopped ("quenched") and the ratio of ¹⁵N₅-GTP to ¹⁵N₅-GDP can be precisely quantified by LC-MS. This provides an unambiguous measure of the hydrolysis rate.

Comparison with Alternatives in GTPase Activity Assays

Method	Principle	Advantages	Disadvantages
¹⁵N₅-GTP + LC-MS	Quantifies the conversion of ¹⁵N₅-GTP to ¹⁵N₅-GDP over time.	Biochemically identical to GTP, providing the "true" kinetic rate; highly accurate and specific.	Not real-time (quench-based); requires LC-MS; lower throughput.
Fluorescent Analogs (mant-GTP, BODIPY-GTP)	Changes in fluorescence intensity or polarization upon binding or hydrolysis.[28][29]	Real-time and high-throughput; does not require radioactivity.	The fluorescent tag can significantly and unpredictably alter both intrinsic and GAP-mediated hydrolysis and exchange rates.[27]
Radioactive Assays ([γ-³²P]GTP)	Measures the release of radioactive ³²P-phosphate after hydrolysis.	Highly sensitive; considered a gold standard for measuring hydrolysis.	Requires handling of radioactive materials; not real-time (requires separation of Pi from GTP).[30]
HPLC-Based Assays	Separates and quantifies GTP and GDP by HPLC with UV detection.[16][31]	Directly measures substrate and product; highly quantitative.	Typically not real-time (quench-based); lower throughput than fluorescence assays.[30]
Phosphate Release Assays	Uses a fluorescent phosphate-binding protein to detect the release of inorganic phosphate in real-time.[30]	Real-time and continuous monitoring of hydrolysis.	Indirect measurement; can be susceptible to interference from contaminating ATPases or phosphatases.

A critical study highlighted the potential pitfalls of using fluorescent analogs, showing that mant-GTP could accelerate intrinsic hydrolysis in one GTPase (Rheb) while slowing it in another (RhoA).[27] This underscores the importance of using an unaltered substrate like ¹⁵N₅-GTP, at least as a benchmark, to validate findings from potentially perturbing methods.

Conclusion

Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅ is a versatile and powerful tool for researchers in molecular biology, biochemistry, and drug discovery. Its primary strength lies in its chemical identity to native GTP, ensuring that experimental observations reflect true biological activity without the artifacts that can be introduced by fluorescent or other bulky modifications.

• In NMR spectroscopy , it provides an unparalleled, non-perturbing probe for investigating the structure and dynamics of nucleotide binding pockets.

• In metabolic flux analysis , it enables the precise tracing of nitrogen pathways, offering critical insights into cellular metabolism, particularly in disease states like cancer.

• In enzyme kinetics , it serves as the definitive substrate for validating hydrolysis and exchange rates, providing a crucial benchmark against which data from higher-throughput but potentially artifact-prone methods can be compared.

While requiring access to sophisticated instrumentation like high-field NMR spectrometers and tandem mass spectrometers, the quality and reliability of the data obtained with ¹⁵N₅-GTP justify its use in studies demanding the highest level of scientific rigor. As technologies for isotopic analysis continue to advance, the applications for ¹⁵N₅-GTP and other labeled nucleotides will undoubtedly expand, further cementing their role as indispensable tools in modern biological research.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Guanosine 5'-triphosphate, ammonium salt-15N5

Core Principles: Hazard Assessment and Isotope Consideration

Before initiating any disposal procedure, a thorough understanding of the compound's characteristics is paramount. Guanosine 5'-triphosphate and its ammonium salt are fundamental biological molecules. Based on available safety data, they are not classified as hazardous under OSHA or REACH regulations.[1]

The ¹⁵N₅ Isotope: The key feature of this compound is the stable, non-radioactive ¹⁵N₅ isotope. It is crucial to understand that the presence of a stable isotope like ¹⁵N does not alter the chemical reactivity or the toxicological profile of the molecule.[2] Therefore, from a chemical hazard perspective, its disposal protocol is identical to that of its unlabeled counterpart.[3] The primary distinction arises only if an institution's specific Environmental Health & Safety (EHS) protocols mandate special tracking for isotopically labeled compounds, which is uncommon for stable isotopes.

Ammonium Salt Consideration: The ammonium salt form means that when dissolved in water, it can slightly alter the pH. While the quantities used in typical laboratory settings are too small to cause significant environmental impact, this property informs the rationale for dilution and pH verification steps outlined below.[4]

A summary of the compound's relevant properties is provided below.

Property	Value / Classification	Source
Chemical Formula	C₁₀H₁₆N₅O₁₄P₃ · 4NH₃	[5]
Molecular Weight	596.27 g/mol	[5]
Hazard Classification	Not classified as hazardous	[1][6]
Isotope	¹⁵N (Nitrogen-15)	[2]
Isotope Hazard	Non-radioactive, stable isotope. No radiological hazard.	[2]
Ecotoxicity	Not considered harmful to aquatic organisms.	[3]

Disposal Decision Workflow

To ensure a self-validating and logical approach to disposal, the following decision tree should be consulted. This workflow guarantees that all critical factors, such as potential contamination with hazardous substances, are considered before selecting a final disposal route.

Caption: Decision workflow for GTP-15N5 disposal.

Step-by-Step Disposal Protocols

Always perform these procedures wearing standard Personal Protective Equipment (PPE), including safety glasses, a lab coat, and gloves.

This protocol applies to buffer solutions, reaction mixtures, and HPLC waste where GTP-15N5 is the only significant chemical component. The principle behind this procedure is that non-hazardous, biodegradable biochemicals can be safely processed by municipal wastewater treatment facilities when sufficiently diluted.[4]

• Confirm Non-Hazardous Nature: Verbally confirm that no other hazardous materials (e.g., organic solvents, heavy metals, acutely toxic chemicals) were added to the solution. If contamination exists, the mixture must be treated as hazardous waste.

• Neutralize if Necessary: Check the pH of the solution. While GTP-15N5 solutions are typically near neutral, other components in a buffer might shift the pH. Adjust the pH to fall within the range of 5.5 to 9.5, which is the generally accepted range for drain disposal to protect plumbing and wastewater systems.[4]

• Perform Dilution: For every 100 mL of waste solution, add at least 2 L of cold tap water (a 1:20 dilution). This step is critical to prevent any potential, albeit minimal, shock to the local aquatic environment or wastewater treatment microbiome.

• Dispose via Drain: Slowly pour the diluted solution down a laboratory sink drain, followed by flushing with copious amounts of cold water for at least 30 seconds. This ensures the compound is cleared from the building's plumbing system.

This protocol applies to expired solid GTP-15N5 powder, empty vials, and disposable labware (e.g., pipette tips, microfuge tubes) contaminated with the compound.

• Segregate Waste: Collect all non-sharp, solid waste contaminated solely with GTP-15N5 in a designated, sealable plastic bag or container.

• Decontaminate Glassware: Empty vials should be triple-rinsed with water. The rinsate can be disposed of down the drain as per the aqueous waste protocol (Section 3.1). After rinsing, deface the label to prevent confusion.[7]

• Package for Disposal: Securely seal the plastic bag or container.

• Dispose in Regular Laboratory Trash: This sealed container can be placed in the regular solid waste stream for the laboratory.[8] It is considered non-hazardous solid waste. Do not place un-bagged chemical waste or empty containers directly into lab trash cans, as this can cause confusion for custodial staff.[7]

Spill Management

In the event of an accidental spill, the response should be guided by the non-hazardous nature of the compound.

• Alert Personnel: Inform colleagues in the immediate area.

• Don PPE: Ensure you are wearing gloves, a lab coat, and safety glasses.

• Contain the Spill:

  • For solid powder: Gently sweep up the material to avoid creating dust. Place the collected powder in a sealed bag for disposal according to the solid waste protocol (Section 3.2).[9]

  • For aqueous solutions: Absorb the spill with paper towels or other absorbent material.

• Clean the Area: Wipe the spill area with a damp cloth or paper towel. The used cleaning materials can be placed in a sealed bag and disposed of in the regular laboratory trash.

• Wash Hands: Thoroughly wash hands after the cleanup is complete.

By adhering to this detailed guide, laboratory professionals can ensure the disposal of Guanosine 5'-triphosphate, ammonium salt-15N5 is handled safely, efficiently, and in full compliance with established best practices, reinforcing a culture of safety and environmental responsibility.

References

• Guanosine 5′-triphosphate, ammonium salt (¹⁵N₅, 98-99%) CP 90% (in solution) . Cambridge Isotope Laboratories, Inc. Link

• Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for Ithaca Campus . Cornell University Environmental Health and Safety. Link

• GUANOSINE CAS No 118-00-3 MATERIAL SAFETY DATA SHEET SDS/MSDS . Central Drug House (P) Ltd. Link

• EHS Fact Sheet: Disposal of Solid Nonhazardous Waste . University of Alabama at Birmingham. Link

• Navigating the Safe Disposal of Cilastatin Ammonium Salt in a Laboratory Setting . Benchchem. Link

• Nitrogen-15 (N-15) - Stable Isotope Data & Safety Information (MSDS) . Nakima Ltd. Link

• Chemical Waste Management for Laboratories . Physikalisch-Technische Bundesanstalt (PTB). Link

• SAFETY DATA SHEET: Ammonium sulfate . Sigma-Aldrich. Link

• The Science Behind Nitrogen-15 Enrichment: Methods and Cutting-Edge Uses . Medium. Link

• Safety Data Sheet: Guanosine 5'-(tetrahydrogen triphosphate), 2'-deoxy-, trisodium salt . Carl ROTH. Link

• GUANOSINE 5'-TRIPHOSPHATE, AMMONIUM SALT . Eurisotop. Link

• Nitrogen (¹⁵N₂, 98%) Safety Data Sheet . Cambridge Isotope Laboratories, Inc. Link

• Guanosine 5′-triphosphate, ammonium salt (¹⁵N₅,98%; ribose-2′,3′,4′,5′,5′′-D₅,98%)(in solution) CP 90% . Cambridge Isotope Laboratories, Inc. Link

• MATERIAL SAFETY DATA SHEET: GUANOSINE-5-TRIPHOSPHATE DISODIUM SALT AR . Oxford Lab Fine Chem LLP. Link

• Material Safety Data Sheet: Guanosine 5'-Monophosphate, Disodium Salt Hydrate . Cole-Parmer. Link

• GUANOSINE 5'-TRIPHOSPHATE, AMMONIUM SALT (15N5, 98-99%) . Eurisotop. Link

• Guanosine 5'-Triphosphate, Ammonium Salt, [8-3H(N)] . Revvity. Link

• Disposal Procedures for Non Hazardous Waste . Stephen F. Austin State University. Link

• How To Dispose Non-Hazardous Waste . IDR Environmental Services. Link

• OSHA Regulations and Hazardous Waste Disposal: What To Know . Clean Management Environmental Group. Link

• Rowan University Non-Hazardous Waste Disposal Guide for Laboratories . Rowan University. Link

• Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities . Occupational Safety and Health Administration (OSHA). Link

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A Researcher's Guide to the Safe Handling of Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅. As a stable, non-radioactive isotopically labeled compound, its primary hazards are related to its chemical properties. This document outlines the necessary personal protective equipment (PPE), handling procedures, and disposal plans to ensure a safe laboratory environment.

Understanding the Compound and Its Hazards

Guanosine 5'-triphosphate (GTP) is a crucial purine nucleoside triphosphate that plays a fundamental role in various cellular processes, including RNA synthesis, signal transduction, and as an energy source for protein synthesis.[1][2] The ¹⁵N₅ variant is a stable isotope-labeled version where the five nitrogen atoms in the guanine base have been replaced with the Nitrogen-15 isotope. This labeling is instrumental in metabolic studies, biomolecular NMR, and genetic therapy research, allowing scientists to trace the molecule's fate in biological systems.[3][4]

While ¹⁵N is a stable isotope and not radioactive, the chemical itself presents mild hazards.[5][] According to safety data sheets, Guanosine 5'-triphosphate and its salts may cause:

• Skin irritation [3][7]

• Serious eye irritation [3][7]

• Respiratory tract irritation , particularly if handled as a powder[3][7][8]

Therefore, adherence to proper safety protocols is paramount to minimize exposure and mitigate risks.

Personal Protective Equipment (PPE): Your First Line of Defense

A thorough risk assessment should always precede any laboratory work. For handling Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅, the following PPE is required to create a barrier against potential splashes and incidental contact.[9]

Table 1: Recommended PPE for Handling GTP-¹⁵N₅

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Preparing solutions from solid	Chemical safety goggles & face shield	Double nitrile gloves	Buttoned lab coat	N95/P2 respirator (if not in a fume hood)
Handling stock solutions	Safety glasses with side shields	Nitrile gloves	Buttoned lab coat	Not generally required
Performing experiments	Safety glasses with side shields	Nitrile gloves	Buttoned lab coat	Not generally required
Cleaning spills	Chemical safety goggles	Heavy-duty or double nitrile gloves	Buttoned lab coat	N95/P2 respirator (for solids)

• Eye and Face Protection : At a minimum, safety glasses with side shields are required for any work with this chemical.[10][11] When handling the solid form or when there is a significant splash risk, it is best practice to use chemical splash goggles.[12] A face shield worn over goggles offers an additional layer of protection.[9]

• Hand Protection : Disposable nitrile gloves are the standard for providing protection against incidental chemical exposure.[9][10] If direct contact occurs, the glove should be removed immediately, and hands should be washed thoroughly before putting on a new glove.[10] Double-gloving is recommended when handling the concentrated solid.

• Body Protection : A standard, buttoned lab coat protects skin and personal clothing from contamination.[9][11]

• Respiratory Protection : The primary inhalation risk comes from the powdered form of the compound.[7] Handling the solid should ideally be done within a chemical fume hood to minimize airborne particles. If a fume hood is not available, a properly fitted N95 or P2 filter respirator is necessary.[7][9]

Operational Plan: From Receipt to Disposal

A systematic approach to handling ensures safety and maintains the integrity of the compound. GTP is known to be unstable, so proper storage and handling are critical for experimental success.[13]

Step-by-Step Handling Protocol

• Receiving and Storage :

  • The compound is typically shipped on dry ice.[13] Upon receipt, immediately transfer it to a freezer for storage at -20°C.[1][3]

  • Keep the container tightly closed and protect it from light to prevent degradation.[3][12]

  • Log the compound into your chemical inventory.

• Preparing a Stock Solution (if starting from solid) :

  • Work Area Preparation : Perform this procedure in a chemical fume hood or a designated, well-ventilated area.[7][14]

  • Don PPE : Wear a lab coat, chemical goggles, a face shield, and double nitrile gloves.

  • Weighing : Allow the container to equilibrate to room temperature before opening to prevent condensation. Carefully weigh the desired amount of powder. Avoid creating dust.

  • Solubilization : GTP salts are soluble in water.[13] Add the appropriate solvent to the weighed solid and mix gently to dissolve.

  • Storage of Solution : It is highly recommended to prepare solutions immediately before use.[13] If a stock solution is required, it should be divided into single-use aliquots and stored in a freezer at -20°C to avoid repeated freeze-thaw cycles.[3][13] Stock solutions should be used within 3-6 months for best results.[13]

• Use in Experiments :

  • Don PPE : Wear a lab coat, safety glasses, and nitrile gloves.

  • Handling : Use calibrated pipettes to transfer solutions. Work carefully to avoid splashes and aerosol generation.

  • Post-Experiment : Decontaminate all work surfaces with a suitable laboratory disinfectant or cleaner.

Spill and Disposal Management

Accidents happen, and a clear plan ensures a swift and safe response.

Spill Cleanup Workflow

The following diagram illustrates the decision-making process for responding to a chemical spill.

Caption: Workflow for responding to a chemical spill.

Disposal Plan

A key advantage of using ¹⁵N-labeled compounds is that they are not radioactive. This simplifies the disposal process significantly.[]

• Stable Isotope Waste : Waste containing Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅ is considered chemical waste, not radioactive waste.[5][]

• Segregation : Do not mix this waste with radioactive waste streams.

• Collection : Collect all contaminated materials (e.g., pipette tips, tubes, gloves, absorbent pads) in a designated, clearly labeled hazardous waste container.

• Disposal : The waste should be handled according to your institution's and local regulations for chemical waste.[5] Ensure the label on the waste container accurately reflects its contents, noting the presence of the ¹⁵N-labeled compound.

By integrating these safety and handling protocols into your daily laboratory operations, you can effectively manage the risks associated with Guanosine 5'-triphosphate, ammonium salt-¹⁵N₅, ensuring a safe environment for groundbreaking research.

References

• Revvity. (n.d.). Guanosine 5'-Triphosphate, Ammonium Salt, [8-3H(N)].
• Sigma-Aldrich. (1998). GUANOSINE 5'-TRIPHOSPHATE SODIUM SALT HYDRATE.
• Thermo Fisher Scientific. (2021). Guanosine 5`-triphosphate disodium salt hydrate - Safety Data Sheet.
• Cayman Chemical. (n.d.). Guanosine 5′-triphosphate (sodium salt hydrate).
• Cambridge Isotope Laboratories, Inc. (n.d.). Guanosine 5′-triphosphate, ammonium salt (¹⁵N₅, 98-99%) CP 90% (in solution).
• Selleck Chemicals. (n.d.). Guanosine-5'-triphosphate disodium salt.
• MedChemExpress. (n.d.). Guanosine 5'-triphosphate(GTP)-d4 ammonium salt.
• Moravek, Inc. (n.d.). How To Store And Dispose Of Radiolabeled Compounds.
• MedChemExpress. (n.d.). Guanosine 5'-triphosphate (GTP), ammonium salt-d27.
• Cambridge Isotope Laboratories, Inc. (n.d.). Guanosine 5′-triphosphate (GTP), ammonium salt (D, 97%) CP 90% (in solution).
• Zhang, Y., et al. (2021). Labeling nitrogen species with the stable isotope 15N for their measurement by separative methods coupled with mass spectrometry: A review.
• University of Nevada, Reno. (n.d.). Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety.
• Lab Manager. (2009). Personal Protective Equipment (PPE)
• Universiti Kebangsaan Malaysia. (2010). Personal protective equipment (PPE) - radioactive isotopes.
• NCBioNetwork. (2014). Proper Dress and PPE / Lab Safety Video Part 1. YouTube.
• Biorisk Management. (n.d.). Personal Protective Equipment (PPE).
• BOC Sciences. (2015).
• Sigma-Aldrich. (2024). SAFETY DATA SHEET.
• Oxford Lab Fine Chem LLP. (n.d.).
• Eurisotop. (n.d.). GUANOSINE 5'-TRIPHOSPHATE, AMMONIUM SALT.
• Isotope Science / Alfa Chemistry. (n.d.). 15N Labeled Compounds.
• Cole-Parmer. (n.d.).
• Camargo-Valero, M. A., & Mara, D. D. (2007). Nitrogen removal in maturation ponds: tracer experiments with 15N-labelled ammonia.

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